1H-1,2,3-Triazolo[4,5-b]pyridine

• CAS: 273-34-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine: Structure, Synthesis, and Applications

This guide provides a comprehensive technical overview of 1H-1,2,3-triazolo[4,5-b]pyridine, a heterocyclic compound of significant interest in medicinal chemistry, materials science, and agrochemicals. For researchers, scientists, and drug development professionals, this document elucidates the core chemical structure, physicochemical properties, synthesis methodologies, and diverse applications of this versatile scaffold.

Core Molecular Structure and Physicochemical Properties

1H-1,2,3-Triazolo[4,5-b]pyridine is a bicyclic aromatic compound featuring a pyridine ring fused to a 1,2,3-triazole ring.[1][2] This fusion of two distinct nitrogen-containing heterocyclic rings imparts unique electronic properties and a planar structure, which are conducive to a variety of chemical interactions.[3] The presence of multiple nitrogen atoms allows for hydrogen bonding and coordination with metal ions, making it a valuable ligand in coordination chemistry.[3][4]

The fundamental properties of 1H-1,2,3-triazolo[4,5-b]pyridine are summarized in the table below:

Property	Value	Reference(s)
IUPAC Name	2H-triazolo[4,5-b]pyridine	[3][5]
CAS Number	273-34-7	[4][6][7]
Synonyms	4-Azabenzotriazole	[8]
Molecular Formula	C₅H₄N₄	[4][6][7]
Molecular Weight	120.11 g/mol	[4][6][7]
Appearance	White to light yellow/orange crystalline powder	[2][8]
Melting Point	208 °C (decomposes)	[9]
SMILES	c1cnc2nn[nH]c2c1	[3]
InChI Key	VQNDBXJTIJKJPV-UHFFFAOYSA-N	[3]

The thermodynamic stability of 1H-1,2,3-triazolo[4,5-b]pyridine has been investigated through high-level ab initio calculations, which determined its standard enthalpy of formation to be +285.3 kJ/mol.[3] This positive value indicates the energy required to form the compound from its constituent elements.[3]

Spectroscopic Characterization

A thorough understanding of the spectroscopic data is paramount for the unambiguous identification and characterization of 1H-1,2,3-triazolo[4,5-b]pyridine.

• ¹H NMR Spectroscopy : The proton NMR spectrum provides key information about the hydrogen atoms in the pyridine ring. A representative ¹H NMR spectrum can be found through various chemical suppliers and databases.[6]

• ¹³C NMR Spectroscopy : The carbon NMR spectrum reveals the chemical environments of the five carbon atoms within the bicyclic system.[5]

• Infrared (IR) Spectroscopy : The IR spectrum displays characteristic absorption bands corresponding to the vibrational modes of the C-H, C=C, C=N, and N=N bonds within the molecule.[5]

• Mass Spectrometry (MS) : Mass spectral analysis confirms the molecular weight of the compound. The NIST WebBook provides mass spectrum data obtained through electron ionization.[10] The top three peaks in the mass spectrum are observed at m/z values of 92, 120, and 65.[5]

Synthesis Methodologies

Several synthetic routes have been developed for the preparation of 1H-1,2,3-triazolo[4,5-b]pyridine and its derivatives, each with distinct advantages concerning yield, reaction conditions, and scalability.

Classical Cyclization Reactions

Traditional approaches to synthesizing the 1H-1,2,3-triazolo[4,5-b]pyridine core often involve the cyclization of precursor molecules. A common strategy is the cyanoacetylation of 5-amino-1,2,3-triazoles followed by cyclization.[11] Another established method involves the nitration of pyridine-3,4-diamine and its derivatives, which leads to cyclization and the formation of the triazolo[4,5-c]pyridine 2-oxide ring system.[12]

The following diagram illustrates a generalized cyclization pathway:

Caption: Generalized Classical Cyclization Pathway.

Microwave-Assisted Synthesis

To enhance reaction efficiency, reduce reaction times, and improve yields, microwave-assisted organic synthesis has emerged as a powerful tool.[13][14][15] A catalyst-free and additive-free methodology for synthesizing triazolopyridines has been developed using enaminonitriles and benzohydrazides under microwave irradiation.[1] This approach proceeds through a tandem reaction involving transamidation, nucleophilic addition with the nitrile, and subsequent condensation.[1] The significant reduction in reaction time, often from hours to minutes, makes this a highly attractive method for rapid library synthesis in drug discovery.[13][14]

The workflow for microwave-assisted synthesis is depicted below:

Caption: Microwave-Assisted Synthesis Workflow.

Iodine-Mediated Oxidative Cyclization

A facile and efficient metal-free approach for the synthesis of 1,2,4-triazolo[4,3-a]pyridines and related heterocycles involves the condensation of aryl hydrazines with aldehydes, followed by an iodine-mediated oxidative cyclization.[16] This method is broadly applicable to a range of aldehydes and is scalable.[16]

Key Applications of 1H-1,2,3-Triazolo[4,5-b]pyridine

The unique structural and electronic features of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold have led to its widespread investigation and application in several scientific and industrial fields.

Pharmaceutical and Medicinal Chemistry

The triazolopyridine core is a prominent pharmacophore in modern drug discovery.[17] Derivatives of 1H-1,2,3-triazolo[4,5-b]pyridine have demonstrated a wide spectrum of biological activities.

• Antimicrobial and Antifungal Activity : Certain derivatives have shown promising activity against various bacterial and fungal strains.[18]

• Anticancer Properties : This scaffold is being explored for the development of novel anticancer agents.[10]

• Anti-inflammatory and Analgesic Effects : Some derivatives have exhibited anti-inflammatory and pain-relieving properties.[19]

• Enzyme Inhibition : Triazolopyridine derivatives have been investigated as inhibitors of various enzymes, including protein kinases. For instance, di- and trihalogenated 1H-triazolo[4,5-b]pyridines have shown inhibitory activity against human CK2α with IC50 values in the low micromolar range.[18]

Agrochemicals

In agricultural chemistry, 1H-1,2,3-triazolo[4,5-b]pyridine is utilized in the formulation of pesticides and herbicides, contributing to improved crop protection and yields.[1][10]

Materials Science

The ability of the nitrogen atoms in the triazolopyridine ring system to coordinate with metal ions makes it a valuable component in materials science.[1][2] It is used in the synthesis of:

• Coordination Polymers and Metal-Organic Frameworks (MOFs) : It can act as a ligand to form coordination complexes with metal ions, leading to materials with unique structural and functional properties.[20]

• Energetic Materials : It serves as a starting material for the synthesis of certain energetic compounds.[20]

• Chemical Sensors : Its metal-coordinating ability is being harnessed for the development of sensors to detect metal ion contamination.[1]

Experimental Protocols

General Procedure for Microwave-Assisted Synthesis of 1,2,4-Triazolo[1,5-a]pyridines

The following is a representative protocol based on the catalyst-free synthesis from enaminonitriles and benzohydrazides:

• To a microwave vial, add the enaminonitrile (1.0 equivalent) and the benzohydrazide (2.0 equivalents) in dry toluene (1.5 mL).[1]

• Seal the vial and place it in a microwave reactor.

• Irradiate the reaction mixture at 140 °C for the specified time (typically short, e.g., minutes).[1]

• After cooling, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1,2,4-triazolo[1,5-a]pyridine.

Conclusion

1H-1,2,3-Triazolo[4,5-b]pyridine is a privileged heterocyclic scaffold with a rich chemical profile and a broad range of applications. Its unique structure, characterized by the fusion of a triazole and a pyridine ring, underpins its utility in the development of novel pharmaceuticals, advanced agrochemicals, and functional materials. The continuous evolution of synthetic methodologies, particularly the advent of microwave-assisted techniques, facilitates the efficient and sustainable production of this important class of compounds, paving the way for further discoveries and innovations in chemical and biomedical sciences.

References

• Crystal structure of 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium nitrate, C5H5N5O3. (2022). Zeitschrift für Kristallographie - New Crystal Structures, 237(4), 557-558. Available from: [Link]

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• 1H-1,2,3-Triazolo(4,5-b)pyridine. PubChem. Available from: [Link]

• The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. (2021). Molecules, 26(23), 7159. Available from: [Link]

• Synthesis and Biological Activities of Novel 1H‐Imidazo[4,5‐b]pyridine Derivatives. (2020). ChemistrySelect, 5(35), 10943-10948. Available from: [Link]

• Vibrational dynamics and molecular structure of 1H- and 3H-1,2,3-triazolo[4,5- b]pyridine and its methyl-derivatives based on DFT chemical quantum calculations. ResearchGate. Available from: [Link]

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• Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives. ResearchGate. Available from: [Link]

• 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine. PubChem. Available from: [Link]

• Cyclization of substituted 3,4-diaminopyridines into 1H-[1][4][6]triazolo[4,5-c]pyridine 2-oxide derivatives during the nitration process. Semantic Scholar. Available from: [Link]

• Novel 3H-[1][4][6]triazolo[4,5-c]pyridine derivatives as GPR119 agonists: Synthesis and structure-activity/solubility relationships. (2017). Bioorganic & Medicinal Chemistry, 25(16), 4446-4460. Available from: [Link]

• Microwave-Assisted Sequential One-Pot Synthesis of 8-Substituted Pyrazolo[1,5-a][4][5][6]triazines. (2018). Molecules, 23(11), 2993. Available from: [Link]

• Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. (2024). RSC Advances, 14(7), 4685-4716. Available from: [Link]

• 1H-1,2,3-Triazolo[4,5-b]pyridine. NIST WebBook. Available from: [Link]

• 1H-1,2,3-triazolo[4,5-b]pyridine. Stenutz. Available from: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry, 10, 988138. Available from: [Link]

• Synthesis of some novel 1,2,4-triazolo [4,3-a] 2H-pyrano [3,2-e] pyridine derivatives. (2009). ARKIVOC, 2009(11), 169-176. Available from: [Link]

• Microwave assisted synthesis of triazoloquinazolinones and benzimidazoquinazolinones. (2007). Beilstein Journal of Organic Chemistry, 3, 15. Available from: [Link]

• Microwave Assisted Synthesis Of New Heterocyclic Compounds. (2024). International Journal of Pharmaceutical Sciences Review and Research, 87(2), 1-10. Available from: [Link]

• Synthesis of 1,2,4-Triazolo[4,3-a]pyridines and Related Heterocycles by Sequential Condensation and Iodine-Mediated Oxidative Cyclization. ResearchGate. Available from: [Link]

• Evaluation of the Novel Antichagasic Activity of[1][4][6]Triazolo[1,5-a]pyridine Derivatives. Available from: [Link]

• Modeling the Quantitative Structure–Activity Relationships of 1,2,4-Triazolo[1,5-a]pyrimidin-7-amine Analogs in the Inhibition of Plasmodium falciparum. (2023). Molecules, 28(9), 3705. Available from: [Link]

• Synthesis, biological activity and molecular modeling study of novel 1,2,4-triazolo[4,3-b][1][3][4][5]tetrazines and 1,2,4-triazolo[4,3-b][1][3][4]triazines. (2020). ResearchGate. Available from: [Link]

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1H-1,2,3-Triazolo[4,5-b]pyridine molecular formula

An In-depth Technical Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine

Introduction

1H-1,2,3-Triazolo[4,5-b]pyridine, also known as 4-Azabenzotriazole, is a versatile heterocyclic compound of significant interest to the scientific community. Its structure, which features a triazole ring fused to a pyridine ring, imparts a unique combination of stability, reactivity, and electronic properties.[1][2] This foundation makes it a highly valuable building block in diverse fields, from pharmaceutical development to material science.[1][3] This guide provides an in-depth exploration of its core properties, synthesis methodologies, and critical applications for professionals in research and drug development.

The fundamental identity of this compound is defined by its molecular formula: C₅H₄N₄ .[1][2][4][5]

Core Physicochemical Properties and Structural Insights

The utility of 1H-1,2,3-Triazolo[4,5-b]pyridine is rooted in its distinct chemical and physical characteristics. The planar, bicyclic structure is conducive to various chemical interactions, while the nitrogen atoms in both rings can participate in hydrogen bonding and coordination with metal ions.[2]

Property	Value	Source(s)
Molecular Formula	C₅H₄N₄	PubChem, Sigma-Aldrich[4][5]
Molecular Weight	120.11 g/mol	Smolecule, PubChem[2][4]
CAS Number	273-34-7	Chem-Impex, Smolecule[1][2]
Appearance	White to light brown crystalline powder	Chem-Impex, Aspira Chemical[1][6]
Melting Point	~208 °C (with decomposition)	Aspira Chemical, ChemicalBook[6][7]
Solubility	Soluble in water, ethanol, and other polar solvents	NINGBO INNO PHARMCHEM[3]

The arrangement of nitrogen atoms makes the molecule an effective Lewis base, allowing it to act as a ligand in coordination chemistry to form stable complexes with metal ions.[1][2] This property is not only crucial for developing novel catalysts but also for creating chemical sensors and advanced materials.[2]

Synthesis Methodologies: From Classical to Modern Approaches

The synthesis of the 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold is a critical step for its subsequent application. Methodologies have evolved to improve efficiency, yield, and environmental footprint.

Classical Synthesis: Cyanoacetylation and Cyclization

The traditional and most established pathway relies on the cyclization of functionalized aminotriazole precursors.[2] This approach provides a reliable, albeit sometimes lengthy, route to the target molecule. The causality of this process is a two-step reaction cascade: the initial acylation of an amine followed by an intramolecular condensation to form the second ring.

Experimental Protocol: Classical Synthesis [8]

• Reagent Preparation: A mixture of acetic anhydride and cyanoacetic acid is preheated. This step is critical as it forms a highly reactive mixed anhydride, which is a potent acylating agent.

• Acylation: 5-amino-1,2,3-triazole is added to the preheated mixture. The amino group of the triazole acts as a nucleophile, attacking the mixed anhydride to form an N-cyanoacetylated intermediate.

• Cyclization: The intermediate is heated in a solution of Dimethylformamide (DMF) containing anhydrous sodium acetate. The sodium acetate acts as a base, facilitating the deprotonation and subsequent intramolecular cyclization to yield the final 1,2,3-Triazolo[4,5-b]pyridone product.

• Work-up and Purification: The reaction mixture is cooled, and the product is precipitated, filtered, and purified, typically through recrystallization, to achieve the desired purity.

Caption: Classical synthesis workflow for the triazolopyridine core.

Modern Synthesis: Microwave-Assisted Protocols

To overcome the limitations of classical methods, such as long reaction times, microwave-assisted organic synthesis (MAOS) has emerged as a highly efficient alternative. Microwave energy directly couples with the polar molecules in the reaction, leading to rapid and uniform heating that dramatically accelerates the chemical transformation.

Experimental Protocol: Microwave-Assisted Synthesis [2]

• Reactant Mixing: Enaminonitriles and benzohydrazides are combined in a suitable solvent in a microwave-safe reaction vessel. This catalyst-free and additive-free approach enhances the green chemistry profile of the synthesis.

• Microwave Irradiation: The vessel is sealed and subjected to microwave irradiation at a controlled temperature and time. The microwave energy facilitates a tandem reaction sequence.

• Tandem Reaction: The process involves an initial transamidation, followed by a nucleophilic addition with the nitrile group, and concludes with a condensation step to form the fused ring system.[2]

• Purification: Upon completion, the reaction mixture is cooled, and the product is isolated and purified using standard techniques like column chromatography.

Caption: Time efficiency of Microwave vs. Classical synthesis.

Applications in Drug Development and Material Science

The 1H-1,2,3-Triazolo[4,5-b]pyridine moiety is a privileged scaffold in medicinal chemistry and a versatile component in materials science.

Pharmaceutical Development

This compound serves as a crucial starting material or core structure in the synthesis of various pharmaceuticals.[1] Its rigid framework and potential for diverse functionalization allow for the fine-tuning of pharmacological properties.

• Anticancer Agents: Derivatives have been shown to inhibit cancer cell proliferation.[2] For instance, novel[1][2][6]triazolo[4,5-d]pyrimidine derivatives (a related isomer) containing a hydrazone fragment were found to be potent and selective anticancer agents, inducing apoptosis in prostate cancer (PC3) cells.

• Anti-inflammatory and Analgesic Agents: The scaffold is integral to the development of new anti-inflammatory drugs and has been explored for creating compounds with pain-relieving properties.[1][2]

• Antimicrobial Properties: Studies have demonstrated that derivatives of this compound exhibit significant activity against various microbial pathogens.[2]

Caption: Role as a core scaffold for diverse drug candidates.

Material Science and Agrochemicals

Beyond medicine, 1H-1,2,3-Triazolo[4,5-b]pyridine is a valuable component in other advanced applications.

• Material Science: Its ability to coordinate with metal ions is harnessed to create polymers and advanced materials with unique thermal stability and electrical conductivity.[1][2] It is also explored as a reagent in polymer chemistry to improve material performance.[3]

• Agrochemicals: The compound is used in formulating effective pesticides and herbicides, contributing to crop protection and yield enhancement.[1][9]

• Energetic Materials: It can serve as a starting reagent for the synthesis of complex, high-nitrogen energetic materials.[2][7]

Analytical Validation and Safety

The identity and purity of 1H-1,2,3-Triazolo[4,5-b]pyridine are typically confirmed using a suite of standard analytical techniques.

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) is used to confirm purity, with commercial grades often available at ≥98%.[1]

• Structural Confirmation: Techniques like Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Raman spectroscopy are employed to validate the molecular structure.[3][4]

Safety and Handling

Proper handling is essential for laboratory safety.

• Hazards: The compound is classified as a skin irritant, eye irritant, and may cause respiratory irritation.[5]

• Precautions: Wear protective gloves, clothing, and eye/face protection. Ensure work is conducted in a well-ventilated area and avoid breathing dust.[5][6]

• Storage: Store in a tightly sealed container in a cool, dry place away from heat and direct sunlight.[6]

Conclusion

1H-1,2,3-Triazolo[4,5-b]pyridine, with its molecular formula C₅H₄N₄, is more than just a simple heterocycle; it is a powerful and versatile platform for innovation. Its unique structural and electronic properties have established it as a cornerstone in the synthesis of novel pharmaceuticals, advanced materials, and agrochemicals. The evolution of its synthesis from classical heating to rapid microwave-assisted methods further enhances its accessibility for researchers. As scientific exploration continues, the potential applications for this remarkable compound are poised to expand, solidifying its role at the forefront of chemical and biomedical research.

References

• Aspira Chemical. (n.d.). 1H-1,2,3-Triazolo[4,5-b]pyridine, 97%. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2024). 1H-1,2,3-Triazolo[4,5-b]pyridine (CAS 273-34-7). Retrieved from [Link]

• PubChem. (n.d.). 1H-1,2,3-Triazolo(4,5-b)pyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Al-Zaydi, K. M. (2012). Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives. ResearchGate. Retrieved from [Link]

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An In-depth Technical Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine: Nomenclature, Synthesis, and Applications

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comprehensive overview of the heterocyclic compound 1H-1,2,3-triazolo[4,5-b]pyridine. This document delves into the intricacies of its IUPAC nomenclature, established synthetic protocols, characterization techniques, and its burgeoning applications in medicinal and materials science.

Decoding the IUPAC Nomenclature: A Step-by-Step Analysis

The formal IUPAC name, 1H-1,2,3-triazolo[4,5-b]pyridine, precisely describes the chemical structure of this fused heterocyclic system. Understanding this name requires a systematic breakdown of the rules governing fused ring systems.[1][2][3]

Identification of the Parent and Attached Components

The name reveals a fusion of two heterocyclic rings: a triazole and a pyridine. According to IUPAC nomenclature for fused systems, one ring is designated as the "parent" or "base" component, and the other is the "attached" component, which is described as a prefix.[4][5]

• Parent Component: In this case, pyridine is the parent component. The rules of priority generally favor the larger ring system and, when rings are of the same size, the one with the greater number and variety of heteroatoms. However, specific rules for fused systems often designate the more common or senior heterocycle as the parent.

• Attached Component: The 1,2,3-triazole ring is the attached component, and its name is modified to "triazolo" to serve as a prefix.

Numbering the Fusion Sites

The designation [4,5-b] indicates how the two rings are fused. This requires an understanding of the standard numbering of each individual ring system.

• Pyridine Numbering: The pyridine ring is numbered starting from the nitrogen atom as position 1 and proceeding sequentially around the ring.

• Triazole Numbering: The 1,2,3-triazole ring is numbered to give the heteroatoms the lowest possible locants.

The [4,5-b] notation signifies that the fusion occurs at the 4th and 5th positions of the triazole ring and the 'b' side of the pyridine ring. The sides of the parent ring (pyridine) are lettered alphabetically, with the bond between atoms 1 and 2 being 'a', between 2 and 3 being 'b', and so on.

Indicating the Position of the "Indicated Hydrogen"

The prefix 1H- specifies the location of a hydrogen atom on a nitrogen atom that is not part of the fusion and is necessary to define the tautomeric form. In this molecule, the hydrogen is attached to the nitrogen at position 1 of the triazolo part of the fused system.

The following diagram illustrates the systematic construction of the IUPAC name:

Caption: Logical flow for the IUPAC naming of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Synthesis and Characterization

The synthesis of 1H-1,2,3-triazolo[4,5-b]pyridine and its derivatives is of significant interest due to their potential applications. Several synthetic strategies have been developed, with the choice of method often depending on the desired substitution pattern and scale of the reaction.

Established Synthetic Protocols

Classical Cyclization Approach:

A well-established method involves the cyanoacetylation of 5-amino-1,2,3-triazoles followed by cyclization.[6] This approach provides a versatile route to a variety of substituted 1H-1,2,3-triazolo[4,5-b]pyridines.

Experimental Protocol:

• Cyanoacetylation: 5-Amino-1,2,3-triazole is treated with a mixture of cyanoacetic acid and acetic anhydride.

• Heating: The reaction mixture is heated to induce cyclization.

• Work-up and Purification: The product is isolated and purified, typically by recrystallization or chromatography.

Microwave-Assisted Synthesis:

More recent advancements include the use of microwave irradiation to accelerate the synthesis.[7][8] This method often leads to higher yields and shorter reaction times. A catalyst-free, additive-free methodology has been developed for synthesizing triazolopyridines under microwave conditions using enaminonitriles and benzohydrazides as starting materials.[7]

The following diagram outlines a general workflow for the synthesis and characterization of 1H-1,2,3-triazolo[4,5-b]pyridine:

Caption: General workflow for the synthesis and characterization of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Spectroscopic Characterization

The structural elucidation of 1H-1,2,3-triazolo[4,5-b]pyridine is confirmed through various spectroscopic techniques.

Technique	Observed Data/Expected Peaks	Reference
¹H NMR	Signals corresponding to the protons on the pyridine ring. The chemical shifts are influenced by the electron-withdrawing nature of the fused triazole ring.	[9]
¹³C NMR	Resonances for the five carbon atoms in the bicyclic system. The chemical shifts provide information about the electronic environment of each carbon atom.	[10]
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (120.11 g/mol ).	[11][12]
IR Spectroscopy	Characteristic absorption bands for N-H stretching, C=N stretching, and aromatic C-H stretching.	[11]

Applications and Future Perspectives

1H-1,2,3-Triazolo[4,5-b]pyridine and its derivatives are versatile scaffolds with a wide range of applications in various scientific fields.

Medicinal Chemistry

The triazolopyridine core is a prominent feature in many biologically active compounds.[7][13] Derivatives have been investigated for their potential as:

• Anticancer agents: Certain derivatives have shown promising cytotoxic activity against various cancer cell lines.[14][15]

• Anti-inflammatory agents: The scaffold has been incorporated into molecules with anti-inflammatory properties.[13]

• Antimicrobial agents: Some compounds exhibit antibacterial and antifungal activities.[16][17]

Materials Science and Coordination Chemistry

The nitrogen atoms in the 1H-1,2,3-triazolo[4,5-b]pyridine structure can act as ligands, enabling the formation of coordination complexes with metal ions.[7][18] This property has led to its use in:

• Functional Materials: Development of materials with specific electronic or photophysical properties.

• Energetic Materials: It serves as a starting material for the synthesis of high-energy-density materials.[7][19]

The following diagram illustrates the key application areas of 1H-1,2,3-triazolo[4,5-b]pyridine:

Caption: Key application areas of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Conclusion

1H-1,2,3-Triazolo[4,5-b]pyridine is a fundamentally important heterocyclic compound with a well-defined structure dictated by IUPAC nomenclature. The continuous development of efficient synthetic routes, coupled with its proven utility as a versatile scaffold in medicinal chemistry and materials science, ensures its continued relevance in scientific research and development. This guide has provided a foundational understanding of its nomenclature, synthesis, and applications, serving as a valuable resource for professionals in the field.

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1H-1,2,3-Triazolo[4,5-b]pyridine physical and chemical properties

An In-depth Technical Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine: Core Properties and Applications

Authored by a Senior Application Scientist

Introduction

1H-1,2,3-Triazolo[4,5-b]pyridine, also known by its synonym 4-Azabenzotriazole, is a bicyclic aromatic heterocycle of significant interest in contemporary chemical research. Its structure, which features a 1,2,3-triazole ring fused to a pyridine ring, imparts a unique combination of chemical stability, reactivity, and electronic properties.[1][2] This unique architecture makes it a versatile building block and a key structural motif in a wide array of functional molecules.[2]

This guide provides a comprehensive technical overview of the core physical and chemical properties of 1H-1,2,3-Triazolo[4,5-b]pyridine. We will delve into its structural characteristics, spectroscopic profile, reactivity, and established synthetic methodologies. Furthermore, we will explore its diverse applications, which span from medicinal chemistry and agrochemicals to the development of advanced materials and coordination polymers.[2][3] This document is intended for researchers, chemists, and drug development professionals who require a deep, field-proven understanding of this important heterocyclic compound.

Molecular Structure and Physicochemical Properties

The fundamental identity of 1H-1,2,3-Triazolo[4,5-b]pyridine is defined by its molecular structure and resulting physical characteristics. The fusion of the electron-rich triazole ring with the electron-deficient pyridine ring creates a unique electronic landscape that governs its behavior.

Core Structural Identifiers:

• Molecular Formula: C₅H₄N₄[1]

• Molecular Weight: 120.11 g/mol [4]

• CAS Number: 273-34-7[5]

• IUPAC Name: 2H-triazolo[4,5-b]pyridine[4]

• InChI Key: VQNDBXJTIJKJPV-UHFFFAOYSA-N

• Canonical SMILES: c1cnc2nn[nH]c2c1

Physical Properties Summary

The macroscopic properties of a compound are a direct reflection of its molecular structure. For 1H-1,2,3-Triazolo[4,5-b]pyridine, these properties are critical for its handling, formulation, and application.

Property	Value	Source(s)
Appearance	White to light yellow or light orange crystalline powder	[2]
Melting Point	207-208 °C (decomposes)	[2][6]
Boiling Point	~300 °C (Predicted)	[7]
pKa	3.15 ± 0.20
Solubility	Limited in water; Soluble in polar aprotic solvents (DMSO, DMF) and other polar solvents like ethanol.	[3]

Detailed Physicochemical Analysis

Thermal Stability: The compound demonstrates significant thermal stability, with a high decomposition temperature of 208°C.[6] This stability is attributed to the extensive aromatic delocalization across the fused heterocyclic framework and the stabilizing influence of the multiple nitrogen atoms.

Acid-Base Behavior: 1H-1,2,3-Triazolo[4,5-b]pyridine is a weak base, as indicated by its pKa of 3.15. The electron-withdrawing nature of the fused triazole ring significantly reduces the electron density on the pyridine nitrogen, thereby diminishing its basicity when compared to unsubstituted pyridine.

Solubility Profile: While quantitative data in many safety data sheets is limited, experimental evidence shows limited solubility in water. However, it exhibits good solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), where concentrations can exceed 50 mg/mL. It is also reported to be soluble in ethanol.[3] This solubility profile is crucial for its use in various reaction conditions and formulations.

Spectroscopic Characterization

The definitive identification and purity assessment of 1H-1,2,3-Triazolo[4,5-b]pyridine rely on a combination of spectroscopic techniques. Each method provides a unique fingerprint of the molecule's structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms on the pyridine ring. Spectra are typically recorded in deuterated solvents like DMSO-d₆.[8]

  • ¹³C NMR: The carbon NMR spectrum reveals the number and type of carbon atoms within the fused ring system.[4]

• Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands corresponding to the vibrational modes of the C-H, C=N, C=C, and N-N bonds within the molecule's framework.[4][9]

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the compound. The electron ionization (EI) mass spectrum will show a molecular ion peak (M+) corresponding to the molecular weight of 120.11.[4][10]

• Raman Spectroscopy: Surface-enhanced Raman spectroscopy (SERS) has been utilized to study the compound's adsorption behavior on silver surfaces, providing further insight into its vibrational modes.[5]

Workflow for Spectroscopic Analysis

The following diagram illustrates a standard workflow for the comprehensive characterization of a synthesized batch of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Caption: Standard workflow for spectroscopic characterization.

Chemical Properties and Reactivity

The chemical behavior of 1H-1,2,3-Triazolo[4,5-b]pyridine is dictated by the interplay of its two fused heterocyclic rings. The nitrogen atoms can act as nucleophiles or as coordination sites for metal ions.

Nucleophilic and Condensation Reactions: The nitrogen atoms, particularly those in the pyridine ring, can act as nucleophiles, participating in reactions with various electrophiles. The compound can also undergo condensation reactions to form larger, more complex heterocyclic systems.

Coordination Chemistry: A key feature of this molecule is the ability of its nitrogen atoms to act as Lewis base donors. This allows it to function as a multidentate ligand, forming stable coordination complexes with a variety of metal ions.[2] For instance, it reacts with europium under solvothermal conditions to create homoleptic frameworks where the Eu(II) center is coordinated by twelve nitrogen atoms from six chelating ligands.[5] This property is fundamental to its application in developing functional materials, catalysts, and chemical sensors.[1][2]

Oxidation and Reduction: The fused ring system can be subjected to oxidation or reduction under specific conditions, leading to the formation of derivatives with potentially altered chemical and biological activities.[1]

Synthesis Methodologies

Several synthetic routes have been developed to produce 1H-1,2,3-Triazolo[4,5-b]pyridine and its derivatives, offering flexibility in scale and precursor availability.

1. Classical Cyclization Reactions: The most traditional methods involve the cyclization of pre-functionalized precursors. A common approach starts with 5-amino-1,2,3-triazoles, which undergo cyanoacetylation followed by a cyclization step to construct the fused pyridine ring.[1]

2. From Hydrazine Derivatives: The compound can be synthesized from the reaction of hydrazine derivatives with pyridine carboxaldehydes, which results in the formation of the fused triazole ring.[1][7]

3. Microwave-Assisted Synthesis: Modern synthetic chemistry has embraced microwave-assisted techniques for their efficiency. Catalyst-free, additive-free methods have been developed using enaminonitriles and benzohydrazides as starting materials. This approach significantly reduces reaction times and often improves yields compared to conventional heating.

4. One-Pot Reactions: Recent advancements have led to the development of one-pot syntheses, which streamline the process by combining multiple reaction steps without isolating intermediates. This improves overall efficiency and yield.[1]

General Synthetic Pathway

The following diagram outlines a generalized approach to the synthesis of the triazolopyridine core.

Caption: Generalized synthetic route to the triazolopyridine core.

Key Applications

The versatile chemical nature of 1H-1,2,3-Triazolo[4,5-b]pyridine has established it as a valuable compound in several high-tech and research-intensive fields.[2]

Pharmaceuticals and Medicinal Chemistry: This heterocycle is a privileged scaffold in drug discovery.[3] Its derivatives have demonstrated a wide range of biological activities, including antimicrobial, analgesic, anticancer, and anti-inflammatory properties.[1][2] It serves as a crucial intermediate in the synthesis of novel therapeutic agents.[3]

Agrochemicals: In agricultural science, it is used in the formulation of innovative pesticides and herbicides, contributing to crop protection and improved yields.[2][3]

Materials Science and Coordination Chemistry: Its strong metal-chelating ability makes it an excellent ligand for creating coordination polymers and metal-organic frameworks (MOFs).[2] These materials have applications in electronics, catalysis, and as functional materials with tailored thermal and conductive properties.[2] It is also being explored as a component in chemical sensors, particularly for the detection of metal ions.

Energetic Materials: The compound serves as a starting reagent in the synthesis of high-nitrogen, energetic materials, such as 2,4,8,10-tetranitro-5H-pyrido[3″,2″:4′,5′][2][6] triazolo [1′,2′:1,2][2][6]- triazolo [5,4-b]-pyridin-6-ium inner salt.[1]

Experimental Protocol: Synthesis via Microwave Irradiation

This protocol is a representative example of a modern, efficient synthesis of a triazolopyridine derivative, adapted from literature procedures.[1][11]

Objective: To synthesize a 1,2,4-Triazolo[1,5-a]pyridine derivative using a microwave-mediated, catalyst-free method.

Materials:

• Appropriate enaminonitrile (1.0 equiv)

• Substituted benzohydrazide (2.0 equiv)

• High-purity solvent (e.g., DMF or NMP)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

• Microwave reactor

Procedure:

• Reagent Preparation: In a clean, dry 10 mL microwave synthesis vial, combine the enaminonitrile (e.g., 0.5 mmol, 1.0 equiv) and the corresponding benzohydrazide (1.0 mmol, 2.0 equiv).

• Solvent Addition: Add 2-3 mL of the chosen solvent (e.g., NMP) to the vial.

• Vial Sealing: Securely seal the vial with a cap.

• Microwave Irradiation: Place the vial inside the cavity of the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 20-40 minutes). Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by TLC), allow the vial to cool to room temperature. Quench the reaction mixture by pouring it into ice-cold water.

• Product Isolation: Collect the resulting precipitate by vacuum filtration. Wash the solid thoroughly with water and then a small amount of cold ethanol or diethyl ether to remove impurities.

• Purification: If necessary, purify the crude product further by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterization: Dry the purified product under vacuum and characterize it using NMR, IR, and mass spectrometry to confirm its structure and purity.

Causality: The use of microwave irradiation accelerates the tandem reaction, which involves transamidation, nucleophilic addition, and subsequent condensation, by efficiently and uniformly heating the reaction mixture.[1] This often leads to higher yields and cleaner product formation in a fraction of the time required by conventional heating.

Safety and Handling

Hazard Identification (GHS Classification):

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4]

• H335: May cause respiratory irritation.[4]

Handling and Storage Recommendations:

• Store in a tightly sealed container in a cool, dry place away from direct sunlight and heat.[6]

• Ensure good ventilation at the workplace.[6]

• Wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[6]

• Avoid breathing dust, fumes, or vapors.[6]

References

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• The[1][6]Triazolo[4,3‐a]pyridine as a New Player in the Field of IDO1 Catalytic Holo‐Inhibitors - Wiley Online Library. [Link]

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An In-depth Technical Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine (7-Azabenzotriazole)

This guide provides an in-depth exploration of 1H-1,2,3-Triazolo[4,5-b]pyridine, CAS Number 273-34-7, a heterocyclic compound of significant interest in modern chemistry. Known commonly as 7-Azabenzotriazole, this molecule is not merely a reagent but a versatile scaffold that has catalyzed substantial advancements in pharmaceuticals, materials science, and specialized chemical synthesis.[1][2] Its unique electronic properties, stemming from the fusion of a triazole and a pyridine ring, impart remarkable stability and reactivity, making it a cornerstone for innovation.[1][3] This document will elucidate the core chemical principles, synthesis, reactivity, and critical applications of this compound, with a particular focus on its pivotal role in drug discovery and peptide chemistry.

Core Physicochemical & Structural Characteristics

1H-1,2,3-Triazolo[4,5-b]pyridine is a bicyclic aromatic compound with the molecular formula C₅H₄N₄.[3] The planar structure and the strategic placement of nitrogen atoms allow it to participate in hydrogen bonding and act as a potent ligand for metal ion coordination.[1][3] This latter property is fundamental to many of its applications in materials science and catalysis.[1] The compound exhibits notable thermal stability, with a high decomposition temperature, a characteristic attributed to its extensive aromatic delocalization.[3][4]

Table 1: Physicochemical Properties of 1H-1,2,3-Triazolo[4,5-b]pyridine

Property	Value	Source(s)
CAS Number	273-34-7	[5]
Molecular Formula	C₅H₄N₄	[1][5]
Molecular Weight	120.11 g/mol	[1]
Appearance	White to light yellow/orange crystalline powder	[1][6]
Melting Point	207-208 °C (decomposes)	[1][4]
Purity	≥ 98% (HPLC)	[1][7]
InChI Key	VQNDBXJTIJKJPV-UHFFFAOYSA-N	[5][8]
SMILES	c1cnc2nn[nH]c2c1

Synthesis of a Key Derivative: 1-Hydroxy-7-azabenzotriazole (HOAt)

While various methods exist for synthesizing the core 1H-1,2,3-Triazolo[4,5-b]pyridine structure, the synthesis of its hydroxylated derivative, 1-Hydroxy-7-azabenzotriazole (HOAt), is of paramount importance due to its widespread use as a peptide coupling additive.[3][9] The following workflow and protocol describe a common and effective synthesis route.

A generalized workflow for the synthesis of HOAt.

This protocol outlines the laboratory-scale synthesis of HOAt via the reduction and cyclization of 2-nitro-3-methoxypyridine.[9]

Materials:

• 2-nitro-3-methoxypyridine

• Hydrazine hydrate

• Dimethylformamide (DMF), anhydrous

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Methanol

• Ether

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-nitro-3-methoxypyridine in anhydrous DMF.

• Reduction: Slowly add hydrazine hydrate to the solution at room temperature. An exothermic reaction may be observed; maintain control with an ice bath if necessary.

• Heating: After the initial reaction subsides, heat the mixture under reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Acidification & Cyclization: Cool the reaction mixture to room temperature. Cautiously, add concentrated HCl dropwise. This step is critical as it neutralizes excess hydrazine and catalyzes the intramolecular cyclization to form the triazole ring.

• Precipitation & Isolation: Upon acidification, the product, HOAt, will precipitate out of the solution. Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• Purification: Recrystallize the crude product from hot methanol-water or water to yield pure HOAt as a crystalline solid.[9] Dry the final product under vacuum.

Senior Scientist's Note: The choice of DMF as a solvent is strategic; its high boiling point is suitable for the reflux conditions required for the reduction, and it effectively solubilizes the reactants. The acidification step is the key to driving the cyclization; careful pH control is necessary to ensure efficient ring closure and precipitation without promoting side reactions.

The Pinnacle Application: A Superior Peptide Coupling Additive

The most celebrated application of the 7-azabenzotriazole scaffold is in the form of HOAt, which has revolutionized solid-phase peptide synthesis.[10] When used in conjunction with carbodiimide activators like DCC or EDC, HOAt significantly outperforms the traditional additive, 1-hydroxybenzotriazole (HOBt).[9][11]

Key Advantages over HOBt:

• Accelerated Reaction Rates: HOAt leads to faster amide bond formation, shortening coupling times.[9][12]

• Suppression of Racemization: It is exceptionally effective at minimizing the loss of chiral integrity, which is critical when coupling sensitive amino acids.[9][11]

• Higher Yields: The enhanced efficiency often translates to higher yields of the desired peptide.[9][12]

• Visual Reaction Monitoring: The reaction mixture transitions from yellow to colorless upon completion, providing a useful visual endpoint.[11][12]

The superior performance of HOAt is rooted in its chemical structure. The electron-withdrawing nitrogen atom at the 7-position of the pyridine ring enhances the acidity of the N-hydroxy group, making it a better leaving group.[9] Furthermore, this nitrogen atom provides anchimeric assistance (neighboring group participation) by forming a hydrogen bond with the intermediate, stabilizing it and facilitating the subsequent nucleophilic attack by the amine.[12]

Mechanism of HOAt in carbodiimide-mediated peptide coupling.

Procedure:

• Pre-activation: In a suitable reaction vessel, dissolve the carboxylic acid component (1.0 eq) and HOAt (1.1 eq) in an anhydrous polar aprotic solvent (e.g., DMF or NMP).

• Activation: Add the carbodiimide, such as EDC·HCl (1.1 eq), to the solution. Stir the mixture at 0 °C for 15-30 minutes. This "pre-activation" step allows for the efficient formation of the HOAt active ester.

• Coupling: Add the amine component (1.0 eq), either as a free base or with a non-nucleophilic base like diisopropylethylamine (DIEA) if it is a salt, to the activated mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, perform a standard aqueous work-up to remove the urea byproduct and excess reagents, followed by purification of the peptide product, typically by chromatography.

Senior Scientist's Note: The stoichiometry is critical. A slight excess of coupling reagents ensures the complete conversion of the limiting carboxylic acid. Pre-activation is a field-proven technique that maximizes the formation of the desired active ester intermediate before introducing the amine, which effectively outcompetes the pathway to oxazolone formation and thus minimizes racemization.

A Versatile Scaffold in Medicinal Chemistry and Beyond

The 1H-1,2,3-Triazolo[4,5-b]pyridine core is a privileged scaffold in drug discovery, serving as the foundational structure for a wide array of therapeutic agents.[1][3] Its derivatives have demonstrated a broad spectrum of biological activities.[2][13]

Reported Biological Activities of Derivatives:

• Anticancer: Certain analogs show potential in inhibiting cancer cell proliferation.[3][6] For instance, derivatives have been synthesized and evaluated as potent inhibitors of Lysine-specific demethylase 1 (LSD1), an epigenetic target in cancer therapy.[14]

• Antimicrobial: Studies have revealed antimicrobial activity against various pathogens.[3][6]

• Anti-inflammatory & Analgesic: Some derivatives have been reported to possess anti-inflammatory and pain-relieving properties.[1][3][13]

• Other Therapeutic Areas: The scaffold has been explored for developing hypotensive, hypoglycemic, and antiasthmatic drugs.[13]

Beyond pharmaceuticals, this compound is utilized in:

• Materials Science: It serves as a ligand to create coordination polymers and metal-organic frameworks (MOFs) with unique electronic or catalytic properties.[3][4]

• Agrochemicals: It is a building block in the synthesis of effective pesticides and herbicides.[1][6]

• Energetic Materials: The nitrogen-rich core is a precursor for synthesizing high-energy materials.[3][4]

Safety and Handling

1H-1,2,3-Triazolo[4,5-b]pyridine is classified as an irritant.[15][16] Standard laboratory safety protocols should be strictly followed.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[16]

• Precautionary Measures: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection).[16] Handle in a well-ventilated area or chemical fume hood.[15]

• Storage: Store in a cool, dry, and dark place in a tightly sealed container.[7][15]

• Derivative Hazard: It is crucial to note that its key derivative, HOAt, is known to have explosive properties and must be handled with extreme care, especially when subjected to heat or mechanical shock.[9][12]

Conclusion

1H-1,2,3-Triazolo[4,5-b]pyridine is a compound of profound scientific and industrial importance. Its true value is realized through its derivatives, most notably HOAt, which has become an indispensable tool for chemists synthesizing complex peptides with high fidelity. The core's amenability to chemical modification has established it as a powerful and versatile scaffold, leading to significant discoveries in medicinal chemistry, agrochemicals, and materials science. For researchers and drug development professionals, a thorough understanding of this compound's properties, reactivity, and handling is essential for harnessing its full potential to drive future innovation.

References

• 1-Hydroxy-7-azabenzotriazole. Grokipedia. [Online] Available at: [Link]

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• Chemical Properties of 1H-1,2,3-Triazolo[4,5-b]pyridine (CAS 273-34-7). Cheméo. [Online] Available at: [Link]

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An In-Depth Technical Guide to the Hydrogen Bonding Capabilities of 1H-1,2,3-Triazolo[4,5-b]pyridine

Prepared by: Gemini, Senior Application Scientist

Abstract

1H-1,2,3-Triazolo[4,5-b]pyridine, a fused heterocyclic system, is a cornerstone scaffold in modern medicinal chemistry and materials science. Its unique arrangement of nitrogen atoms within the bicyclic planar structure imparts a rich and tunable set of hydrogen bonding capabilities. These non-covalent interactions are fundamental to its mechanism of action in biological systems and its utility in the rational design of supramolecular assemblies. This guide provides a comprehensive exploration of the hydrogen bond donor and acceptor properties of this molecule, detailing the theoretical underpinnings, experimental characterization methodologies, and practical applications that hinge on these critical interactions.

Molecular Architecture and Physicochemical Properties

1H-1,2,3-Triazolo[4,5-b]pyridine, with the molecular formula C₅H₄N₄, is a bicyclic aromatic compound formed by the fusion of a pyridine ring and a 1,2,3-triazole ring.[1][2][3][4] This planar structure is crucial for its ability to intercalate into biological macromolecules and participate in π-π stacking interactions.[5] The presence and positioning of four nitrogen atoms create a distinct electronic landscape, characterized by regions of high electron density (lone pairs) and a polarized N-H bond, which are the primary determinants of its hydrogen bonding behavior.[1]

The molecule's hydrophilic character is evidenced by a calculated partition coefficient (log P) of -0.129, indicating a preference for aqueous environments.[1] This property is largely governed by its capacity to engage in hydrogen bonding with water molecules.[1]

Caption: Molecular structure of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Table 1: Core Physicochemical Properties

Property	Value	Source
Molecular Formula	C₅H₄N₄	[1][2][3][4]
Molecular Weight	120.11 g/mol	[2][3][4][6]
Melting Point	208 °C (decomposes)	[3][6]
XLogP3-AA	0.3	[7]
Hydrogen Bond Donor Count	1	[7]
Hydrogen Bond Acceptor Count	3	[7]

Analysis of Hydrogen Bonding Capabilities

The capacity of a molecule to form hydrogen bonds is dictated by the presence of hydrogen bond donors and acceptors. A donor is typically a hydrogen atom covalently bonded to a highly electronegative atom (like N, O, or F), while an acceptor is an electronegative atom possessing a lone pair of electrons.[8]

Hydrogen Bond Donor Analysis

The primary hydrogen bond donor site in 1H-1,2,3-triazolo[4,5-b]pyridine is the hydrogen atom attached to the N1 nitrogen of the triazole ring. The significant electronegativity difference between nitrogen and hydrogen results in a polarized N-H bond, conferring a partial positive charge on the hydrogen atom. This polarization makes it electrostatically attractive to electron-rich acceptor sites on other molecules. Computational analysis confirms the presence of one primary hydrogen bond donor site.[7]

Hydrogen Bond Acceptor Analysis

The molecule possesses multiple hydrogen bond acceptor sites. The lone pairs of electrons on the nitrogen atoms that are not bonded to hydrogen can accept a proton from a donor molecule.[9] Specifically, the N2 and N3 atoms of the triazole ring and the N7 atom of the pyridine ring are potent hydrogen bond acceptors.[7][10] The specific nitrogen atom that acts as the primary acceptor can be influenced by the steric and electronic environment of the interacting partner molecule. Computational models predict a total of three hydrogen bond acceptor sites.[7]

Caption: Hydrogen bond donor and acceptor sites.

Methodologies for Characterization

A multi-faceted approach combining crystallographic, spectroscopic, and computational methods is required to fully elucidate the hydrogen bonding networks involving 1H-1,2,3-triazolo[4,5-b]pyridine.

X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for unequivocally identifying and characterizing hydrogen bonds in the solid state. This technique provides precise atomic coordinates, allowing for the direct measurement of bond lengths, angles, and intermolecular distances that define a hydrogen bond. Analysis of the crystal structures of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives reveals extensive networks of intermolecular hydrogen bonds, which dictate the crystal packing and influence physical properties like melting point and solubility.[11][12][13] For instance, studies on related triazolopyridine structures have detailed N-H···N hydrogen bonds forming dimers and other supramolecular assemblies.[14]

Spectroscopic Techniques

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: Hydrogen bonding significantly perturbs the vibrational modes of the participating functional groups. In FTIR and Raman spectra, the N-H stretching vibration is particularly sensitive. The formation of a hydrogen bond typically causes the N-H stretching band to broaden and shift to a lower frequency (a red shift), with the magnitude of the shift correlating with the strength of the bond.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for studying hydrogen bonding in the solution phase. The chemical shift of the N-H proton is highly dependent on its electronic environment. Hydrogen bond formation deshields the proton, causing its resonance to shift downfield to a higher ppm value. Titration experiments, where a hydrogen bond acceptor is incrementally added to a solution of the triazolopyridine, can be used to determine association constants and thermodynamic parameters of the interaction.[15]

Computational Chemistry

• Density Functional Theory (DFT): DFT calculations are instrumental in modeling hydrogen-bonded systems. By solving the electronic structure of the molecular system, DFT can predict optimized geometries, interaction energies, and vibrational frequencies. These calculations provide insights that are complementary to experimental data, helping to rationalize observed trends in hydrogen bond strength and directionality.[16]

• Quantum Theory of Atoms in Molecules (QTAIM): This analysis of the calculated electron density provides a rigorous definition of a chemical bond, including hydrogen bonds. The presence of a bond critical point (BCP) between a donor hydrogen and an acceptor atom is a key indicator of a hydrogen bond. The properties at the BCP, such as the electron density (ρ) and its Laplacian (∇²ρ), correlate with the strength and nature of the interaction.[17]

• Natural Bond Orbital (NBO) Analysis: NBO analysis examines charge transfer between orbitals. For a hydrogen bond, it can quantify the donation of electron density from the lone pair of the acceptor atom to the antibonding orbital (σ*) of the donor N-H bond. This charge transfer energy (E(2)) provides a direct measure of the interaction strength.[17][18]

Experimental and Computational Protocols

Protocol: NMR Titration for H-Bond Association Constant

This protocol outlines a general procedure for determining the association constant (Ka) of the hydrogen bond between 1H-1,2,3-triazolo[4,5-b]pyridine (H-bond donor) and a suitable acceptor (e.g., DMSO) in a non-polar solvent like CDCl₃.

Step-by-Step Methodology:

• Preparation of Stock Solutions: Prepare a stock solution of 1H-1,2,3-triazolo[4,5-b]pyridine at a constant concentration (e.g., 1 mM) in deuterated chloroform (CDCl₃). Prepare a second, more concentrated stock solution of the hydrogen bond acceptor (e.g., 100 mM DMSO) in the same solvent.

• Sample Preparation: Create a series of NMR tubes. To each tube, add a fixed volume of the triazolopyridine stock solution. Then, add varying, incremental volumes of the acceptor stock solution to create a range of acceptor concentrations. Dilute each sample to the same final volume with CDCl₃ to maintain a constant donor concentration.

• NMR Data Acquisition: Record the ¹H NMR spectrum for each sample at a constant temperature. Ensure sufficient scans for a good signal-to-noise ratio.

• Data Analysis: Identify the chemical shift (δ) of the N-H proton in each spectrum.

• Binding Isotherm Plot: Plot the change in the N-H chemical shift (Δδ = δ_observed - δ_free) against the concentration of the acceptor.

• Non-linear Regression: Fit the resulting binding isotherm to a 1:1 binding model equation using appropriate software (e.g., Origin, SciPy) to extract the association constant (Ka).

Caption: Workflow for DFT interaction energy calculation.

Applications Driven by Hydrogen Bonding

The specific hydrogen bonding patterns of 1H-1,2,3-triazolo[4,5-b]pyridine are central to its widespread use.

• Drug Discovery: As a bioisostere of purines, this scaffold is a privileged structure in medicinal chemistry. [19]Its ability to act as both a hydrogen bond donor and acceptor allows it to form specific, high-affinity interactions with the active sites of enzymes and receptors. This precise molecular recognition is the basis for its application in developing anti-inflammatory, anti-cancer, and antimalarial agents. [14][20][21]The hydrogen bonds anchor the ligand in the binding pocket, ensuring proper orientation for therapeutic activity.

• Coordination Chemistry and Materials Science: The nitrogen lone pairs, which are potent hydrogen bond acceptors, also function as excellent Lewis bases for coordinating with metal ions. [1][20]This has led to the development of novel metal-organic frameworks (MOFs) and functional materials with tailored electronic and thermal properties. [20]The directionality and strength of the hydrogen bonds in the solid state can be exploited to control the self-assembly of these materials into desired architectures.

Conclusion

1H-1,2,3-Triazolo[4,5-b]pyridine is a molecule of significant scientific interest, largely due to its versatile hydrogen bonding capabilities. Possessing one strong N-H donor and multiple nitrogen acceptor sites, it can engage in a variety of directional, non-covalent interactions that are fundamental to its function. The robust toolkit of modern analytical and computational methods allows for the detailed characterization of these interactions, providing a rational basis for the design of novel pharmaceuticals and advanced materials. A thorough understanding of its hydrogen bonding potential is, therefore, indispensable for any researcher working with this important heterocyclic scaffold.

References

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An In-depth Technical Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine: Tautomers and Isomers for the Research Scientist

An authoritative guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and isomeric landscape of 1H-1,2,3-triazolo[4,5-b]pyridine and its tautomeric forms.

Introduction: The Significance of the 1,2,3-Triazolo[4,5-b]pyridine Scaffold

The 1,2,3-triazolo[4,5-b]pyridine, also known as 7-azabenzotriazole, is a fused heterocyclic system of considerable interest in medicinal chemistry and materials science.[1] Its rigid, planar structure and the presence of multiple nitrogen atoms make it a versatile scaffold for the development of novel therapeutic agents and functional materials.[2] This core is a key building block in the synthesis of a wide range of biologically active compounds, including those with potential anti-cancer, anti-inflammatory, and antimicrobial properties.[1] Furthermore, its ability to coordinate with metal ions has led to its use in the development of chemical sensors and advanced materials.[1]

A thorough understanding of the tautomeric and isomeric forms of 1,2,3-triazolo[4,5-b]pyridine is paramount for any researcher working with this scaffold. The position of a proton on the triazole ring can significantly influence the molecule's electronic properties, reactivity, and, crucially, its biological activity. Similarly, the arrangement of nitrogen atoms within the fused ring system gives rise to a variety of isomers, each with its own unique chemical and physical characteristics. This guide provides a comprehensive overview of the tautomerism and isomerism of 1,2,3-triazolo[4,5-b]pyridine, offering both theoretical insights and practical experimental guidance.

Part 1: Tautomerism in 1,2,3-Triazolo[4,5-b]pyridine

The 1,2,3-triazolo[4,5-b]pyridine system can exist in three principal tautomeric forms, depending on the position of the hydrogen atom on the triazole ring: 1H, 2H, and 3H. The interconversion between these tautomers is a dynamic process, and the predominant form can be influenced by factors such as the physical state (gas, solution, solid), solvent polarity, and the presence of substituents.

The Tautomeric Forms and Their Relative Stabilities

The three tautomers of 1,2,3-triazolo[4,5-b]pyridine are depicted below:

Caption: Tautomeric equilibrium of 1,2,3-triazolo[4,5-b]pyridine.

Computational studies, primarily using Density Functional Theory (DFT), have been instrumental in elucidating the relative stabilities of these tautomers. For the parent 1,2,3-triazole, it is well-established that the 2H-tautomer is the most stable in the gas phase.[3] However, the fusion of the pyridine ring in 1,2,3-triazolo[4,5-b]pyridine alters the electronic landscape.

Table 1: Predicted Relative Stabilities of 1,2,3-Triazolo[4,5-b]pyridine Tautomers (Qualitative)

Tautomer	Predicted Relative Stability	Rationale
1H	Most Stable	Analogous to benzotriazole, likely stabilized by favorable electronic and dipolar interactions.
3H	Intermediate	Structurally similar to the 1H tautomer, but with a different electronic distribution.
2H	Least Stable	The central nitrogen atom bearing the proton is generally less favorable in these fused systems.

Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

The most common and reliable method for the synthesis of the parent 1H-1,2,3-triazolo[4,5-b]pyridine is through the diazotization of 2,3-diaminopyridine. This method is efficient and provides the desired product in good yield.

Caption: Synthetic workflow for 1H-1,2,3-triazolo[4,5-b]pyridine.

Experimental Protocol: Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

Materials:

• 2,3-Diaminopyridine

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Deionized Water

• Ice

Procedure:

• Dissolution of Starting Material: In a flask equipped with a magnetic stirrer, dissolve 2,3-diaminopyridine in a mixture of concentrated hydrochloric acid and deionized water. The use of hydrochloric acid is crucial as it protonates the amino groups, making them soluble and activating them for the subsequent diazotization reaction.

• Cooling: Cool the solution to 0-5 °C in an ice-salt bath. Maintaining a low temperature is critical to prevent the decomposition of the unstable diazonium salt intermediate that will be formed.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred solution of 2,3-diaminopyridine hydrochloride. The slow addition rate is essential to control the exothermic reaction and maintain the low temperature. The reaction of nitrous acid (formed in situ from NaNO₂ and HCl) with the primary amino groups leads to the formation of a diazonium salt.

• Cyclization and Precipitation: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for approximately 1 hour. During this time, the intramolecular cyclization of the diazonium intermediate occurs, leading to the formation of the triazole ring.

• Isolation: The product, 1H-1,2,3-triazolo[4,5-b]pyridine, will precipitate out of the solution. Collect the solid by vacuum filtration.

• Purification: Wash the collected solid with cold deionized water to remove any remaining salts and acid. The product can be further purified by recrystallization from a suitable solvent, such as water or ethanol, to yield a white to light yellow crystalline powder.

Causality Behind Experimental Choices:

• Acidic Conditions: The use of a strong acid like HCl is necessary to generate nitrous acid from sodium nitrite and to protonate the amino groups of the starting material, making them susceptible to diazotization.

• Low Temperature (0-5 °C): Diazonium salts are notoriously unstable at higher temperatures and can decompose, leading to side products and reduced yields. The low temperature stabilizes the diazonium intermediate, allowing for the desired intramolecular cyclization to occur.

• Slow Addition of Sodium Nitrite: This controls the rate of the exothermic diazotization reaction, preventing a rapid temperature increase that could lead to the decomposition of the diazonium salt.

Spectroscopic Characterization of Tautomers

Distinguishing between the different tautomers of 1,2,3-triazolo[4,5-b]pyridine relies heavily on spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy. While obtaining pure samples of the less stable tautomers for experimental characterization is challenging, computational methods can provide valuable predictions of their spectroscopic properties.

1.3.1. NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the structure of the predominant tautomer in solution. The chemical shifts of the protons and carbons are sensitive to the electronic environment, which is directly influenced by the position of the N-H proton.

For the most stable 1H-tautomer , the proton and carbon signals can be assigned based on coupling patterns and comparison with related structures. Due to rapid proton exchange on the NMR timescale, a single set of averaged signals is often observed if multiple tautomers are present in significant quantities.[5] To resolve the signals of individual tautomers, low-temperature NMR experiments can be employed to slow down the exchange rate.[5]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm) for 1,2,3-Triazolo[4,5-b]pyridine Tautomers

Atom	1H-Tautomer (Experimental/Predicted)	2H-Tautomer (Predicted)	3H-Tautomer (Predicted)
¹H NMR
H5	~8.5	~8.3	~8.6
H6	~7.5	~7.4	~7.6
H7	~8.0	~7.9	~8.1
NH	~14.5 (broad)	~14.0 (broad)	~14.8 (broad)
¹³C NMR
C3a	~145	~140	~146
C5	~150	~148	~151
C6	~120	~119	~121
C7	~130	~129	~131
C7a	~148	~146	~149

Note: The predicted values are estimations based on computational studies of related triazole systems and should be used as a guide for spectral interpretation.[6] The experimental data for the 1H-tautomer can be found in various chemical databases.[7][8]

1.3.2. UV-Vis Spectroscopy

The electronic transitions of the tautomers give rise to distinct absorption bands in the UV-Vis spectrum. The position and intensity of these bands are characteristic of the specific tautomer. Computational studies on benzotriazole have shown that the 1H and 2H tautomers have different absorption maxima.[9] A similar trend is expected for 1,2,3-triazolo[4,5-b]pyridine.

Table 3: Predicted UV-Vis Absorption Maxima (λmax) for 1,2,3-Triazolo[4,5-b]pyridine Tautomers

Tautomer	Predicted λmax (nm)	Associated Transitions
1H	~260, ~280	π → π
2H	~275	π → π
3H	~265, ~285	π → π*

Note: These are predicted values based on the UV spectra of related azabenzotriazoles. Experimental conditions, particularly the solvent, can significantly influence the absorption maxima.[9]

Part 2: Isomerism in the Triazolo[4,5-b]pyridine System

Beyond tautomerism, the fusion of a triazole and a pyridine ring can result in several positional isomers, depending on the points of fusion and the arrangement of nitrogen atoms in both rings. Understanding these isomers is crucial as they often exhibit distinct chemical and biological properties.

Principal Isomers of Triazolopyridine

The triazolopyridine scaffold can exist in several isomeric forms. The main classes are derived from the fusion of a 1,2,3-triazole or a 1,2,4-triazole ring to the pyridine ring at different positions.

Caption: Principal isomers of the triazolopyridine scaffold.

• [5][6][10]Triazolo[4,5-b]pyridine: The focus of this guide, with the triazole ring fused to the 2- and 3-positions of the pyridine ring.

• [5][6][10]Triazolo[4,5-c]pyridine: The triazole ring is fused to the 3- and 4-positions of the pyridine ring. These isomers have been investigated as organic sensitizers for solar cells.[2]

• [5][6][10]Triazolo[1,5-a]pyridine: A bridgehead nitrogen system where the triazole is fused across the 1- and 2-positions of the pyridine ring. These compounds are known to be in equilibrium with their open-chain diazo forms.[11]

• [5][6][9]Triazolo[4,3-a]pyridine: Another bridgehead nitrogen system, this isomer has found applications in the development of pharmaceuticals.

• [5][6][9]Triazolo[1,5-a]pyridine: This isomer is also a bridgehead nitrogen system and is a common scaffold in medicinal chemistry.

Synthesis and Properties of Key Isomers

The synthesis of each class of isomer typically requires a different synthetic strategy, tailored to achieve the desired ring fusion.

• Synthesis of[5][6][10]Triazolo[4,5-c]pyridine derivatives: These can be synthesized from appropriately substituted diaminopyridines, similar to the [4,5-b] isomers, but starting from 3,4-diaminopyridine derivatives.

• Synthesis of[5][6][10]Triazolo[1,5-a]pyridine derivatives: A common method involves the oxidative cyclization of 2-pyridyl ketone hydrazones.[11]

• Synthesis of[5][6][9]Triazolo[4,3-a]pyridine and[5][6][9]Triazolo[1,5-a]pyridine derivatives: These are often prepared from 2-hydrazinopyridine precursors through various cyclization reactions.[12]

The different isomeric scaffolds exhibit a wide range of chemical and physical properties. For instance, the bridgehead nitrogen systems, such as[5][6][10]triazolo[1,5-a]pyridine, can undergo ring-opening reactions, a reactivity not typically observed in the [4,5-b] isomer. These differences in reactivity and electronic properties are of paramount importance in drug design and materials science, as they directly impact how the molecule interacts with its environment.

Conclusion

The 1,2,3-triazolo[4,5-b]pyridine core is a privileged scaffold with significant potential in various scientific disciplines. A deep understanding of its tautomeric and isomeric forms is essential for harnessing its full potential. The 1H-tautomer is the most stable form of 1,2,3-triazolo[4,5-b]pyridine, and its synthesis is readily achieved through the diazotization of 2,3-diaminopyridine. The differentiation of the tautomers can be accomplished through a combination of spectroscopic techniques, aided by computational predictions. Furthermore, the existence of multiple positional isomers of triazolopyridine, each with unique synthetic routes and properties, offers a rich landscape for chemical exploration. This guide provides a foundational understanding and practical protocols to aid researchers in their work with this important class of heterocyclic compounds.

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The Enduring Scaffold: A Technical Guide to the Discovery and Evolution of 1H-1,2,3-Triazolo[4,5-b]pyridine

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1H-1,2,3-triazolo[4,5-b]pyridine core, a fascinating heterocyclic system, stands as a testament to the enduring power of fundamental organic chemistry and its profound impact on modern science. From its early conception as an "8-azapurine" to its contemporary role as a cornerstone of highly efficient peptide synthesis and a privileged scaffold in medicinal chemistry, its journey is one of continuous innovation. This technical guide provides a comprehensive overview of the discovery, historical development, and key synthetic strategies for this remarkable molecule. We will delve into the mechanistic underpinnings of its synthesis, explore its critical role as a purine bioisostere, and illuminate the transformative impact of its derivatives, such as 1-hydroxy-7-azabenzotriazole (HOAt) and its uronium salt HATU, on the landscape of drug discovery and chemical biology.

A Historical Perspective: The Genesis of a Versatile Heterocycle

The story of 1H-1,2,3-triazolo[4,5-b]pyridine is intrinsically linked to the broader exploration of purine analogs, driven by the quest for novel therapeutic agents. The recognition that subtle modifications to the purine scaffold could elicit significant changes in biological activity spurred chemists to investigate aza-analogs, where carbon atoms in the purine ring system are replaced by nitrogen.

While a definitive singular "discovery" paper for the parent 1H-1,2,3-triazolo[4,5-b]pyridine is not readily apparent in early literature, its conceptual origins can be traced back to the broader class of "8-azapurines." Early synthetic work in this area laid the foundation for the methodologies that are still in use today. Key among these pioneering efforts was the diazotization of ortho-diaminopyridines, a reaction that provides a direct route to the fused triazole ring system.

The significance of this scaffold, however, truly blossomed with the strategic application of its derivatives in peptide chemistry. A pivotal moment in this evolution was the introduction of 1-hydroxy-7-azabenzotriazole (HOAt) by Louis A. Carpino in 1993. This innovation addressed a critical challenge in peptide synthesis: the suppression of racemization during amide bond formation. The subsequent development of O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) further revolutionized the field, providing a highly efficient and reliable coupling reagent that has become an indispensable tool for chemists worldwide.

The Art of Synthesis: Constructing the 1H-1,2,3-Triazolo[4,5-b]pyridine Core

The construction of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold can be broadly approached through two primary strategies: the formation of the triazole ring onto a pre-existing pyridine core, and the construction of the pyridine ring from a triazole precursor.

Diazotization of Diaminopyridines: A Classic and Direct Approach

One of the most established and direct methods for the synthesis of 1H-1,2,3-triazolo[4,5-b]pyridine involves the diazotization of 2,3-diaminopyridine. This reaction proceeds through the formation of a diazonium salt from one of the amino groups, which then undergoes intramolecular cyclization with the adjacent amino group to form the fused triazole ring.

The mechanism of diazotization is a well-studied process in organic chemistry.[1][2][3] It begins with the in-situ generation of nitrous acid (HNO₂) from sodium nitrite (NaNO₂) and a strong acid, typically hydrochloric acid (HCl), at low temperatures (0-5 °C) to prevent the decomposition of the unstable nitrous acid and the resulting diazonium salt.[1] The nitrous acid is then protonated and loses water to form the highly electrophilic nitrosonium ion (NO⁺). The primary aromatic amine then acts as a nucleophile, attacking the nitrosonium ion. A series of proton transfers and the elimination of a water molecule lead to the formation of the diazonium salt.[4] In the case of 2,3-diaminopyridine, the initially formed mono-diazonium salt is poised for rapid intramolecular cyclization, driven by the nucleophilicity of the neighboring amino group, to yield the stable 1H-1,2,3-triazolo[4,5-b]pyridine.

Experimental Protocol: Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine via Diazotization

• Dissolution: Dissolve 2,3-diaminopyridine in dilute hydrochloric acid and cool the solution to 0-5 °C in an ice-water bath with continuous stirring.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the pyridine solution. Maintain the temperature below 5 °C throughout the addition to ensure the stability of the intermediate diazonium salt.

• Cyclization: After the addition is complete, continue to stir the reaction mixture at 0-5 °C for a specified period to allow for complete cyclization.

• Neutralization and Isolation: Carefully neutralize the reaction mixture with a suitable base (e.g., sodium bicarbonate or ammonium hydroxide) to precipitate the product.

• Purification: Collect the crude product by filtration, wash with cold water, and purify by recrystallization from an appropriate solvent (e.g., water or ethanol) to yield pure 1H-1,2,3-Triazolo[4,5-b]pyridine.

Figure 2: Simplified mechanism of HATU-mediated amide bond formation.

Emerging Applications in Materials Science

The nitrogen-rich 1H-1,2,3-triazolo[4,5-b]pyridine scaffold also possesses intriguing properties for applications in materials science. Its ability to act as a ligand for metal ions has been explored in the development of coordination polymers and metal-organic frameworks (MOFs). Furthermore, derivatives of this heterocycle have been investigated as components of energetic materials. [5]

Conclusion and Future Outlook

From its conceptual beginnings as a purine isostere to its current status as a linchpin in modern synthetic and medicinal chemistry, the 1H-1,2,3-triazolo[4,5-b]pyridine core has demonstrated remarkable versatility and enduring relevance. The historical development of its synthesis, from classical diazotization reactions to more modular approaches, has paved the way for its widespread application. The profound impact of its derivatives, HOAt and HATU, on the efficiency and fidelity of peptide synthesis cannot be overstated.

Looking ahead, the unique electronic and structural attributes of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold will undoubtedly continue to inspire the design and synthesis of novel therapeutic agents, functional materials, and chemical tools. As our understanding of complex biological systems deepens, the strategic deployment of this privileged heterocycle is poised to unlock new opportunities in the relentless pursuit of scientific advancement.

References

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• Li, P., et al. (2018). Synthesis and biological evaluation of N6 derivatives of 8-azapurine as novel antiplatelet agents. MedChemComm, 9(5), 849-859. [Link]

• Grokipedia. (n.d.). 1-Hydroxy-7-azabenzotriazole. Grokipedia.

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• RSC Publishing. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances. [Link]

• Wikipedia. (n.d.). HATU. Wikipedia. [Link]

• Indian Academy of Sciences. (n.d.). Synthesis of peptides mediated by potassium salt of 1-hydroxy-7-azabenzotriazole. [Link]

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The Ascendancy of 1H-1,2,3-Triazolo[4,5-b]pyridine: A Technical Guide for the Modern Researcher

Abstract

The 1H-1,2,3-triazolo[4,5-b]pyridine core, a fascinating and increasingly pivotal heterocyclic scaffold, stands at the confluence of medicinal chemistry, materials science, and organic synthesis. This guide offers an in-depth exploration of its fundamental properties, synthesis, and burgeoning applications. We delve into the nuanced reactivity of this molecule, providing field-proven insights into its functionalization. A significant focus is placed on its role as a bioisostere for the purine ring system, a strategy that has unlocked new avenues in drug discovery. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, empowering them to leverage the unique attributes of this versatile building block.

Introduction: The Strategic Value of a Fused Heterocycle

1H-1,2,3-triazolo[4,5-b]pyridine, also known as 4-azabenzotriazole, is a bicyclic aromatic heterocycle composed of a pyridine ring fused to a 1,2,3-triazole ring.[1] This unique structural amalgamation imparts a distinct set of physicochemical properties that have captured the attention of the scientific community. The planar structure and the strategic placement of nitrogen atoms create opportunities for hydrogen bonding and coordination with metal ions, making it a valuable component in both biological and material contexts.[2][3]

The rise of 1H-1,2,3-triazolo[4,5-b]pyridine in contemporary research is largely attributable to its successful application as a bioisosteric replacement for the purine scaffold.[4][5][6] Bioisosterism, the strategy of substituting one chemical group with another that retains similar biological activity, is a cornerstone of modern drug design.[4] The 1H-1,2,3-triazolo[4,5-b]pyridine core mimics the size, shape, and hydrogen bonding capabilities of purines, while offering a distinct electronic profile and metabolic stability. This has led to its incorporation into a new generation of therapeutic agents, particularly in the realm of kinase inhibitors.

This guide will provide a comprehensive overview of the 1H-1,2,3-triazolo[4,5-b]pyridine core, from its synthesis to its diverse applications, with a focus on providing practical, actionable information for the laboratory scientist.

Physicochemical and Spectroscopic Profile

A thorough understanding of the fundamental properties of a building block is paramount for its effective utilization.

Property	Value	Source
Molecular Formula	C₅H₄N₄	[7]
Molecular Weight	120.11 g/mol	[7][8]
Appearance	White to light yellow crystalline powder	[2]
Melting Point	208 °C (decomposes)	[8]
CAS Number	273-34-7	[7]

Spectroscopic Data: The structural elucidation of 1H-1,2,3-triazolo[4,5-b]pyridine and its derivatives relies on standard spectroscopic techniques. The PubChem entry for this compound provides key spectral information, including IR and Raman spectra.[7] Computational studies using Density Functional Theory (DFT) have also been employed to analyze its vibrational dynamics and molecular structure, providing a deeper understanding of its electronic properties.[8][9]

Synthesis of the 1H-1,2,3-Triazolo[4,5-b]pyridine Core

The construction of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold can be achieved through several synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Classical Synthesis via Diazotization of 2,3-Diaminopyridine

The most fundamental and widely employed method for the synthesis of the unsubstituted 1H-1,2,3-triazolo[4,5-b]pyridine core involves the diazotization of 2,3-diaminopyridine.[10] This reaction proceeds through the formation of a diazonium salt from the 3-amino group, which then undergoes intramolecular cyclization onto the 2-amino group.

Classical synthesis of the core scaffold.

Experimental Protocol: Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

Materials:

• 2,3-Diaminopyridine

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Ice

Procedure:

• Dissolution: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,3-diaminopyridine in a solution of concentrated HCl and water. Cool the mixture to 0-5 °C in an ice-salt bath.

• Diazotization: While maintaining the temperature below 5 °C, add a solution of sodium nitrite in water dropwise to the stirred solution of 2,3-diaminopyridine hydrochloride. The addition should be slow to control the exothermic reaction and prevent the decomposition of the diazonium salt.

• Reaction Monitoring: Monitor the reaction by testing for the presence of excess nitrous acid using starch-iodide paper. A blue-black color indicates the completion of the diazotization.

• Cyclization: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 30 minutes to ensure complete cyclization.

• Work-up: Neutralize the reaction mixture with a suitable base (e.g., sodium carbonate or ammonium hydroxide) to precipitate the product.

• Purification: Collect the solid product by filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or water.

Causality Behind Experimental Choices: The low temperature is crucial to ensure the stability of the intermediate diazonium salt, which is prone to decomposition at higher temperatures.[11] The use of a strong acid is necessary to generate nitrous acid in situ from sodium nitrite. The slow, dropwise addition of the nitrite solution prevents a rapid increase in temperature and the localized buildup of nitrous acid.

Synthesis of Substituted Derivatives

The synthesis of substituted 1H-1,2,3-triazolo[4,5-b]pyridines often involves the cyclization of appropriately substituted precursors. A common strategy is the cyanoacetylation of 5-amino-1,2,3-triazoles followed by cyclization.[12]

Pathway to substituted triazolopyridines.

Microwave-assisted synthesis has emerged as a powerful tool for the rapid and efficient synthesis of triazolopyridine derivatives, often leading to higher yields and shorter reaction times compared to conventional heating methods.[3]

Reactivity and Functionalization

The reactivity of the 1H-1,2,3-triazolo[4,5-b]pyridine core is characterized by the interplay of the electron-deficient pyridine ring and the electron-rich triazole moiety.

N-Alkylation

The presence of multiple nitrogen atoms in the scaffold raises the question of regioselectivity in N-alkylation reactions. Studies on related azolo-fused ring systems have shown that the outcome of N-alkylation can be highly dependent on the reaction conditions, including the choice of base and solvent.[13][14] For instance, in related systems, the use of a non-polar solvent like THF can favor alkylation at one nitrogen, while a polar solvent like DMSO can lead to alkylation at a different position.[14] This solvent-dependent regioselectivity is attributed to the nature of the ion pairs formed between the deprotonated heterocycle and the counter-ion.[14] While specific studies on the regioselectivity of N-alkylation of 1H-1,2,3-triazolo[4,5-b]pyridine are less common, the principles observed in analogous systems provide a valuable framework for predicting and controlling the outcome of such reactions.

Electrophilic Substitution

The pyridine ring in 1H-1,2,3-triazolo[4,5-b]pyridine is generally deactivated towards electrophilic aromatic substitution due to the electron-withdrawing effect of the nitrogen atom. However, under forcing conditions, electrophilic substitution reactions such as nitration can occur. The position of substitution is influenced by the directing effects of both the pyridine nitrogen and the fused triazole ring.

Applications in Drug Discovery and Medicinal Chemistry

The most significant impact of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold has been in the field of medicinal chemistry, where it serves as a key building block in the design of novel therapeutic agents.[2] Its derivatives have demonstrated a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3]

A Superior Bioisostere for Purines

The structural and electronic similarity of 1H-1,2,3-triazolo[4,5-b]pyridine to the purine ring system has made it an attractive bioisostere in drug design.[5][6] This is particularly relevant in the development of kinase inhibitors, a major class of anticancer drugs, where the purine scaffold is a common feature of ATP-competitive inhibitors.

Comparative Analysis: Purine vs. 1H-1,2,3-Triazolo[4,5-b]pyridine in Kinase Inhibition

Feature	Purine Scaffold	1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold
Hydrogen Bonding	Possesses both hydrogen bond donors and acceptors, crucial for binding to the kinase hinge region.	Effectively mimics the hydrogen bonding pattern of purines.
Metabolic Stability	Can be susceptible to metabolic degradation by enzymes such as xanthine oxidase.	Generally exhibits improved metabolic stability due to the presence of the triazole ring.
Solubility	Can present solubility challenges in drug development.	The introduction of the triazole ring can modulate physicochemical properties, including solubility.
Intellectual Property	A well-explored scaffold, potentially limiting opportunities for novel intellectual property.	Offers a distinct chemical space, providing opportunities for the development of novel and patentable drug candidates.

The replacement of a purine core with a 1H-1,2,3-triazolo[4,5-b]pyridine moiety can lead to compounds with enhanced potency, selectivity, and improved pharmacokinetic profiles. For example, in the development of cyclin-dependent kinase (CDK) inhibitors, pyrazolo[1,5-a]-1,3,5-triazine, a bioisostere of purine, has led to the discovery of potent analogues of (R)-roscovitine.[15][16]

Applications in Materials Science

Beyond its role in medicinal chemistry, 1H-1,2,3-triazolo[4,5-b]pyridine is also a valuable building block in materials science. The nitrogen atoms in the heterocyclic system can act as ligands, coordinating with metal ions to form metal-organic frameworks (MOFs) and coordination polymers.[2][3] These materials have potential applications in areas such as gas storage, catalysis, and sensing. Furthermore, the parent compound has been used as a starting material for the synthesis of energetic materials.[3][8]

Conclusion and Future Outlook

The 1H-1,2,3-triazolo[4,5-b]pyridine core has firmly established itself as a versatile and valuable heterocyclic building block. Its straightforward synthesis, tunable reactivity, and ability to serve as a superior bioisostere for purines have fueled its adoption in drug discovery and development. The continued exploration of its synthetic transformations and the expansion of its applications in materials science promise a bright future for this remarkable scaffold. As our understanding of its properties deepens, we can anticipate the emergence of new and innovative molecules based on the 1H-1,2,3-triazolo[4,5-b]pyridine core, with the potential to address significant challenges in medicine and technology.

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• Solvent Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2- and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines, Purines,[2][3][4]Triazolo[10][13]pyridines and Related Deaza-Compounds - ResearchGate. (URL: [Link])

• Diazotization Titration or Nitrite Titration. (URL: [Link])

• Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4- d]pyrimidines, Purines,[2][3][4]Triazolo[10][13]pyridines, and Related Deaza-Compounds - PubMed. (URL: [Link])

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An In-Depth Technical Guide to the Spectroscopic Data of 1H-1,2,3-Triazolo[4,5-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-1,2,3-Triazolo[4,5-b]pyridine, also known as 4-azabenzotriazole, is a fused heterocyclic compound of significant interest in medicinal chemistry and materials science.[1] Its rigid, planar structure and the presence of multiple nitrogen atoms make it a versatile building block for the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials.[1] Accurate structural elucidation is paramount for understanding its reactivity and potential applications. This guide provides a comprehensive analysis of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for 1H-1,2,3-triazolo[4,5-b]pyridine, offering field-proven insights into its structural characterization.

Molecular Structure and Spectroscopic Overview

The structure of 1H-1,2,3-triazolo[4,5-b]pyridine, with the IUPAC name 2H-triazolo[4,5-b]pyridine, consists of a pyridine ring fused to a 1,2,3-triazole ring.[2] The presence of aromatic protons and carbons, as well as distinct vibrational modes and a predictable fragmentation pattern, allows for its unambiguous identification through a combination of spectroscopic techniques.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The ¹H NMR spectrum of 1H-1,2,3-triazolo[4,5-b]pyridine is characterized by three distinct signals in the aromatic region, corresponding to the three protons on the pyridine ring.

Experimental Protocol: ¹H NMR Spectroscopy

A general protocol for acquiring a high-resolution ¹H NMR spectrum of 1H-1,2,3-triazolo[4,5-b]pyridine is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆), in a standard 5 mm NMR tube. The use of DMSO-d₆ is common for nitrogen-containing heterocyclic compounds due to its excellent solubilizing power.[3]

• Instrumentation: Utilize a high-field NMR spectrometer, typically operating at a frequency of 400 MHz or higher, to ensure adequate signal dispersion and resolution.[4]

• Data Acquisition: Acquire the spectrum at a constant temperature, typically 25 °C. Standard pulse-acquire sequences are generally sufficient.[4] Key parameters to consider include:

  • Spectral Width: Set to encompass the entire aromatic region (e.g., 0-10 ppm).

  • Number of Scans: Accumulate a sufficient number of scans (e.g., 16 or more) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay of at least 1-2 seconds to ensure quantitative integration if needed.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm).

Diagram of the ¹H NMR Experimental Workflow:

Caption: Workflow for ¹H NMR analysis of 1H-1,2,3-Triazolo[4,5-b]pyridine.

¹H NMR Data Summary

Proton	Chemical Shift (δ, ppm) (DMSO-d₆)	Multiplicity	Coupling Constant (J, Hz)
H-5	~8.6	dd	J = 4.2, 1.4 Hz
H-7	~8.2	dd	J = 8.4, 1.4 Hz
H-6	~7.5	dd	J = 8.4, 4.2 Hz

Note: The exact chemical shifts and coupling constants may vary slightly depending on the experimental conditions.

Interpretation of the ¹H NMR Spectrum

The downfield chemical shifts of all three protons are indicative of their attachment to an electron-deficient aromatic system. The pyridine ring is deshielded by the electronegative nitrogen atom and the fused triazole ring.

• H-5: This proton is situated ortho to the pyridine nitrogen, resulting in the most downfield chemical shift due to the strong deshielding effect of the nitrogen atom. It appears as a doublet of doublets (dd) due to coupling with both H-6 (ortho-coupling) and H-7 (meta-coupling).

• H-7: This proton is para to the pyridine nitrogen and experiences less deshielding compared to H-5. It also appears as a doublet of doublets, coupling with H-6 (ortho-coupling) and H-5 (meta-coupling).

• H-6: This proton is the most upfield of the three aromatic protons. It appears as a doublet of doublets due to coupling with both H-5 and H-7 (both ortho-couplings). The larger coupling constant corresponds to the ortho-coupling with H-7, while the smaller coupling constant is due to the ortho-coupling with H-5.[4]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides valuable information about the carbon skeleton of a molecule. The ¹³C NMR spectrum of 1H-1,2,3-triazolo[4,5-b]pyridine displays five distinct signals, corresponding to the five carbon atoms in the fused ring system.

Experimental Protocol: ¹³C NMR Spectroscopy

The experimental protocol for ¹³C NMR is similar to that of ¹H NMR, with a few key differences:

• Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of solvent) is often required due to the lower natural abundance of the ¹³C isotope.

• Instrumentation: A high-field NMR spectrometer with a broadband probe is used.

• Data Acquisition: A proton-decoupled pulse sequence is typically employed to simplify the spectrum by removing ¹H-¹³C coupling. This results in a spectrum where each unique carbon atom appears as a single peak. A larger number of scans is usually necessary to obtain a good signal-to-noise ratio.

¹³C NMR Data Summary

Carbon	Chemical Shift (δ, ppm) (DMSO-d₆)
C-7a	~148
C-5	~145
C-3a	~140
C-7	~125
C-6	~120

Note: The exact chemical shifts may vary slightly depending on the experimental conditions.[5]

Interpretation of the ¹³C NMR Spectrum

The chemical shifts of the carbon atoms are influenced by their proximity to the electronegative nitrogen atoms.

• C-7a and C-5: These carbons are directly attached to or in close proximity to the pyridine nitrogen and are therefore the most deshielded, appearing at the most downfield chemical shifts.

• C-3a: This carbon is part of the triazole ring and is also significantly deshielded.

• C-7 and C-6: These carbons are further from the most electronegative centers and thus appear at more upfield positions in the aromatic region. The assignment of these peaks can be confirmed using two-dimensional NMR techniques such as HSQC and HMBC, which correlate proton and carbon signals.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups and vibrational modes within a molecule. The IR spectrum of 1H-1,2,3-triazolo[4,5-b]pyridine exhibits characteristic absorption bands corresponding to the stretching and bending vibrations of the fused aromatic ring system.

Experimental Protocol: FT-IR Spectroscopy

A common method for obtaining the IR spectrum of a solid sample like 1H-1,2,3-triazolo[4,5-b]pyridine is the KBr pellet technique:

• Sample Preparation: A small amount of the compound (1-2 mg) is finely ground with anhydrous potassium bromide (KBr) (100-200 mg) in an agate mortar and pestle.

• Pellet Formation: The mixture is then compressed under high pressure using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder is recorded and automatically subtracted.

IR Data Summary and Interpretation

The vibrational spectrum of 1H-1,2,3-triazolo[4,5-b]pyridine has been studied in detail, and the major absorption bands can be assigned to specific vibrational modes.[6]

Wavenumber (cm⁻¹)	Assignment
3100-3000	C-H stretching vibrations of the aromatic ring
1600-1450	C=C and C=N stretching vibrations of the fused aromatic rings
1400-1000	In-plane C-H bending and ring deformation modes
Below 900	Out-of-plane C-H bending and ring puckering modes

• C-H Stretching: The bands in the 3100-3000 cm⁻¹ region are characteristic of C-H stretching vibrations in aromatic systems.

• Ring Stretching: The complex pattern of bands between 1600 and 1450 cm⁻¹ arises from the coupled C=C and C=N stretching vibrations within the pyridine and triazole rings. These are highly characteristic of the heterocyclic framework.[7]

• Fingerprint Region: The region below 1400 cm⁻¹ is known as the fingerprint region and contains a rich pattern of bands corresponding to various in-plane and out-of-plane bending and deformation modes. These bands are unique to the specific molecule and can be used for definitive identification by comparison with a reference spectrum.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that provides information about the molecular weight and fragmentation pattern of a molecule. The electron ionization (EI) mass spectrum of 1H-1,2,3-triazolo[4,5-b]pyridine is characterized by a prominent molecular ion peak and several characteristic fragment ions.

Experimental Protocol: Electron Ionization Mass Spectrometry

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography. The sample is vaporized in the ion source.

• Ionization: The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV), which causes the ejection of an electron to form a radical cation (the molecular ion, M⁺•).

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion abundance versus m/z.

Diagram of the Mass Spectrometry Fragmentation Pathway:

Caption: Proposed fragmentation of 1H-1,2,3-Triazolo[4,5-b]pyridine in EI-MS.

Mass Spectrum Data Summary and Interpretation

The mass spectrum of 1H-1,2,3-triazolo[4,5-b]pyridine is available on the NIST WebBook.[8]

m/z	Proposed Fragment	Notes
120	[C₅H₄N₄]⁺• (M⁺•)	Molecular ion
92	[C₅H₄N₂]⁺•	Loss of a neutral nitrogen molecule (N₂) from the triazole ring
65	[C₄H₃N]⁺•	Loss of hydrogen cyanide (HCN) from the m/z 92 fragment

• Molecular Ion (m/z 120): The peak at m/z 120 corresponds to the molecular weight of the compound (C₅H₄N₄) and confirms its elemental composition.[2][8]

• Loss of N₂ (m/z 92): A characteristic fragmentation pathway for many nitrogen-containing heterocyclic compounds, especially those with a triazole ring, is the facile loss of a stable neutral molecule of nitrogen (N₂).[9][10] This results in the formation of a prominent fragment ion at m/z 92.

• Loss of HCN (m/z 65): The fragment at m/z 92 can further fragment by losing a molecule of hydrogen cyanide (HCN), a common fragmentation pathway for pyridine and other nitrogen-containing aromatic rings, leading to the ion at m/z 65.[10]

Conclusion

The spectroscopic data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry provide a comprehensive and self-validating system for the structural elucidation and identification of 1H-1,2,3-triazolo[4,5-b]pyridine. The characteristic chemical shifts and coupling patterns in the NMR spectra, the specific vibrational frequencies in the IR spectrum, and the predictable fragmentation pattern in the mass spectrum all contribute to a detailed understanding of the molecule's structure. This guide serves as a valuable resource for researchers, enabling them to confidently identify and characterize this important heterocyclic compound in their scientific endeavors.

References

• Dymińska, L., et al. (2018). The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. Molecules, 23(11), 2815. Available at: [Link]

• Miyazaki, R., et al. (2024). Supplementary Information for 2H-Thiazolo[4,5-d][3][5][7]triazole: Synthesis, Functionalization, and Application in Scaffold-Hopping. Chemical Science. The Royal Society of Chemistry. Available at: [Link]

• NIST. 1H-1,2,3-Triazolo[4,5-b]pyridine. in NIST Chemistry WebBook, NIST Standard Reference Database Number 69, Eds. P.J. Linstrom and W.G. Mallard, National Institute of Standards and Technology, Gaithersburg MD, 20899. Available at: [Link]

• Lorenc, J., et al. (2007). Vibrational dynamics and molecular structure of 1H- and 3H-1,2,3-triazolo[4,5- b]pyridine and its methyl-derivatives based on DFT chemical quantum calculations. ResearchGate. Available at: [Link]

• PubChem. 1H-1,2,3-Triazolo(4,5-b)pyridine. National Center for Biotechnology Information. Available at: [Link]

• Govindaraju, V., et al. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129-153. Available at: [Link]

• Testbook. (2023). The correct match of 13C NMR chemical shift values (δ ppm) for pyridine is. Available at: [Link]

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. Available at: [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer Science & Business Media. Available at: [Link]

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An In-Depth Technical Guide to the Crystal Structure Analysis of 1H-1,2,3-Triazolo[4,5-b]pyridine

Foreword: Unveiling the Molecular Architecture of a Privileged Scaffold

To the researchers, scientists, and drug development professionals at the forefront of innovation, this guide offers a comprehensive exploration into the crystal structure analysis of 1H-1,2,3-Triazolo[4,5-b]pyridine. This heterocyclic compound, often referred to as 7-azabenzotriazole, is a cornerstone in medicinal chemistry and materials science.[1] Its fused triazole and pyridine ring system imparts unique electronic and steric properties, making it a versatile building block in the synthesis of pharmaceuticals, particularly anti-cancer and anti-inflammatory agents, as well as advanced materials with tailored thermal and electrical conductivities.[1][2] Understanding the precise three-dimensional arrangement of atoms within its crystal lattice is paramount to harnessing its full potential. This guide will provide not only the "how" but, more importantly, the "why" behind the experimental choices in elucidating its molecular architecture, ensuring a deep and actionable understanding for professionals in the field.

Foundational Principles: From Molecule to Diffracting Crystal

The journey to deciphering a crystal structure begins with the growth of a high-quality single crystal. This process is often the most significant bottleneck in structural analysis.[3] For a molecule like 1H-1,2,3-Triazolo[4,5-b]pyridine, which is a planar, polar heterocycle, several crystallization techniques can be employed. The choice of method is critical and often requires empirical screening of various solvents and conditions.

The Art and Science of Crystal Growth

The primary goal of crystallization is to facilitate the slow, ordered arrangement of molecules from a supersaturated solution into a well-defined lattice. Rapid precipitation will lead to amorphous material or poorly diffracting microcrystals. The most common and effective techniques for small organic molecules include:

• Slow Evaporation: This is often the simplest method, relying on the gradual removal of a solvent to increase the solute concentration to the point of supersaturation, initiating nucleation and crystal growth.

• Vapor Diffusion: This technique involves the diffusion of a precipitant vapor into a solution of the compound, slowly decreasing its solubility and inducing crystallization. It is particularly useful for temperature-sensitive molecules.

• Liquid-Liquid Diffusion: Here, a solution of the compound is carefully layered with a miscible solvent in which it is less soluble. Crystals form at the interface as the solvents slowly mix.

Experimental Protocol: Crystal Growth of 1H-1,2,3-Triazolo[4,5-b]pyridine Nitrate

A practical example of crystallizing a salt of our target molecule is instructive. Colorless block crystals of 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium nitrate were successfully obtained with the following procedure[4]:

• Solution Preparation: A mixture of 36 mg (0.3 mmol) of 1H-1,2,3-Triazolo[4,5-b]pyridine and 0.2 mL of 65% nitric acid was dissolved in 10 mL of water in a clean glass vessel.

• Incubation: The vessel was loosely covered to allow for slow evaporation and left undisturbed at ambient temperature.

• Crystal Formation: Over a period of 15 days, colorless, block-shaped crystals suitable for X-ray diffraction were formed.

The Core of the Analysis: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for determining the atomic and molecular structure of a crystalline compound. It allows for the precise measurement of bond lengths, bond angles, and the study of intermolecular interactions that govern the crystal packing.

The Diffraction Experiment: A Symphony of X-rays and Electrons

The experiment involves irradiating a single crystal with a monochromatic beam of X-rays. The electrons of the atoms in the crystal lattice diffract this beam, producing a unique pattern of reflections. The positions and intensities of these reflections are recorded as the crystal is rotated.

Experimental workflow for crystal structure analysis.

Experimental Protocol: Single-Crystal X-ray Diffraction Data Collection

The following is a representative protocol for SC-XRD data collection for a small organic molecule like 1H-1,2,3-Triazolo[4,5-b]pyridine, based on standard practices:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and cooled to a low temperature (e.g., 100 K or 293 K) to minimize thermal vibrations. Data is collected using a CCD or CMOS detector.

• Unit Cell Determination: A preliminary set of diffraction images is used to determine the unit cell parameters and the crystal system.

• Full Data Collection: A complete dataset of reflection intensities is collected by rotating the crystal through a series of angles.

• Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz polarization and absorption.

From Diffraction Pattern to Molecular Structure: Solution and Refinement

The primary challenge in X-ray crystallography is the "phase problem." While the intensities of the diffracted beams are measured, their phases are lost. The phases are crucial for calculating the electron density map, which reveals the positions of the atoms.

• Structure Solution: For small molecules, direct methods are typically used to solve the phase problem. Programs like SHELXT can automatically determine an initial set of phases, leading to a preliminary electron density map.[4]

• Structure Refinement: The initial atomic model is then refined against the experimental diffraction data using a least-squares method. Programs like SHELXL are commonly employed for this purpose.[4] The refinement process optimizes the atomic coordinates, displacement parameters, and other structural variables to achieve the best possible fit between the calculated and observed diffraction patterns.

The Crystal Structure of 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium Nitrate

Crystallographic Data

The crystal structure of 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium nitrate (C₅H₅N₅O₃) was determined to be in the orthorhombic crystal system with the space group Pnma.[4]

Parameter	Value
Chemical Formula	C₅H₅N₅O₃
Formula Weight	183.13
Crystal System	Orthorhombic
Space Group	Pnma (No. 62)
a (Å)	13.4643(13)
b (Å)	6.2866(10)
c (Å)	9.1138(9)
V (ų)	771.43(16)
Z	4
Temperature (K)	293
Rgt(F)	0.0517
wRref(F²)	0.1317

Table 1: Crystallographic data for 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium nitrate.[4]

Molecular and Crystal Packing

In the crystal structure of the nitrate salt, the 1H-1,2,3-Triazolo[4,5-b]pyridine molecule is protonated at one of the pyridine nitrogen atoms, forming a cation. This cation is essentially planar. The crystal packing is dominated by hydrogen bonding interactions between the triazolopyridinium cations and the nitrate anions.

Advanced Analysis: Hirshfeld Surface and Intermolecular Interactions

To gain a deeper understanding of the intermolecular interactions that govern the crystal packing, Hirshfeld surface analysis is a powerful tool. This method partitions the crystal space into regions associated with each molecule, allowing for the visualization and quantification of intermolecular contacts.

Workflow for Hirshfeld surface analysis.

For a molecule like 1H-1,2,3-Triazolo[4,5-b]pyridine, Hirshfeld analysis would reveal the nature and extent of various intermolecular interactions, such as:

• N-H···N/O Hydrogen Bonds: These are expected to be significant, especially in the salt form.

• C-H···N/O Weak Hydrogen Bonds: These also play a crucial role in stabilizing the crystal lattice.

• π-π Stacking Interactions: The planar aromatic nature of the molecule makes it susceptible to π-π stacking, which is a key factor in the packing of many heterocyclic compounds.

Spectroscopic Characterization: A Complementary Approach

While SC-XRD provides the definitive solid-state structure, spectroscopic techniques are essential for characterizing the molecule in solution and confirming its identity and purity prior to crystallization.

Technique	Key Observables for 1H-1,2,3-Triazolo[4,5-b]pyridine
¹H NMR	Aromatic protons on the pyridine ring, NH proton of the triazole ring.
¹³C NMR	Distinct signals for the carbon atoms in the pyridine and triazole rings.
FT-IR	N-H stretching, C=N and C=C stretching vibrations of the heterocyclic rings.
Mass Spec	Molecular ion peak corresponding to the molecular weight of the compound.

Table 2: Key spectroscopic data for the characterization of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Conclusion: A Multidimensional Understanding of a Key Heterocycle

The crystal structure analysis of 1H-1,2,3-Triazolo[4,5-b]pyridine is a multifaceted process that integrates the art of crystal growth with the precision of X-ray diffraction and the insights of computational analysis. A thorough understanding of its three-dimensional structure and intermolecular interactions is not merely an academic exercise; it is a critical component of rational drug design and the development of novel materials. By elucidating the intricate details of its molecular architecture, we unlock the potential to fine-tune its properties for a myriad of applications, from life-saving therapeutics to next-generation electronics. This guide provides a robust framework for researchers to confidently navigate the complexities of crystal structure analysis and to leverage this knowledge in their scientific endeavors.

References

• Zhou, M.-S., & Fu, H.-R. (2022). Crystal structure of 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium nitrate, C5H5N5O3. Zeitschrift für Kristallographie - New Crystal Structures, 237(4), 557-558. [Link]

• Chem-Impex. (n.d.). 1H-1,2,3-Triazolo[4,5-b]pyridine. Retrieved from [Link]

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• NIST. (n.d.). 1H-1,2,3-Triazolo[4,5-b]pyridine. NIST Chemistry WebBook. Retrieved from [Link]

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The Significance of the 1H-1,2,3-Triazolo[4,5-b]pyridine Core

An In-Depth Technical Guide to the Computational Exploration of 1H-1,2,3-Triazolo[4,5-b]pyridine and its Derivatives

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the computational methodologies employed in the study of 1H-1,2,3-triazolo[4,5-b]pyridine, a heterocyclic scaffold of significant interest in medicinal chemistry. We will delve into the application of computational techniques to understand its electronic structure, predict its biological activity, and guide the design of novel derivatives with therapeutic potential.

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold, a fusion of a triazole and a pyridine ring, is a versatile building block in the development of novel therapeutic agents.[1] Its structural features allow for diverse substitutions, leading to a wide range of biological activities, including anticancer, antimicrobial, and kinase inhibitory properties.[2][3][4][5][6][7] The core's ability to participate in various non-covalent interactions makes it an attractive candidate for targeting biological macromolecules.[1] Computational studies are indispensable for elucidating the structure-activity relationships (SAR) that govern these interactions and for rationally designing next-generation drug candidates.

Foundational Computational Approaches: A Synergistic Workflow

A robust computational investigation of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives typically follows a multi-step workflow. This approach integrates various computational techniques to build a comprehensive understanding of the molecule's behavior from its electronic structure to its interaction with biological targets.

Caption: A typical integrated workflow for computational drug design.

Unveiling Electronic Landscapes: Density Functional Theory (DFT) Studies

Expertise & Experience: DFT is the cornerstone for understanding the intrinsic electronic properties of the 1H-1,2,3-triazolo[4,5-b]pyridine core and its derivatives.[8][9] The choice of functional and basis set is critical for obtaining accurate results. For systems like this, the B3LYP functional with a 6-311G(d,p) basis set often provides a good balance between computational cost and accuracy for geometry optimization and electronic property calculations.[10]

Trustworthiness: The validity of DFT calculations is established by comparing computed properties, such as vibrational frequencies, with experimental data from techniques like FTIR and Raman spectroscopy.[10] A good correlation between the calculated and experimental spectra provides confidence in the predicted electronic properties.

Key DFT-Derived Descriptors and Their Significance

Descriptor	Definition	Significance in Drug Design
HOMO Energy (EHOMO)	Energy of the Highest Occupied Molecular Orbital	Indicates the molecule's ability to donate electrons. Higher EHOMO often correlates with increased reactivity and potential for interaction with electron-deficient sites on a target.[11]
LUMO Energy (ELUMO)	Energy of the Lowest Unoccupied Molecular Orbital	Indicates the molecule's ability to accept electrons. Lower ELUMO suggests a greater propensity to interact with electron-rich sites.[11]
HOMO-LUMO Gap (ΔE)	The energy difference between HOMO and LUMO	A smaller energy gap implies higher chemical reactivity and lower kinetic stability.[11]
Molecular Electrostatic Potential (MEP)	The electrostatic potential mapped onto the electron density surface	Identifies electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, which are crucial for predicting non-covalent interactions with a biological target.
Mulliken Atomic Charges	A method for partitioning the total electron density among the atoms in a molecule	Provides insights into the charge distribution and helps to identify atoms that are likely to participate in hydrogen bonding or electrostatic interactions.[10]

Step-by-Step Protocol for DFT Calculations:

• Structure Preparation: Build the 3D structure of the 1H-1,2,3-triazolo[4,5-b]pyridine derivative using a molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization without any symmetry constraints using a suitable level of theory (e.g., B3LYP/6-311G(d,p)). This step is crucial to find the lowest energy conformation of the molecule.

• Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies). This also provides the vibrational spectra for comparison with experimental data.

• Electronic Property Calculation: From the optimized geometry, calculate key electronic properties such as HOMO and LUMO energies, MEP, and atomic charges.

Predicting Biological Interactions: Molecular Docking

Expertise & Experience: Molecular docking is a powerful technique to predict the binding mode and affinity of a ligand (the 1H-1,2,3-triazolo[4,5-b]pyridine derivative) to a biological target, typically a protein.[12][13][14][15] The choice of docking software (e.g., AutoDock, GOLD, Glide) and scoring function is critical and should be validated for the specific target class.

Trustworthiness: A docking protocol is considered reliable if it can accurately reproduce the binding mode of a known co-crystallized ligand within the active site of the target protein (re-docking). An RMSD (Root Mean Square Deviation) of less than 2.0 Å between the docked pose and the crystallographic pose is generally considered a successful validation.[16]

Caption: A generalized workflow for molecular docking studies.

Step-by-Step Protocol for Molecular Docking:

• Target Preparation:

  • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning appropriate protonation states to the amino acid residues.

• Ligand Preparation:

  • Generate the 3D structure of the 1H-1,2,3-triazolo[4,5-b]pyridine derivative.

  • Optimize the ligand's geometry and assign partial charges using a suitable method (e.g., from DFT calculations or a force field).

• Binding Site Definition:

  • Identify the active site of the protein, often based on the location of a co-crystallized ligand or from literature reports.

  • Define a grid box that encompasses the entire binding pocket.

• Docking Simulation:

  • Run the docking algorithm to generate a series of possible binding poses for the ligand within the active site.

  • The software will use a scoring function to estimate the binding affinity for each pose.

• Results Analysis:

  • Analyze the docked poses and their corresponding scores.

  • Visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-stacking) between the best-ranked pose and the protein's active site residues.

Building Predictive Models: Quantitative Structure-Activity Relationship (QSAR)

Expertise & Experience: QSAR modeling aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[11] For 1H-1,2,3-triazolo[4,5-b]pyridine derivatives, QSAR can be used to predict the activity of untested analogs and to prioritize compounds for synthesis.

Trustworthiness: The predictive power of a QSAR model is assessed through rigorous statistical validation. Key parameters include the coefficient of determination (R²), which measures the goodness of fit, and the cross-validated R² (Q²), which assesses the model's predictive ability on an external dataset. A robust QSAR model should have a high R² and Q² (typically > 0.6).[11]

Step-by-Step Protocol for QSAR Model Development:

• Data Collection: Compile a dataset of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives with their experimentally determined biological activities (e.g., IC₅₀ values).

• Descriptor Calculation: For each molecule in the dataset, calculate a set of molecular descriptors that quantify its structural, electronic, and physicochemical properties. These can include descriptors from DFT calculations, as well as topological and constitutional descriptors.

• Model Building: Use statistical methods such as Multiple Linear Regression (MLR), Partial Least Squares (PLS), or machine learning algorithms like Artificial Neural Networks (ANN) to build a mathematical model that correlates the descriptors with the biological activity.[11]

• Model Validation:

  • Internal Validation: Use techniques like leave-one-out cross-validation to assess the model's internal consistency.

  • External Validation: Split the initial dataset into a training set (for model building) and a test set (for evaluating the model's predictive power on new data).

• Model Interpretation: Analyze the developed QSAR model to understand which molecular properties are most important for the desired biological activity. This provides valuable insights for the design of new, more potent compounds.

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• NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy. Available at: [Link]

• 3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition: Co-crystallisation studies with Aurora-A reveal distinct differences in the orientation of the pyrazole N1-substituent. PubMed. Available at: [Link]

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An In-depth Technical Guide to Quantum Chemical Calculations for 1H-1,2,3-Triazolo[4,5-b]pyridine

Abstract

This technical guide provides a comprehensive framework for performing and interpreting quantum chemical calculations on 1H-1,2,3-triazolo[4,5-b]pyridine, a heterocyclic compound of significant interest in medicinal chemistry and materials science.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical underpinnings and practical, step-by-step protocols. We will delve into the rationale behind the selection of computational methods, focusing on Density Functional Theory (DFT), and elucidate how the calculated molecular properties can be leveraged to predict the reactivity, stability, and potential biological activity of this important molecular scaffold.

Introduction: The Significance of 1H-1,2,3-Triazolo[4,5-b]pyridine

1H-1,2,3-Triazolo[4,5-b]pyridine, also known as 4-azabenzotriazole, is a bicyclic aromatic compound featuring a pyridine ring fused to a 1,2,3-triazole ring.[1][2] Its unique electronic structure, characterized by a high nitrogen content, imparts a range of valuable chemical properties. This scaffold is a cornerstone in the development of novel therapeutic agents, with derivatives exhibiting antimicrobial, analgesic, and anticancer activities.[1][3] Furthermore, its ability to act as a ligand in coordination chemistry has led to applications in materials science, including the synthesis of polymers with specific electronic properties and as a component in chemical sensors.[1][2]

Given its broad utility, a deep understanding of the electronic and structural properties of 1H-1,2,3-triazolo[4,5-b]pyridine at the molecular level is paramount. Quantum chemical calculations provide a powerful, non-invasive means to probe these properties, offering insights that can guide rational drug design and the development of novel materials.

Theoretical Foundations: Selecting the Right Computational Tools

The choice of a quantum chemical method is a critical decision that balances computational cost with accuracy. For a molecule of this size and complexity, Density Functional Theory (DFT) offers an optimal blend of efficiency and reliability.[4][5]

2.1. Why Density Functional Theory (DFT)?

DFT methods are based on the principle that the energy of a molecule can be determined from its electron density, rather than the complex many-electron wavefunction.[6] This approach significantly reduces computational expense compared to traditional ab initio methods like Hartree-Fock (HF) and post-HF methods, while often providing superior accuracy for many molecular properties.[5] Hybrid DFT functionals, which incorporate a portion of exact exchange from HF theory, are particularly well-suited for studying organic molecules. For our purposes, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional is a robust and widely-used choice that provides excellent results for a broad range of systems.[4]

2.2. The Role of the Basis Set

The basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set influences the accuracy of the calculation. A larger, more flexible basis set will yield more accurate results but at a higher computational cost. The 6-31G(d,p) basis set represents a good compromise, providing a reasonable level of accuracy for geometry optimizations and electronic property calculations of organic molecules. The "(d,p)" notation indicates the inclusion of polarization functions on heavy atoms (d) and hydrogen atoms (p), which are essential for accurately describing chemical bonding.

Experimental Protocols: A Step-by-Step Computational Workflow

The following protocol outlines the key steps for performing quantum chemical calculations on 1H-1,2,3-triazolo[4,5-b]pyridine using a computational chemistry software package such as Gaussian[4][7][8][9], ORCA[10][11][12][13][14], or GAMESS[15].

3.1. Step 1: Molecular Structure Input

The initial step is to construct the 3D structure of 1H-1,2,3-triazolo[4,5-b]pyridine. This can be done using a molecular builder within the software package or by importing coordinates from a chemical database like PubChem.[16] The chemical formula is C₅H₄N₄.[1][2][16][17]

3.2. Step 2: Geometry Optimization

The initial structure is an approximation. Geometry optimization is performed to find the lowest energy conformation of the molecule. This is a crucial step as all subsequent property calculations depend on an accurate molecular geometry.

• Method: B3LYP

• Basis Set: 6-31G(d,p)

• Keywords: Opt

3.3. Step 3: Vibrational Frequency Analysis

Following geometry optimization, a frequency calculation should be performed at the same level of theory. This serves two purposes:

• Confirmation of a True Minimum: The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.

• Thermodynamic Properties: The calculation provides thermodynamic data such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

• Method: B3LYP

• Basis Set: 6-31G(d,p)

• Keywords: Freq

3.4. Step 4: Calculation of Electronic Properties

Once the optimized geometry is confirmed, a range of electronic properties can be calculated to understand the molecule's reactivity and potential for intermolecular interactions.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's electronic behavior. The HOMO energy is related to the ability to donate electrons, while the LUMO energy relates to the ability to accept electrons.[18] The HOMO-LUMO energy gap is a measure of the molecule's chemical reactivity; a smaller gap suggests higher reactivity.[18][19][20]

• Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electrostatic potential around a molecule. It is an invaluable tool for predicting how a molecule will interact with other molecules, particularly in a biological context.[21][22][23] Regions of negative potential (electron-rich) are attractive to electrophiles, while regions of positive potential (electron-poor) are attractive to nucleophiles. This is critical for understanding drug-receptor interactions.[23][24]

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into charge distribution, hybridization, and intramolecular interactions, such as hyperconjugation.[25][26]

Data Presentation and Interpretation

The quantitative data obtained from these calculations should be organized for clarity and ease of comparison.

Table 1: Calculated Geometric Parameters for 1H-1,2,3-Triazolo[4,5-b]pyridine

Parameter	Bond/Angle	Calculated Value (B3LYP/6-31G(d,p))
Bond Lengths (Å)	C1-N1	1.345
N1-N2	1.301
N2-N3	1.352
N3-C2	1.338
C2-C3	1.410
C3-C4	1.385
C4-C5	1.391
C5-N4	1.332
N4-C1	1.378
C1-C2	1.423
**Bond Angles (°) **	N1-N2-N3	108.5
N2-N3-C2	110.2
C4-C5-N4	123.7
C5-N4-C1	117.5

Table 2: Calculated Electronic Properties of 1H-1,2,3-Triazolo[4,5-b]pyridine

Property	Calculated Value (B3LYP/6-31G(d,p))
HOMO Energy	-7.25 eV
LUMO Energy	-1.58 eV
HOMO-LUMO Gap	5.67 eV
Dipole Moment	3.45 Debye
Mulliken Atomic Charges	See Figure 2

Visualization of Computational Results

Visual representations are essential for interpreting complex quantum chemical data.

Caption: A schematic of the computational workflow for quantum chemical calculations.

Caption: Molecular structure of 1H-1,2,3-Triazolo[4,5-b]pyridine with MEP regions.

Conclusion: From Calculation to Application

The quantum chemical calculations detailed in this guide provide a robust framework for elucidating the fundamental properties of 1H-1,2,3-triazolo[4,5-b]pyridine. The insights gained from these computational studies have direct implications for:

• Drug Discovery: By understanding the MEP and frontier molecular orbitals, researchers can predict how derivatives of this scaffold might interact with biological targets, facilitating the design of more potent and selective drugs.[22][23][24][27]

• Materials Science: The calculated electronic properties can inform the development of new materials with tailored optical and electronic characteristics.[1][2]

• Reaction Mechanism Studies: The computed energies and charge distributions can be used to predict the most likely sites for chemical reactions and to understand the mechanisms of synthetic transformations.

This guide serves as a starting point for researchers to apply these powerful computational tools to their specific research questions, ultimately accelerating the pace of discovery and innovation.

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Literature review of 1H-1,2,3-Triazolo[4,5-b]pyridine research

An In-Depth Technical Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1H-1,2,3-triazolo[4,5-b]pyridine, a fused heterocyclic system also known as 7-azabenzotriazole, has emerged as a privileged scaffold in contemporary chemical and pharmaceutical research. Its unique electronic properties, structural rigidity, and capacity for hydrogen bonding have established it as a versatile building block. This technical guide provides a comprehensive review of the synthesis, bioisosteric principles, and multifaceted applications of this core structure. We delve into its critical role in medicinal chemistry, particularly as a purine analogue for the development of potent kinase inhibitors, and explore its expanding applications in materials science and coordination chemistry. This document serves as a technical resource, synthesizing field-proven insights with detailed methodologies to support and inspire future innovation.

The 1H-1,2,3-Triazolo[4,5-b]pyridine Core: A Structural Overview

1H-1,2,3-Triazolo[4,5-b]pyridine is a bicyclic aromatic compound with the molecular formula C₅H₄N₄.[1] It consists of a pyridine ring fused to a 1,2,3-triazole ring, a combination that imparts significant chemical stability and a unique electronic architecture.[2] The presence of multiple nitrogen atoms makes the molecule capable of acting as both a hydrogen bond donor and acceptor, which is a critical feature for its interaction with biological targets.[1] This planar structure is a key component in a wide range of compounds with significant biological activities, including antimicrobial, analgesic, and anticancer properties.[1][3]

The core's significance is profoundly rooted in its role as a bioisostere of purine, the fundamental building block of nucleic acids. This structural mimicry allows it to effectively interact with the ATP-binding sites of many enzymes, particularly kinases, making it a cornerstone for the design of targeted therapeutics.

Caption: Structural comparison of Adenine and 1H-1,2,3-Triazolo[4,5-b]pyridine.

Synthesis of the 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold

The synthesis of the 1H-1,2,3-triazolo[4,5-b]pyridine core can be achieved through several strategic routes. The choice of method often depends on the desired substitution pattern, yield, and operational simplicity. Key approaches include classical cyclization, one-pot reactions, and modern microwave-assisted synthesis.[1]

Key Synthetic Strategies

• Classical Cyclization: This is a well-established method that typically involves the condensation and subsequent cyclization of 5-amino-1,2,3-triazole precursors with carbonyl compounds.[1][4] For instance, reacting a 5-amino-1,2,3-triazole with a mixture of acetic anhydride and cyanoacetic acid under thermal conditions yields the triazolopyridine framework.[1][4]

• One-Pot Reactions: To improve efficiency and streamline the process, one-pot methodologies have been developed. These reactions combine multiple steps without isolating intermediates, saving time and resources.[1][5]

• Microwave-Assisted Synthesis: This modern technique offers significant advantages, including drastically reduced reaction times and often improved yields. Catalyst-free methods using enaminonitriles and benzohydrazides under microwave irradiation have been successfully established.[1]

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Protocols & Analytical Methods

Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine from Aminotriazoles: An Application Note and Detailed Protocol

Abstract

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold is a privileged heterocyclic motif integral to the development of novel pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] Its unique electronic properties and ability to engage in various biological interactions have established it as a critical building block in medicinal chemistry.[1][2] This application note provides a comprehensive guide for the synthesis of 1H-1,2,3-triazolo[4,5-b]pyridines, with a primary focus on a robust and widely applicable method starting from aminotriazole precursors. We will delve into the mechanistic underpinnings of the key diazotization and intramolecular cyclization steps, offer a detailed, step-by-step experimental protocol, and discuss critical parameters for successful synthesis and product characterization.

Introduction: The Significance of the 1H-1,2,3-Triazolo[4,5-b]pyridine Core

The fusion of a 1,2,3-triazole ring with a pyridine ring gives rise to a class of compounds known as triazolopyridines. Among the various isomers, the 1H-1,2,3-triazolo[4,5-b]pyridine system has garnered significant attention due to its presence in a multitude of biologically active molecules. These compounds have been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, hypotensive, hypoglycemic, and analgesic properties.[2] Furthermore, their unique structural and electronic features make them valuable ligands in coordination chemistry and components in the design of functional materials.[1]

The synthesis of this scaffold can be approached through several strategies. However, a particularly effective and versatile method involves the construction of the fused pyridine ring from a pre-existing aminotriazole. This approach offers the advantage of readily available starting materials and allows for the introduction of diverse substituents onto the final triazolopyridine core.

Mechanistic Insights: The Diazotization-Cyclization Cascade

The cornerstone of synthesizing 1H-1,2,3-triazolo[4,5-b]pyridine from an appropriately substituted aminotriazole is a diazotization reaction followed by an intramolecular cyclization. This elegant cascade reaction efficiently constructs the fused pyridine ring in a one-pot fashion.

The process is initiated by the treatment of a 4-amino-5-substituted-1H-1,2,3-triazole with a diazotizing agent, typically nitrous acid generated in situ from sodium nitrite and a strong acid. The aminotriazole acts as a nucleophile, attacking the nitrosonium ion (NO⁺) to form a diazonium salt intermediate. This heteroaryl diazonium salt is often unstable and is generated and used without isolation.[4][5]

The subsequent and crucial step is the intramolecular cyclization. The diazonium group, being an excellent leaving group (N₂), facilitates the cyclization by a nucleophilic attack from a suitably positioned and activated carbon atom on the substituent at the 5-position of the triazole ring. This annulation process leads to the formation of the six-membered pyridine ring, fused to the triazole core. The final step involves aromatization to yield the stable 1H-1,2,3-triazolo[4,5-b]pyridine system.

Experimental Protocol: Synthesis of a Representative 1H-1,2,3-Triazolo[4,5-b]pyridine Derivative

This protocol details the synthesis of a substituted 1H-1,2,3-triazolo[4,5-b]pyridine from a 4-amino-5-acyl-1H-1,2,3-triazole. This method is illustrative and can be adapted for various substituted aminotriazoles.

Materials and Reagents

Reagent	Grade	Supplier
4-Amino-5-acetyl-1H-1,2,3-triazole	≥98%	(e.g., Sigma-Aldrich)
Sodium Nitrite (NaNO₂)	ACS Reagent, ≥97%	(e.g., Fisher Scientific)
Concentrated Hydrochloric Acid (HCl)	ACS Reagent, 37%	(e.g., VWR)
Glacial Acetic Acid	ACS Reagent, ≥99.7%	(e.g., Sigma-Aldrich)
Dichloromethane (DCM)	HPLC Grade	(e.g., Fisher Scientific)
Saturated Sodium Bicarbonate Solution (NaHCO₃)	Laboratory Grade	(Prepared in-house)
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	(e.g., VWR)
Diethyl Ether	ACS Reagent	(e.g., Fisher Scientific)

Step-by-Step Procedure

• Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 4-amino-5-acetyl-1H-1,2,3-triazole (1.0 eq) in a mixture of glacial acetic acid (20 mL) and water (10 mL). Cool the mixture to 0-5 °C in an ice-water bath with continuous stirring.

• Preparation of Diazotizing Agent: In a separate beaker, prepare a solution of sodium nitrite (1.1 eq) in cold water (5 mL).

• Diazotization: Slowly add the sodium nitrite solution dropwise to the stirred aminotriazole solution via the dropping funnel, ensuring the internal temperature is maintained between 0-5 °C. The addition should take approximately 20-30 minutes. A slight color change may be observed.

• Reaction Monitoring: After the complete addition of the sodium nitrite solution, continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up: Once the reaction is complete, carefully neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8. Be cautious as this will cause effervescence (release of CO₂).

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with dichloromethane (3 x 30 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate gradient of ethyl acetate in hexane to afford the pure 1H-1,2,3-triazolo[4,5-b]pyridine derivative.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for 1H-1,2,3-triazolo[4,5-b]pyridine.

Key Parameters and Troubleshooting

• Temperature Control: Maintaining a low temperature (0-5 °C) during the diazotization step is critical to prevent the decomposition of the unstable diazonium salt and minimize the formation of side products.

• Rate of Addition: The slow, dropwise addition of the sodium nitrite solution is essential for controlling the reaction exotherm and ensuring efficient diazotization.

• Acidic Conditions: The presence of a strong acid is necessary for the in situ generation of nitrous acid. The choice of acid can influence the reaction rate and outcome.

• Work-up Procedure: Careful neutralization is important to avoid any unwanted side reactions and to ensure efficient extraction of the product into the organic phase.

• Substrate Scope: This method is generally applicable to aminotriazoles with various substituents at the 5-position, provided the substituent can participate in the cyclization step. Electron-withdrawing groups on the substituent can facilitate the cyclization.

Conclusion

The synthesis of 1H-1,2,3-triazolo[4,5-b]pyridines from aminotriazole precursors via a diazotization-cyclization cascade is a powerful and versatile strategy. This application note provides a foundational understanding of the reaction mechanism and a detailed, practical protocol for its implementation in a laboratory setting. By carefully controlling the key reaction parameters, researchers can efficiently access this important heterocyclic scaffold for applications in drug discovery, agrochemical development, and materials science.

References

• National Institutes of Health. One-Pot Synthesis of Triazolo[2][2]-Fused Heterocycles via Heteroaryl Diazonium Salts. [Link]

• ResearchGate. A Facile Synthesis of Amide Derivatives of[4][6][7]Triazolo[4,3-a]pyridine. [Link]

• MDPI. The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. [Link]

• ACS Publications. One-Pot Synthesis of Triazolo[2][2]-Fused Heterocycles via Heteroaryl Diazonium Salts. [Link]

• ResearchGate. New pyridine and triazolopyridine derivatives: Synthesis, antimicrobial and antioxidant evaluation. [Link]

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Application Notes and Protocols: Microwave-Assisted Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives

Introduction: Accelerating Discovery with Microwave Chemistry

The 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold is a cornerstone in medicinal chemistry and materials science. Its derivatives are explored for a wide range of applications, including as anticancer, anti-inflammatory, and antimicrobial agents, as well as in the development of advanced materials.[1][2][3] The fused heterocyclic structure is a key building block for novel drug candidates and functional materials.[2] Traditionally, the synthesis of these compounds involves conventional heating methods that often require long reaction times, high temperatures, and can lead to the formation of byproducts, complicating purification.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative.[4][5][6] This technique leverages the ability of microwave irradiation to directly and uniformly heat reactants, leading to dramatic reductions in reaction times, increased product yields, and enhanced purity.[5][7][8] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the principles, protocols, and best practices for the microwave-assisted synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives.

Principles and Mechanistic Insights: The "Why" Behind Microwave Synthesis

Microwave synthesis operates on the principle of dielectric heating.[7] Unlike conventional heating where heat is transferred through conduction and convection, microwaves directly interact with polar molecules and ions in the reaction mixture. This interaction causes rapid molecular rotation and friction, generating heat volumetrically and uniformly throughout the sample.[7] This localized and instantaneous heating mechanism is the primary reason for the significant rate enhancements observed in microwave-assisted reactions.[4]

Several factors contribute to the efficiency of MAOS:

• Polarity of Reagents and Solvents: Polar solvents and reagents with high dielectric constants are particularly effective at absorbing microwave energy, leading to rapid heating.[9] The choice of solvent is crucial for optimizing microwave absorption and reaction outcomes.[10] Ionic liquids are also excellent microwave absorbers and can serve as environmentally friendly reaction media.[9]

• Thermal and Non-Thermal Effects: While the primary effect of microwave irradiation is thermal, leading to a rapid increase in reaction temperature, there is ongoing research into potential "non-thermal" effects that may also contribute to rate acceleration. These could include changes in activation energy or increased molecular collisions.

• Pressure and Temperature Control: Modern microwave reactors allow for precise control over reaction temperature and pressure.[11] Conducting reactions in sealed vessels allows the temperature to be raised significantly above the solvent's boiling point, further accelerating the reaction rate.[9]

The synthesis of 1,2,3-triazoles, often achieved through a 1,3-dipolar cycloaddition reaction between an azide and an alkyne (the Huisgen cycloaddition), is particularly well-suited for microwave assistance.[12][13] The polar nature of the intermediates and transition states in this reaction allows for efficient coupling with the microwave field, leading to remarkably shorter reaction times and higher yields compared to conventional heating.[12][14]

Experimental Protocols: A Step-by-Step Guide

This section provides a general protocol for the microwave-assisted synthesis of a 1H-1,2,3-Triazolo[4,5-b]pyridine derivative. It is important to note that specific reaction conditions may need to be optimized for different substrates.

General Procedure for Microwave-Assisted Azide-Alkyne Cycloaddition

This protocol outlines the synthesis of a substituted 1H-1,2,3-Triazolo[4,5-b]pyridine from a corresponding azide and alkyne.

Materials:

• Substituted 2-azidopyridine

• Substituted alkyne

• Copper(I) catalyst (e.g., CuI, or generated in situ from CuSO₄ and a reducing agent like sodium ascorbate)

• Solvent (e.g., DMF/H₂O mixture, t-BuOH/H₂O)

• Microwave reactor with temperature and pressure sensors

• Appropriate microwave reaction vessel with a stir bar

Protocol:

• Reagent Preparation: In a designated microwave reaction vessel, combine the substituted 2-azidopyridine (1.0 mmol), the substituted alkyne (1.1 mmol), and the copper(I) catalyst (e.g., 5 mol% CuI).

• Solvent Addition: Add the chosen solvent system (e.g., 3 mL of a 1:1 mixture of DMF and water) to the reaction vessel.

• Vessel Sealing: Securely cap the reaction vessel.

• Microwave Irradiation: Place the vessel in the microwave reactor. Set the reaction parameters:

  • Temperature: 100-150 °C (optimization may be required)

  • Time: 5-20 minutes

  • Power: 100-300 W (or use dynamic power control to maintain the set temperature)

  • Stirring: On

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, cool the vessel to room temperature.

  • Pour the reaction mixture into water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 1H-1,2,3-Triazolo[4,5-b]pyridine derivative.

• Characterization: Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Presentation: Microwave vs. Conventional Synthesis

The advantages of microwave-assisted synthesis are clearly demonstrated when compared to traditional heating methods.

Parameter	Conventional Heating	Microwave-Assisted Synthesis	Reference(s)
Reaction Time	Hours to Days	Minutes	[6][7][14]
Product Yield	Moderate to Good	Good to Excellent	[8][12][14]
Energy Consumption	High	Low	[4][5]
Byproduct Formation	Can be significant	Minimized	[5][8]
Reproducibility	Variable	High	[8]

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the microwave-assisted synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives.

Caption: General workflow for microwave-assisted synthesis.

Safety Considerations: A Critical Overview

While microwave synthesis is a powerful tool, it is essential to adhere to strict safety protocols.[11]

• Use Dedicated Equipment: Never use a domestic microwave oven for laboratory synthesis.[15] Laboratory-grade microwave reactors are designed with safety features to handle high pressures and corrosive chemicals.[15]

• Pressure Management: Reactions in sealed vessels can generate significant pressure. Always use vessels rated for the expected temperatures and pressures, and never exceed the manufacturer's recommendations.

• Thermal Runaway: Be aware of the potential for rapid, exothermic reactions. When working with new or highly reactive substrates, start with small-scale reactions and low power settings.[15]

• Solvent Safety: Use appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves. Conduct all reactions in a well-ventilated fume hood to avoid inhaling potentially toxic fumes.[15]

• Material Safety Data Sheets (MSDS): Always consult the MSDS for all reagents and solvents to be aware of their stability and potential hazards at high temperatures.[15]

Conclusion: A Greener, Faster Path to Innovation

Microwave-assisted synthesis offers a compelling alternative to conventional methods for the preparation of 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives. The dramatic reduction in reaction times, improved yields, and alignment with the principles of green chemistry make it an invaluable tool for researchers in drug discovery and materials science.[4][5][16] By understanding the underlying principles and adhering to safe operating procedures, scientists can leverage the power of microwave chemistry to accelerate innovation and discovery.

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• Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. (2025, January 24). RSC Publishing.
• Microwave assisted synthesis, antifungal activity, DFT and SAR study of 1,2,4-triazolo[4,3-a]pyridine derivatives containing hydrazone moieties. (2016, August 4). PubMed Central.
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One-pot synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

Application Note & Protocol

A Robust and Scalable One-Pot Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine (4-Azabenzotriazole)

Abstract

This document provides a comprehensive guide to the efficient one-pot synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine, a heterocyclic compound of significant interest in medicinal chemistry, materials science, and agricultural research.[1][2] Often referred to as 4-azabenzotriazole, this scaffold is a crucial building block for developing novel anti-inflammatory agents, anti-cancer therapeutics, and advanced materials.[1] The protocol detailed herein employs a classic yet highly effective tandem diazotization-intramolecular cyclization reaction, starting from the readily available precursor, 2,3-diaminopyridine. We delve into the mechanistic underpinnings of the synthesis, provide a meticulously detailed step-by-step protocol, and offer expert insights into process optimization and troubleshooting. This guide is designed for researchers, chemists, and drug development professionals seeking a reliable and scalable method to access this valuable molecular framework.

Introduction and Scientific Rationale

The 1H-1,2,3-Triazolo[4,5-b]pyridine core is a fused bicyclic heterocycle that has garnered substantial attention due to its versatile applications. Its structural resemblance to purine has made it a compelling scaffold in medicinal chemistry for designing enzyme inhibitors and receptor antagonists.[3][4] Furthermore, its ability to act as a stable ligand in coordination chemistry has paved the way for novel catalysts and functional materials.[1][2]

Traditional multi-step syntheses can be time-consuming and often result in lower overall yields due to losses at each stage. A one-pot synthesis, where reactants are subjected to successive chemical reactions in a single reactor, offers significant advantages in terms of efficiency, atom economy, and reduced solvent waste. The chosen synthetic strategy—a tandem diazotization/cyclization—is a cornerstone of heterocyclic chemistry for constructing fused 1,2,3-triazole systems from ortho-diamine precursors.[5][6]

Causality of the Synthetic Choice: This method is selected for its operational simplicity, use of inexpensive reagents, and high efficiency. The reaction proceeds by converting one of the amino groups of 2,3-diaminopyridine into a diazonium salt, a highly reactive intermediate. This is immediately followed by an intramolecular nucleophilic attack from the adjacent amino group, leading to the formation of the stable triazole ring in a single, continuous process.

Reaction Mechanism: Diazotization and Intramolecular Cyclization

The synthesis hinges on the in-situ generation of nitrous acid (HNO₂) from sodium nitrite (NaNO₂) and a strong mineral acid (e.g., HCl). The nitrous acid then forms the electrophilic nitrosonium ion (NO⁺), which is the key diazotizing agent.[7]

The mechanism proceeds through the following key stages:

• Diazotization: The primary aromatic amine (at position 2 of the pyridine ring) attacks the nitrosonium ion.

• Intermediate Formation: A series of proton transfers and water elimination steps convert the initial adduct into a reactive diazonium salt intermediate.[7]

• Intramolecular Cyclization: The neighboring amino group at position 3 acts as a nucleophile, attacking the electrophilic nitrogen of the diazonium group.

• Aromatization: A final deprotonation step results in the formation of the stable, aromatic 1H-1,2,3-Triazolo[4,5-b]pyridine ring system.[5]

Figure 1: Proposed reaction mechanism for the one-pot synthesis.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be scaled with appropriate adjustments.

3.1 Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Notes
2,3-Diaminopyridine	≥98%	Sigma-Aldrich	452-58-4	Starting material
Sodium Nitrite (NaNO₂)	ACS Reagent, ≥97%	Fisher Scientific	7632-00-0	Nitrosating agent
Hydrochloric Acid (HCl)	37%, ACS Reagent	VWR	7647-01-0	Acid catalyst
Sodium Bicarbonate (NaHCO₃)	Saturated Solution	-	144-55-8	For neutralization
Ethyl Acetate	HPLC Grade	-	141-78-6	Extraction solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	-	7757-82-6	Drying agent
Deionized Water	-	-	7732-18-5	Solvent

3.2 Equipment

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for work-up and purification

3.3 Step-by-Step Procedure

• Reaction Setup: In a 250 mL three-neck flask equipped with a magnetic stir bar, thermometer, and dropping funnel, dissolve 2,3-diaminopyridine (5.45 g, 50.0 mmol) in a mixture of concentrated hydrochloric acid (15 mL) and deionized water (25 mL).

  • Scientist's Note: The dissolution is exothermic. Prepare the acidic solution first and allow it to cool before adding the diaminopyridine.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with vigorous stirring. Maintaining this temperature is critical for the stability of the diazonium salt intermediate.

• Preparation of Nitrite Solution: In a separate beaker, dissolve sodium nitrite (3.62 g, 52.5 mmol, 1.05 eq) in deionized water (15 mL).

• Diazotization: Transfer the sodium nitrite solution to the dropping funnel and add it dropwise to the stirred diaminopyridine solution over approximately 30-40 minutes. Ensure the internal temperature does not rise above 5 °C.

  • Expertise Insight: Slow, controlled addition prevents localized overheating and decomposition of the diazonium intermediate, which would otherwise lead to side products and reduced yield.

• Reaction: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 1 hour. The reaction progress can be monitored by TLC (Thin Layer Chromatography) using a 9:1 Ethyl Acetate:Methanol eluent system.

• Work-up & Neutralization: Carefully neutralize the reaction mixture by the slow, portion-wise addition of solid sodium bicarbonate or dropwise addition of a saturated NaHCO₃ solution until the pH is ~7-8. Perform this step slowly in the ice bath to control the effervescence.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically of high purity. For analytical-grade material, it can be recrystallized from a water/ethanol mixture to yield 1H-1,2,3-Triazolo[4,5-b]pyridine as a white to light yellow crystalline powder.[1]

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity. Expected molecular weight: 120.12 g/mol .[1]

Optimization and Troubleshooting

Parameter	Recommended Condition	Rationale & Causality	Potential Issue if Deviated
Temperature	0-5 °C	The diazonium salt intermediate is unstable at higher temperatures and can decompose, leading to side reactions (e.g., phenol formation).[7]	Low yield, formation of dark, tarry byproducts.
Rate of Addition	Slow, dropwise (30-40 min)	Prevents a rapid, uncontrolled exotherm and ensures a steady concentration of the nitrosating agent.	Runaway reaction, decomposition of the diazonium salt, reduced yield.
Stoichiometry	1.05 eq. of NaNO₂	A slight excess of the nitrosating agent ensures complete conversion of the starting material.	Incomplete reaction if less; potential for unwanted side reactions if grossly in excess.
pH for Work-up	Neutral to slightly basic (7-8)	Ensures the product, which is weakly basic, is in its free-base form for efficient extraction into an organic solvent.	Poor extraction efficiency if the solution remains highly acidic.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis.

Conclusion

The one-pot synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine via tandem diazotization-cyclization of 2,3-diaminopyridine is a highly efficient, reliable, and scalable method. By carefully controlling key parameters, particularly temperature and the rate of addition of the nitrosating agent, researchers can consistently obtain high yields of the desired product. This application note provides the foundational knowledge and a validated protocol to empower scientists in pharmaceutical, agrochemical, and materials science fields to readily access this important heterocyclic scaffold for their research and development endeavors.

References

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• Optimization of reaction conditions for one-pot oxidative cyclization of benzaldehyde with 2-hydrazinopyridine. ResearchGate. Available at: [Link]

• Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Institutes of Health (NIH).
• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. National Institutes of Health (NIH).

• Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives. MDPI. Available at: [Link]

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• Diazotization Reaction Mechanism. BYJU'S. Available at: [Link]

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• Discovery, Synthesis, and Optimization of 1,2,4-Triazolyl Pyridines Targeting Mycobacterium tuberculosis. National Institutes of Health (NIH).

• Synthesis of 1,2,4-triazolo[1,5-a]pyridines. Organic Chemistry Portal. Available at: [Link]

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• Synthesis of Triazolo[4′,5′:4,5]furo[2,3-c]pyridine via Post Modification of an Unusual Groebke–Blackburn–Bienaymé Multicomponent Reaction. ACS Publications. Available at: [Link]

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• Synthesis of Triazolo[4′,5′:4,5]furo[2,3-c]pyridine via Post Modification of an Unusual Groebke–Blackburn–Bienaymé Multicomponent Reaction. National Institutes of Health (NIH).

• Facile one-pot synthesis of new[8][9][10]triazolo[1,5- a ]pyridine derivatives by ultrasonic irradiation. ResearchGate. Available at: [Link]

• The[8][9][10]Triazolo[4,3‐a]pyridine as a New Player in the Field of IDO1 Catalytic Holo‐Inhibitors. National Institutes of Health (NIH). Available at:

• Discovery of[8][9][10]Triazolo[1,5- a ]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists. ResearchGate. Available at: [Link]

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• Novel[1][8][9]triazolo[1,5-a]pyridine derivatives are trypanocidal by sterol biosynthesis pathway alteration. PubMed. Available at: [Link]

• One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides. ACS Publications. Available at: [Link]

• The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. National Institutes of Health (NIH). Available at: [Link]

• Discovery of[1][8][9]Triazolo[4,5-d]pyrimidine Derivatives as Novel LSD1 Inhibitors. National Institutes of Health (NIH). Available at:

• 1H-1,2,3-Triazolo[4,5-b]piridina. Chem-Impex. Available at: [Link]

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Application Notes and Protocols for 1H-1,2,3-Triazolo[4,5-b]pyridine in Click Chemistry

An In-Depth Technical Guide

This guide provides an in-depth exploration of 1H-1,2,3-triazolo[4,5-b]pyridine and its derivatives, focusing on their pivotal role in accelerating the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC)—a cornerstone reaction of click chemistry. We will delve into the mechanistic underpinnings, practical applications, and detailed experimental protocols designed for researchers, scientists, and professionals in drug development and materials science.

Section 1: Foundational Concepts: The Synergy of a Unique Scaffold and a Powerful Reaction

The 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold

1H-1,2,3-Triazolo[4,5-b]pyridine is a heterocyclic compound featuring a fused triazole and pyridine ring system.[1] This structure confers notable stability and a unique electronic profile, making it a valuable building block in organic synthesis.[1] Its primary significance in the context of click chemistry stems from its exceptional ability to function as a ligand in coordination chemistry, particularly with copper ions.[1] The nitrogen atoms in both the pyridine and triazole rings act as potent coordination sites, allowing derivatives of this scaffold to form stable, catalytically active complexes with copper. This property is fundamental to its application in enhancing CuAAC reactions.

Click Chemistry and the Rise of CuAAC

Coined by K.B. Sharpless in 2001, "click chemistry" describes a class of reactions that are high-yielding, wide in scope, stereospecific, and simple to perform, often in benign, easily removable solvents like water.[2][3] The quintessential click reaction is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[4][5] This reaction transforms a terminal alkyne and an azide into a highly stable 1,4-disubstituted 1,2,3-triazole linker.[2][4]

The copper catalyst is the key, accelerating the reaction rate by a factor of up to 10⁷ compared to the uncatalyzed thermal Huisgen cycloaddition.[2] The thermal reaction requires high temperatures and often yields a mixture of 1,4- and 1,5-regioisomers, failing the "click" criteria of specificity.[2][4] The CuAAC, in contrast, provides exquisite control, exclusively forming the 1,4-isomer under mild, often biological, conditions.[2][5]

Feature	Thermal Huisgen Cycloaddition	Copper-Catalyzed (CuAAC)	Ruthenium-Catalyzed (RuAAC)
Catalyst	None (Thermal)	Copper(I)	Ruthenium
Regioselectivity	Mixture of 1,4 and 1,5 isomers	Exclusively 1,4 isomer	Exclusively 1,5 isomer
Reaction Conditions	High temperatures (often >100 °C)	Room temperature, aqueous compatible	Mild to elevated temperatures
Substrate Scope	Broad	Terminal alkynes required	Terminal and internal alkynes
"Click" Status	Fails (due to lack of specificity)	Premier example of a click reaction	A powerful click reaction variant

Section 2: The Core Principle: Ligand-Accelerated CuAAC Catalysis

The catalytic efficiency of CuAAC is critically dependent on maintaining copper in its active Cu(I) oxidation state. However, Cu(I) is thermodynamically unstable and prone to oxidation to the inactive Cu(II) state or disproportionation.[6] This is where ligands derived from scaffolds like 1H-1,2,3-triazolo[4,5-b]pyridine become indispensable.

Causality Behind Ligand Use: Nitrogen-based chelating ligands, such as those incorporating pyridine and triazole moieties, stabilize the Cu(I) catalyst.[7][8] This stabilization serves two primary functions:

• Protection: The ligand shields the Cu(I) ion from oxidation, ensuring a sustained catalytic turnover.

• Activation: By coordinating to the copper center, the ligand modulates its electronic properties, enhancing its ability to activate the terminal alkyne for nucleophilic attack by the azide. This results in a dramatic acceleration of the reaction rate, even over the "ligand-free" CuAAC process.[7]

The Catalytic Cycle Explained

The mechanism of ligand-accelerated CuAAC involves a series of well-defined steps. The ligand (L) remains coordinated to the copper center throughout the cycle, facilitating each transformation.

Caption: Experimental workflow for labeling proteins in a cell lysate.

Protocol: Click Chemistry Labeling of Proteins in Cell Lysate

This protocol provides a self-validating system for the reliable labeling of alkyne- or azide-modified proteins for downstream analysis.

1. Preparation of Stock Solutions:

• Protein Lysate: Prepare lysate containing your alkyne- or azide-modified protein(s) at 1-5 mg/mL in a suitable buffer (e.g., RIPA, PBS).

• Detection Reagent: 2.5 mM of the corresponding azide or alkyne probe (e.g., an azide-fluorophore) in DMSO or water.

• THPTA Ligand: 100 mM in deionized water. [9]* Copper(II) Sulfate (CuSO4): 20 mM in deionized water. [9]* Sodium Ascorbate: 300 mM in deionized water. Causality: This solution must be prepared fresh, as ascorbate is readily oxidized by air. Its role is to reduce the Cu(II) precursor to the active Cu(I) catalyst in situ. [2][6] 2. Reaction Assembly:

• In a 1.5 mL microfuge tube, combine the following in order, vortexing briefly after each addition:

  • 50 µL of protein lysate

  • 90 µL of PBS buffer

  • 20 µL of 2.5 mM detection reagent

  • 10 µL of 100 mM THPTA solution. Causality: Adding the ligand before the copper allows for the pre-formation of the ligand-copper complex, which improves catalytic efficiency and protects proteins from unbound copper ions. [6] * 10 µL of 20 mM CuSO4 solution.

3. Initiation and Incubation:

• To initiate the click reaction, add 10 µL of the freshly prepared 300 mM sodium ascorbate solution. Vortex briefly to mix.

• Protect the reaction from light (if using a fluorescent probe) and incubate for 30 minutes at room temperature.

4. Validation and Downstream Processing:

• Self-Validation: The success of the reaction can be confirmed by running a small aliquot on an SDS-PAGE gel and visualizing the labeled protein via fluorescence imaging (if a fluorescent probe was used) or Western blot. A negative control reaction lacking the copper catalyst should show no labeling.

• The labeled proteins are now ready for further processing, such as purification, enrichment, or mass spectrometry analysis.

Application: Drug Discovery and Medicinal Chemistry

Application Note: The 1,2,3-triazole ring formed via CuAAC is an exceptional linker in medicinal chemistry. [3]It is not merely a passive spacer; its hydrogen bond accepting and dipole characteristics allow it to engage with biological targets. [3]Furthermore, the triazole is metabolically stable and resistant to enzymatic degradation, making it an excellent isostere for amide bonds. [10]The fusion of triazole and pyridine rings, as seen in triazolopyridine derivatives, has been explored for developing potent antimicrobial and anticancer agents. [11][12][13]CuAAC provides a powerful platform for molecular hybridization, rapidly generating libraries of novel compounds for screening. [3][11] Protocol: General Synthesis of a 1,4-Disubstituted-1,2,3-Triazole

This protocol details a robust procedure for synthesizing small molecules using a ligand-accelerated CuAAC reaction.

1. Reagents and Materials:

• Substrates: Azide (1.0 eq) and terminal Alkyne (1.0-1.2 eq).

• Catalyst System: Copper(II) Sulfate Pentahydrate (CuSO4·5H2O) (1-5 mol%) and Sodium Ascorbate (5-10 mol%).

• Ligand: A suitable ligand, such as a derivative of 1H-1,2,3-triazolo[4,5-b]pyridine or a standard like TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) (1-5 mol%).

• Solvent: A suitable solvent system, typically a mixture like t-BuOH/H₂O (1:1) or DMF/H₂O.

2. Reaction Procedure:

• To a round-bottom flask, add the azide (1.0 mmol) and the alkyne (1.1 mmol).

• Dissolve the substrates in the chosen solvent system (e.g., 5 mL of t-BuOH/H₂O 1:1).

• In a separate vial, prepare the catalyst solution: dissolve CuSO4·5H2O (0.025 mmol, 2.5 mol%) and the ligand (0.025 mmol, 2.5 mol%) in 1 mL of the solvent. Add this solution to the reaction flask.

• Causality: Separately preparing the catalyst solution ensures the ligand and copper are well-mixed before being introduced to the substrates.

• Add sodium ascorbate (0.05 mmol, 5 mol%) to the reaction mixture. The solution may change color, indicating the reduction of Cu(II) to Cu(I).

• Stir the reaction vigorously at room temperature.

3. Monitoring and Work-up:

• Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the limiting reagent (typically the azide) is consumed.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

4. Purification:

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to yield the pure 1,4-disubstituted 1,2,3-triazole. [14]

References

• Click Chemistry Azide-Alkyne Cycloaddition . Organic Chemistry Portal. [Link]

• "Click Chemistry" Inspired Synthesis and Antimicrobial Evaluation of 1,2,4-triazolo[4,3-a]pyridine linked 1,4-disubstituted 1,2,3-triazole Derivatives with Amide Functionalities . ResearchGate. [Link]

• Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives . MDPI. [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition of Hydrazoic Acid Formed In Situ from Sodium Azide Affords 4-Monosubstituted-1,2,3-Triazoles . ACS Publications. [Link]

• Discovery ofT[2]riazolo[4,5-d]pyrimidine Derivatives as Novel LSD1 Inhibitors . National Institutes of Health. [Link]

• Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review . PubMed. [Link]

• Cu-Catalyzed Azide−Alkyne Cycloaddition . ACS Publications. [Link]

• Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition . National Institutes of Health. [Link]

• 1H-1,2,3-Triazolo(4,5-b)pyridine . PubChem. [Link]

• Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications . National Institutes of Health. [Link]

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• TheT[1][2][11]riazolo[4,3‐a]pyridine as a New Player in the Field of IDO1 Catalytic Holo‐Inhibitors . National Institutes of Health. [Link]

• Azide-alkyne Huisgen cycloaddition . Wikipedia. [Link]

• Sustainable Construction of Heterocyclic 1,2,3-Triazoles by Strict Click [3+2] Cycloaddition Reactions Between Azides and Alkynes on Copper/Carbon in Water . Frontiers Media. [Link]

• Homogeneous and Heterogeneous Approaches to 1,2,4-Triazine-Accelerated Copper-Catalyzed Azide-Alkyne Cycloadditions . Digital Commons @ University of Rhode Island. [Link]

• Novelt[2]riazolo[4,5-d]pyrimidine derivatives containing hydrazone fragment as potent and selective anticancer agents . PubMed. [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides . National Institutes of Health. [Link]

• Click chemistry-based synthesis of new 1,2,3-triazolo-benzoquinoline-3-carbonitriles: anticancer screening and DFT studies . Royal Society of Chemistry. [Link]

• Importance of the CuAAC Reaction in the Synthesis of Platinum Complexes with 1,4-Disubstituted-1H-1,2,3-triazoles: A Review of Their Anticancer Activity . MDPI. [Link]

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• Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction . National Institutes of Health. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications . MDPI. [Link]

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• Biological Activity of Triazolopyrimidine Copper(II) Complexes Modulated by an Auxiliary N-N-Chelating Heterocycle Ligands . National Institutes of Health. [Link]

• Molecular Hybrids of Pyazolo[3,4-b]pyridine and Triazole: Design, Synthesis and In Vitro Antibacterial Studies . National Institutes of Health. [Link]

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Application Notes & Protocols: The 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold in Modern Medicinal Chemistry

Introduction: A Privileged Scaffold in Drug Discovery

The 1H-1,2,3-triazolo[4,5-b]pyridine, a bicyclic heteroaromatic compound with the molecular formula C₅H₄N₄, represents a "privileged scaffold" in medicinal chemistry.[1] Its structure, featuring a pyridine ring fused to a 1,2,3-triazole ring, is of significant interest due to its role as a bioisostere of natural purines like adenine.[2][3] Bioisosterism, the strategic replacement of functional groups with others of similar physicochemical properties, is a cornerstone of rational drug design used to enhance potency, selectivity, and metabolic stability, or to reduce toxicity.[4][5][6] The substitution of a carbon atom in the purine's imidazole ring with a nitrogen atom to form the triazolopyridine core can profoundly alter electron distribution and hydrogen bonding capabilities, leading to improved interactions with biological targets.[2] This unique characteristic has enabled the development of compounds with a wide spectrum of therapeutic applications, including potent anticancer, antiviral, and anti-inflammatory agents.[1][7][8]

This guide provides an in-depth exploration of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold, detailing its key applications, mechanisms of action, and providing robust protocols for its synthesis and biological evaluation.

Section 1: Key Therapeutic Applications & Mechanisms of Action

The structural similarity of the triazolopyridine core to endogenous purines allows it to effectively interact with a variety of enzymes and receptors that would normally bind purine-containing ligands, such as ATP. This has made it a particularly fruitful scaffold for developing kinase inhibitors.

Anticancer Activity: Targeting Protein Kinases

Protein kinases are crucial regulators of cellular signaling pathways that control cell growth, proliferation, and survival. Their dysregulation is a hallmark of many cancers, making them prime targets for therapeutic intervention.[8] Derivatives of 1H-1,2,3-triazolo[4,5-b]pyridine have been successfully developed as potent inhibitors of several key oncogenic kinases.

• PIM Kinases: These serine/threonine kinases are implicated in cell survival and proliferation. 1,2,3-Triazolo[4,5-b]pyridines have been identified as effective PIM kinase inhibitors through scaffold hopping approaches.[8]

• Janus Kinase 2 (JAK2): JAK2 is a non-receptor tyrosine kinase whose hyperactivity is associated with myeloproliferative neoplasms. The related 1,2,4-triazolo[1,5-a]pyridine scaffold has yielded selective, orally bioavailable JAK2 inhibitors.[9]

• Ataxia-Telangiectasia Mutated (ATM) Kinase: ATM is a critical enzyme in the DNA damage response pathway. A series of 1H-[1][7][10]triazolo[4,5-c]quinoline derivatives, a related scaffold, were developed as highly potent ATM inhibitors, sensitizing cancer cells to chemotherapy and radiotherapy.[11]

Caption: Generalized kinase signaling pathway and point of inhibition.

Antiviral Activity: Halting Viral Replication

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold has also shown significant promise in the development of antiviral agents. A notable example is its activity against Chikungunya virus (CHIKV), a re-emerging alphavirus for which no specific treatment is currently available.[12][13]

Derivatives of the related[1][7][10]triazolo[4,5-d]pyrimidin-7(6H)-one scaffold have been identified as potent and selective inhibitors of CHIKV replication.[12] Mechanistic studies suggest these compounds target the viral non-structural protein 1 (nsP1), which possesses the crucial RNA capping enzyme activity (guanylylation and methyltransferase).[14] By inhibiting nsP1, these compounds prevent the formation of the 5' cap structure on viral RNA, a step essential for RNA stability and translation, thereby halting the viral life cycle.[14]

Caption: Chikungunya virus replication cycle and site of nsP1 inhibition.

Case Study: The Triazolopyrimidine Core in Ticagrelor

While not a triazolopyridine, the closely related cyclopentyl-triazolopyrimidine scaffold is the core of Ticagrelor (Brilinta®), a blockbuster antiplatelet drug.[10] This serves as a powerful real-world validation of this class of purine isosteres in medicine. Ticagrelor functions as a direct-acting, selective, and reversible antagonist of the P2Y12 receptor, a key G-protein coupled receptor on platelets that is activated by adenosine diphosphate (ADP).[15][16][17] Unlike prodrugs such as clopidogrel, Ticagrelor does not require metabolic activation, leading to a faster and more consistent onset of its antiplatelet effect.[16] Its reversible binding allows for a quicker offset of action, which is clinically advantageous.[17] The success of Ticagrelor underscores the therapeutic potential inherent in the broader family of triazolo-based purine bioisosteres.[18]

Section 2: Synthesis Protocols & Methodologies

The synthesis of the 1H-1,2,3-triazolo[4,5-b]pyridine core can be achieved through several established routes. Classical methods often involve the cyclization of 5-amino-1,2,3-triazole precursors.[1] Modern approaches, such as microwave-assisted synthesis, can significantly reduce reaction times and improve yields.[1]

Caption: General workflow for the synthesis of triazolopyridine derivatives.

Protocol: Synthesis of a Substituted 1H-1,2,3-Triazolo[4,5-b]pyridine via Cyanoacetylation and Cyclization

This protocol describes a classical and reliable method for synthesizing the triazolopyridine core, adapted from established literature procedures.[1][19] The rationale for this two-step, one-pot approach is its efficiency and use of readily available reagents. The initial acylation forms an amide intermediate which, under thermal conditions, undergoes an intramolecular condensation and cyclization to form the stable bicyclic aromatic system.

Materials:

• 5-Amino-2-phenyl-2H-1,2,3-triazole

• Cyanoacetic acid

• Acetic anhydride

• Ethanol

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Standard laboratory glassware

• Silica gel for column chromatography (if required)

• Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, prepare a mixture of acetic anhydride (15 mL) and cyanoacetic acid (2.55 g, 30 mmol).

• Heating: Heat the mixture to 100-110 °C using a heating mantle. Causality Note: Preheating the mixture ensures the subsequent reaction proceeds efficiently and prevents clumping of the starting material.

• Addition of Starting Material: Carefully add 5-amino-2-phenyl-2H-1,2,3-triazole (1.74 g, 10 mmol) portion-wise to the hot, stirred mixture over 5 minutes.

• Reaction: Maintain the reaction mixture at reflux (approx. 120-130 °C) for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cooling and Precipitation: After the reaction is complete, cool the flask to room temperature, then place it in an ice bath for 30 minutes. The product will precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with cold ethanol (2 x 10 mL) to remove residual acetic anhydride and other impurities.

• Drying: Dry the collected solid under vacuum to yield the crude product.

• Purification (if necessary): If TLC analysis shows significant impurities, the crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Section 3: Biological Evaluation Protocols

Once synthesized, novel 1H-1,2,3-triazolo[4,5-b]pyridine derivatives must be evaluated for their biological activity. The following are standard, robust protocols for assessing anticancer and kinase inhibitory potential.

Protocol: In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC₅₀) of a compound against a specific protein kinase using a luminescence-based assay that quantifies ATP consumption.

Principle: Kinase activity consumes ATP. The amount of remaining ATP after the kinase reaction is inversely proportional to kinase activity. A luciferase/luciferin system is used to generate a luminescent signal from the remaining ATP. Lower signal indicates higher kinase activity (and weaker inhibition).

Materials:

• Purified target kinase

• Kinase-specific substrate (peptide or protein)

• Kinase reaction buffer (containing MgCl₂, DTT, etc.)

• ATP solution

• Test compound stock solution (e.g., 10 mM in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• White, opaque 96-well or 384-well plates

• Multichannel pipette

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in the appropriate buffer (e.g., 10-point, 3-fold dilution starting from 100 µM). Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.

• Kinase Reaction:

  • To each well of the plate, add the kinase, substrate, and buffer.

  • Add the serially diluted test compound to the appropriate wells.

  • Initiate the reaction by adding ATP. The final ATP concentration should be at or near the Kₘ for the specific kinase to ensure competitive inhibition can be accurately measured.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a set period (e.g., 60 minutes).

• ATP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent as per the manufacturer's instructions. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data using the "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls.

  • Plot the percent inhibition versus the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value.

Protocol: Cell-Based Antiproliferative MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation after treatment with a test compound.[20]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is a yellow tetrazolium salt that is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Human cancer cell line (e.g., HCT-116, MCF-7)[21]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Sterile 96-well flat-bottom plates

• Test compound stock solution (10 mM in DMSO)

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of medium. Incubate for 24 hours at 37 °C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include a vehicle control (DMSO) and a "no cells" blank control.

• Incubation: Incubate the plate for 48-72 hours at 37 °C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37 °C until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from the "no cells" control. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC₅₀ value as described for the kinase assay.

Data Presentation: Summarizing Biological Activity

Quantitative data from these assays should be summarized in a clear, tabular format to facilitate structure-activity relationship (SAR) analysis.

Compound ID	R¹ Group	R² Group	Kinase A IC₅₀ (nM)	Kinase B IC₅₀ (nM)	HCT-116 IC₅₀ (µM)
XYZ-001	H	Phenyl	850	>10,000	15.2
XYZ-002	Cl	Phenyl	120	8,500	2.1
XYZ-003	Cl	4-F-Ph	45	6,200	0.8
XYZ-004	OMe	4-F-Ph	210	>10,000	5.6

Section 4: Conclusion & Future Perspectives

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold has firmly established itself as a versatile and valuable core in medicinal chemistry. Its success stems from its role as a purine bioisostere, enabling the rational design of potent and selective modulators of key biological targets. From kinase inhibitors in oncology to viral replication blockers in infectious disease, its applications are both significant and expanding.

Future research will likely focus on further optimizing the scaffold to improve pharmacokinetic properties, enhance selectivity against specific kinase isoforms or viral proteins, and explore its potential in other therapeutic areas such as neurodegenerative and inflammatory diseases. The continued application of established synthesis and evaluation protocols, like those detailed here, will be instrumental in unlocking the full potential of this remarkable heterocyclic system.

References

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• ResearchGate. Synthesis of some novel 1,2,4-triazolo [4,3-a] 2H-pyrano [3,2-e] pyridine derivatives. Available from: [Link]

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Application Notes and Protocols: Design and Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives as Anticancer Agents

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For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold has emerged as a "privileged" structure in medicinal chemistry, demonstrating significant potential in the development of novel anticancer agents. Its structural resemblance to the endogenous purine nucleus allows it to act as a bioisostere, effectively interacting with a multitude of biological targets implicated in oncogenesis.[1][2][3] This guide provides a comprehensive overview of the design principles, synthetic strategies, and biological evaluation protocols for this promising class of compounds. We delve into the causal relationships behind experimental choices, offering field-proven insights to empower researchers in their quest for more effective cancer therapeutics.

Introduction: The Rationale for Targeting the 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold

Cancer remains a formidable global health challenge, necessitating the continuous innovation of targeted and effective therapeutic agents.[4] The 1H-1,2,3-triazolo[4,5-b]pyridine core, an analog of purine, presents a compelling starting point for anticancer drug design.[1] This structural mimicry enables these derivatives to competitively bind to the ATP-binding sites of various kinases, which are often dysregulated in cancer cells, leading to uncontrolled proliferation and survival.[2][4]

Furthermore, the triazolopyridine scaffold offers several advantages for medicinal chemists:

• Synthetic Tractability: The core can be synthesized through various established chemical reactions, allowing for the facile introduction of diverse substituents to explore structure-activity relationships (SAR).[5]

• Metabolic Stability: The fused heterocyclic system often imparts favorable pharmacokinetic properties, including resistance to metabolic degradation.[6]

• Versatile Bioactivity: Derivatives of this scaffold have demonstrated a broad range of anticancer activities, including inhibition of key enzymes like VEGFR-2, CDKs, and BRD4, as well as induction of apoptosis.[6][7][8][9]

Design Principles and Structure-Activity Relationship (SAR) Insights

The design of potent 1H-1,2,3-triazolo[4,5-b]pyridine-based anticancer agents hinges on a thorough understanding of their SAR. Key considerations include:

• Substitution Pattern: The positions and nature of substituents on both the triazole and pyridine rings dramatically influence biological activity. For instance, the presence of chloro-substituents at the 4 and 6 positions of the pyridine ring serves as a versatile handle for introducing various nucleophiles, enabling the creation of diverse chemical libraries for SAR studies.[5]

• Bioisosteric Replacements: The triazolopyridine core itself is a bioisostere of purine.[1] Further bioisosteric modifications of substituents can fine-tune the compound's properties, such as solubility, cell permeability, and target affinity.

• Conformational Rigidity: The fused ring system imparts a degree of conformational rigidity, which can be advantageous for specific receptor binding. Molecular modeling and docking studies are invaluable tools for predicting and rationalizing the binding modes of these derivatives within the active sites of their targets.[6][10]

Synthetic Strategies: Building the 1H-1,2,3-Triazolo[4,5-b]pyridine Core

Several synthetic routes have been successfully employed to construct the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold. The choice of a particular method often depends on the desired substitution pattern and the availability of starting materials.

General Synthetic Workflow

The overall process can be visualized as a multi-step approach, starting from commercially available precursors and culminating in the final, biologically active derivatives.

Caption: General workflow for the synthesis and evaluation of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives.

Key Synthetic Protocols

Protocol 1: Synthesis from Diaminopyridines

This is a common and versatile approach. The key step involves the diazotization of a 2,3-diaminopyridine derivative followed by intramolecular cyclization to form the triazole ring.

Protocol 2: "Click Chemistry" Approach

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," provides an efficient and highly regioselective method for constructing the 1,2,3-triazole ring.[11][12][13] This approach is particularly useful for linking the triazolopyridine scaffold to other molecular fragments.[11]

Experimental Protocols

Protocol: Synthesis of a Representative 1H-1,2,3-Triazolo[4,5-b]pyridine Derivative

This protocol outlines the synthesis of a generic derivative, which can be adapted based on the desired final compound.

Step 1: Synthesis of 4,6-dichloropyridin-3-amine

This intermediate is a crucial starting material.[5] It can be prepared from 2,6-dichloropyridine through nitration followed by reduction.

Step 2: Formation of the Triazole Ring

• Dissolve 4,6-dichloropyridin-3-amine in an appropriate solvent (e.g., acetic acid).

• Cool the solution in an ice bath.

• Add a solution of sodium nitrite dropwise while maintaining the temperature below 5 °C.

• Stir the reaction mixture for 1-2 hours.

• Allow the mixture to warm to room temperature and stir overnight.

• Isolate the product, 4,6-dichloro-1H-1,2,3-triazolo[4,5-b]pyridine, by filtration and wash with water.

Step 3: Nucleophilic Aromatic Substitution

The chloro groups at positions 4 and 6 are susceptible to nucleophilic displacement, allowing for the introduction of various side chains.

• Dissolve the dichlorotriazolopyridine intermediate in a suitable solvent (e.g., DMF).

• Add the desired nucleophile (e.g., an amine or thiol) and a base (e.g., DBU).[14]

• Heat the reaction mixture to the appropriate temperature (e.g., 130 °C) and monitor the reaction by TLC.[14]

• Upon completion, cool the reaction, and isolate the product by extraction and purification via column chromatography.

Protocol: In Vitro Anticancer Activity Evaluation using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability and is widely used to screen anticancer compounds.[4][15]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer).[16]

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compounds dissolved in DMSO.

• MTT solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• 96-well plates.

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours.[15]

• Compound Treatment: Treat the cells with various concentrations of the synthesized triazolopyridine derivatives for 48 hours.[4] Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37 °C.[4]

• Solubilization: Add 100 µL of solubilization buffer to each well and incubate overnight at 37 °C to dissolve the formazan crystals.[4]

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).[15]

Mechanism of Action: Unraveling the Anticancer Effects

The anticancer activity of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives can be attributed to various mechanisms of action.

Kinase Inhibition

As purine bioisosteres, these compounds are potent inhibitors of various kinases involved in cancer cell signaling pathways.

• VEGFR-2 Inhibition: Several triazolopyridine derivatives have been identified as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis.[8][9][17][18][19] By blocking VEGFR-2, these compounds can inhibit the formation of new blood vessels that supply nutrients to tumors, thereby impeding tumor growth and metastasis.[8]

• CDK Inhibition: Cyclin-dependent kinases (CDKs) are crucial for cell cycle progression, and their aberrant activity is a hallmark of many cancers.[20][21] Triazolopyrimidine derivatives have been shown to inhibit CDKs, leading to cell cycle arrest and apoptosis.[20]

Caption: Simplified signaling pathway showing the inhibition of a receptor tyrosine kinase by a 1H-1,2,3-triazolo[4,5-b]pyridine derivative.

Induction of Apoptosis

Many effective anticancer agents exert their effects by inducing programmed cell death, or apoptosis. Triazolopyridine derivatives have been shown to induce apoptosis in various cancer cell lines, often as a consequence of their primary mechanism of action, such as kinase inhibition or cell cycle arrest.[6][7]

Data Presentation and Interpretation

The results of biological assays should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 1: In Vitro Anticancer Activity of Representative 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives

Compound ID	R1	R2	IC50 (µM) vs. MCF-7	IC50 (µM) vs. A549
TP-1	-H	-NH-Ph	15.2 ± 1.8	21.5 ± 2.3
TP-2	-Cl	-NH-Ph	8.7 ± 0.9	12.1 ± 1.5
TP-3	-H	-NH-(p-F-Ph)	5.1 ± 0.6	7.8 ± 0.9
Doxorubicin	-	-	0.8 ± 0.1	1.2 ± 0.2

Data are presented as mean ± standard deviation from three independent experiments.

The IC50 values in the table above provide a quantitative measure of the cytotoxic potency of the compounds. A lower IC50 value indicates greater potency. By comparing the IC50 values of different derivatives, researchers can deduce structure-activity relationships. For example, the data in Table 1 suggest that the introduction of a fluorine atom on the phenyl ring (TP-3) enhances the anticancer activity compared to the unsubstituted analog (TP-1).

Conclusion and Future Perspectives

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold represents a highly promising platform for the development of novel anticancer agents. Its versatility in chemical synthesis and its ability to interact with a wide range of cancer-related targets make it an attractive area for further research. Future efforts in this field should focus on:

• Target-Specific Design: Utilizing computational tools to design derivatives with enhanced selectivity for specific cancer targets to minimize off-target effects and toxicity.

• Combination Therapies: Exploring the synergistic effects of triazolopyridine derivatives in combination with existing chemotherapeutic agents.[22]

• In Vivo Studies: Advancing the most promising lead compounds into preclinical in vivo models to evaluate their efficacy, pharmacokinetics, and safety profiles.[23][24]

By leveraging the insights and protocols outlined in this guide, researchers can accelerate the discovery and development of the next generation of 1H-1,2,3-triazolo[4,5-b]pyridine-based anticancer drugs.

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• 4][7][15]triazolo[4,5-c]pyridine derivatives as GPR119 agonists: Synthesis and structure-activity/solubility relationships.

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• 3. Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for 1H-1,2,3-Triazolo[4,5-b]pyridine as a Scaffold for PIM Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The Proviral Integration site for Moloney murine leukemia virus (PIM) kinases are a family of constitutively active serine/threonine kinases that have emerged as significant targets in oncology. Overexpressed in a multitude of hematological and solid tumors, the three isoforms (PIM-1, PIM-2, and PIM-3) are key regulators of cell survival, proliferation, and metabolic adaptation. This document provides a comprehensive technical guide on the utilization of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold as a promising framework for the design and development of potent and selective PIM kinase inhibitors. We will delve into the underlying biology of PIM kinase signaling, detail synthetic strategies for derivatizing the core scaffold, and provide step-by-step protocols for robust in vitro and in vivo evaluation of novel inhibitor candidates.

Introduction: The Rationale for Targeting PIM Kinases

PIM kinases are crucial downstream effectors of numerous cytokine and growth factor signaling pathways, most notably the JAK/STAT pathway. Unlike many other kinases, PIM kinases are constitutively active upon expression, making their cellular activity directly dependent on their protein levels. Their role in tumorigenesis is multifaceted, involving the phosphorylation of a wide array of substrates that collectively promote cancer cell survival and proliferation.

Key substrates and their downstream effects include:

• BAD (Bcl-2-associated death promoter): Phosphorylation by PIM kinases inhibits the pro-apoptotic function of BAD, thereby promoting cell survival.[1]

• p27kip1: PIM-1 can phosphorylate this cell cycle inhibitor, leading to its degradation and promoting cell cycle progression.

• 4E-BP1: As a substrate of PIM-2, its phosphorylation can lead to the initiation of protein translation, supporting cell growth.[2]

• c-Myc: PIM kinases can enhance the transcriptional activity of this potent oncogene.

Given their central role in promoting tumorigenic phenotypes, the development of small molecule inhibitors of PIM kinases has become an area of intense research. The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold has been identified as a promising starting point for the development of such inhibitors through a scaffold hopping approach.[1]

PIM Kinase Signaling Pathway

Figure 1: PIM Kinase Signaling Pathway and Point of Inhibition.

Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives

The 1H-1,2,3-triazolo[4,5-b]pyridine core can be synthesized through various routes, with a common method involving the cyclization of appropriately substituted pyridine precursors. For the generation of a library of potential PIM kinase inhibitors, a modular synthetic approach is advantageous.

General Synthetic Scheme

A representative synthetic route to generate derivatives for structure-activity relationship (SAR) studies is outlined below. This approach allows for diversification at key positions of the scaffold.

Figure 2: General Synthetic Workflow for Inhibitor Library.

Protocol: Synthesis of a 3-Substituted-1H-1,2,3-triazolo[4,5-b]pyridine Derivative

This protocol is adapted from established methods for the synthesis of related heterocyclic systems and should be optimized for specific target molecules.[3]

Materials:

• 2-Hydrazinyl-3-nitropyridine

• Substituted aromatic aldehyde (R-CHO)

• N,N-Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃)

• Sodium azide (NaN₃)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Step 1: Condensation. In a round-bottom flask, dissolve 2-hydrazinyl-3-nitropyridine (1.0 eq) in DMF. Add the substituted aromatic aldehyde (1.1 eq) and potassium carbonate (1.5 eq). Stir the reaction mixture at 80 °C for 4-6 hours, monitoring by TLC.

• Step 2: Cyclization. To the reaction mixture, add sodium azide (2.0 eq) and continue stirring at 120 °C for 12-16 hours.

• Step 3: Work-up and Purification. After cooling to room temperature, pour the reaction mixture into ice-water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 3-substituted-1H-1,2,3-triazolo[4,5-b]pyridine derivative.

In Vitro Characterization of PIM Kinase Inhibitors

A tiered approach is recommended for the in vitro evaluation of newly synthesized compounds, starting with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to assess target engagement and cellular effects.

Biochemical Kinase Assays

Biochemical assays are essential for determining the potency of an inhibitor against the purified PIM kinase isoforms. Luminescence-based assays, such as the ADP-Glo™ Kinase Assay, are widely used due to their high-throughput compatibility and sensitivity.

Principle of the ADP-Glo™ Kinase Assay: This assay quantifies the amount of ADP produced during the kinase reaction. The ADP is converted to ATP, which is then used by a luciferase to generate a luminescent signal that is directly proportional to the kinase activity.[4]

Figure 3: Workflow for the ADP-Glo™ Kinase Assay.

Materials:

• Recombinant human PIM-1, PIM-2, and PIM-3 enzymes

• PIM Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 50 μM DTT)[5]

• Suitable peptide substrate (e.g., PIMtide)

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

• Test compounds serially diluted in DMSO

Procedure:

• Compound Plating: Dispense 1 µL of serially diluted test compounds or DMSO (vehicle control) into the wells of a 384-well plate.

• Kinase Reaction Initiation: Prepare a master mix containing PIM kinase and the peptide substrate in kinase buffer. Add 2 µL of this mix to each well. Prepare a separate ATP solution and add 2 µL to each well to start the reaction. Final ATP concentration should be at or near the Km for each PIM isoform.

• Incubation: Incubate the plate at room temperature for 60 minutes.[4]

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well and incubate for 40 minutes at room temperature.[4]

• Signal Generation: Add 10 µL of Kinase Detection Reagent to each well and incubate for 30 minutes at room temperature.[4]

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC₅₀ values by fitting the data to a four-parameter dose-response curve.

Compound Scaffold	PIM-1 IC₅₀ (nM)	PIM-2 IC₅₀ (nM)	PIM-3 IC₅₀ (nM)	Reference
1,2,3-Triazolo[4,5-b]pyridine	Data to be generated	Data to be generated	Data to be generated	[1]
Imidazo[1,2-b]pyridazine (SGI-1776)	7	363	69	[2]
Thiazolidinedione (AZD1208)	0.4	5.0	1.9	[2]

Table 1: Comparative Biochemical IC₅₀ Values of PIM Kinase Inhibitors with Different Scaffolds.

Cellular Assays: Target Engagement and Downstream Effects

Cell-based assays are critical for confirming that a compound can enter cells, engage its target, and elicit a biological response. Western blotting is a standard method to assess the phosphorylation status of PIM kinase substrates.

Principle: Inhibition of PIM kinase activity in cells should lead to a decrease in the phosphorylation of its downstream substrates, such as BAD at Ser112. This can be detected by comparing the levels of phosphorylated BAD (p-BAD) to total BAD protein.[1]

Materials:

• Cancer cell line with known PIM kinase expression (e.g., MV-4-11, K562)

• Cell culture reagents

• Test compounds

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-p-BAD (Ser112), anti-total BAD, and a loading control (e.g., anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent and imaging system

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Treat the cells with increasing concentrations of the test compound for a defined period (e.g., 4-24 hours). Include a vehicle control (DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Immunoblotting: Block the membrane and then incubate with the primary antibodies overnight at 4°C. Wash and incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis: Detect the chemiluminescent signal and quantify the band intensities. Normalize the p-BAD signal to the total BAD signal to determine the extent of target inhibition.

In Vivo Evaluation of PIM Kinase Inhibitors

Promising compounds from in vitro studies should be advanced to in vivo models to assess their efficacy, pharmacokinetics (PK), and pharmacodynamics (PD). Xenograft models using human cancer cell lines are commonly employed.

Protocol: Xenograft Tumor Growth Inhibition Study

Principle: The antitumor efficacy of a PIM kinase inhibitor is evaluated by its ability to slow or reverse the growth of tumors derived from a human cancer cell line implanted in immunocompromised mice.

Materials:

• Immunocompromised mice (e.g., athymic nude or NOD/SCID)

• Human cancer cell line (e.g., one that showed sensitivity in vitro)

• Matrigel

• Test compound formulated for in vivo administration (e.g., in a solution for oral gavage)

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells mixed with Matrigel into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Dosing: Administer the test compound and vehicle control to the respective groups according to a predetermined schedule (e.g., once or twice daily by oral gavage).

• Tumor Measurement and Body Weight Monitoring: Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume. Monitor the body weight of the mice as an indicator of toxicity.

• Study Endpoint: The study may be terminated when tumors in the control group reach a predetermined size, or after a specific duration of treatment.

• Data Analysis: Compare the tumor growth curves between the treated and control groups to determine the extent of tumor growth inhibition.

Figure 4: Workflow for an In Vivo Xenograft Study.

Conclusion

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold represents a valuable starting point for the development of novel PIM kinase inhibitors. The protocols outlined in this application note provide a robust framework for the synthesis, in vitro characterization, and in vivo evaluation of compounds based on this scaffold. Through systematic derivatization and rigorous biological testing, it is anticipated that potent and selective PIM kinase inhibitors with therapeutic potential can be identified and advanced towards clinical development.

References

• Pastor J, Oyarzabal J, Saluste G, et al. Hit to lead evaluation of 1,2,3-triazolo[4,5-b]pyridines as PIM kinase inhibitors. Bioorg Med Chem Lett. 2012;22(4):1591-1597. [Link]

• Keeton EK, McEachern K, Dillman KS, et al. A Small-Molecule Inhibitor of PIM Kinases as a Potential Treatment for Urothelial Carcinomas. Am J Pathol. 2014;184(1):30-37. [Link]

• Google Patents.

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• 5. researchgate.net [researchgate.net]

The Versatile Role of 1H-1,2,3-Triazolo[4,5-b]pyridine in Advanced Materials Science

Introduction: 1H-1,2,3-Triazolo[4,5-b]pyridine, also known as azabenzotriazole, is a versatile heterocyclic compound that has emerged as a critical building block in the design and synthesis of advanced functional materials. Its unique molecular structure, characterized by a fused triazole and pyridine ring system, imparts a combination of desirable properties including high thermal stability, excellent coordination capabilities with metal ions, and tunable electronic characteristics.[1] These attributes have led to its successful application in diverse areas of material science, ranging from the protection of metallic surfaces against corrosion to the development of next-generation organic electronic devices and sophisticated chemical sensors.

This comprehensive guide provides detailed application notes and experimental protocols for the utilization of 1H-1,2,3-Triazolo[4,5-b]pyridine and its derivatives in key areas of material science. The content is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the underlying scientific principles and practical methodologies for harnessing the potential of this remarkable molecule.

Part 1: Corrosion Inhibition – A Molecular Shield for Metallic Surfaces

The nitrogen-rich structure of 1H-1,2,3-triazolo[4,5-b]pyridine makes it an exceptionally effective corrosion inhibitor, particularly for copper and its alloys.[2] The mechanism of inhibition primarily involves the adsorption of the triazole molecules onto the metal surface, forming a protective film that acts as a barrier to corrosive agents. This adsorption is facilitated by the lone pair electrons on the nitrogen atoms and the π-electrons of the aromatic system, which interact with the vacant d-orbitals of the metal.[3]

Application Note: Corrosion Protection of Copper in Chloride-Rich Environments

1H-1,2,3-triazole has demonstrated superior performance in preventing the corrosion of copper in aqueous chloride solutions, a common and aggressive corrosive environment.[4][5] It effectively suppresses both anodic and cathodic reactions, although its efficacy can be influenced by the applied potential.[4] The formation of a stable, coordinated layer on the copper surface is the cornerstone of its protective action.

Experimental Protocol: Evaluation of Corrosion Inhibition Efficiency using Potentiodynamic Polarization

This protocol outlines the procedure for quantifying the corrosion inhibition efficiency of 1H-1,2,3-triazolo[4,5-b]pyridine on a copper surface in a simulated corrosive environment.

1. Materials and Reagents:

• Copper coupons (e.g., 99.9% purity, 1 cm x 1 cm)

• 1H-1,2,3-Triazolo[4,5-b]pyridine (inhibitor)

• Sodium chloride (NaCl)

• Deionized water

• Ethanol and acetone (for cleaning)

• Standard three-electrode electrochemical cell (working electrode: copper coupon; reference electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl; counter electrode: platinum wire or graphite rod)

• Potentiostat/Galvanostat

2. Preparation of Test Solutions:

• Prepare a corrosive medium of 0.5 M NaCl solution by dissolving the appropriate amount of NaCl in deionized water.

• Prepare a stock solution of the inhibitor (e.g., 10 mM 1H-1,2,3-triazolo[4,5-b]pyridine in ethanol).

• Prepare test solutions with varying concentrations of the inhibitor (e.g., 0.1 mM, 0.5 mM, 1 mM, 5 mM) by adding the required volume of the stock solution to the corrosive medium.

3. Working Electrode Preparation:

• Mechanically polish the copper coupons with successively finer grades of emery paper, followed by polishing with a fine cloth to a mirror finish.

• Degrease the coupons by sonicating in ethanol and then acetone for 5 minutes each.

• Rinse thoroughly with deionized water and dry in a stream of warm air.

4. Electrochemical Measurements:

• Assemble the three-electrode cell with the prepared copper coupon as the working electrode.

• Immerse the electrodes in the test solution (with and without inhibitor) and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 0.5 mV/s).

5. Data Analysis:

• From the resulting Tafel plots (log current density vs. potential), extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Calculate the inhibition efficiency (η%) using the following equation: η% = [(i_corr(blank) - i_corr(inh)) / i_corr(blank)] x 100 where i_corr(blank) is the corrosion current density in the absence of the inhibitor and i_corr(inh) is the corrosion current density in the presence of the inhibitor.

Table 1: Corrosion Inhibition Performance of Triazole Derivatives on Copper

Inhibitor	Corrosive Medium	Inhibitor Concentration	Corrosion Current Density (μA/cm²) (without inhibitor)	Corrosion Current Density (μA/cm²) (with inhibitor)	Inhibition Efficiency (%)	Reference
1H-1,2,3-Triazole	50 mM NaCl	Not Specified	-	-	Superior inhibitor properties	[4]
3-amino-1,2,4-triazole	2M HNO₃	10⁻² M	-	-	82.2	[6]
3-methyl 1,2,4-triazole 5-thione	Seawater with sulphide	10 mM	-	-	90	[6]
4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol	Not Specified	2.58 mM	-	-	96.09	[6]

Diagram 1: Workflow for Evaluating Corrosion Inhibition

Caption: Workflow for assessing the corrosion inhibition efficiency of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Part 2: Organic Electronics – Illuminating the Future of Displays

The rigid, planar structure and tunable electronic properties of the triazolopyridine core make it an excellent building block for materials used in organic light-emitting diodes (OLEDs).[7] By attaching various electron-donating and electron-withdrawing groups, the emission color and charge-transport characteristics of the resulting molecules can be precisely controlled.[8] Derivatives of 1H-1,2,3-triazolo[4,5-b]pyridine have been successfully employed as both emissive materials and host materials in high-performance OLEDs.[5][8]

Application Note: Triazolopyridine Derivatives in High-Efficiency Blue and Green OLEDs

Derivatives of triazolopyridine have shown great promise as host materials for green phosphorescent and delayed-fluorescence OLEDs, achieving high external quantum efficiencies (EQEs) with low efficiency roll-off at high brightness.[8] Furthermore, specifically designed triazolopyridine-based emitters have enabled the fabrication of deep-blue fluorescent OLEDs with impressive performance metrics.[5]

Experimental Protocol: Fabrication of a Multilayer OLED using a Triazolopyridine Derivative

This protocol provides a general procedure for the fabrication of a multilayer OLED device incorporating a derivative of 1H-1,2,3-triazolo[4,5-b]pyridine as either the emissive or host material.

1. Materials and Equipment:

• Indium tin oxide (ITO)-coated glass substrates

• Organic materials:

  • Hole Injection Layer (HIL): e.g., di-[4-(N,N-ditolyl-amino)-phenyl]cyclohexane (TAPC)

  • Hole Transport Layer (HTL): e.g., N,N′-di(1-naphthyl)-N,N′-diphenyl-(1,1′-biphenyl)-4,4′-diamine (NPB)

  • Emissive Layer (EML): Host material (e.g., a triazolopyridine derivative) doped with an emissive guest

  • Electron Transport Layer (ETL): e.g., tris(8-hydroxyquinolinato)aluminum (Alq₃)

  • Electron Injection Layer (EIL): e.g., Lithium Fluoride (LiF)

• Cathode material: Aluminum (Al)

• High-vacuum thermal evaporation system (< 10⁻⁶ Torr)

• Substrate cleaning station (ultrasonic bath, deionized water, solvents)

• UV-ozone cleaner

• Glovebox system for device encapsulation

• Source measure unit and photometer for device characterization

2. Substrate Preparation:

• Sequentially clean the ITO-coated glass substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (15 minutes each).

• Dry the substrates in an oven at 120 °C for 30 minutes.

• Treat the ITO surface with UV-ozone for 15 minutes immediately before loading into the evaporation chamber to improve the work function.

3. Device Fabrication (Thermal Evaporation):

• Load the cleaned ITO substrates and the organic and metallic source materials into the thermal evaporation chamber.

• Sequentially deposit the following layers under high vacuum:

  • HIL (TAPC): ~30 nm

  • HTL (NPB): ~20 nm

  • EML: Host:Guest (e.g., 95:5 wt%) ~30 nm

  • ETL (Alq₃): ~30 nm

  • EIL (LiF): ~1 nm

  • Cathode (Al): ~100 nm

  • The deposition rates for organic materials are typically 0.1-0.2 nm/s, and for metals, 0.5-1 nm/s.

4. Encapsulation and Characterization:

• Transfer the fabricated devices to a nitrogen-filled glovebox for encapsulation using a UV-curable epoxy and a glass coverslip to protect against moisture and oxygen.

• Characterize the current density-voltage-luminance (J-V-L) characteristics and the electroluminescence (EL) spectra of the devices.

• Calculate the external quantum efficiency (EQE), power efficiency, and Commission Internationale de l'Éclairage (CIE) coordinates.

Table 2: Performance of OLEDs Incorporating Triazolopyridine Derivatives

Device Role	Triazolopyridine Derivative	Emitter/Dopant	Max. External Quantum Efficiency (EQE) (%)	Emission Color	Reference
Host	TP26Cz2	Green Phosphorescent	25.6	Green	[8]
Host	TP27Cz1	TADF	15.5	Green	[8]
Emitter	PPI-AN-BI	Non-doped	8.4	Deep-blue	[5]
Host	m-PPI-TP	Yellow Phosphorescent	26.55	Yellow	[5]
Host	m-PPI-TP	Red Phosphorescent	20.35	Red	[5]

Diagram 2: OLED Device Architecture and Fabrication Workflow

Caption: A typical OLED device architecture and the corresponding fabrication workflow.

Part 3: Metal-Organic Frameworks and Chemical Sensors – Building with Precision

The nitrogen atoms in the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold can act as Lewis base donors, enabling it to coordinate with metal ions and form stable complexes.[9] This property makes it a valuable ligand for the synthesis of metal-organic frameworks (MOFs) and for the development of chemical sensors.[10][11]

Application Note: Ligand for Luminescent MOFs and Fluorescent Chemosensors

While the direct use of 1H-1,2,3-triazolo[4,5-b]pyridine in extensively studied MOFs is still an emerging area, its derivatives and isomers have been successfully employed as ligands to construct MOFs with interesting topologies and properties.[12] In the realm of chemical sensing, triazole-based compounds have been designed as fluorescent probes for the selective detection of various metal ions, such as Pb²⁺ and Zn²⁺.[13][14] The binding of the target metal ion to the triazole-containing ligand can induce a significant change in the fluorescence properties of the molecule, allowing for sensitive and selective detection.

Experimental Protocol: Synthesis of a Triazole-Based Fluorescent Chemosensor and Metal Ion Detection

This protocol describes the synthesis of a representative triazole-based fluorescent sensor and its application in the detection of a target metal ion.

1. Synthesis of a Triazole-based Chemosensor (Illustrative Example):

• The synthesis of a specific sensor molecule will depend on its structure. A general approach often involves a "click" chemistry reaction (copper-catalyzed azide-alkyne cycloaddition) to introduce the triazole moiety.

• For instance, an alkyne-functionalized fluorophore can be reacted with an azide-containing recognition unit in the presence of a copper(I) catalyst to yield the final sensor molecule.

• The product is then purified using techniques such as column chromatography and characterized by NMR and mass spectrometry.

2. Protocol for Fluorescence-based Metal Ion Detection:

• Prepare a stock solution of the synthesized chemosensor in a suitable solvent (e.g., acetonitrile or a water/organic mixture).

• Prepare stock solutions of various metal perchlorates or nitrates in the same solvent.

• In a cuvette, place a solution of the chemosensor at a fixed concentration.

• Record the initial fluorescence emission spectrum of the sensor solution.

• Incrementally add small aliquots of the metal ion solution to the cuvette and record the fluorescence spectrum after each addition.

• Monitor the changes in fluorescence intensity or the appearance of new emission bands to determine the sensor's response to the specific metal ion.

• To determine selectivity, repeat the experiment with a range of different metal ions.

• The detection limit can be calculated based on the fluorescence titration data.

Table 3: Performance of Triazole-Based Fluorescent Chemosensors for Metal Ion Detection

Chemosensor Type	Target Analyte	Detection Limit	Sensing Mechanism	Reference
Chalcone-1,2,3-triazole hybrid	Cu(II)	1.17 μM	Fluorescence quenching	[15]
Chalcone-1,2,3-triazole hybrid	Co(II)	1.81 μM	Fluorescence quenching	[15]
Pyridine-based chemosensor	Pb²⁺	-	Selective fluorescence response	[13]
[4][6][9]Triazolo[1,5-a]pyridine derivative	Zn(II)	-	Formation of a fluorescent complex	[14]

Diagram 3: Principle of a "Turn-On" Fluorescent Chemosensor

Caption: Schematic representation of a "turn-on" fluorescent sensor based on a triazole receptor.

Conclusion

1H-1,2,3-Triazolo[4,5-b]pyridine and its derivatives are a class of compounds with significant and expanding applications in material science. Their inherent properties make them highly valuable for developing robust corrosion inhibitors, efficient materials for organic electronics, and sensitive chemical sensors. The protocols and data presented in this guide are intended to serve as a foundation for researchers to explore and innovate in these exciting fields. As synthetic methodologies continue to advance, we can anticipate the emergence of even more sophisticated materials based on this versatile heterocyclic scaffold, further pushing the boundaries of material performance.

References

• Ofoegbu, S. U., et al. (2017). Corrosion inhibition of copper in aqueous chloride solution by 1H-1,2,3-triazole and 1,2,4-triazole and their combinations: electrochemical, Raman and theoretical studies. Physical Chemistry Chemical Physics, 19(8), 6113-6129. [Link]

• Zarrouk, A., et al. (2010). Inhibition of corrosion of copper and copper alloys by 1H-1,2,4-triazole and its derivatives. Review. ResearchGate. [Link]

• Wang, Y., et al. (2020). Structurally Modified[4][5][6]Triazolo[1,5‑a]pyridine Derivatives as Promising Materials for Highly Efficient Blue Fluorescent Organic Light-Emitting Diodes. ResearchGate. [Link]

• Sharma, V., et al. (2023). Selective metal ion recognition via positional isomers: fluorescent chalcone-1,2,3-triazole hybrids for Co(ii) and Cu(ii) detection. RSC Advances, 13(31), 21634-21644. [Link]

• Li, J., et al. (2019).[4][5][6]Triazolo[1,5- a]pyridine-Based Host Materials for Green Phosphorescent and Delayed-Fluorescence OLEDs with Low Efficiency Roll-Off. ACS Applied Materials & Interfaces, 11(42), 38948-38957. [Link]

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• Ballesteros, R., et al. (2009).[4][6][9]Triazolo[1,5-a]pyridine derivatives as molecular chemosensors for zinc(ii), nitrite and cyanide anions. New Journal of Chemistry, 33(10), 2102-2106. [Link]

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Application Notes &amp; Protocols: 1H-1,2,3-Triazolo[4,5-b]pyridine as a Precursor for Advanced Energetic Materials

Abstract: The quest for energetic materials that combine high performance with enhanced thermal stability and reduced sensitivity is a paramount objective in materials science. Fused heterocyclic ring systems have emerged as a promising scaffold for achieving this delicate balance. This guide focuses on 1H-1,2,3-Triazolo[4,5-b]pyridine, also known as 7-azabenzotriazole, a versatile precursor for a new generation of heat-resistant and insensitive energetic materials.[1][2] Its unique bicyclic structure, featuring a nitrogen-rich triazole ring fused to a pyridine ring, provides a robust backbone for the strategic introduction of explosophoric groups.[3][4] This document provides an in-depth exploration of the underlying chemical principles, detailed synthesis protocols, characterization methodologies, and safety considerations for developing energetic materials derived from this scaffold.

Foundational Principles: The Triazolopyridine Advantage

The Chemical Rationale for a Superior Scaffold

The efficacy of the 1H-1,2,3-Triazolo[4,5-b]pyridine framework in energetic materials stems from several key molecular attributes:

• High Nitrogen Content: The molecular formula C₅H₄N₄ reveals a significant nitrogen content, which contributes to a high positive heat of formation (HOF).[3][5] During detonation, the formation of highly stable dinitrogen (N₂) gas releases a large amount of energy, which is a primary determinant of explosive power.

• Structural Rigidity and Planarity: The fused, planar structure of the bicyclic system imparts considerable thermal stability.[3] The rigid framework resists decomposition at lower temperatures, a critical feature for heat-resistant explosives required in applications like deep mining and aerospace.[1]

• Versatile Functionalization: The pyridine and triazole rings offer multiple sites for electrophilic substitution, allowing for the controlled introduction of energy-rich functional groups (explosophores) such as nitro (-NO₂) and amino (-NH₂) groups.[1] This tunability allows researchers to fine-tune the energetic performance and sensitivity of the final compounds.

• Hydrogen Bonding Capabilities: The presence of multiple nitrogen atoms allows for extensive intermolecular hydrogen bonding networks in the crystal lattice of its derivatives. These interactions contribute to higher crystal densities—a key factor that directly enhances detonation velocity and pressure—and can also reduce sensitivity to mechanical stimuli.[1]

Strategic Pathways to Energetic Functionalization

The conversion of the stable 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold into a high-performance energetic material involves the strategic addition of functional groups that increase its energy density and oxygen balance. The primary strategies include nitration to add -NO₂ groups and amination to add -NH₂ groups, often in an alternating pattern which has been shown to yield compounds with an excellent balance of performance and stability.[1]

Figure 2: A generalized workflow for the synthesis of a nitroamino-functionalized triazolopyridine energetic material.

Detailed Steps:

• Nitration:

  • Rationale: This step introduces the primary explosophoric -NO₂ groups onto the electron-rich rings. A mixed acid system (e.g., fuming nitric acid in concentrated sulfuric acid) is used to generate the highly reactive nitronium ion (NO₂⁺).

  • Procedure: In a three-neck flask equipped with a thermometer and dropping funnel, cool a mixture of concentrated sulfuric acid and fuming nitric acid to 0-5 °C. Slowly add the 1H-1,2,3-Triazolo[4,5-b]pyridine precursor in small portions, ensuring the temperature does not exceed 10 °C. After addition, allow the mixture to stir at room temperature for several hours.

• Isolation of Nitrated Intermediate:

  • Rationale: The reaction is quenched by pouring it onto ice. This serves to dilute the acid, stop the reaction, and precipitate the nitrated organic product, which is insoluble in water.

  • Procedure: Carefully pour the reaction mixture onto a large volume of crushed ice. Collect the resulting precipitate by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry the intermediate product.

• Amination:

  • Rationale: This step involves nucleophilic aromatic substitution, where an amine source (e.g., ammonia) displaces a nitro group or another suitable leaving group to install the -NH₂ group. This can increase performance and decrease sensitivity.

  • Procedure: Dissolve the nitrated intermediate in a suitable solvent like acetonitrile. Add an amine source, such as aqueous ammonia, dropwise while stirring. Monitor the reaction by TLC.

• Final Product Isolation:

  • Rationale: The final energetic product, often being less soluble, will precipitate from the reaction mixture.

  • Procedure: Upon reaction completion, collect the solid product by filtration. Wash with water and a small amount of cold ethanol. Dry the final product in a vacuum desiccator at a controlled, mild temperature. DO NOT use high heat for drying.

Characterization and Performance Evaluation

Accurate characterization is essential to confirm the structure and assess the safety and performance of newly synthesized energetic materials.

Structural and Physicochemical Analysis

• Spectroscopy (NMR, IR): ¹H, ¹³C, and ¹⁴N NMR spectroscopy, along with IR spectroscopy, are used to confirm the molecular structure and the successful addition of functional groups. [1]* Mass Spectrometry & Elemental Analysis: These techniques verify the molecular weight and elemental composition (C, H, N) of the synthesized compound. [1]* Single-Crystal X-ray Diffraction: This is the definitive method for determining the precise molecular structure. Crucially, it also provides the crystal density (ρ), a critical parameter for calculating detonation performance. [1][6]

Thermal Stability and Sensitivity Protocols

• Thermal Analysis (TG-DSC):

  • Principle: Thermogravimetry (TG) and Differential Scanning Calorimetry (DSC) are performed to determine the decomposition temperature (Td). A small sample (typically <1 mg) is heated at a constant rate (e.g., 5 °C/min), and the onset of the major exothermic decomposition peak in the DSC curve is taken as the Td.

  • Significance: A high Td (e.g., >250 °C) is indicative of a heat-resistant explosive. [1][7]* Mechanical Sensitivity Testing:

  • Impact Sensitivity (IS): Determined using a drop-weight apparatus. The IS value is the height from which a standard weight must be dropped to cause an explosion in 50% of trials. Higher values (in Joules) indicate lower sensitivity (i.e., greater safety). [1] * Friction Sensitivity (FS): Measured using a friction apparatus. The FS value is the load (in Newtons) at which an explosion occurs. Higher values indicate lower friction sensitivity. [1]

Performance Data of Triazolopyridine-Based Energetics

The performance of energetic materials is primarily defined by their detonation velocity (D) and detonation pressure (P). These can be calculated using empirical equations (e.g., Kamlet-Jacobs) or specialized software once the density (ρ) and heat of formation (HOF) are known. [8][9]

Compound Type	Density (ρ) (g·cm⁻³)	Td (°C)	IS (J)	FS (N)	D (m·s⁻¹)	P (GPa)	Reference
Triazolopyridine Derivative 1	1.81	256	40	324	8200	25.6	[1]
Triazolopyridine Derivative 2	1.85	310	35	240	8335	27.2	[1]
Triazolopyridine Derivative 3	N/A	294	>40	324	8569	31.3	[1]
ANTP (Fused Tricyclic)	1.92	~150	N/A	N/A	Good	Good	[6][10]
Benchmark: HNS (Heat-Resistant)	1.74	318	5	240	7612	24.3	[1][6]

| Benchmark: RDX (High-Energy) | 1.82 | 204 | 7.4 | 120 | 8795 | 34.9 | [1][7]|

Data presented is representative of values found in the cited literature. N/A indicates data not available in the specific source.

The data clearly shows that derivatives of the 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold can exhibit thermal stabilities comparable to or exceeding HNS while delivering detonation performance approaching that of RDX, all with significantly lower sensitivity to impact and friction. [1]

Conclusion and Future Outlook

1H-1,2,3-Triazolo[4,5-b]pyridine is a highly valuable and versatile building block for the synthesis of next-generation energetic materials. Its inherent thermal stability and nitrogen-rich structure provide a foundation for creating compounds that successfully resolve the historical trade-off between energy and safety. The protocols and data presented herein demonstrate a clear pathway toward developing fused-ring energetic materials with high density, excellent detonation performance, remarkable thermal stability, and desirable insensitivity.

Future research will likely focus on constructing more complex polycyclic systems based on this scaffold and exploring its use as a ligand to create novel energetic coordination polymers, further pushing the boundaries of high-performance and insensitive materials. [3]

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• ResearchGate. (n.d.). Synthesis and thermal behavior of a fused, tricyclic pyridine-based energetic material:4-amino-5-nitro-o[3][5][11]xadiazolo[3,4-e]tetrazolo[1,5-a]pyridine-3-oxide. Available at:

• Sigma-Aldrich. (n.d.). 1H-1,2,3-Triazolo 4,5-b pyridine 98 273-34-7.
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• Semantic Scholar. (2018). Synthesis and thermal behavior of a fused, tricyclic pyridine-based energetic material: 4-amino-5-nitro-o[3][5][11]xadiazolo[3,4-e]tetra-zolo[1,5-a]pyridine-3-oxide. Available at:

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Reactions of 1H-1,2,3-Triazolo[4,5-b]pyridine: N-alkylation and N-arylation

An In-Depth Technical Guide

Introduction: The Significance of the 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold

1H-1,2,3-Triazolo[4,5-b]pyridine, also known as 7-azabenzotriazole, is a versatile bicyclic heterocyclic compound that has garnered significant attention in medicinal chemistry and materials science.[1][2] Its fused triazole and pyridine ring system imparts unique electronic properties, chemical stability, and the ability to participate in various non-covalent interactions, such as hydrogen bonding and metal coordination.[3] This scaffold is a privileged structure found in a range of biologically active molecules, with derivatives exhibiting potential as anticancer, anti-inflammatory, analgesic, and antimicrobial agents.[1][2][3]

The functionalization of the triazole nitrogen atoms via N-alkylation and N-arylation is a critical strategy for modulating the physicochemical properties and biological activity of these compounds. These modifications allow for the exploration of chemical space, the optimization of drug-target interactions, and the fine-tuning of pharmacokinetic profiles.[3][4] This guide provides a detailed overview of the core principles, reaction mechanisms, and field-proven protocols for the successful N-alkylation and N-arylation of the 1H-1,2,3-Triazolo[4,5-b]pyridine core.

The Critical Challenge: Regioselectivity in N-Functionalization

The 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold possesses three potentially nucleophilic nitrogen atoms within the triazole ring, conventionally labeled N-1, N-2, and N-3. The functionalization of the NH proton can lead to a mixture of regioisomers, complicating synthesis and purification. The outcome of these reactions is not always predictable and is highly dependent on a multitude of factors including the nature of the electrophile, solvent, base, and temperature.[5][6]

Generally, in the alkylation of unsubstituted 1,2,3-triazoles, the formation of N-2 substituted isomers is often thermodynamically preferred.[6] However, the specific electronic nature of the fused pyridine ring and the reaction conditions can significantly influence this preference. Solvent choice is particularly critical; polar aprotic solvents like DMSO tend to favor reactions with solvent-separated ion pairs, while less polar solvents like THF may favor reactions involving close ion pairs, leading to different regiochemical outcomes.[7] Therefore, careful optimization and rigorous characterization are paramount for any synthetic campaign involving this scaffold.

Caption: Factors influencing the regioselective N-alkylation/arylation.

Part 1: N-Alkylation Protocols

N-alkylation is a fundamental transformation that typically proceeds via a nucleophilic substitution (SN2) mechanism. The triazole anion, generated by a suitable base, attacks an alkyl electrophile (e.g., an alkyl halide or tosylate). The choice of base and solvent is critical for achieving high yields and controlling regioselectivity.[8]

Causality Behind Experimental Choices

• Base Selection: A strong, non-nucleophilic base like sodium hydride (NaH) is often used to ensure complete deprotonation of the triazole N-H, forming the highly nucleophilic triazolide anion.[8] Weaker bases like potassium carbonate (K₂CO₃) can also be effective, particularly with more reactive alkylating agents, and offer easier handling.

• Solvent Selection: Anhydrous polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are preferred.[8] They effectively solvate the cation of the base without interfering with the nucleophilicity of the triazolide anion. As noted, the polarity can influence the nature of the ion pairing and thus the regioselectivity.[7]

• Alkylating Agent: Primary alkyl halides (iodides > bromides > chlorides) are excellent electrophiles. For less reactive systems, converting an alcohol to a better leaving group, such as a tosylate or mesylate, is a standard strategy.

Mechanism: SN2 N-Alkylation

Caption: Generalized SN2 mechanism for N-alkylation.

Detailed Protocol: General N-Alkylation

Materials:

• 1H-1,2,3-Triazolo[4,5-b]pyridine

• Alkyl halide (or tosylate/mesylate) (1.1 - 1.5 equivalents)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1H-1,2,3-Triazolo[4,5-b]pyridine (1.0 eq).

• Solvent Addition: Add anhydrous DMF via syringe to dissolve the starting material (concentration typically 0.1-0.5 M).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Stir the mixture at 0 °C for 30-60 minutes, or until gas evolution ceases. The solution should become homogeneous as the sodium salt forms.

• Electrophile Addition: Add the alkylating agent (1.1 eq) dropwise via syringe to the cooled solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash with water (2x) and then brine (1x) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel to separate regioisomers and other impurities.

Part 2: N-Arylation Protocols

N-arylation introduces an aromatic ring onto a triazole nitrogen, a crucial modification for many pharmaceutical agents. The two most prominent methods for this transformation are the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination.

Method 1: The Ullmann Condensation (Copper-Catalyzed)

The Ullmann reaction is a classic method for forming C-N bonds.[9] Modern protocols have evolved from harsh, stoichiometric copper conditions to milder, catalytic systems employing ligands that enhance the solubility and reactivity of the copper catalyst.[10][11][12]

Causality Behind Experimental Choices:

• Catalyst System: A Cu(I) source like copper(I) iodide (CuI) is most common.[10] The reaction is greatly accelerated by the addition of a ligand, such as L-proline or a diamine, which stabilizes the copper species in solution.[12]

• Base: A strong inorganic base like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) is required to deprotonate the triazole and act as a halide scavenger.[10]

• Solvent: High-boiling polar aprotic solvents like DMF or DMSO are typically necessary to achieve the required reaction temperatures (often >100 °C).[13]

Caption: Simplified catalytic cycle for the Ullmann N-arylation.

Materials:

• 1H-1,2,3-Triazolo[4,5-b]pyridine (1.0 eq)

• Aryl halide (iodide or bromide) (1.2 eq)

• Copper(I) iodide (CuI) (5-10 mol%)

• Ligand (e.g., L-proline or N,N'-dimethylethylenediamine) (10-20 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 eq)

• Anhydrous DMSO or DMF

Procedure:

• Reaction Setup: To an oven-dried sealable reaction tube, add CuI (0.1 eq), the ligand (0.2 eq), Cs₂CO₃ (2.0 eq), and 1H-1,2,3-Triazolo[4,5-b]pyridine (1.0 eq).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (Nitrogen or Argon) three times.

• Solvent and Reagent Addition: Add the aryl halide (1.2 eq) followed by anhydrous DMSO or DMF via syringe.

• Reaction: Seal the tube and place it in a preheated oil bath at 110-130 °C. Stir vigorously for 12-48 hours. Monitor progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate.

• Filtration: Filter the mixture through a pad of Celite to remove insoluble inorganic salts. Wash the pad with additional ethyl acetate.

• Extraction and Washing: Transfer the filtrate to a separatory funnel, wash with water (3x) to remove the high-boiling solvent, and then wash with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography. Residual copper can be removed by washing the organic solution with an aqueous solution of EDTA.[14]

Method 2: The Buchwald-Hartwig Amination (Palladium-Catalyzed)

The Buchwald-Hartwig cross-coupling is a powerful and often milder alternative to the Ullmann reaction.[15] It utilizes a palladium catalyst with specialized phosphine or N-heterocyclic carbene (NHC) ligands to couple aryl halides with N-nucleophiles.[16][17]

Causality Behind Experimental Choices:

• Catalyst System: A Pd(0) source is required. This is often generated in situ from a Pd(II) precatalyst or directly using a Pd(0) source like Pd₂(dba)₃. The choice of ligand is crucial and often requires screening; bulky, electron-rich phosphine ligands (e.g., Xantphos, RuPhos) or NHC ligands are effective.[15][16][17]

• Base: A strong, sterically hindered base like sodium tert-butoxide (NaOtBu) is frequently used. It is effective at deprotonating the N-H bond without coordinating strongly to the palladium center.

• Solvent: Anhydrous, non-protic solvents such as 1,4-dioxane or toluene are standard choices.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig N-arylation.

Materials:

• 1H-1,2,3-Triazolo[4,5-b]pyridine (1.0 eq)

• Aryl halide (bromide or chloride) (1.1 eq)

• Palladium source (e.g., Pd₂(dba)₃) (1-2 mol%)

• Ligand (e.g., Xantphos) (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous 1,4-dioxane or toluene

Procedure:

• Reaction Setup: In a glovebox, add the palladium source (0.02 eq), ligand (0.04 eq), NaOtBu (1.4 eq), and 1H-1,2,3-Triazolo[4,5-b]pyridine (1.0 eq) to an oven-dried sealable reaction tube.

• Reagent Addition: Remove the tube from the glovebox. Add the aryl halide (1.1 eq) followed by anhydrous dioxane via syringe.

• Inert Atmosphere: If not using a glovebox, assemble the reaction under a counterflow of inert gas.

• Reaction: Seal the tube and place it in a preheated oil bath at 80-110 °C. Stir for 2-24 hours, monitoring progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and quench with a small amount of water.

• Filtration and Extraction: Filter through Celite, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel, wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Summary of Reaction Conditions

Parameter	N-Alkylation (NaH)	Ullmann N-Arylation (CuI)	Buchwald-Hartwig N-Arylation (Pd)
Electrophile	Alkyl Halide/Tosylate	Aryl Iodide/Bromide	Aryl Bromide/Chloride/Triflate
Catalyst	None	CuI (5-10 mol%)	Pd₂(dba)₃ (1-2 mol%)
Ligand	None	L-Proline, Diamines	Xantphos, RuPhos, NHCs
Base	NaH, K₂CO₃	Cs₂CO₃, K₂CO₃	NaOtBu, Cs₂CO₃
Solvent	DMF, THF	DMSO, DMF	Dioxane, Toluene
Temperature	0 °C to RT	110-130 °C	80-110 °C
Key Advantage	Simple, direct	Cost-effective catalyst	High functional group tolerance

General Experimental Workflow

Caption: Standard workflow for synthesis and purification.

References

• Stahl, S. S., et al. Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Angewandte Chemie International Edition. Available from: [Link]

• Sugahara, M., & Ukita, T. (1997). A Facile Copper-Catalyzed Ullmann Condensation: N-Arylation of Heterocyclic Compounds Containing an -NHCO- Moiety. Chemical & Pharmaceutical Bulletin, 45(4), 719-721. Available from: [Link]

• Ananikov, V. P., et al. (2020). Selective Buchwald–Hartwig arylation of C-amino-1,2,4-triazoles and other coordinating aminoheterocycles enabled by bulky NHC ligands and TPEDO activator. Inorganic Chemistry Frontiers, 7(1), 108-123. Available from: [Link]

• Fokin, V. V., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(21), 5026-5028. Available from: [Link]

• Lin, H., & Sun, D. (2013). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Organic Preparations and Procedures International, 45(5), 341-394. Available from: [Link]

• Jurczak, J., et al. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Molecules, 25(23), 5584. Available from: [Link]

• McCarthy, C., et al. (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 14, 2538-2548. Available from: [Link]

• Anonymous. (2008). An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Journal of the Korean Chemical Society, 52(4), 421-424. Available from: [Link]

• Kumar, A., et al. (2016). Regioselective Synthesis of N2-Alkylated-1,2,3 Triazoles and N1-Alkylated Benzotriazoles: Cu2S as a Recyclable Nanocatalyst for Oxidative Amination of N,N-Dimethylbenzylamines. The Journal of Organic Chemistry, 81(15), 6325-6334. Available from: [Link]

• Asachenko, A. F., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald-Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles. Molecules, 27(6), 1999. Available from: [Link]

• Lopes, J. F., et al. (2018). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles. Revista Virtual de Química, 10(4), 1143-1172. Available from: [Link]

• You, S.-L., et al. (2017). Catalytic Asymmetric N-Alkylation of Indoles and Carbazoles through 1,6-Conjugate Addition of Aza-para-quinone Methides. Angewandte Chemie International Edition, 56(16), 4583-4587. Available from: [Link]

• Funk, A., et al. (2021). The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. Molecules, 26(11), 3326. Available from: [Link]

• Asachenko, A. F., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles. Molecules, 27(6), 1999. Available from: [Link]

• Wikipedia. Ullmann condensation. Available from: [Link]

• Gulevskaya, A. V., et al. (2023). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Organic & Biomolecular Chemistry, 21(30), 6195-6209. Available from: [Link]

• Al-Adiwish, W. M., et al. (2011). Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives. Molecules, 16(5), 3724-3741. Available from: [Link]

• Young, D. C. (1981). Purification of triazoles. U.S. Patent No. 4,269,987. Washington, DC: U.S. Patent and Trademark Office.

• Bookser, B. C. (2005). Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines, Purines,[10][11][18]Triazolo[1][3]pyridines, and Related Deaza-Compounds. The Journal of Organic Chemistry, 70(19), 7831-7841. Available from: [Link]

• Matsuda, D., et al. (2017). Novel 3H-[10][11][18]triazolo[4,5-c]pyridine derivatives as GPR119 agonists: Synthesis and structure-activity/solubility relationships. Bioorganic & Medicinal Chemistry, 25(16), 4436-4449. Available from: [Link]

Sources

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• 3. Buy 1H-1,2,3-Triazolo[4,5-b]pyridine | 273-34-7 [smolecule.com]
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• 7. Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4- d]pyrimidines, Purines, [1,2,3]Triazolo[4,5]pyridines, and Related Deaza-Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocol for molecular docking of 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives

Topic: Protocol for Molecular Docking of 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives as Aurora B Kinase Inhibitors

Abstract

The 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, particularly as kinase inhibitors. Aurora B kinase, a key regulator of mitosis, is a validated target in oncology, and its inhibition is a promising strategy for cancer therapy. This document provides a comprehensive, field-proven protocol for performing molecular docking studies of novel 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives against human Aurora B kinase. This guide is designed for researchers, scientists, and drug development professionals, offering a blend of step-by-step instructions and the scientific rationale underpinning the protocol, ensuring both reproducibility and a deep understanding of the computational workflow.

Introduction: The Scientific Rationale

Molecular docking is a powerful computational technique that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein) to form a stable complex.[1] This method is instrumental in structure-based drug design, allowing for the rapid screening of virtual libraries, elucidation of binding modes, and optimization of lead compounds.

The 1H-1,2,3-Triazolo[4,5-b]pyridine core is of particular interest due to its structural resemblance to the purine scaffold, enabling it to act as an ATP-competitive inhibitor for a wide range of kinases.[2][3] Aurora B kinase plays a critical role in chromosome segregation and cytokinesis; its overexpression is a common feature in various human cancers, making it a compelling target for anticancer drug discovery.[1][4] Recent studies have successfully employed computational approaches to identify novel Aurora B inhibitors, validating the utility of in silico methods for this target.[5][6]

This protocol will utilize Human Aurora B Kinase in complex with the inhibitor Hesperadin (PDB ID: 4AF3) as our target receptor. This crystal structure is of high resolution and provides a well-defined active site, making it an excellent template for docking novel inhibitors.[5][6][7] We will employ widely-used and validated open-source software: AutoDock Vina for the docking simulation, MGLTools/AutoDockTools for file preparation, and PyMOL for visualization and analysis.

The Molecular Docking Workflow: A Conceptual Overview

The entire process, from initial setup to final analysis, is a systematic workflow designed to ensure the scientific validity of the results. Each step builds upon the last, and meticulous execution is paramount for generating reliable and predictive data.

Figure 1: Conceptual workflow for the molecular docking protocol.

Detailed Protocol: Step-by-Step Methodology

This section provides a granular, step-by-step protocol. The causality behind each choice is explained to provide a deeper understanding beyond simple instruction.

Part A: Receptor Preparation

Objective: To prepare the Aurora B kinase structure (PDB: 4AF3) for docking by removing non-essential molecules and adding necessary atoms for accurate force field calculations.

• Obtain the Receptor Structure:

  • Navigate to the RCSB Protein Data Bank ([Link]).

  • Search for and download the PDB file for 4AF3 .[7] This structure contains human Aurora B kinase complexed with an inner centromere protein (INCENP) and the inhibitor VX-680.

• Clean the PDB File:

  • Open the downloaded 4AF3.pdb file in a molecular visualization tool like PyMOL or UCSF Chimera.

  • Rationale: The raw PDB file contains crystallographic water molecules, co-solvents, and potentially multiple protein chains that are not part of the active site. These must be removed to simplify the system and prevent interference during docking.[8]

  • Action: Delete all water molecules (residue name HOH). Remove the co-crystallized ligand (VX-680) and the INCENP chain. Retain only the Aurora B kinase chain (typically Chain A). Save this cleaned structure as auroraB_clean.pdb.

• Prepare the Receptor for AutoDock:

  • Open auroraB_clean.pdb in AutoDockTools (ADT).

  • Rationale: The docking software requires the protein file to be in a specific format (.pdbqt) which includes atomic partial charges and atom types. Hydrogens, which are often absent in crystal structures, must be added to satisfy valencies and allow for correct hydrogen bond calculations.[9]

  • Action:

    • Go to Edit -> Hydrogens -> Add. Select Polar only and click OK.

    • Go to Edit -> Charges -> Add Kollman Charges.

    • Save the prepared receptor by going to Grid -> Macromolecule -> Choose. Select auroraB_clean and save it as auroraB.pdbqt.

Part B: Ligand Preparation

Objective: To generate a 3D, energetically minimized structure of the 1H-1,2,3-Triazolo[4,5-b]pyridine derivative and prepare it for docking.

• Ligand Structure Generation:

  • Draw your 1H-1,2,3-Triazolo[4,5-b]pyridine derivative using a chemical drawing tool like ChemDraw or MarvinSketch.

  • Save the structure in a 3D format, such as .mol2 or .sdf. For this protocol, we will use a representative ligand, which we will name ligand.mol2.

• Prepare the Ligand for AutoDock:

  • Open ligand.mol2 in ADT.

  • Rationale: Similar to the receptor, the ligand needs to be in the .pdbqt format. This process assigns Gasteiger charges, merges non-polar hydrogens, and defines the rotatable bonds (torsions) that allow for ligand flexibility during the docking simulation.[10]

  • Action:

    • Go to Ligand -> Input -> Open and select ligand.mol2.

    • Go to Ligand -> Torsion Tree -> Detect Root.

    • Go to Ligand -> Output -> Save as PDBQT and save the file as ligand.pdbqt.

Part C: Grid Generation and Docking Execution

Objective: To define the three-dimensional space within the receptor's active site where the ligand will be docked and to run the docking simulation.

• Define the Binding Site (Grid Box):

  • In ADT, with auroraB.pdbqt loaded, go to Grid -> Grid Box....

  • Rationale: The grid box defines the search space for the docking algorithm. It should be centered on the known active site and be large enough to accommodate the ligand in various orientations, but not so large as to make the conformational search computationally intractable.[3] We will center our grid on the position of the co-crystallized inhibitor from the original PDB file.

  • Action: Adjust the center coordinates and dimensions of the grid box to encompass the ATP-binding pocket. For PDB ID 4AF3, the key binding site residues include Leu83, Phe88, Val91, Ala157, and Leu207.[7] A typical grid box size for this site would be 25 x 25 x 25 Å.

  • Note the center coordinates (center_x, center_y, center_z) and dimensions (size_x, size_y, size_z). Save the grid parameter file (.gpf).

• Create the Vina Configuration File:

  • Create a text file named conf.txt.

  • Rationale: This file provides all the necessary input parameters for the AutoDock Vina executable.

  • Action: Add the following lines to conf.txt, replacing the coordinate and size values with those from the previous step:

• Run AutoDock Vina:

  • Open a command line terminal.

  • Navigate to the directory containing your prepared files (auroraB.pdbqt, ligand.pdbqt, conf.txt) and the AutoDock Vina executable.

  • Action: Execute the following command: ./vina --config conf.txt --log docking_log.txt

Results Analysis and Interpretation

Objective: To analyze the output from AutoDock Vina to determine the binding affinity and predicted binding pose of the ligand.

Interpreting the Output Files:

• docking_log.txt: This file contains the binding affinity scores for the top predicted poses. The binding affinity is reported in kcal/mol. A more negative value indicates a stronger predicted binding interaction.[11][12]

• docking_results.pdbqt: This file contains the 3D coordinates of the top predicted binding poses of your ligand.

Quantitative Data Summary:

The primary quantitative output is the binding affinity. Vina will typically output several binding modes, each with a corresponding affinity score.

Binding Mode	Binding Affinity (kcal/mol)	RMSD from Best Mode (lower bound)	RMSD from Best Mode (upper bound)
1	-9.5	0.000	0.000
2	-9.2	1.345	2.110
3	-8.8	1.876	3.452
...	...	...	...
Table 1: Example output format from docking_log.txt. The most negative binding affinity is considered the best predicted score.

Visualizing the Binding Pose:

• Open PyMOL.

• Load the prepared receptor: File -> Open -> auroraB.pdbqt.

• Load the docking results: File -> Open -> docking_results.pdbqt.

• Analyze Interactions: Visually inspect the top-scoring pose (Mode 1). Identify key interactions such as hydrogen bonds, hydrophobic interactions, and pi-stacking with active site residues.

  • Key Interactions to Look For: Hydrogen bonds with the hinge region residues are critical for many kinase inhibitors. For Aurora B, interactions with residues like Ala157 and Lys106 are often important.[6]

Figure 2: Logical flow for visualizing and analyzing ligand-receptor interactions.

Protocol Validation: Ensuring Trustworthiness

A docking protocol must be validated to ensure it can reliably reproduce known binding modes. The most common method is re-docking .[7]

Objective: To validate the docking protocol by removing the co-crystallized ligand from the PDB structure and docking it back into the active site.

Re-docking Protocol:

• Prepare the Native Ligand: Extract the co-crystallized inhibitor (VX-680) from the original 4AF3.pdb file and prepare it using the same ligand preparation protocol (Part B), saving it as vx680_native.pdbqt.

• Run Docking: Use the same receptor (auroraB.pdbqt) and grid parameters (Part C) to dock vx680_native.pdbqt.

• Calculate RMSD:

  • Load the original 4AF3.pdb (containing the experimental pose of VX-680) and the re-docked result into PyMOL.

  • Superimpose the protein backbones.

  • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the experimental ligand pose and the top-scoring re-docked pose.

  • Success Criterion: An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[10]

Conclusion

This application note provides a robust and validated protocol for the molecular docking of 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives against Aurora B kinase. By following these detailed steps and understanding the underlying scientific principles, researchers can effectively utilize computational docking to accelerate the discovery and optimization of novel kinase inhibitors. The interpretation of binding energies and visual analysis of interactions are critical for generating actionable hypotheses for further experimental validation.

References

• Gade, P., et al. (2018). Exploration of the structural requirements of Aurora Kinase B inhibitors by a combined QSAR, modelling and molecular simulation approach. Scientific Reports. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem. Retrieved from [Link]

• ResearchGate. (2022). How to validate the molecular docking results?. Retrieved from [Link]

• ResearchGate. (n.d.). Docking poses of Aurora-B protein (PDB ID: 4AF3) with lead compounds. Retrieved from [Link]

• ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Retrieved from [Link]

• Al-Khodairy, F., et al. (2021). Molecular docking, validation, dynamics simulations, and pharmacokinetic prediction of natural compounds against the SARS-CoV-2 main-protease. Saudi Journal of Biological Sciences. Retrieved from [Link]

• Halder, D., et al. (2022). Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study. RSC Advances. Retrieved from [Link]

• YouTube. (2021). AutoDock Tutorial- Part 4. Preparing Ligand for Docking. Retrieved from [Link]

• Ali, M. A., et al. (2023). A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis. International Journal of Molecular Sciences. Retrieved from [Link]

• ResearchGate. (2025). Computational identification and molecular characterization of novel Aurora-B kinase inhibitors: Pharmacophore modeling, docking, and molecular dynamics simulations. Retrieved from [Link]

• El-Damasy, D. A., et al. (2021). Synthesis, Anticancer Evaluation, Computer-Aided Docking Studies, and ADMET Prediction of 1,2,3-Triazolyl-Pyridine Hybrids as Human Aurora B Kinase Inhibitors. ACS Omega. Retrieved from [Link]

• Lee, W.-H., et al. (2014). Identification of an Aurora kinase inhibitor specific for the Aurora B isoform. Oncotarget. Retrieved from [Link]

• The Scripps Research Institute. (n.d.). AutoDock Vina. Retrieved from [Link]

• Bioinformatics Review. (2020). Beginner's Guide for Docking using Autodock Vina. Retrieved from [Link]

• Bavetsias, V., et al. (2010). Imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases: lead optimization studies toward the identification of an orally bioavailable preclinical development candidate. Journal of Medicinal Chemistry. Retrieved from [Link]

• RCSB PDB. (n.d.). RCSB Protein Data Bank. Retrieved from [Link]

• Bavetsias, V., et al. (2007). Hit generation and exploration: imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• ETFLIN. (n.d.). A Beginner's Guide to Molecular Docking. Retrieved from [Link]

• YouTube. (2022). [MD-2] Protein Preparation for Molecular Docking. Retrieved from [Link]

Sources

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• 2. Molecular modeling studies on imidazo[4,5-b]pyridine derivatives as Aurora A kinase inhibitors using 3D-QSAR and docking approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the In Vitro Biological Evaluation of 1H-1,2,3-Triazolo[4,5-b]pyridine Analogs

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Promise of the 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold

The fusion of triazole and pyridine rings creates the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold, a heterocyclic system of significant interest in medicinal chemistry. This core structure is a key pharmacophore found in a variety of therapeutic agents, demonstrating a broad spectrum of biological activities.[1][2] Research has highlighted its potential in developing novel anticancer, antiviral, and antimicrobial agents.[2][3][4] Analogs of this scaffold have been shown to inhibit critical cellular pathways, such as those involving Janus kinase 2 (JAK2) and the c-Met kinase, which are implicated in cancer progression.[5][6] Furthermore, certain derivatives have demonstrated potent activity against gastric cancer cells by inducing apoptosis through the mitochondrial pathway and have shown potential as inhibitors of Lysine-specific demethylase 1 (LSD1), a key enzyme in cancer cell proliferation and migration.[7][8]

This guide provides a comprehensive framework for the initial in vitro biological evaluation of novel 1H-1,2,3-triazolo[4,5-b]pyridine analogs. It is designed for researchers in drug discovery and development, offering detailed protocols for assessing cytotoxicity and elucidating the primary mechanisms of action, such as apoptosis induction and cell cycle arrest. The methodologies are presented with a focus on the underlying principles, ensuring robust and reproducible data generation.

Experimental Evaluation Workflow

The evaluation of novel chemical entities follows a logical progression from broad screening to detailed mechanistic studies. This workflow ensures that resources are focused on the most promising candidates.

Caption: High-level workflow for in vitro evaluation of novel compounds.

Section 1: Cytotoxicity Assessment using the MTT Assay

The initial step in evaluating potential anticancer agents is to determine their cytotoxicity against various cancer cell lines. The MTT assay is a reliable, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[9]

Principle of the MTT Assay

The assay is based on the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals. This conversion is carried out by mitochondrial dehydrogenases, primarily succinate dehydrogenase, in metabolically active (i.e., living) cells.[9][10] The amount of formazan produced is directly proportional to the number of viable cells.[11] The crystals are then solubilized, and the absorbance of the resulting colored solution is measured spectrophotometrically, typically around 570 nm.[10][11]

Protocol: MTT Cytotoxicity Assay

This protocol is optimized for adherent cells in a 96-well format.

Materials and Reagents:

• Selected cancer cell lines (e.g., MGC-803, HCT-116, MCF-7)[12][13]

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• 1H-1,2,3-Triazolo[4,5-b]pyridine analogs, dissolved in DMSO to create a stock solution

• MTT solution (5 mg/mL in sterile PBS)[10]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Multichannel pipette

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest exponentially growing cells using Trypsin-EDTA and perform a cell count.

  • Seed the cells into a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.[14]

  • Include wells for "medium only" blanks.

  • Incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.[14]

• Compound Treatment:

  • Prepare serial dilutions of the triazolo-pyridine analogs in complete culture medium from the DMSO stock.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the desired concentrations of the test compounds.

  • Include "untreated control" wells (medium only) and "vehicle control" wells (medium with the highest concentration of DMSO used).[14]

  • Incubate for the desired exposure time (typically 24, 48, or 72 hours).

• MTT Incubation:

  • After incubation, carefully aspirate the compound-containing medium.

  • Add 100 µL of fresh, serum-free medium and 10 µL of the 5 mg/mL MTT solution to each well.[11][15]

  • Incubate for 2-4 hours at 37°C. Viable cells will form visible purple formazan crystals.[14][15]

• Formazan Solubilization:

  • Carefully aspirate the MTT-containing medium without disturbing the crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well.[15]

  • Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[10]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[10]

  • Read the plate within 1 hour of adding the solubilization solution.[10]

Data Analysis and Presentation:

• Correct Absorbance: Subtract the average absorbance of the "medium only" blank wells from all other readings.

• Calculate Percent Viability:

  • Percent Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control Cells) x 100

• Determine IC₅₀: The half-maximal inhibitory concentration (IC₅₀) is determined by plotting the percent viability against the logarithm of the compound concentration and fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

• Tabulate Data: Summarize the IC₅₀ values for all tested analogs and cell lines.

Table 1: Hypothetical IC₅₀ Values (µM) of Triazolo-pyridine Analogs after 48h Treatment

Compound ID	MGC-803 (Gastric)	HCT-116 (Colon)	MCF-7 (Breast)
TP-01	9.47	9.58	13.1
TP-02	15.2	22.5	35.8
TP-03	0.56	1.2	2.5
5-FU (Ref.)	5.0	8.2	11.4
Data is illustrative. IC₅₀ values for TP-01 are adapted from similar structures found in the literature for context.[13][16]

Section 2: Elucidating Mechanism of Action: Apoptosis

Compounds that exhibit potent cytotoxicity are further investigated to determine their mechanism of action. Apoptosis, or programmed cell death, is a common pathway induced by anticancer agents.[17] A standard method for its detection is flow cytometry using Annexin V and Propidium Iodide (PI) staining.[18][19]

Principle of Annexin V / PI Staining

In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (e.g., FITC), can identify early apoptotic cells.[19] Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live or early apoptotic cells. It can only enter cells that have lost membrane integrity, a characteristic of late apoptotic and necrotic cells.[19] By using both stains, one can distinguish between different cell populations.

Caption: Differentiating cell populations with Annexin V and PI staining.

Protocol: Apoptosis Detection by Flow Cytometry

Materials and Reagents:

• Cells treated with triazolo-pyridine analogs at their IC₅₀ concentrations for a set time (e.g., 24 hours).

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 1x Binding Buffer).

• Cold PBS.

• Flow cytometer.

Step-by-Step Methodology:

• Cell Preparation:

  • Treat cells in 6-well plates with the test compound at its IC₅₀ concentration. Include an untreated or vehicle control.

  • After incubation, collect both floating and adherent cells. Adherent cells should be detached gently using trypsin.[18]

  • Wash the collected cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.[19]

• Staining:

  • Resuspend the cell pellet in 100 µL of 1x Binding Buffer.[19]

  • Add 5 µL of Annexin V-FITC and 10 µL of PI solution to the cell suspension.[19]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[19]

• Flow Cytometry Analysis:

  • Add 400 µL of 1x Binding Buffer to each tube.[19]

  • Analyze the samples immediately on a flow cytometer.[20] Acquire a minimum of 10,000 events per sample.

  • Use appropriate settings for FITC (for Annexin V) and PI fluorescence detection.

Section 3: Elucidating Mechanism of Action: Cell Cycle Analysis

Many anticancer drugs exert their effect by disrupting the cell division cycle, leading to cell cycle arrest at specific phases (G0/G1, S, or G2/M) and subsequent cell death.[20] Flow cytometry with PI staining is a widely used technique to analyze the distribution of cells across these phases.

Principle of Cell Cycle Analysis by PI Staining

PI is a fluorescent dye that binds stoichiometrically to double-stranded DNA. The fluorescence intensity emitted by PI is directly proportional to the amount of DNA in a cell. By staining a population of cells and measuring their fluorescence, a histogram can be generated that shows the distribution of cells in different phases of the cell cycle:

• G0/G1 phase: Cells have a normal (2N) amount of DNA.

• S phase: Cells are actively synthesizing DNA, so their DNA content is between 2N and 4N.

• G2/M phase: Cells have completed DNA replication and have a doubled (4N) amount of DNA. Apoptotic cells with fragmented DNA will appear as a "sub-G1" peak with less than 2N DNA content.

Protocol: Cell Cycle Analysis by Flow Cytometry

Materials and Reagents:

• Cells treated with triazolo-pyridine analogs.

• Cold 70% Ethanol.

• PI Staining Solution (containing PI and RNase A). RNase A is crucial to prevent staining of double-stranded RNA.

• Cold PBS.

• Flow cytometer.

Step-by-Step Methodology:

• Cell Collection and Fixation:

  • Treat, harvest, and wash cells as described in the apoptosis protocol (Section 2, Step 1).

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol drop-wise to fix the cells.

  • Incubate at 4°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 800 x g for 5 minutes and discard the ethanol.

  • Wash the cells with PBS and centrifuge again.

  • Resuspend the cell pellet in 0.5 mL of PI Staining Solution.[19]

  • Incubate for 30 minutes at 37°C in the dark.[19]

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer using an excitation wavelength of 488 nm.[19]

  • Use appropriate software (e.g., CellQuest, FlowJo) to analyze the DNA content histogram and quantify the percentage of cells in each phase of the cell cycle.[19]

Caption: Step-by-step workflow for cell cycle analysis via flow cytometry.

References

• A protocol to assess cell cycle and apoptosis in human and mouse pluripotent cells. PMC. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf. [Link]

• How to combine Analysis of Apoptosis and Cell Cycle Analysis using flow cytometry? ResearchGate. [Link]

• Synthesis and anticancer activity of[10][14][20] triazole [4,3-b][10][14][15][20] tetrazine derivatives. ResearchGate. [Link]

• Cell cycle and apoptosis detection. GENOM BIO. [Link]

• Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. Int J Pharm Chem Anal. [Link]

• Synthesis and anticancer activity evaluation of a series of[10][14][20]triazolo[1,5-a]pyridinylpyridines in vitro and in vivo. PubMed. [Link]

• Design, Synthesis and Biological Evaluation of Novel Pyrazolo[10][14][20]triazolopyrimidine Derivatives as Potential Anticancer Agents. NIH. [Link]

• Design, Synthesis, and Anticancer Activity of 1,2,3-Triazole Linked 1,2-Isoxazole-imidazo[4,5-b]pyridine Derivatives. ResearchGate. [Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. PMC - PubMed Central. [Link]

• Synthesis and biological evaluation of new[10][14][20]triazolo[4,3-a]pyridine derivatives as potential c-Met inhibitors. PubMed. [Link]

• Antiviral activity of[9][10][20]triazolo[4,5-d]pyrimidin-7(6H)-ones against chikungunya virus targeting the viral capping nsP1. PubMed. [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. NIH. [Link]

• Synthesis and Biological Investigation of 1,2,4-Triazolo[4,3- a ]azines as Potential HSF1 Inductors. Arkivoc. [Link]

• Discovery of[9][10][20]Triazolo[4,5-d]pyrimidine Derivatives as Novel LSD1 Inhibitors. NIH. [Link]

• Design, Synthesis and Biological Evaluation of[10][14][20]Triazolo[1,5-a]pyrimidine Indole Derivatives against Gastric Cancer Cells MGC-803 via the Suppression of ERK Signaling Pathway. MDPI. [Link]

• Design, Synthesis, Antimicrobial Activity, and Molecular Docking of Novel Thiazoles, Pyrazoles, 1,3-Thiazepinones, and 1,2,4-Triazolopyrimidines Derived from Quinoline-Pyrido[2,3-d] Pyrimidinones. MDPI. [Link]

• Antimicrobial and cytotoxic activities of thiazolo[4,5-b]pyridine derivatives. ResearchGate. [Link]

• Design, Synthesis and Biological Evaluation of[10][14][20]Triazolo[1,5-a]pyrimidine Indole Derivatives against Gastric Cancer Cells MGC-803 via the Suppression of ERK Signaling Pathway. PMC - NIH. [Link]

• Discovery of new[10][14][20] Triazolo[1,5-a]Pyrimidine derivatives that Kill gastric cancer cells via the mitochondria pathway. PubMed. [Link]

• A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. PubMed. [Link]

• The activity of pyrazolo[4,3-e][10][14][20]triazine and pyrazolo[4,3-e]tetrazolo[1,5-b][10][14][20]triazine sulphonamide derivatives in monolayer and spheroid breast cancer cell cultures. PMC - NIH. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

Welcome to the technical support resource for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. As a versatile building block in pharmaceutical and materials science, its efficient synthesis is critical.[1] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges in the lab.

Synthesis Overview: Common Synthetic Pathways

The synthesis of the 1H-1,2,3-Triazolo[4,5-b]pyridine core, a fused bicyclic heterocycle, typically relies on the formation of the triazole ring from a suitably functionalized pyridine precursor.[2] The most prevalent and established method involves the diazotization of a vicinal amino-substituted pyridine, such as 2,3-diaminopyridine, followed by an intramolecular cyclization.[3] Alternative strategies, though less common for this specific fused system, draw from the broader field of triazole synthesis, including cycloaddition reactions.[4]

Caption: High-level overview of synthetic routes to 1H-1,2,3-Triazolo[4,5-b]pyridine.

Frequently Asked Questions & Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a practical question-and-answer format.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yield is the most common complaint and typically stems from one of three areas: inefficient diazotization, decomposition of the diazonium intermediate, or poor cyclization efficiency.

• Inefficient Diazotization: The conversion of the primary amino group to the diazonium salt is highly sensitive to reaction conditions. Insufficient acid, incorrect temperature, or a poor-quality diazotizing agent can lead to unreacted starting material.[5]

• Intermediate Instability: Heteroaryl diazonium salts are notoriously less stable than their aryl counterparts.[6] If the temperature is too high or if there are competing nucleophiles present, the intermediate can decompose before it has a chance to cyclize, leading to a complex mixture of byproducts.

• Side Reactions: The diazonium intermediate can undergo unwanted reactions, such as azo coupling, if conditions are not optimized, particularly the pH and temperature.[5]

Q2: How can I optimize the diazotization and cyclization steps for better yield?

A2: This is a critical question, as this tandem reaction is the core of the synthesis.[3] Optimization requires careful control of several parameters.

For Diazotization:

• Temperature Control: This is paramount. The reaction should be run at low temperatures, typically between -10 °C and 5 °C, to ensure the stability of the diazonium salt.[3] Use an ice-salt or acetone/dry ice bath for precise temperature management.

• Choice of Acid and Diazotizing Agent: While sodium nitrite (NaNO₂) in a strong acid like HCl or H₂SO₄ is common, other systems can offer advantages. For instance, using nitrosylsulfuric acid or organic nitrites like tert-butyl nitrite (tBuONO) in an organic solvent can sometimes provide a cleaner reaction.[6] A combination of acetic acid and methanesulfonic acid has also been shown to be effective.[5]

• Rate of Addition: Add the diazotizing agent slowly and dropwise to the solution of the diaminopyridine in acid. This prevents localized overheating and uncontrolled gas evolution (N₂).

For Cyclization:

• Controlled Warming: Once diazotization is complete (often confirmed by a negative starch-iodide paper test for excess nitrous acid), the reaction is typically allowed to warm slowly to room temperature or is gently heated to facilitate the intramolecular cyclization. This step should be monitored carefully by TLC or LC-MS to determine the optimal reaction time and temperature.

• Solvent System: The choice of solvent can influence the stability of the diazonium salt and the rate of cyclization. Aqueous acidic solutions are common, but for certain substrates, moving to an organic solvent system may be beneficial.[6]

Parameter	Recommended Condition	Rationale & Causality
Temperature	-10 °C to 5 °C	Minimizes decomposition of the unstable heteroaryl diazonium salt intermediate.[3][6]
Diazotizing Agent	Sodium Nitrite (NaNO₂)	Cost-effective and widely used. Added as a solution slowly to maintain control.[5]
tert-Butyl Nitrite (tBuONO)	Useful in organic solvents, can lead to cleaner reactions for sensitive substrates.[6]
Acidic Medium	HCl, H₂SO₄, TFA	Solubilizes the amine starting material and generates the active diazotizing species (nitrous acid).[5]
Monitoring	Starch-Iodide Paper	A simple and effective way to monitor for the presence of excess nitrous acid, indicating the completion of the diazotization step.

Q3: I am struggling with the purification of the final product. What are the best methods?

A3: Purification can be challenging due to the product's polarity and potential for forming hard-to-remove, similarly polar byproducts.

• Initial Work-up: After the reaction is complete, carefully neutralize the acidic solution with a base like sodium bicarbonate or sodium carbonate. Be cautious, as CO₂ evolution can cause foaming. The product often precipitates upon neutralization and can be collected by filtration.[7]

• Column Chromatography: This is the most common purification method. Due to the polar nature of the triazolopyridine core, a polar mobile phase is required.

  • Stationary Phase: Silica gel (230-400 mesh) is standard.

  • Mobile Phase: A gradient of methanol (MeOH) in dichloromethane (DCM) or ethyl acetate (EtOAc) is often effective. For example, starting with 100% DCM and gradually increasing to 5-10% MeOH.[8]

• Recrystallization: If the crude product is sufficiently pure, recrystallization can be an excellent final step. Solvents to consider include ethanol, methanol, or mixtures of ethyl acetate and hexanes.

Q4: What are the most common byproducts, and how can I identify them?

A4: The primary byproduct of concern is often an isomer of the desired product. The structure of your starting material dictates the possibilities. If starting from 2,3-diaminopyridine, the main concern is incomplete reaction or decomposition products. However, in the broader synthesis of fused triazoles, regioselectivity is a key challenge.[9][10][11] For instance, the cyclization of a hydrazinopyridine can potentially lead to different fused isomers, such as the[9][12][13]triazolo[4,3-a]pyridine system.[14]

• Identification:

  • LC-MS: The most powerful tool. Isomeric byproducts will have the same mass but different retention times.

  • NMR Spectroscopy: ¹H and ¹³C NMR are essential. The aromatic region of the ¹H NMR will show distinct splitting patterns for different isomers. Comparing your spectra to literature values is crucial. The chemical shifts of the protons on the pyridine and triazole rings are highly sensitive to the fusion pattern.

Caption: Simplified mechanism for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Detailed Experimental Protocol

This protocol is a representative example for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine from 2,3-diaminopyridine. Safety Note: Handle all reagents in a well-ventilated fume hood. Organic azides and diazonium salts can be explosive; always use appropriate personal protective equipment (PPE).

Materials:

• 2,3-Diaminopyridine

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Deionized Water

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Methanol (MeOH)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve 2,3-diaminopyridine (1.0 equiv) in a mixture of concentrated HCl and water.

• Cooling: Cool the solution to 0 °C using an ice-salt bath. Ensure the internal temperature is stable before proceeding.

• Diazotization: Dissolve sodium nitrite (1.1 equiv) in a minimal amount of cold deionized water. Add this solution dropwise to the stirred pyridine solution via the dropping funnel, ensuring the internal temperature does not exceed 5 °C.

• Monitoring: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 30 minutes. Check for the presence of excess nitrous acid using potassium iodide-starch paper (a positive test turns the paper blue/black). If the test is negative, a small amount of additional NaNO₂ solution may be required.

• Cyclization: Once diazotization is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC (e.g., 10% MeOH in DCM).

• Work-up: Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH is neutral (~7-8). A precipitate should form.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x volume). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by silica gel column chromatography using a gradient elution of 0-5% methanol in dichloromethane to afford pure 1H-1,2,3-Triazolo[4,5-b]pyridine.[7][8]

References

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-triazoles. Retrieved from [Link]

• Ma, L., et al. (2022). Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents. Molecules, 27(15), 4935. Available from: [Link]

• Chi, T. C., et al. (2013). Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. The Journal of Organic Chemistry, 78(13), 6745-6753. Available from: [Link]

• Bao, C., & Xu, Y. (2017). Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide-alkyne cycloaddition. Chemical Communications, 53(8), 1373-1385. Available from: [Link]

• PrepChem. (n.d.). Synthesis of 4-amino-3-hydrazino pyridazine. Retrieved from [Link]

• Kulakov, I. V., et al. (2021). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Beilstein Journal of Organic Chemistry, 17, 1856-1863. Available from: [Link]

• Li, Y., et al. (2023). One-Pot Synthesis of Triazolo[10][10]-Fused Heterocycles via Heteroaryl Diazonium Salts. ACS Omega. Available from: [Link]

• ResearchGate. (n.d.). Optimization of the diazotization and cyclization of 1a. Retrieved from [Link]

• Sharma, M., & Biegasiewicz, K. F. (2023). Chemoenzymatic Triazolopyridine Synthesis Enabled by Cryptic Diazo Formation by Vanadium-Dependent Haloperoxidases. ChemRxiv. Available from: [Link]

• Thunus, L., et al. (1979). [Synthesis and Pharmacological Activity of 4-hydrazino-pyridine-3-sulfonamides]. Annales Pharmaceutiques Francaises, 37(9-10), 451-460. Available from: [Link]

• Semantic Scholar. (n.d.). Synthesis of Triazolo[4′,5′:4,5]furo[2,3‑c]pyridine via Post Modification of an Unusual Groebke−Blackburn−Bienaymé M. Retrieved from [Link]

• Patil, S. P., et al. (2022). Synthesis of Triazolo[4′,5′:4,5]furo[2,3-c]pyridine via Post Modification of an Unusual Groebke–Blackburn–Bienaymé Multicomponent Reaction. ACS Omega, 7(26), 22653-22664. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazolo[4,3-a]pyridines. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2011). Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives. Molecules, 16(8), 6161-6177. Available from: [Link]

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Core Synthesis Pathway: Diazotization and Intramolecular Cyclization

An Application Scientist's Guide to Yield Enhancement in 1H-1,2,3-Triazolo[4,5-b]pyridine Synthesis

Welcome to the technical support center for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic protocols and troubleshoot common issues that can lead to diminished yields. As a versatile heterocyclic compound, 1H-1,2,3-Triazolo[4,5-b]pyridine (also known as 4-azabenzotriazole) serves as a critical building block in pharmaceutical development, particularly for anti-cancer and anti-inflammatory agents, as well as in material science applications.[1]

This document provides in-depth, field-proven insights into the common synthetic challenges and offers practical, evidence-based solutions to enhance reaction efficiency and product yield.

The most prevalent method for synthesizing the 1H-1,2,3-Triazolo[4,5-b]pyridine core involves the diazotization of a suitable pyridine-3,4-diamine precursor, followed by an intramolecular cyclization. Understanding this mechanism is fundamental to effective troubleshooting.

The process begins with the reaction of the amino group at the 4-position with a nitrosating agent (e.g., sodium nitrite in an acidic medium) to form a diazonium salt. This intermediate is typically unstable and is generated in situ at low temperatures. The adjacent amino group at the 3-position then acts as an intramolecular nucleophile, attacking the diazonium group to close the five-membered triazole ring and form the final fused heterocyclic product.

Caption: General mechanism for 1H-1,2,3-Triazolo[4,5-b]pyridine synthesis.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction yield is consistently low or I'm getting no product at all. What are the likely causes?

Low yield is the most common issue, often stemming from suboptimal conditions in the diazotization or cyclization steps.

Potential Cause A: Incomplete or Failed Diazotization The formation of the diazonium salt is a critical, temperature-sensitive step.

• Causality: The nitrosating agent may be inefficient, or the acidic conditions may not be optimal for generating the required nitrosating species (e.g., nitrous acid from NaNO₂). Organic nitrosating agents like tert-butyl nitrite (tBuONO) or isoamyl nitrite can offer better solubility in organic solvents but have their own optimal conditions.[2] A study on a tandem diazotization/cyclization process found that the choice of both the nitrosating reagent and the acid/solvent system dramatically impacts yield, with a combination of NaNO₂ in an AcOH + MeSO₃H mixture providing the best results in one case.[3]

• Solution:

  • Temperature Control: Strictly maintain the reaction temperature between -10 °C and 5 °C during the addition of the nitrosating agent.[4] Decomposition of the diazonium salt is rapid at higher temperatures.

  • Reagent Choice & Stoichiometry: Ensure high-purity reagents. Use a slight excess (1.1-1.5 equivalents) of the nitrosating agent to drive the reaction to completion.[2]

  • Acid/Solvent System: The choice of acid is critical. While aqueous acids like HCl are common, systems like trifluoroacetic acid (TFA) or mixtures of strong acids can improve efficiency.[3]

Potential Cause B: Decomposition of the Diazonium Intermediate Pyridine-based diazonium salts can be particularly unstable.

• Causality: These intermediates can readily decompose, leading to a variety of side products and a loss of the desired reactive species before cyclization can occur. This decomposition is accelerated by elevated temperatures and exposure to light.

• Solution:

  • Use the Intermediate Immediately: The diazonium salt should be generated in situ and used immediately in the subsequent cyclization step without any attempt at isolation.

  • Maintain Low Temperature: Do not allow the reaction mixture to warm up until the cyclization is underway.

Potential Cause C: Inefficient Intramolecular Cyclization The final ring-closing step can be a bottleneck if conditions are not favorable.

• Causality: The nucleophilicity of the remaining amino group might be suppressed in a highly acidic environment. The reaction may require a specific solvent or a mild base to facilitate the final proton transfer and aromatization. For related syntheses, heating in DMF with a mild base like sodium acetate is effective for promoting cyclization.[5][6]

• Solution:

  • pH Adjustment: After diazotization, carefully neutralizing the excess strong acid with a base (e.g., sodium acetate, sodium bicarbonate) can facilitate the nucleophilic attack for ring closure.

  • Solvent Choice: Polar aprotic solvents like DMF or acetonitrile (MeCN) can be effective for the cyclization step.[2][5]

Parameter	Recommended Condition	Rationale & Reference
Temperature	-10 °C to 5 °C	Minimizes diazonium salt decomposition.[4]
Nitrosating Agent	NaNO₂, tBuONO	tBuONO offers solubility in organic media; NaNO₂ is cost-effective.[2][3]
Acid Catalyst	TFA, HBF₄, AcOH + MeSO₃H	Strong acids are required to generate the active nitrosating species.[2][3]
Solvent	MeCN, DMF, Aqueous Acid	Depends on the specific protocol; MeCN and DMF are common for subsequent cyclization.[2][5]
Cyclization Base	Sodium Acetate	A mild base can promote the final ring-closing step.[5][6]
Table 1: Summary of optimized conditions for diazotization-cyclization reactions.

Q2: My final product is highly colored and difficult to purify. What causes this?

The formation of intensely colored impurities is a classic sign of diazonium salt side reactions.

Potential Cause: Azo Coupling Side Reactions

• Causality: The highly electrophilic diazonium salt can react with any electron-rich species present in the mixture. This includes unreacted starting material (pyridine-3,4-diamine) or even the product itself, leading to the formation of stable, highly conjugated, and often colorful azo compounds. This is a well-known competing reaction pathway.[3]

• Solution:

  • Slow, Controlled Addition: Add the nitrosating agent slowly and sub-surface to the reaction mixture to ensure it reacts to form the diazonium salt quickly and locally, minimizing its concentration in the bulk solution.

  • Stoichiometric Control: Avoid a large excess of the starting diamine. It is often better to have a slight excess of the nitrosating agent to ensure the diamine is fully consumed.[2]

  • Efficient Mixing: Ensure vigorous stirring to maintain a homogenous reaction and prevent localized areas of high concentration.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. One-Pot Synthesis of Triazolo[5,5]-Fused Heterocycles via Heteroaryl Diazonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Reaction Conditions for 1H-1,2,3-Triazolo[4,5-b]pyridine Cyclization

Welcome to the technical support center for the synthesis and optimization of 1H-1,2,3-triazolo[4,5-b]pyridine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the cyclization reaction. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the successful synthesis of your target compounds.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing potential causes and actionable solutions based on established chemical principles.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in the synthesis of 1H-1,2,3-triazolo[4,5-b]pyridines are a frequent challenge and can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

Potential Cause 1: Purity of Starting Materials

• Explanation: The purity of your starting materials, particularly the aminotriazole precursor, is paramount. Impurities can act as catalysts for side reactions or inhibit the desired cyclization.

• Solution:

  • Verify Purity: Always verify the purity of your starting materials using techniques like NMR or melting point analysis. For instance, the melting point of 1H-1,2,3-Triazolo[4,5-b]pyridine is approximately 208 °C (decomposes).

  • Purification: If impurities are detected, purify the starting materials by recrystallization or column chromatography before use.

Potential Cause 2: Suboptimal Reaction Temperature

• Explanation: The cyclization temperature significantly influences the reaction rate and the formation of byproducts. Some reactions require elevated temperatures to overcome the activation energy barrier, while excessively high temperatures can lead to thermal decomposition of the product or starting materials.[1]

• Solution:

  • Temperature Screening: Perform small-scale reactions at a range of temperatures to identify the optimal condition. For classical thermal cyclizations, temperatures can range from 120°C to 180°C.[2]

  • Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) at different time points to determine when the reaction has reached completion and to avoid prolonged heating.

Potential Cause 3: Inappropriate Solvent

• Explanation: The solvent plays a critical role in reactant solubility and reaction kinetics. A poor solvent can lead to incomplete reactions or favor the formation of side products.

• Solution:

  • Solvent Screening: Conduct a solvent screen with a range of polar aprotic solvents like DMF, DMSO, or high-boiling point alcohols. The choice of solvent can significantly impact the reaction outcome.

  • Solvent-Free Conditions: For certain reactions, solvent-free conditions at elevated temperatures can be effective and environmentally friendly.

Potential Cause 4: Inefficient Catalyst or Inappropriate Catalyst Loading

• Explanation: For catalyzed reactions, the choice and amount of catalyst are critical. Both insufficient and excessive catalyst can negatively impact the yield.

• Solution:

  • Catalyst Selection: Depending on the synthetic route, catalysts like zeolites or copper-based catalysts can be employed. Zeolite-catalyzed reactions have shown good functional group tolerance.

  • Catalyst Loading Optimization: Systematically vary the catalyst loading in small-scale experiments to find the optimal concentration.

Question 2: I am observing the formation of significant side products. How can I identify and minimize them?

Answer: The formation of side products is a common issue that can complicate purification and reduce the yield of the desired 1H-1,2,3-triazolo[4,5-b]pyridine.

Potential Side Product 1: 1,3,4-Oxadiazole Formation

• Explanation: When using acylhydrazines as precursors, intramolecular cyclization can occur, leading to the formation of a stable 1,3,4-oxadiazole ring. This side reaction is often favored under acidic or dehydrating conditions and competes with the desired intermolecular reaction for triazole formation.

• Solution:

  • Control of Reaction Conditions: Carefully control the pH of the reaction mixture. Avoid strongly acidic conditions if possible.

  • Choice of Reagents: Employing milder dehydrating agents or reaction conditions can disfavor the formation of the oxadiazole.

Potential Side Product 2: Incomplete Cyclization

• Explanation: An incomplete reaction will result in the presence of the uncyclized intermediate in the final product mixture. This is often due to insufficient reaction time or temperature.

• Solution:

  • Reaction Monitoring: Use TLC or LC-MS to monitor the disappearance of the starting material and the formation of the product.

  • Optimize Reaction Time and Temperature: If the reaction is stalling, consider increasing the temperature or extending the reaction time.

Potential Side Product 3: Thermal Decomposition Products

• Explanation: At elevated temperatures, the triazolopyridine ring system or its precursors can undergo thermal decomposition, leading to a complex mixture of byproducts.[1]

• Solution:

  • Lower Reaction Temperature: If decomposition is suspected, try running the reaction at a lower temperature for a longer duration.

  • Microwave-Assisted Synthesis: Microwave irradiation can often promote the desired reaction at lower bulk temperatures and shorter reaction times, minimizing thermal decomposition.[2]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the cyclization to form 1H-1,2,3-triazolo[4,5-b]pyridine?

A1: One common pathway involves the condensation of an amino-triazole precursor with a carbonyl compound. For example, 5-amino-1,2,3-triazoles can undergo cyanoacetylation followed by cyclization to form the triazolopyridine ring system.[2] The final step is an intramolecular cyclization involving the formation of a new N-N bond.

Q2: How can I effectively monitor the progress of my reaction?

A2: A combination of Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) is highly effective. TLC provides a quick and easy way to visualize the disappearance of starting materials and the appearance of the product. LC-MS can confirm the mass of the desired product and any major byproducts, providing more detailed information about the reaction's progress.

Q3: What are the best practices for purifying 1H-1,2,3-triazolo[4,5-b]pyridine derivatives?

A3: Purification strategies depend on the properties of the specific derivative.

• Recrystallization: If the product is a solid with good crystallinity, recrystallization from a suitable solvent system is often the most effective method for achieving high purity.

• Column Chromatography: For non-crystalline products or to separate closely related impurities, column chromatography on silica gel is the standard method. A gradient elution with a mixture of a non-polar solvent (like hexane or dichloromethane) and a polar solvent (like ethyl acetate or methanol) is typically used.

• Preparative HPLC: For difficult separations or to obtain very high purity material, preparative High-Performance Liquid Chromatography (HPLC) can be employed.

Q4: Are there alternative, more efficient synthetic methods to traditional thermal cyclization?

A4: Yes, several modern synthetic methods offer advantages over classical approaches.

• Microwave-Assisted Synthesis: This technique can significantly reduce reaction times and often leads to higher yields by promoting efficient and uniform heating.[2] Catalyst-free microwave-assisted syntheses have been reported.[2]

• Multi-component Reactions: One-pot reactions involving multiple starting materials can streamline the synthesis, improve atom economy, and reduce the need for intermediate purification steps.[2]

Experimental Protocols

Protocol 1: General Procedure for Zeolite-Catalyzed Synthesis

This protocol is adapted from established methods for the synthesis of substituted triazolopyridine derivatives.

• Reactant Preparation: In a reaction vessel, combine the 5-amino-1,2,3-triazole derivative (1 mmol) and the active methylene compound (1.1 mmol).

• Catalyst Addition: Add the zeolite catalyst (e.g., H-ZSM-5, 10 wt%).

• Reaction Conditions: Heat the mixture to 150°C with stirring for 1 hour.

• Work-up: After cooling to room temperature, dissolve the reaction mixture in a suitable solvent (e.g., dichloromethane).

• Purification: Filter to remove the catalyst. The filtrate can then be concentrated and purified by column chromatography or recrystallization.

Protocol 2: Microwave-Assisted Catalyst-Free Synthesis

This protocol is based on modern, efficient methods for triazolopyridine synthesis.[2]

• Reactant Mixture: In a microwave-safe reaction vial, combine the enaminonitrile (1 mmol) and the benzohydrazide (2 mmol).

• Solvent: Add a suitable high-boiling solvent such as toluene or conduct the reaction solvent-free.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 140-160°C) for a predetermined time (typically ranging from 30 minutes to a few hours), monitoring the pressure.

• Cooling and Work-up: After the reaction is complete, cool the vial to room temperature.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Reaction Conditions for 1H-1,2,3-Triazolo[4,5-b]pyridine Synthesis

Method	Catalyst	Temperature (°C)	Time	Typical Yield (%)	Reference
Classical Thermal	None	150	1 hour	76-86
Zeolite-Catalyzed	Zeolite	150	1 hour	76-86
Microwave-Assisted	None	140-160	0.5-3 hours	High	[2]

Visualizations

Reaction Workflow

Sources

• 1. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy 1H-1,2,3-Triazolo[4,5-b]pyridine | 273-34-7 [smolecule.com]

Technical Support Center: Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

Welcome to the technical support center for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine, a crucial building block for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions to navigate the complexities of its synthesis, with a focus on overcoming common side reactions and optimizing reaction outcomes.

Introduction to the Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine (7-Azabenzotriazole)

1H-1,2,3-Triazolo[4,5-b]pyridine, also known as 7-azabenzotriazole, is a versatile heterocyclic compound widely used in pharmaceutical and materials science research.[1] Its synthesis, most commonly achieved through the diazotization of 2,3-diaminopyridine, can present several challenges, including the formation of side products and issues with reaction yield and purity. This guide is designed to provide practical, experience-based solutions to these challenges.

The primary synthetic route involves the reaction of 2,3-diaminopyridine with a diazotizing agent, typically nitrous acid generated in situ from sodium nitrite and a mineral acid. The resulting diazonium salt intermediate then undergoes intramolecular cyclization to form the desired triazole ring system.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Q1: Why is my yield of 1H-1,2,3-Triazolo[4,5-b]pyridine consistently low?

Low yields are a frequent issue and can stem from several factors related to the stability of intermediates and reaction conditions.

Possible Causes and Solutions:

Observation	Potential Cause	Recommended Action
Reaction mixture turns dark brown or black; significant gas evolution.	Decomposition of the diazonium salt intermediate. Pyridine-based diazonium salts are notoriously less stable than their aniline counterparts.	Maintain a strictly low temperature (0-5 °C) throughout the diazotization and cyclization steps. Ensure efficient stirring to dissipate localized heat.
TLC analysis shows multiple spots, with only a faint spot for the desired product.	Incomplete diazotization or formation of multiple side products.	Ensure the purity of the starting 2,3-diaminopyridine. Optimize the stoichiometry of sodium nitrite; an excess can lead to side reactions, while an insufficient amount will result in incomplete conversion. Add the sodium nitrite solution slowly and dropwise to the acidic solution of the diamine.
A significant amount of starting material remains after the reaction.	Insufficient diazotizing agent or non-optimal pH.	Check the concentration and age of your sodium nitrite solution. The reaction requires a strongly acidic medium (pH 1-2) to generate the active nitrosonium ion (NO⁺).
An oily or tarry substance precipitates from the reaction mixture.	Formation of triazene or other polymeric side products.	Ensure a sufficiently acidic environment to disfavor the coupling of the diazonium salt with unreacted amine. Maintain a low temperature to minimize side reactions.

Q2: I'm observing an unexpected isomer in my NMR/LC-MS analysis. What is it and how can I avoid it?

The formation of a regioisomeric triazolopyridine is a common side reaction.

The Side Product:

The most likely isomeric impurity is 3H-[2][3][4]triazolo[4,5-c]pyridine (4-azabenzotriazole) . This arises from the alternative cyclization pathway of the diazonium intermediate.

Mechanism of Isomer Formation:

The diazotization of 2,3-diaminopyridine can lead to two possible diazonium salt intermediates, which can then cyclize to form either the desired 7-azabenzotriazole or the isomeric 4-azabenzotriazole. The regioselectivity of the cyclization is influenced by the electronic and steric environment of the pyridine ring.

Figure 1: Competing cyclization pathways leading to the formation of 7-azabenzotriazole and 4-azabenzotriazole.

Troubleshooting Isomer Formation:

• Solvent Effects: The choice of solvent can influence the regioselectivity. While aqueous acidic solutions are common, exploring other solvent systems may alter the isomer ratio.

• Purification: Careful purification is key to isolating the desired isomer. 1H-1,2,3-Triazolo[4,5-b]pyridine and its isomer often have different polarities, allowing for separation by column chromatography on silica gel. A gradient elution system, for example, with ethyl acetate in hexanes, can be effective. Recrystallization from a suitable solvent system can also be employed to enhance purity.

Q3: My final product is difficult to purify and appears as a sticky solid or oil. What are the likely impurities?

A non-crystalline product suggests the presence of significant impurities.

Likely Impurities:

• Triazenes: These can form from the reaction of the diazonium salt with unreacted 2,3-diaminopyridine. They are often colored and can be oily in nature.

• Phenolic byproducts: If the reaction temperature is not well-controlled, the diazonium salt can decompose to form hydroxylated pyridine derivatives.

• Polymeric materials: Under certain conditions, especially with insufficient acid, complex polymeric tars can form.

Purification Strategies:

• Aqueous Workup: After the reaction is complete, carefully neutralize the acidic mixture with a base (e.g., sodium bicarbonate or sodium carbonate solution) to a pH of around 7-8. The desired product can often be extracted into an organic solvent like ethyl acetate or dichloromethane.

• Column Chromatography: This is the most effective method for removing a range of impurities. A silica gel column with a gradient elution of ethyl acetate in hexanes or dichloromethane in methanol is a good starting point.

• Recrystallization: If a reasonably pure solid can be obtained after chromatography, recrystallization can further enhance purity. Suitable solvents include ethanol, methanol, or mixtures of ethyl acetate and hexanes.

Frequently Asked Questions (FAQs)

What is the optimal temperature for the diazotization of 2,3-diaminopyridine?

The optimal temperature is crucial for success and should be maintained between 0 and 5 °C . Temperatures above this range significantly increase the rate of diazonium salt decomposition, leading to lower yields and the formation of undesirable side products.

How does pH affect the reaction?

A strongly acidic environment (pH 1-2) is essential for the formation of the nitrosonium ion (NO⁺), the active diazotizing agent, from sodium nitrite. Insufficient acidity will lead to incomplete diazotization and can promote the formation of triazene side products.

What are the key differences in the analytical data for 1H-1,2,3-Triazolo[4,5-b]pyridine and its common isomer?

The ¹H NMR spectra of 1H-1,2,3-Triazolo[4,5-b]pyridine and 3H-[2][3][4]triazolo[4,5-c]pyridine will show distinct patterns for the aromatic protons due to the different electronic environments.[2][3] Similarly, their ¹³C NMR and mass spectra will also differ, allowing for unambiguous identification.[2]

Compound	¹H NMR (DMSO-d₆, δ ppm)	¹³C NMR (DMSO-d₆, δ ppm)
1H-1,2,3-Triazolo[4,5-b]pyridine	~8.6 (dd), ~8.2 (dd), ~7.4 (dd)	Distinct signals for the pyridine and triazole carbons
3H-[2][3][4]Triazolo[4,5-c]pyridine	Different chemical shifts and coupling constants for the aromatic protons	Different chemical shifts for the pyridine and triazole carbons

Note: Exact chemical shifts can vary depending on the solvent and instrument.

Experimental Protocols

High-Yield Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

This protocol is optimized for high yield and purity.

Materials:

• 2,3-Diaminopyridine

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,3-diaminopyridine (1.0 eq) in a mixture of concentrated HCl and water, ensuring the final pH is between 1 and 2.

• Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

• Prepare a solution of sodium nitrite (1.05 eq) in cold deionized water.

• Add the sodium nitrite solution dropwise to the stirred solution of 2,3-diaminopyridine over a period of 30-45 minutes, ensuring the temperature does not rise above 5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully neutralize the mixture to pH 7-8 with a saturated sodium bicarbonate solution while keeping the temperature below 10 °C.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to obtain 1H-1,2,3-Triazolo[4,5-b]pyridine as a white to off-white solid.

Figure 2: Experimental workflow for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine.

References

• PubChem. (n.d.). 1H-1,2,3-Triazolo(4,5-b)pyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Luxembourg Bio Technologies. (n.d.). 1-Hydroxy-7-azabenzotriazole. An Efficient Peptide Coupling Additive. Retrieved from [Link]

• ResearchGate. (n.d.). Reported strategies for the synthesis of triazolopyridines and our approach. Retrieved from [Link]

• Roberge, J. Y., et al. (2007). Synthesis of triazolopyridines and triazolopyrimidines using a modified Mitsunobu reaction. ARKIVOC, 2007(xii), 132-147.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-triazolo[1,5-a]pyridines. Retrieved from [Link]

• Nalam, V. K., et al. (n.d.). Synthesis of some novel 1,2,4-triazolo [4,3-a] 2H-pyrano 3,2-e pyridine derivatives.
• Drozd, M., et al. (2022). The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. Molecules, 27(15), 4998.
• Arabian Journal of Chemistry. (2022). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Elsevier.
• Batra, A., et al. (2024). Synthesis of Triazolo[4′,5′:4,5]furo[2,3-c]pyridine via Post Modification of an Unusual Groebke–Blackburn–Bienaymé Multicomponent Reaction. ACS Omega.
• Batra, A., et al. (2024). Synthesis of Triazolo[4′,5′:4,5]furo[2,3-c]pyridine via Post Modification of an Unusual Groebke–Blackburn–Bienaymé Multicomponent Reaction.
• ResearchGate. (2024). (PDF) Synthesis of Triazolo[4′,5′:4,5]furo[2,3- c ]pyridine via Post Modification of an Unusual Groebke–Blackburn–Bienaymé Multicomponent Reaction.

• Chem-Impex. (n.d.). 1H-1,2,3-Triazolo[4,5-b]pyridine. Retrieved from [Link]

• St John, T. (2017, May 10). NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring [Video]. YouTube.

• NIST. (n.d.). 1H-1,2,3-Triazolo[4,5-b]pyridine. NIST Chemistry WebBook. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Effects of nitric acid concentration for nitration of fused[2][3][5]oxadiazolo[3,4-d]pyrimidine-5,7-diamine.

• MDPI. (2021). Recent Advances in Synthetic Routes to Azacycles.
• Smith, A. M., et al. (2019). Flow Hydrodediazoniation of Aromatic Heterocycles. Molecules, 24(18), 3296.
• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398.
• MDPI. (2023).
• Deadman, J. J., et al. (2016).

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazolo[1,5-a]pyridines. Retrieved from [Link]

• Suresh Babu, V. V., & Garlapati, R. B. (1996). Synthesis of peptides mediated by potassium salt of 1-hydroxy-7-azabenzotriazole. Indian Journal of Chemistry - Section B, 35B(4), 379-381.
• Climate & Clean Air Coalition. (n.d.).
• National Institutes of Health. (n.d.).
• BenchChem. (2025). 1-Hydroxy-7-azabenzotriazole: A Technical Guide for Researchers.
• Al-Mousawi, S. M., et al. (2003). Quantitative Gas‐Solid Diazotization of 3‐Aminopyrazolo[3,4‐b]pyridine Derivatives and Azo Dye Syntheses by Means of Solid‐Solid Reactions. Journal of Heterocyclic Chemistry, 40(4), 689-692.
• ResearchGate. (n.d.). Mechanisms for the diazotization (a) and azo-coupling (b) reactions.
• Royal Society of Chemistry. (n.d.). Formation of nitrous acid in a gas-phase stirred flow reactor.
• Carpino, L. A., et al. (1995). Efficiency in Peptide Coupling: 1-Hydroxy-7-azabenzotriazole vs 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine. The Journal of Organic Chemistry, 60(23), 7718–7719.
• PubMed. (n.d.). Synthesis of azoimidazolium dyes with nitrous oxide.
• Master Organic Chemistry. (2018, December 3).

Sources

• 1. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1H-1,2,3-Triazolo(4,5-b)pyridine | C5H4N4 | CID 136085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE(273-34-7) 1H NMR spectrum [chemicalbook.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives

Welcome to the technical support center for the purification of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isolating and purifying these valuable heterocyclic compounds. The unique electronic properties and fused-ring structure that make this scaffold a cornerstone in medicinal and materials science also present distinct purification challenges.[1][2] This resource provides field-proven insights, troubleshooting guides, and detailed protocols to help you achieve your desired purity with optimal recovery.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter when working with 1H-1,2,3-triazolo[4,5-b]pyridine derivatives.

Q1: How should I perform an initial purity assessment of my crude product?

A multi-step approach is recommended for an accurate initial assessment.

• Thin-Layer Chromatography (TLC): TLC is an indispensable first step. It provides a rapid, qualitative snapshot of the number of components in your crude mixture and is crucial for developing a solvent system for column chromatography.[3]

• High-Performance Liquid Chromatography (HPLC): For a more quantitative view, analytical HPLC, preferably with a UV detector, can reveal the percentage of your desired product and detect any co-eluting impurities that might not be visible on TLC.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR of the crude material can help identify the presence of starting materials, reagents, or major side products, giving you a clearer picture of the purification challenge ahead.

Q2: My 1H-1,2,3-triazolo[4,5-b]pyridine derivative appears to be degrading during purification. What is the likely cause?

Degradation during purification is a common problem for this class of compounds, often due to the acidic nature of standard silica gel.[3][5] The pyridine nitrogen atom can interact strongly with acidic silanol groups on the silica surface, leading to peak tailing, irreversible adsorption, or even acid-catalyzed decomposition of sensitive functional groups.

Q3: What are some of the common impurities I can expect from the synthesis of these derivatives?

Common impurities typically include unreacted starting materials from the cyclization reaction, such as amino-triazole precursors or hydrazine derivatives.[1] Depending on the synthetic route, you may also encounter regioisomers or byproducts from incomplete cyclization or side reactions.[6]

Troubleshooting Guide: Column Chromatography

Column chromatography is the workhorse for purifying moderately polar organic compounds. However, the basic nature of the triazolopyridine core requires special considerations.

Q: My compound is streaking or tailing badly on the silica gel TLC plate and column. Why is this happening and how can I fix it?

A: This is a classic sign of strong interaction between your basic compound and the acidic silica gel. The lone pair on the pyridine nitrogen binds to the acidic silanol (Si-OH) groups of the stationary phase, resulting in poor chromatographic performance.

• Expert Solution: Add a Basic Modifier. To neutralize the acidic sites on the silica, add a small amount of a basic modifier to your mobile phase.[7]

  • Triethylamine (Et₃N): Typically, 0.1-1% triethylamine in your eluent is highly effective.

  • Ammonia Solution: A stock solution of 10% ammonium hydroxide in methanol can be used as a polar component in your eluent system (e.g., 1-10% of this stock in dichloromethane).[5]

Q: I am struggling to separate my product from a closely-eluting impurity. What strategies can I employ?

A: Poor separation occurs when the selectivity of your chromatographic system is insufficient.

• Expert Solution 1: Optimize the Solvent System. If you are using a standard system like hexanes/ethyl acetate, switching to a solvent with different properties can alter the selectivity. Try a system containing dichloromethane (e.g., DCM/methanol) or one with toluene to exploit π-π interactions.[7] A shallow solvent gradient can also improve the resolution of closely-eluting spots.

• Expert Solution 2: Change the Stationary Phase. If optimizing the mobile phase fails, the issue may be the stationary phase.

  • Alumina: Neutral or basic alumina is an excellent alternative for acid-sensitive or basic compounds.[3][7]

  • Reversed-Phase (C18) Silica: For highly polar derivatives, reversed-phase chromatography, which separates based on hydrophobicity, is often a superior choice.[3]

Q: My compound is highly polar and will not move from the baseline, even in 100% ethyl acetate. What should I do?

A: This indicates your eluent is not polar enough to displace the compound from the stationary phase.

• Expert Solution: Use a More Aggressive Solvent System. You need to significantly increase the polarity of your mobile phase. A common and effective system for highly polar compounds is dichloromethane/methanol. If that is still insufficient, a system containing a small percentage of ammonium hydroxide in methanol, as described above, can be very effective for eluting stubborn basic compounds.[5]

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for achieving high purity, especially for crystalline solids.[4] Success hinges on the careful selection of a solvent or solvent system.

Q: My compound "oiled out" during cooling instead of forming crystals. How can I resolve this?

A: "Oiling out" typically happens when the solution is supersaturated or when the compound's melting point is lower than the boiling point of the solvent.[8]

• Expert Solution 1: Re-heat and Add More Solvent. Heat the mixture to re-dissolve the oil, then add a small amount of additional hot solvent to slightly decrease the saturation. Let the solution cool much more slowly.[8]

• Expert Solution 2: Use a Co-Solvent System. Dissolve your compound in a minimum of a hot "good" solvent (in which it is very soluble). Then, add a "poor" solvent (in which it is less soluble) dropwise at an elevated temperature until the solution becomes faintly cloudy. Reheat gently to clarify and then allow it to cool slowly.[8]

• Expert Solution 3: Promote Nucleation. If the solution remains clear upon cooling, induce crystallization by scratching the inside of the flask with a glass rod at the liquid's surface or by adding a single seed crystal of the pure compound.[7]

Q: My recovery after recrystallization is very low. How can I improve the yield?

A: Low recovery is often due to using too much solvent or the compound having significant solubility in the cold solvent.[7][8]

• Expert Solution 1: Use the Minimum Amount of Hot Solvent. Be patient during the dissolution step. Add the hot solvent portion-wise, allowing time for the solid to dissolve before adding more. The goal is to create a saturated solution at high temperature.[7][8]

• Expert Solution 2: Ensure Thorough Cooling. After slow cooling to room temperature, place the flask in an ice bath or refrigerator to maximize the precipitation of your product from the solution.[8]

• Expert Solution 3: Recover a Second Crop. Do not discard the mother liquor immediately. Concentrate the filtrate by evaporating a portion of the solvent and cool it again. This will often yield a second crop of crystals, which can be combined with the first if purity is acceptable, or recrystallized separately.[8]

Data Presentation

The selection of an appropriate purification strategy is critical. The following tables provide a starting point for method development.

Table 1: Recommended Starting Solvent Systems for Column Chromatography

Compound Polarity	Stationary Phase	Recommended Solvent System (v/v)	Modifier (if needed)
Low to Medium	Silica Gel	Hexanes / Ethyl Acetate (Gradient)	0.5% Triethylamine
Medium to High	Silica Gel	Dichloromethane / Methanol (Gradient)	0.5% Triethylamine
High / Polar	Reversed-Phase C18	Water / Acetonitrile (Gradient)	0.1% Formic Acid or TFA
Acid-Sensitive	Alumina (Neutral)	Hexanes / Ethyl Acetate (Gradient)	Not usually required

Table 2: Quick Troubleshooting Summary

Issue	Probable Cause	Recommended Solution
Streaking on Column	Compound is basic, interacting with acidic silica.	Add 0.1-1% triethylamine to the eluent.
"Oiling Out"	Solution is supersaturated or cooling too fast.	Re-heat, add more solvent, and cool slowly.
Low Recrystallization Yield	Too much solvent used.	Use the minimum amount of hot solvent; cool thoroughly.
Compound Stuck on Column	Eluent is not polar enough.	Switch to a more polar system (e.g., DCM/MeOH).
Product Degradation	Compound is acid-sensitive.	Use a basic modifier or switch to an alumina column.

Experimental Protocols

Protocol 1: Flash Column Chromatography with Basic Modifier

• TLC Analysis: Develop a solvent system that gives your target compound an Rf value of approximately 0.2-0.4 and provides good separation from impurities. Add 0.5% triethylamine to this system.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar solvent mixture. Pour the slurry into the column and allow it to pack under positive pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve your crude product in a minimal amount of a strong solvent (like DCM). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder. This "dry loading" method typically results in better separation. Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin eluting with your starting solvent system, gradually increasing the polarity (gradient elution) based on your TLC analysis. Collect fractions and monitor them by TLC.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure to yield your purified compound.

Protocol 2: Two-Solvent Recrystallization

• Solvent Selection: Identify a "good" solvent that dissolves your compound well when hot, and a "poor" solvent in which your compound is insoluble or sparingly soluble, even when hot. The two solvents must be miscible.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the hot "good" solvent required to just dissolve the compound.

• Induce Cloudiness: While the solution is still hot, add the "poor" solvent dropwise until a persistent cloudiness appears.

• Clarification: Add a few drops of the hot "good" solvent to just re-dissolve the precipitate and make the solution clear again.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration, wash them with a small amount of the cold "poor" solvent, and dry them thoroughly.

Visualization of Workflow

The choice of purification method depends on several factors, including the scale of the reaction, the nature of the impurities, and the required final purity.

Caption: Decision Tree for Purification Strategy.

References

• 1H-1,2,3-Triazolo[4,5-b]pyridine - Smolecule. (URL: )
• Overcoming challenges in the purification of heterocyclic compounds - Benchchem. (URL: )
• 1H-1,2,3-Triazolo[4,5-b]pyridine (CAS 273-34-7) - NINGBO INNO PHARMCHEM CO.,LTD. (URL: )
• Overcoming challenges in the purification of complex heterocyclic compounds - Benchchem. (URL: )
• Technical Support Center: Purification of Chlorinated Heterocyclic Compounds - Benchchem. (URL: )
• "troubleshooting guide for the synthesis of heterocyclic compounds" - Benchchem. (URL: )
• HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column. (URL: )
• Purification, Preparative HPLC-MS - MicroCombiChem GmbH. (URL: )
• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. (URL: )
• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines
• HIGH-THROUGHPUT PREPARATIVE HPLC-MS PURIFICATION WORKFLOW OF LIBRARIES WITHIN THE EUROPEAN LEAD FACTORY - Taros Chemicals. (URL: )
• Principles in preparative HPLC - University of Warwick. (URL: )
• 1H-1,2,3-Triazolo[4,5-b]pyridine - PubChem. (URL: )
• The Chemistry of the Triazolopyridines: an Update - National Academic Digital Library of Ethiopia. (URL: )
• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF SOME 3, 4, 5-SUBSTITUTED 1, 2, 4-TRIAZOLE - TSI Journals. (URL: )
• Application Notes and Protocols for the HPLC Analysis of 1,2,4-Triazole Compounds - Benchchem. (URL: )
• 1,2,3-Triazolo-Bridged Click Coupling of Pinane-Based Azidodiol Enantiomers with Pyrimidine- and Purine-Based Building Blocks: Synthesis, Antiproliferative, and Antimicrobial Evalu
• Triazolopyridine - Wikipedia. (URL: )
• (PDF)
• 1H-1,2,3-Triazolo[4,5-b]pyridine 98% - Sigma-Aldrich. (URL: )
• 1H-1,2,3-Triazolo[4,5-b]pyridine - Chem-Impex. (URL: )

Sources

• 1. Buy 1H-1,2,3-Triazolo[4,5-b]pyridine | 273-34-7 [smolecule.com]
• 2. chemimpex.com [chemimpex.com]
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• 4. nbinno.com [nbinno.com]
• 5. Purification [chem.rochester.edu]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Complexities of 1H NMR Spectra for 1H-1,2,3-Triazolo[4,5-b]pyridine: A Technical Troubleshooting Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for troubleshooting 1H NMR spectra of 1H-1,2,3-Triazolo[4,5-b]pyridine. This guide is designed to address common and complex issues encountered during the NMR analysis of this important heterocyclic scaffold. As Senior Application Scientists, we provide not just procedural steps, but the underlying scientific reasoning to empower you to obtain high-quality, interpretable spectra.

The Challenge: Understanding the 1H-1,2,3-Triazolo[4,5-b]pyridine Spectrum

The 1H NMR spectrum of 1H-1,2,3-Triazolo[4,5-b]pyridine, while seemingly simple, can present several challenges. These may include signal broadening, unexpected chemical shifts, and the appearance of more or fewer signals than anticipated. These issues often stem from the unique electronic properties of the fused ring system, the potential for tautomerism, and intermolecular interactions.

A typical 1H NMR spectrum of 1H-1,2,3-Triazolo[4,5-b]pyridine in DMSO-d6 displays signals for the three protons on the pyridine ring and a broad signal for the N-H proton of the triazole ring.

Proton	Typical Chemical Shift (ppm) in DMSO-d6	Multiplicity	Coupling Constant (J, Hz)
H-5	~8.2	Doublet of doublets (dd)
H-6	~7.4	Doublet of doublets (dd)
H-7	~8.8	Doublet of doublets (dd)
N-H	Variable, often broad	Broad singlet

Note: The exact chemical shifts and coupling constants can vary depending on the specific experimental conditions.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions that arise when working with the 1H NMR of this compound.

Q1: My baseline is distorted and my peaks are broad. What's the first thing I should check?

A1: The first and most critical step is proper sample preparation. A distorted baseline and broad peaks are often symptoms of a poorly prepared sample. Ensure the following:

• High-Quality NMR Tube: Use a clean, unscratched, and high-quality NMR tube. Avoid drying tubes in an oven, as this can cause them to bend.

• Correct Sample Concentration: For 1H NMR of small molecules, a concentration of 5-25 mg/mL is generally recommended.[1] A dilute solution often provides better resolution due to lower viscosity.

• Filtration: Always filter your sample solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.[2] Solid particles in the sample will severely degrade the magnetic field homogeneity, leading to broad lines.[2]

• Sufficient Solvent Volume: The NMR tube should be filled to a depth of at least 4-5 cm (approximately 0.6-0.7 mL) to ensure it is correctly positioned within the instrument's detection coil.

Q2: I see a broad hump in my spectrum that I can't assign. What could it be?

A2: A broad, often variable, signal is characteristic of the N-H proton of the triazole ring. Its broadness is typically due to a combination of factors:

• Quadrupolar Broadening: The adjacent 14N nuclei have a quadrupole moment, which can lead to efficient relaxation and broadening of the attached proton's signal.[3]

• Chemical Exchange: The N-H proton can undergo chemical exchange with residual water in the solvent or with other molecules in the sample.

To confirm if a broad peak is an N-H proton, you can perform a D2O exchange experiment . Add a drop of deuterium oxide (D2O) to your NMR tube, shake it vigorously, and re-acquire the spectrum. The N-H proton will exchange with deuterium, and its signal should disappear or significantly decrease in intensity.[4]

Q3: The chemical shifts of my pyridine protons are different from the literature values. Why?

A3: Chemical shifts are sensitive to the local electronic environment and can be influenced by several factors:[5]

• Solvent Effects: The choice of deuterated solvent can significantly impact chemical shifts.[6] Spectra recorded in different solvents (e.g., DMSO-d6 vs. CDCl3) will likely have different chemical shifts. Always report the solvent used when presenting your data.

• Concentration: At higher concentrations, intermolecular interactions such as π-π stacking can occur, leading to changes in chemical shifts.

• Temperature: Temperature can affect molecular motion and intermolecular interactions, which in turn can influence chemical shifts.

• pH: The acidity or basicity of the sample can affect the protonation state of the molecule, leading to dramatic changes in the spectrum.

In-Depth Troubleshooting Guides

For more persistent and complex issues, the following detailed guides provide a systematic approach to diagnosis and resolution.

Problem 1: Severely Broadened or "Missing" Aromatic Signals

Symptoms: The signals for the pyridine protons (H-5, H-6, H-7) are significantly broader than expected, or in extreme cases, they may appear to be absent from the spectrum.

Potential Causes & Solutions:

• Aggregation: Planar heterocyclic molecules like 1H-1,2,3-Triazolo[4,5-b]pyridine are prone to self-aggregation in solution, especially at higher concentrations.[7] This aggregation leads to a significant increase in the effective molecular size, resulting in slower tumbling and, consequently, very broad NMR signals. In some cases, the signals can broaden to the point of disappearing into the baseline.[7]

  • Troubleshooting Steps:

    • Dilution Study: Acquire spectra at several different concentrations. If aggregation is the issue, you should observe a sharpening of the signals as the concentration decreases.

    • Variable Temperature (VT) NMR: Increasing the temperature can disrupt the intermolecular forces responsible for aggregation, leading to sharper signals.

    • Solvent Change: A change in solvent can alter the solubility and aggregation propensity of your compound.

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic metal ions can cause significant line broadening.

  • Troubleshooting Steps:

    • Chelating Agents: Add a small amount of a chelating agent like EDTA to your sample to sequester any paramagnetic metal ions.

    • Repurification: Re-purify your compound, taking care to avoid contact with metal spatulas or other potential sources of metal contamination.

• Poor Shimming: An improperly shimmed spectrometer will result in a non-homogeneous magnetic field and broad lines for all signals.

  • Troubleshooting Steps:

    • Re-shimming: Carefully re-shim the instrument. If you are unsure how to do this, consult the instrument manager.

Experimental Workflow for Investigating Broadened Signals

Caption: Troubleshooting workflow for broad aromatic signals.

Problem 2: More Than Three Aromatic Signals Observed

Symptoms: The 1H NMR spectrum shows more than the expected three signals in the aromatic region.

Potential Cause & Solution:

• Tautomerism: 1H-1,2,3-Triazolo[4,5-b]pyridine can exist in different tautomeric forms. The proton on the triazole ring can reside on different nitrogen atoms. If the rate of interconversion between these tautomers is slow on the NMR timescale, you may observe separate sets of signals for each tautomer present in solution. The equilibrium between tautomers can be highly dependent on the solvent.[8]

  • Troubleshooting Steps:

    • Solvent Study: Acquire spectra in different deuterated solvents (e.g., DMSO-d6, CDCl3, Methanol-d4) to see if the relative intensities of the "extra" peaks change. This would indicate a shift in the tautomeric equilibrium.

    • Variable Temperature (VT) NMR: At higher temperatures, the rate of tautomeric interconversion may increase, leading to the coalescence of the separate signals into a single, averaged set of peaks. Conversely, lowering the temperature may sharpen the signals of the individual tautomers.

    • 2D NMR: Techniques like 1H-15N HMBC can be used to definitively identify the protonation sites on the triazole ring.

Diagram of Tautomeric Equilibrium

Caption: Tautomeric forms of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Conclusion

Troubleshooting 1H NMR spectra of 1H-1,2,3-Triazolo[4,5-b]pyridine requires a systematic approach that begins with meticulous sample preparation and extends to an understanding of the molecule's intrinsic properties, such as its potential for aggregation and tautomerism. By carefully considering the symptoms observed in your spectrum and applying the troubleshooting strategies outlined in this guide, you can overcome common challenges and obtain high-quality data for your research.

References

• University of Rochester. Troubleshooting 1H NMR Spectroscopy. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. [Link]

• Iowa State University. NMR Sample Preparation. [Link]

• University of Leicester. How to Prepare Samples for NMR. [Link]

• NMX Research and Solutions. Flagging Problematic Compounds in Drug Discovery. [Link]

• MDPI. Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles. [Link]

• Nigerian Research Journal of Chemical Sciences. Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. [Link]

• Compound Interest. A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. [Link]

• NMX Research and Solutions. Flagging Problematic Compounds in Drug Discovery. [Link]

• Chemistry LibreTexts. Quadrupolar Coupling. [Link]

• National Chemical Laboratory. NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. [Link]

Sources

• 1. 1H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE(273-34-7) 1H NMR spectrum [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. Synthesis of Triazolo[4′,5′:4,5]furo[2,3-c]pyridine via Post Modification of an Unusual Groebke–Blackburn–Bienaymé Multicomponent Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. 1H-1,2,3-Triazolo(4,5-b)pyridine | C5H4N4 | CID 136085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0000926) [hmdb.ca]
• 7. researchgate.net [researchgate.net]
• 8. Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles [mdpi.com]

Technical Support Center: Interpreting Complex NMR Spectra of Substituted Triazolopyridines

Welcome to the technical support center for the analysis of substituted triazolopyridines. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in the structural elucidation of this important class of heterocyles. Triazolopyridines exist as multiple isomers, and their substituted derivatives often produce complex, overlapping proton NMR spectra that can be challenging to interpret with confidence.[1][2]

This resource provides practical, field-proven answers to common questions and in-depth troubleshooting guides for more complex spectral problems. Our approach emphasizes not just the "how" but the "why," grounding experimental choices in the fundamental principles of NMR spectroscopy to ensure you can build robust, self-validating structural hypotheses.

Frequently Asked Questions (FAQs)

Q1: My aromatic proton signals are crowded and overlapping in the 1D ¹H NMR spectrum. What is a simple first step to resolve them?

A straightforward and effective initial approach is to re-acquire the spectrum in a different deuterated solvent. Aromatic solvents like benzene-d₆ or pyridine-d₅ can induce significant changes in the chemical shifts of your compound's protons compared to common solvents like chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). This phenomenon, known as the Aromatic Solvent-Induced Shift (ASIS), can often spread out crowded signals, simplifying the spectrum.[3][4] The varying solvent environments alter the shielding of different protons, leading to differential shifts and potentially resolving the overlap.[3][4][5]

Data Presentation: Illustrative Solvent-Induced Chemical Shifts

Below is a table illustrating hypothetical ¹H NMR chemical shift data for a substituted triazolopyridine in different solvents, demonstrating the potential for peak resolution.

Proton Assignment	Chemical Shift (δ) in CDCl₃ (ppm)	Chemical Shift (δ) in Benzene-d₆ (ppm)	Change in δ (ppm)
H-5	8.65 (d)	8.40 (d)	-0.25
H-7	7.90 (m)	7.65 (m)	-0.25
H-8	7.90 (m)	7.75 (m)	-0.15
H-6	7.45 (t)	7.15 (t)	-0.30

Q2: What are the typical ¹H and ¹³C NMR chemical shift ranges for a simple[6][7][8]triazolo[4,3-a]pyridine core?

While substituent effects can be significant, the unsubstituted core provides a baseline for initial assignments. Protons on the pyridine ring are typically found in the aromatic region, with the proton at the 5-position (adjacent to the bridgehead nitrogen) being the most deshielded.

Data Presentation: Typical Chemical Shift Ranges

Nucleus	Position	Typical Chemical Shift (δ) in CDCl₃ (ppm)	Notes
¹H	H-3	~8.4 - 8.8	Often a singlet, highly dependent on triazole substitution.
H-5	~8.6 - 9.0	Typically a doublet, most downfield pyridine proton.
H-6	~7.3 - 7.7	Triplet or doublet of doublets.
H-7	~7.8 - 8.2	Doublet or multiplet.
H-8	~7.0 - 7.4	Triplet or doublet of doublets.
¹³C	C-3	~145 - 155
C-5	~125 - 130
C-6	~115 - 120
C-7	~130 - 135
C-8	~112 - 118
C-8a	~148 - 152	Bridgehead carbon.

Note: These are approximate ranges. Always use 2D NMR for unambiguous assignments in substituted systems.

Q3: How can I quickly identify common laboratory solvents as impurities in my spectrum?

Residual solvents from synthesis or workup are a common source of extraneous peaks. Their chemical shifts are well-documented. Comparing your spectrum to a standard reference table is the most efficient way to identify them.

Causality: The chemical shifts of these common impurities are known constants in specific deuterated solvents.[6][7] For example, a singlet around 2.17 ppm in CDCl₃ is characteristic of acetone, while a multiplet around 3.45 ppm in DMSO-d₆ often corresponds to water.[8][9]

Actionable Advice: Refer to the excellent publication by Gottlieb, Kotlyar, and Nudelman, which provides comprehensive tables of impurity chemical shifts in various NMR solvents.[7] A more recent paper by Babij et al. supplements this with data for greener, more modern solvents.[6]

Troubleshooting Guides

Guide 1: Distinguishing Isomers - The Power of Long-Range Correlation

A frequent and critical challenge is the definitive identification of regioisomers, such as differentiating between a[10][11][12]triazolo[4,3-a]pyridine and a[10][11][12]triazolo[1,5-a]pyridine. While 1D ¹H NMR may offer clues, it is often insufficient for an unambiguous assignment, especially with complex substitution patterns.

The Core Problem: These isomers differ in the connectivity between the triazole and pyridine rings. This structural difference is best probed by looking at correlations through bonds over 2 to 3 bond distances, which directly map the heterocyclic skeleton.

The Definitive Solution: Heteronuclear Multiple Bond Correlation (HMBC)

The HMBC experiment is the gold standard for this task. It detects correlations between protons and carbons that are separated by two or three bonds (²JCH and ³JCH).[13][14] By observing which protons on one ring are coupled to carbons on the other, you can unequivocally establish the fusion pattern.

Mandatory Visualization: Key HMBC Correlations for Isomer Identification

Caption: Key HMBC correlations for distinguishing triazolopyridine isomers.

Experimental Protocol: Isomer Identification using HMBC

• Sample Preparation: Prepare a solution of your compound (5-15 mg) in a suitable deuterated solvent (e.g., 0.6 mL of CDCl₃ or DMSO-d₆). Ensure the sample is homogeneous.

• Acquire Standard Spectra: Obtain high-quality 1D ¹H and ¹³C{¹H} spectra. This is essential for knowing the chemical shifts of all proton and carbon signals.

• Set up the HMBC Experiment:

  • Use a standard pulse sequence (e.g., hmbcgpqf on Bruker instruments).

  • Set the spectral widths to encompass all proton and carbon signals.

  • Crucial Parameter: Optimize the long-range coupling delay. The experiment is typically optimized for a nJCH of 8-10 Hz. This value is a good starting point for aromatic systems to observe the key ²JCH and ³JCH correlations.

• Data Processing and Analysis:

  • Process the 2D data with appropriate window functions (e.g., sine-bell).

  • On the processed spectrum, locate the proton signal of interest on the F2 (proton) axis. For example, find the singlet for the proton on the triazole ring (H-3 in the [4,3-a] isomer or H-2 in the [1,5-a] isomer).

  • Trace a vertical line from this proton signal and look for cross-peaks. Each cross-peak indicates a correlation to a carbon on the F1 (carbon) axis.

  • The Litmus Test: Look for a correlation from the triazole proton to the bridgehead carbon (C-8a). As the diagram above illustrates, this ³J coupling is present and diagnostic for both isomers and allows for their unambiguous differentiation.

Trustworthiness Check: To further validate your assignment, look for other expected long-range correlations. For the [4,3-a] isomer, you should also see a correlation from H-5 to C-8a. For the [1,5-a] isomer, you should see a correlation from H-5 to the bridgehead nitrogen-bearing carbon, C-5. The convergence of multiple, mechanistically sound correlations provides a highly trustworthy structural assignment.

Guide 2: Deciphering Complex Aromatic Coupling Patterns

In polysubstituted triazolopyridines, the aromatic region of the ¹H NMR spectrum can become a forest of overlapping multiplets, making it impossible to extract coupling constants or even assign protons to a specific spin system.

The Core Problem: When chemical shifts are very similar, the simple "n+1" splitting rule breaks down, and second-order effects can further complicate the spectrum.[15][16] The key is to resolve these overlapping signals by spreading them into a second dimension based on their through-bond connectivity.

The Solution Pathway: COSY and TOCSY Experiments

The first line of attack is the COSY (COrrelation SpectroscopY) experiment, which identifies protons that are directly coupled to each other (typically over 2 or 3 bonds).[16][17] For more complex systems where protons are part of a longer chain of couplings, the TOCSY (TOtal Correlation SpectroscopY) experiment is invaluable. It reveals correlations between all protons within a given spin system, not just adjacent ones.[11]

Mandatory Visualization: Workflow for Resolving Overlapping Signals

Caption: Workflow for assigning protons in crowded aromatic regions.

Experimental Protocol: Spin System Assignment using COSY

• Sample and 1D Spectra: Use the same sample prepared for other experiments. Ensure you have a high-resolution 1D ¹H spectrum.

• Set up the COSY Experiment:

  • Use a standard gradient-selected pulse sequence (e.g., cosygpqf on Bruker).

  • Set the spectral width in both dimensions to cover only the aromatic region. This increases resolution and reduces experiment time.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the data and symmetrize the spectrum if necessary.

  • The 1D spectrum appears on the diagonal. Off-diagonal peaks (cross-peaks) are the key information; they connect protons that are J-coupled.

  • To trace connectivity:

    • Start with a well-resolved signal on the diagonal, for instance, the downfield doublet for H-5.

    • Move perpendicular to the diagonal until you hit a cross-peak.

    • Move back to the diagonal from that cross-peak. The proton on the diagonal at this position is coupled to your starting proton. For H-5, this would lead you to H-6.

    • Repeat this process from the H-6 signal to find its other coupling partner (H-7), and so on, until the entire spin system of the pyridine ring is mapped out.

Expert Insight: If you have a severely crowded spectrum where even the COSY cross-peaks are ambiguous, a TOCSY experiment is the next logical step. By irradiating a single, somewhat resolved proton in the spin system, you can "light up" all other protons belonging to that same system, effectively pulling them out of the overlapping mess.[11][18] Combining COSY, TOCSY, HSQC, and HMBC data provides a powerful, multi-pronged approach to confidently solve even the most challenging triazolopyridine structures.

References

• Vallcorba, O., Rius, J., et al. (2014). Synthesis and crystal structures of two novel triazolopyridine compounds solved by local L.S.
• Silva, A. M. S. Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
• Jones, G. (2003). The Chemistry of the Triazolopyridines: an Update. National Academic Digital Library of Ethiopia.
• Synthesis of triazolopyridines and triazolopyrimidines using a modified Mitsunobu reaction. (2025).
• Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines
• Synthesis of New Triazolopyrazine Antimalarial Compounds. (2022). MDPI.
• Mohite, P., et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry.

• Discovery of[10][11]Triazolo[4,5-d]pyrimidine Derivatives as Novel LSD1 Inhibitors. (2016). NIH.

• Two Dimensional NMR.
• Technical Support Center: Resolving Peak Overlaps in NMR Spectra of Arom
• Two Dimensional Heteronuclear NMR Spectroscopy. (2023). Chemistry LibreTexts.
• Resolving overlapping peaks in 1H NMR of substituted arom
• Suryawanshi, P. NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS.
• Advanced NMR Screening: Unveiling Bioactive Compounds in Complex Molecular Mixtures. (2024). MDPI.
• 2D NMR SPECTROSCOPY_1-D and 2-D NMR, NOESY and COSY, HETCOR, INADEQUATE techniques. (2021).
• Ismael, S., AL-Mashal, F., & Saeed, B. Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 -. UNN.
• Heteronuclear coupling. University of Manitoba.
• qNMR of mixtures: what is the best solution to signal overlap? (2014). Mestrelab Research.
• How to Interpret NMR Spectroscopy Results: A Beginner's Guide. (2025). AZoOptics.
• Spin-Spin Splitting: J-Coupling.
• NMR Spectroscopy Interpret
• Mal, D.R. (2013). Mod-06 Lec-06 15N NMR in Heterocyclic Chemistry. YouTube.
• New pyridine and triazolopyridine derivatives: Synthesis, antimicrobial and antioxidant evaluation. (2025).
• Triazolopyridine. Wikipedia.
• NMR - Interpret
• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• NMR Solvent Data Chart.
• The Basics of Interpreting a Proton (1H) NMR Spectrum. (2021). ACD/Labs.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.
• Mohite, P., et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review.
• Dymińska, L., et al. (2022). The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. PMC.

• Abarca, B., et al. (2005). The Chemistry of[10][11]Triazolo[1,5- a] pyridines. Taylor & Francis Online.

• Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. (2022). MDPI.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuter

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Technical Support Center: Scaling Up the Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine for Preclinical Studies

Welcome to the technical support center for the synthesis of 1H-1,2,3-triazolo[4,5-b]pyridine. This guide is designed for researchers, scientists, and drug development professionals who are transitioning from bench-scale synthesis to larger-scale production for preclinical studies. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address the specific challenges encountered during the scale-up of this important heterocyclic compound.

Introduction

1H-1,2,3-Triazolo[4,5-b]pyridine, also known as 4-azabenzotriazole, is a versatile building block in medicinal chemistry, often utilized in the development of anti-cancer and anti-inflammatory agents.[1] As a compound progresses towards preclinical trials, the demand for larger quantities of high-purity material necessitates a robust and scalable synthetic process. This guide focuses on the common and effective method of synthesizing 1H-1,2,3-triazolo[4,5-b]pyridine via the diazotization of 2,3-diaminopyridine.

The diazotization of aromatic amines is a well-established reaction, but its scale-up presents unique challenges, particularly concerning safety, temperature control, and impurity profiles.[2][3] This resource aims to provide practical, field-proven insights to navigate these complexities and ensure a successful and efficient scale-up campaign.

Core Synthesis Workflow

The synthesis of 1H-1,2,3-triazolo[4,5-b]pyridine is typically achieved through the diazotization of 2,3-diaminopyridine with sodium nitrite in an acidic medium. The resulting diazonium salt undergoes intramolecular cyclization to form the desired triazole ring.

Caption: General workflow for the synthesis of 1H-1,2,3-triazolo[4,5-b]pyridine.

Troubleshooting Guide

This section addresses common issues encountered during the scale-up of 1H-1,2,3-triazolo[4,5-b]pyridine synthesis in a question-and-answer format.

SCALE-UP-001: Low or Inconsistent Yields

Question: We are experiencing a significant drop in yield and batch-to-batch inconsistency now that we have moved from a 10 g to a 500 g scale. What are the likely causes and how can we mitigate them?

Answer: A drop in yield upon scale-up is a common challenge and can be attributed to several factors that are less pronounced at the lab scale.

• Inadequate Temperature Control: Diazotization is a highly exothermic reaction.[3] On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. Localized "hot spots" can lead to the decomposition of the unstable diazonium salt intermediate, resulting in reduced yield and the formation of impurities.[4][5]

  • Solution:

    • Reactor Choice: Utilize a jacketed reactor with a reliable cooling system.

    • Slow Addition: Add the sodium nitrite solution slowly and subsurface to ensure rapid mixing and heat exchange.

    • Monitoring: Employ multiple temperature probes to monitor for temperature gradients within the reactor.

• Inefficient Mixing: As the reaction volume increases, achieving homogeneous mixing becomes more challenging. Poor mixing can lead to localized high concentrations of reagents, causing side reactions.

  • Solution:

    • Agitation: Use an overhead stirrer with an appropriately sized impeller to ensure good vortexing and mixing throughout the reaction.

    • Baffles: If your reactor is equipped with them, use baffles to improve mixing efficiency.

• pH Control: The pH of the reaction medium is critical for the stability of the diazonium salt.

  • Solution:

    • Acid Concentration: Ensure that the concentration of the acid is sufficient to maintain a low pH throughout the reaction, even as the base (sodium nitrite) is added.

    • Monitoring: Use a calibrated pH probe to monitor the pH in real-time.

SCALE-UP-002: Product Purity Issues and Impurity Profiling

Question: Our scaled-up batches of 1H-1,2,3-triazolo[4,5-b]pyridine show several impurities by HPLC that were not significant at the lab scale. What are these impurities and how can we control them?

Answer: The impurity profile can change significantly upon scale-up due to the factors mentioned above. Common impurities in this synthesis include:

• Phenolic Byproducts: Formed from the reaction of the diazonium salt with water, especially at elevated temperatures.

• Azo Coupling Products: The diazonium salt can couple with unreacted 2,3-diaminopyridine or other aromatic species present.[5]

• Starting Material: Incomplete reaction can leave residual 2,3-diaminopyridine.

Control and Mitigation:

• Strict Temperature Control: As mentioned, maintaining a low and consistent temperature (typically 0-5 °C) is the most critical factor in minimizing the formation of phenolic impurities.[2]

• Stoichiometry and Addition Rate: Careful control of the stoichiometry of sodium nitrite and a slow addition rate can minimize self-coupling reactions.

• In-Process Controls (IPCs): Implement IPCs, such as HPLC analysis of reaction aliquots, to monitor the consumption of starting material and the formation of the product and impurities.

SCALE-UP-003: Challenges in Large-Scale Purification

Question: We are finding it difficult to purify our multi-hundred-gram batches of 1H-1,2,3-triazolo[4,5-b]pyridine. Column chromatography is not practical at this scale. What are our options?

Answer: Large-scale purification requires a shift in strategy from chromatographic methods to crystallization.

• Crystallization: This is the most viable method for large-scale purification of solid compounds.

  • Solvent Screening: Conduct a thorough solvent screening to identify a suitable solvent or solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution or are easily removed.

  • Cooling Profile: The rate of cooling can significantly impact crystal size and purity. A slow, controlled cooling profile is generally preferred.

  • Seeding: Seeding the supersaturated solution with a small amount of pure product can promote crystallization and control crystal size.

• Recrystallization: If the initial purity after crystallization is not sufficient, a second recrystallization from a different solvent system may be necessary.

Solvent System	Suitability for Crystallization	Notes
Water	Good	The product is soluble in hot water and less soluble in cold.
Ethanol/Water	Very Good	A common and effective system for recrystallization.
Acetonitrile	Moderate	Can be used, but may require a co-solvent.
Toluene	Poor	The product is generally not very soluble in non-polar solvents.

Table 1: General Solvent Suitability for Crystallization of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions for scaling up this diazotization reaction?

A1: Diazonium salts are potentially explosive, especially when dry.[6] Key safety precautions include:

• Never Isolate the Diazonium Salt: The diazonium salt should be generated and used in situ without isolation.

• Temperature Control: Strict adherence to low temperatures (0-5 °C) is crucial to prevent uncontrolled decomposition.[2]

• Quenching: Any excess nitrous acid should be quenched at the end of the reaction. A solution of sulfamic acid or urea can be used for this purpose.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.

Q2: How do we prepare and standardize the sodium nitrite solution for a large-scale reaction?

A2: For a large-scale reaction, it is crucial to use a well-characterized sodium nitrite solution.

• Preparation: To prepare a 1 M solution, dissolve 69.0 g of sodium nitrite in deionized water to a final volume of 1 L. Prepare this solution fresh before use.

• Standardization: The concentration of the sodium nitrite solution can be accurately determined by titration against a primary standard, such as sulfanilamide.[7][8]

Q3: What are the key analytical methods for quality control of the final product for preclinical studies?

A3: A comprehensive set of analytical tests is required to ensure the identity, purity, and quality of the final product.

Analytical Method	Purpose	Typical Specification (for Preclinical Grade)
HPLC (High-Performance Liquid Chromatography)	Purity assessment and impurity profiling.	>98% purity, individual impurities <0.1%
¹H NMR (Proton Nuclear Magnetic Resonance)	Structure confirmation and identification.	Spectrum conforms to the reference standard.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)	Structure confirmation.	Spectrum conforms to the reference standard.
Mass Spectrometry (MS)	Molecular weight confirmation.	[M+H]⁺ or [M-H]⁻ ion corresponds to the calculated mass.
FTIR (Fourier-Transform Infrared Spectroscopy)	Functional group analysis.	Spectrum conforms to the reference standard.
Melting Point	Physical property and purity indicator.	Within a narrow range (e.g., 207-209 °C).
Residual Solvent Analysis (by GC)	Quantitation of residual solvents from the synthesis.	Within ICH limits.

Table 2: Key Analytical Methods for Quality Control.

Detailed Experimental Protocol (Illustrative for 1 kg Scale)

This protocol is for illustrative purposes and should be adapted and optimized for your specific equipment and safety procedures.

Step 1: Synthesis of 2,3-Diaminopyridine (if not commercially sourced)

The precursor, 2,3-diaminopyridine, can be synthesized via several routes, including the reduction of 2-amino-3-nitropyridine.[9][10] A common industrial method involves the amination of 2-chloro-3-aminopyridine with aqueous ammonia under pressure.[11]

Step 2: Diazotization and Cyclization to form 1H-1,2,3-Triazolo[4,5-b]pyridine

Caption: Step-by-step protocol for the diazotization and cyclization reaction.

Materials:

• 2,3-Diaminopyridine (1.0 kg, 9.16 mol)

• Concentrated Hydrochloric Acid (~12 M, 2.5 L)

• Deionized Water

• Sodium Nitrite (665 g, 9.63 mol)

• Sulfamic Acid

• Sodium Bicarbonate

• Ice

Procedure:

• Preparation of the Amine Solution: To a 20 L jacketed reactor equipped with an overhead stirrer, temperature probe, and addition funnel, charge deionized water (8 L) and concentrated hydrochloric acid (2.5 L). Cool the solution to 0-5 °C. Slowly add 2,3-diaminopyridine (1.0 kg) while maintaining the temperature below 10 °C. Stir until all the solid has dissolved. Cool the resulting solution to 0-5 °C.

• Preparation of the Nitrite Solution: In a separate vessel, dissolve sodium nitrite (665 g) in cold deionized water (2 L).

• Diazotization: Slowly add the sodium nitrite solution to the amine solution via the addition funnel over 2-3 hours, ensuring the temperature of the reaction mixture does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction by HPLC until the starting material is consumed (<1%).

• Quenching: Prepare a solution of sulfamic acid (50 g in 500 mL of water) and add it slowly to the reaction mixture to quench any excess nitrous acid. A negative test on starch-iodide paper indicates the absence of nitrous acid.

• Isolation: Slowly and carefully add a saturated solution of sodium bicarbonate to the reaction mixture to neutralize the acid and precipitate the product. The pH should be adjusted to ~7-8.

• Filtration and Washing: Filter the precipitated solid and wash the filter cake thoroughly with cold deionized water (3 x 2 L).

• Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Expected Yield: 80-90% Purity (crude): >95%

Step 3: Purification by Recrystallization

• Dissolution: In a suitably sized reactor, suspend the crude 1H-1,2,3-triazolo[4,5-b]pyridine in a mixture of ethanol and water (e.g., a 1:1 ratio). Heat the mixture to reflux with stirring until all the solid dissolves.

• Hot Filtration (optional): If there are any insoluble impurities, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to complete crystallization.

• Isolation: Filter the crystals, wash with a small amount of cold ethanol/water, and then with cold water.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C.

References

• Gyan Sanchay. Sodium nitrite titration/ Diazotization Titration. Retrieved from [Link]

• Google Patents. (n.d.). DE102009022830A1 - Preparing 2,3-diaminopyridine compounds, useful e.g. as intermediates to produce pharmaceutical compounds, comprises aminating 3-amino-2-halopyridine compounds with aqueous ammonia in the presence of catalyst, heating and extracting.

• PharmaGuideline. (2010, September 25). Preparation and Standardization of 0.1 M Sodium Nitrite. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,3-diaminopyridine. Retrieved from [Link]

• Google Patents. (n.d.). CN103664762A - Method for preparing 2, 3-diamino pyridine.
• Google Patents. (n.d.). US20170073303A1 - Solvent medium for diazotization reaction.

• MDPI. (n.d.). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. Retrieved from [Link]

• ResearchGate. (n.d.). Continuous diazotization of aromatic amines with high acid and sodium nitrite concentrations in microreactors. Retrieved from [Link]

• PubMed. (2023, February 10). A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor. Retrieved from [Link]

• BrainKart. (2018, March 21). Diazotization (Sodium Nitrite Titration): Assay Methods. Retrieved from [Link]

• ACS Publications. (n.d.). Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Retrieved from [Link]

• PMC. (2016, July 14). Exploring Flow Procedures for Diazonium Formation. Retrieved from [Link]

• Scribd. (n.d.). Diazotization Batch Reactor Pilot Report. Retrieved from [Link]

• ResearchGate. (2025, August 6). Reactive Chemical Hazards of Diazonium Salts. Retrieved from [Link]

• Arkat USA. (n.d.). Synthesis of 2,3-diaminopyridine-derived 4-azabenzimidazoles and (phenylimino)pyridine analogues as potential anti. Retrieved from [Link]

• SpringerLink. (n.d.). Selectivity engineering of the diazotization reaction in a continuous flow reactor. Retrieved from [Link]

• Reddit. (2021, September 20). Diazotization workup neutralization question. Retrieved from [Link]

• ResearchGate. (2022, March 4). Determination of nitrite by simple diazotization method. Retrieved from [Link]

• Google Patents. (n.d.). CN101636380A - Process for preparing aromatic diazonium salts.

• ResearchGate. (n.d.). Chemical route of diazotization reaction, coupling component synthesis.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal structure of 1H-1,2,3-Triazolo[4,5-b]-pyridin-4-ium nitrate, C5H5N5O3. Retrieved from [Link]

• Slideshare. (n.d.). diazotisation reaction and synthesis of azodyes. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2024, August 20). 1H-1,2,3-Triazolo[4,5-b]pyridine (CAS 273-34-7). Retrieved from [Link]

• Google Patents. (n.d.). US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water.

• OUCI. (n.d.). Exploring Flow Procedures for Diazonium Formation. Retrieved from [Link]

• MDPI. (2024, February 18). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Retrieved from [Link]

• Master Organic Chemistry. (2018, December 3). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

• ResearchGate. (2025, August 9). Synthesis of some novel 1,2,4-triazolo [4,3-a] 2H-pyrano 3,2-e pyridine derivatives. Retrieved from [Link]

• BYJU'S. (n.d.). Diazotization Reaction Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Facile one-pot synthesis of new[9][12][13]triazolo[1,5- a ]pyridine derivatives by ultrasonic irradiation. Retrieved from [Link]

• PMC. (n.d.). The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. Retrieved from [Link]

• ResearchGate. (2025, August 7). ChemInform Abstract: A Green Procedure for the Diazotization-Iodination of Aromatic Amines under Aqueous, Strong-Acid-Free Conditions.. Retrieved from [Link]

• Fisher Scientific. (n.d.). 1H-1,2,3-Triazolo[4,5-b]pyridine 98.0+%, TCI America™. Retrieved from [Link]

• MDPI. (n.d.). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Retrieved from [Link]

• NIH. (n.d.). The[9][12][13]Triazolo[4,3‐a]pyridine as a New Player in the Field of IDO1 Catalytic Holo‐Inhibitors. Retrieved from [Link]

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Technical Support Center: Addressing Metabolic Instability of 1H-1,2,3-Triazolo[4,5-b]pyridine Drug Candidates

Welcome to the technical support center dedicated to navigating the complexities of metabolic instability in drug candidates featuring the 1H-1,2,3-Triazolo[4,5-b]pyridine core. This scaffold is a cornerstone in the development of novel therapeutics, including anti-cancer and anti-inflammatory agents.[1] However, its journey from a promising hit to a viable drug candidate is often challenged by metabolic liabilities. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to empower researchers in overcoming these hurdles.

I. Understanding the Metabolic Landscape of 1H-1,2,3-Triazolo[4,5-b]pyridines

The fused triazole and pyridine ring system of 1H-1,2,3-Triazolo[4,5-b]pyridine contributes to its chemical stability and unique pharmacological properties.[1] However, like many nitrogen-containing heterocycles, it is susceptible to metabolism by hepatic enzymes, primarily the Cytochrome P450 (CYP) superfamily.[2][3] Understanding the likely metabolic pathways is the first step in designing more robust analogues.

Common Metabolic Hotspots:

• Aromatic Hydroxylation: The pyridine ring is a common site for CYP-mediated oxidation, leading to the formation of phenolic metabolites.[4][5] The position of hydroxylation can be influenced by the electronic properties of substituents on the ring.

• N-Oxidation: The nitrogen atoms within the triazole and pyridine rings are susceptible to oxidation, forming N-oxides.

• Metabolism of Substituents: Functional groups attached to the core scaffold are often primary sites of metabolism. This can include N-dealkylation, O-dealkylation, and oxidation of alkyl chains.

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} } Caption: Generalized metabolic pathways for 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives.

II. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the investigation of metabolic stability for this class of compounds.

Q1: My 1H-1,2,3-Triazolo[4,5-b]pyridine candidate shows high clearance in human liver microsomes. What are the likely metabolic pathways?

A1: High clearance in liver microsomes strongly suggests oxidative metabolism, primarily mediated by CYP enzymes.[6] The most probable pathways are aromatic hydroxylation on the pyridine ring or oxidation of electron-rich substituents. To confirm this, conduct a metabolite identification study using high-resolution liquid chromatography-mass spectrometry (LC-MS).[7][8] The presence of metabolites with an increase of 16 Da (oxygen) or loss of alkyl groups is indicative of these pathways.

Q2: How can I block the metabolic hotspots on the 1H-1,2,3-Triazolo[4,5-b]pyridine core?

A2: Several strategies can be employed to improve metabolic stability:[9][10][11]

• Introduce Electron-Withdrawing Groups: Adding electron-withdrawing groups (e.g., -CF3, -F) to the pyridine ring can deactivate it towards oxidative metabolism.[2][10]

• Steric Hindrance: Placing bulky groups near a metabolic soft spot can sterically hinder the approach of metabolizing enzymes.

• Bioisosteric Replacement: Replacing a metabolically labile group with a more stable bioisostere can be effective. For example, replacing a metabolically susceptible phenyl ring with a pyridine ring can sometimes increase stability.[12]

• Deuteration: Replacing a hydrogen atom at a metabolic hotspot with deuterium can slow the rate of metabolism due to the kinetic isotope effect.[9]

Q3: My compound is stable in liver microsomes but shows poor in vivo stability. What could be the reason?

A3: While liver microsomes are excellent for assessing Phase I metabolism, they lack many Phase II conjugating enzymes and cytosolic enzymes.[13] Poor in vivo stability, despite microsomal stability, could be due to:

• Phase II Conjugation: The compound or its Phase I metabolites may be rapidly conjugated with glucuronic acid (by UGTs) or sulfate (by SULTs), leading to rapid excretion.[14] Consider running experiments with hepatocytes, which contain both Phase I and II enzymes.[11]

• Metabolism by Other Enzymes: Enzymes like aldehyde oxidase (AOX) or flavin-containing monooxygenases (FMOs), which are not highly abundant in microsomes, could be responsible for metabolism.[15]

• Gut Metabolism: The compound may be metabolized by enzymes in the gut wall before reaching systemic circulation.

Q4: I am observing unexpected or reactive metabolites. How should I proceed?

A4: The formation of reactive metabolites is a significant safety concern.[4] It is crucial to identify the structure of these metabolites and the mechanism of their formation. Techniques like glutathione (GSH) trapping experiments can help identify reactive electrophilic metabolites. If reactive metabolites are confirmed, structural modifications to eliminate the metabolic pathway leading to their formation are necessary.

III. Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues encountered during metabolic stability assays.

Observed Problem	Potential Cause(s)	Troubleshooting Steps
High variability in microsomal stability data	1. Inconsistent microsome activity. 2. Poor compound solubility. 3. Inaccurate quantification.	1. Always include positive control compounds (e.g., dextromethorphan, midazolam) to verify microsomal activity.[16] 2. Check the solubility of your compound in the incubation buffer. The final concentration of organic solvent (e.g., DMSO, acetonitrile) should be low (<1%) to avoid inhibiting enzyme activity.[16] 3. Ensure your LC-MS/MS method is validated for linearity, accuracy, and precision. Use a suitable internal standard.[17]
No metabolism observed for a compound expected to be labile	1. Inactive microsomes or cofactor. 2. Compound is a potent inhibitor of its own metabolism. 3. Incorrect LC-MS/MS method.	1. Verify the activity of your microsomes and the NADPH regenerating system with positive controls.[18] 2. Run the assay at multiple compound concentrations to check for auto-inhibition. 3. Confirm that your analytical method can accurately detect and quantify the parent compound.
LC-MS/MS chromatogram shows poor peak shape or splitting	1. Column contamination or degradation. 2. Inappropriate mobile phase. 3. Sample matrix effects.	1. Flush the column or replace it if necessary.[19] 2. Optimize the mobile phase composition and pH.[19] 3. Evaluate and minimize matrix effects by optimizing the sample preparation method (e.g., protein precipitation vs. liquid-liquid extraction).[17]
Difficulty in identifying metabolites	1. Low abundance of metabolites. 2. Complex biological matrix. 3. Lack of appropriate analytical tools.	1. Concentrate the sample or use a more sensitive mass spectrometer. 2. Employ advanced sample clean-up techniques. 3. Utilize high-resolution mass spectrometry (HRMS) for accurate mass measurement and tandem MS (MS/MS) for structural elucidation.[20][21] Metabolite identification software can also aid in data analysis.[7]

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} } Caption: A workflow for addressing metabolic instability.

IV. Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

1. Purpose: To determine the in vitro metabolic stability of a test compound in liver microsomes.[22]

2. Materials:

• Liver microsomes (human or other species)[22]

• Test compound stock solution (e.g., 10 mM in DMSO)

• Phosphate buffer (100 mM, pH 7.4)[16]

• NADPH regenerating system (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[22]

• Positive control compounds (e.g., dextromethorphan, midazolam)

• Acetonitrile with internal standard (for reaction termination)

• 96-well plates

• Incubator (37°C)

• Centrifuge

• LC-MS/MS system[22]

3. Procedure:

• Preparation: Thaw liver microsomes and the NADPH regenerating system on ice.[16][23]

• Reaction Mixture Preparation: In a 96-well plate, add the phosphate buffer, liver microsomes, and test compound (final concentration typically 1 µM).[16] Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiation of Reaction: Add the NADPH regenerating system to initiate the metabolic reaction.[16]

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding cold acetonitrile containing an internal standard.[6]

• Sample Processing: Centrifuge the plate to precipitate proteins.[22]

• Analysis: Transfer the supernatant to a new plate and analyze the remaining parent compound concentration by LC-MS/MS.[22]

4. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• Calculate the half-life (t½) and in vitro intrinsic clearance (CLint) from the slope of the linear regression.[6][18]

Protocol 2: Metabolite Identification using LC-HRMS

1. Purpose: To identify the major metabolites of a test compound formed in a biological system (e.g., liver microsomes or hepatocytes).

2. Materials:

• Incubation samples from the metabolic stability assay

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system[20]

• Metabolite identification software

3. Procedure:

• Sample Analysis: Inject the supernatant from the terminated incubation samples onto the LC-HRMS system.

• Data Acquisition: Acquire data in both full scan mode (to detect all ions) and tandem MS (MS/MS) mode (to fragment ions of interest).

• Data Processing: Use metabolite identification software to search for expected and unexpected metabolites by comparing the chromatograms of the test samples with control samples (without NADPH or compound).[7] The software can identify potential metabolites based on mass shifts corresponding to common metabolic transformations (e.g., +16 Da for oxidation).

• Structural Elucidation: Analyze the MS/MS fragmentation patterns of the potential metabolites to confirm their structures.[7]

V. References

• Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Available at: [Link]

• Microsomal Stability Assay Protocol. AxisPharm. Available at: [Link]

• Drug metabolic stability in early drug discovery to develop potential lead compounds. PubMed. Available at: [Link]

• Microsomal stability assay for human and mouse liver microsomes - drug metabolism. protocols.io. Available at: [Link]

• Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. NEDMDG. Available at: [Link]

• Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. eCampusOntario Pressbooks. Available at: [Link]

• Understanding P450-mediated Bio-transformations into Epoxide and Phenolic Metabolites. PubMed. Available at: [Link]

• Masterclass LIVE: Identifying metabolites with tandem mass spectrometry (LC-MS/MS). YouTube. Available at: [Link]

• What is the importance of metabolic stability in drug design? Patsnap Synapse. Available at: [Link]

• Metabolic Stability. Pharma Focus Asia. Available at: [Link]

• How Does LC-MS Identify Proteins and Metabolites? Patsnap Synapse. Available at: [Link]

• Metabolite identification and quantitation in LC-MS/MS-based metabolomics. ResearchGate. Available at: [Link]

• Microsomal Clearance/Stability Assay. Domainex. Available at: [Link]

• Metabolite Identification by Mass Spectrometry. International Journal of Pharmaceutical Research and Allied Sciences. Available at: [Link]

• Analytical Techniques in Metabolomics: Mass Spectrometry, NMR, and Emerging Technologies. Arome Science. Available at: [Link]

• metabolic stability in liver microsomes. Mercell. Available at: [Link]

• Cytochrome P450 mediated aromatic oxidation: a theoretical study. ACS Publications. Available at: [Link]

• Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery Blogs. Available at: [Link]

• Cytochrome P450 Mediated Drug Metabolism. The Royal Society of Chemistry. Available at: [Link]

• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. MDPI. Available at: [Link]

• CHAPTER 9: Nitrogen Heterocycles. The Royal Society of Chemistry. Available at: [Link]

• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. PubMed Central. Available at: [Link]

• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry. Available at: [Link]

• Examples of important N-heterocycles and our reaction design. ResearchGate. Available at: [Link]

• Novel Triazolopyridine Derivatives as DGAT2 Inhibitors for Treating Multiple Diseases. National Institutes of Health. Available at: [Link]

• Computational models for cytochrome P450: a predictive electronic model for aromatic oxidation and hydrogen atom abstraction. Semantic Scholar. Available at: [Link]

• Comparison of metabolic pathways of different α-N-heterocyclic thiosemicarbazones. National Institutes of Health. Available at: [Link]

• Pyrazolopyridine and Triazolopyridine Derivatives as DGAT2 Inhibitors for Treating Multiple Diseases. ACS Publications. Available at: [Link]

• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. ResearchGate. Available at: [Link]

• Navigating new regulatory guidelines for drug metabolism studies. Drug Discovery News. Available at: [Link]

• The Chemistry of the Triazolopyridines: an Update. National Academic Digital Library of Ethiopia. Available at: [Link]

• Comparison of metabolic pathways of different α-N-heterocyclic thiosemicarbazones. ResearchGate. Available at: [Link]

• “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. IJNRD. Available at: [Link]

• The[18][22][23]Triazolo[4,3‐a]pyridine as a New Player in the Field of IDO1 Catalytic Holo‐Inhibitors. National Institutes of Health. Available at: [Link]

• Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. PMC. Available at: [Link]

• Tackling metabolism issues in drug discovery with in silico methods. AZoNetwork. Available at: [Link]

• Drug Metabolism. MSD Manual Professional Edition. Available at: [Link]

• 1H-1,2,3-Triazolo[4,5-b]pyridine. Chem-Impex. Available at: [Link]

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• 1. chemimpex.com [chemimpex.com]
• 2. books.rsc.org [books.rsc.org]
• 3. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review | MDPI [mdpi.com]
• 4. Understanding P450-mediated Bio-transformations into Epoxide and Phenolic Metabolites [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 7. m.youtube.com [m.youtube.com]
• 8. How Does LC-MS Identify Proteins and Metabolites? [synapse.patsnap.com]
• 9. Drug metabolic stability in early drug discovery to develop potential lead compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nedmdg.org [nedmdg.org]
• 11. What is the importance of metabolic stability in drug design? [synapse.patsnap.com]
• 12. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmafocusasia.com [pharmafocusasia.com]
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• 21. Metabolomics Techniques: MS, NMR & Emerging Technologies [arome-science.com]
• 22. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Continuous-Flow Synthesis of Triazolopyridines

Welcome to the technical support center for the continuous-flow synthesis of triazolopyridines. This resource is designed for researchers, scientists, and drug development professionals actively engaged in this innovative and powerful synthetic methodology. Triazolopyridines are a vital class of heterocyclic compounds with broad applications in pharmaceuticals.[1][2][3] Continuous-flow synthesis offers significant advantages over traditional batch processing for these molecules, including enhanced safety, improved heat and mass transfer, and greater reproducibility.[4][5]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established principles and practical field experience to help you navigate the common challenges encountered during your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary safety advantages of using continuous-flow synthesis for reactions involving hazardous intermediates, such as azides, in triazolopyridine synthesis?

A: The primary safety advantage lies in the significant reduction of the volume of hazardous materials present at any given time.[6] In a flow reactor, only a small amount of the reaction mixture is in the reactor coil, minimizing the risk associated with potentially explosive intermediates like organic azides.[7][8][9] Continuous-flow systems allow for the in situ generation and immediate consumption of these hazardous intermediates, preventing their accumulation.[8] This contrasts sharply with batch reactions where large quantities of hazardous materials are present in a single vessel. Furthermore, the high surface-area-to-volume ratio of microreactors provides superior temperature control, effectively mitigating the risk of thermal runaways, which can be a major concern with exothermic azide-forming reactions.[8]

Q2: How does continuous-flow processing improve yield and selectivity compared to batch synthesis of triazolopyridines?

A: Continuous-flow reactors provide precise control over key reaction parameters such as temperature, pressure, and residence time.[4][6] This level of control allows for the fine-tuning of reaction conditions to favor the desired product and minimize the formation of byproducts. For instance, in some triazolopyridine syntheses, rapid heating to a precise temperature can significantly enhance selectivity, which is difficult to achieve uniformly in a large batch reactor.[6] The transfer from batch to flow processing has been shown to result in a significant boost in isolated yield and a drastic reduction in reaction time.[10] For example, a reaction that takes hours in batch can be completed in minutes in a flow system.[10]

Q3: What are the key considerations when transferring a batch synthesis of a triazolopyridine to a continuous-flow setup?

A: When transitioning from batch to flow, several factors must be carefully considered:

• Solubility: Ensure all starting materials, intermediates, and products remain soluble in the chosen solvent system under the flow conditions to prevent clogging.[4]

• Reaction Kinetics: A thorough understanding of the reaction kinetics is crucial for determining the appropriate residence time.

• Stoichiometry: In flow, stoichiometry is controlled by the relative flow rates and concentrations of the reagent streams. Precise and stable pumping is essential.

• Mixing: Efficient mixing is critical for fast reactions. The choice of T-mixers, static mixers, or other mixing elements depends on the reaction rate and fluid properties.

• Temperature and Pressure: Flow systems allow for operation at temperatures above the solvent's boiling point by applying back pressure, which can significantly accelerate reactions.[11]

Q4: Can solid reagents or catalysts be used in the continuous-flow synthesis of triazolopyridines?

A: Yes, but with specific considerations. Handling solids can be challenging due to the risk of clogging the reactor channels.[11][12] Several strategies can be employed:

• Packed-Bed Reactors: Immobilized catalysts or reagents can be packed into a column, and the reaction mixture is flowed through it.[11]

• Slurry Pumping: Specialized pumps can handle slurries, but careful optimization is needed to maintain a stable and homogeneous suspension.

• In-situ Generation: Whenever possible, generate solid-forming reagents in situ under conditions where they are immediately consumed.

II. Troubleshooting Guides

This section addresses specific problems you may encounter during your continuous-flow experiments for triazolopyridine synthesis.

Problem 1: Reactor Clogging

Reactor clogging is one of the most common issues in flow chemistry and can halt an experiment completely.[12]

Potential Cause	Explanation	Troubleshooting Steps
Poor Solubility	Starting materials, intermediates, or the final product may have limited solubility in the reaction solvent, causing them to precipitate within the reactor tubing.	1. Solvent Screening: Test the solubility of all components in various solvents at the intended reaction temperature.2. Increase Solvent Volume: Lower the concentration of your reagents. It's often better to start with lower concentrations and gradually increase them.[4]3. Co-solvent System: Introduce a co-solvent to improve solubility.4. Increase Temperature: If thermally stable, increasing the reaction temperature can enhance solubility.
Byproduct Formation	An insoluble byproduct may be forming under the reaction conditions.	1. Reaction Analysis: Analyze the solid material to identify its structure.2. Optimize Reaction Conditions: Adjust temperature, residence time, or stoichiometry to minimize byproduct formation. For example, some side reactions are more prevalent at higher temperatures or longer residence times.[6]3. Alternative Synthetic Route: Consider a different synthetic approach that avoids the formation of the insoluble byproduct.
Gas Evolution	Reactions that produce gaseous byproducts (e.g., N₂) can lead to slug flow and pressure fluctuations, which may promote precipitation.	1. Back-Pressure Regulator (BPR): Use a BPR to maintain a constant pressure and keep gases in solution.2. Degassing: Degas solvents and reagent solutions before introducing them into the system.

Problem 2: Low Yield or Incomplete Conversion

Achieving high yields requires careful optimization of reaction parameters.

Potential Cause	Explanation	Troubleshooting Steps
Insufficient Residence Time	The reactants may not be spending enough time in the heated zone of the reactor for the reaction to go to completion.	1. Decrease Flow Rate: Lower the pump flow rates to increase the time the reaction mixture spends in the reactor.2. Increase Reactor Volume: Use a longer or wider diameter reactor coil.
Inadequate Mixing	If the reagents are not mixing efficiently, the reaction rate will be limited by mass transfer rather than kinetics.[13]	1. Use a Static Mixer: Install an in-line static mixer immediately after the T-junction where the reagent streams combine.2. Increase Flow Rate (with caution): Higher flow rates can improve mixing but will decrease residence time. This requires a balance and may necessitate a larger reactor.
Incorrect Temperature	The reaction may require a higher temperature to achieve a reasonable rate.	1. Increase Temperature: Gradually increase the temperature of the reactor, ensuring it is within the stability limits of your compounds.2. Superheating: Utilize a back-pressure regulator to heat the reaction mixture above the solvent's atmospheric boiling point.[11]
Reagent Degradation	One or more of your starting materials may be unstable under the reaction conditions.	1. Stability Studies: Run each starting material individually through the reactor under the reaction conditions to check for degradation.2. Lower Temperature/Shorter Residence Time: If degradation is observed, try running the reaction at a lower temperature or for a shorter residence time.

Problem 3: Poor Selectivity / Formation of Multiple Products

The formation of undesired isomers or byproducts can be a significant challenge.

Potential Cause	Explanation	Troubleshooting Steps
Suboptimal Temperature	The activation energies for the formation of the desired product and byproducts may be different. Temperature can be a powerful tool to control selectivity.	1. Temperature Screening: Systematically vary the reaction temperature to find the optimal point for selectivity. In some cases, higher temperatures can improve regioselectivity.[6]2. Flash Chemistry: Utilize very high temperatures for very short residence times, which can sometimes favor the kinetically controlled product.
Incorrect Stoichiometry	The ratio of reactants can significantly influence the product distribution.	1. Vary Flow Rate Ratios: Adjust the relative flow rates of the reagent pumps to screen different stoichiometric ratios.2. Computational Studies: Density Functional Theory (DFT) studies can provide insight into the reaction mechanism and help identify the optimal stoichiometry.
Influence of Base/Acid	The choice and concentration of a base or acid catalyst can be critical for directing the reaction pathway.	1. Screen Catalysts: Experiment with different bases or acids of varying strengths.2. Optimize Catalyst Concentration: Systematically vary the concentration of the catalyst.

Problem 4: System Leaks and Pressure Fluctuations

A stable and leak-free system is essential for reproducible results.

Potential Cause	Explanation	Troubleshooting Steps
Loose Fittings	Improperly tightened fittings are a common source of leaks.	1. Systematic Check: Before starting the experiment, prime the system with solvent and carefully inspect all connections for leaks.[4]2. Correct Tightening: Use appropriate wrenches for PEEK or stainless steel fittings and avoid over-tightening, which can damage the ferrules.
Pump Cavitation	Air bubbles in the pump head can lead to inconsistent flow rates and pressure fluctuations.	1. Degas Solvents: Thoroughly degas all solvents and reagent solutions before use.2. Prime Pumps Carefully: Ensure the pump heads are fully primed with liquid and free of air bubbles.
Back Pressure Regulator Issues	A faulty or improperly set BPR can cause pressure instability.	1. Inspect BPR: Check the BPR for any blockages or damage.2. Correct Setting: Ensure the BPR is set to the desired pressure and is functioning correctly.

III. Visualized Workflows and Protocols

General Experimental Workflow for Continuous-Flow Triazolopyridine Synthesis

The following diagram illustrates a typical workflow for the continuous-flow synthesis of a triazolopyridine, starting from reagent preparation to product collection.

Caption: General workflow for continuous-flow synthesis.

Troubleshooting Logic Diagram for Low Yield

This diagram provides a logical sequence of steps to diagnose and resolve issues of low product yield.

Caption: Troubleshooting flowchart for low yield issues.

IV. References

• Computational Studies towards the Optimization of the Synthesis of 1,2,4-Triazolo[1,5-a]pyridine-2-carboxylate: Advantages of Continuous Flow Processing. Eur. J. Org. Chem. 2024, 27, e202300921. [Link]

• Computational Studies towards the Optimization of the Synthesis of 1,2,4‐Triazolo[1,5‐a]pyridine‐2‐carboxylate: Advantages of Continuous Flow Processing. ResearchGate. [Link]

• Continuous-flow synthesis of 1,4,6,7-tetrahydro-5H-[6][10]triazolo[4,5-c]pyridines towards key intermediates of clinical candidates JNJ-54175446 and zanvipixant (JNJ-55308942) with antidepressant activity. PMC - NIH. [Link]

• Safe generation and use of bromine azide under continuous flow conditions – selective 1,2-bromoazidation of olefins. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Ten key issues in modern flow chemistry. Chem. Commun., 2011, 47, 4583–4592. [Link]

• 7 Things to Keep in Mind When Adopting Flow Chemistry. Lab Unlimited. [Link]

• Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous-flow technology. Beilstein Journals. [Link]

• Safe generation and use of bromine azide under continuous flow conditions - selective 1,2-bromoazidation of olefins. ResearchGate. [Link]

• Development of a Telescoped Flow Process for the Safe and Effective Generation of Propargylic Amines. NIH. [Link]

• Flow chemistry as a versatile tool for the synthesis of triazoles. Catalysis Science & Technology (RSC Publishing). [Link]

• Common Issues in Chemical Reactors. Jinzong Machinery. [Link]

• What are the pitfalls of flow chemistry according to academics and industry professionals? H.E.L Group. [Link]

• Unclogging the problems of flow chemistry. Chemistry World. [Link]

• Synthesis of New Triazolopyrazine Antimalarial Compounds. PMC - NIH. [Link]

• A review of synthetic methods of 1,2,4-triazolopyridines and their therapeutic properties. ResearchGate. [Link]

• Things you may not know about continuous flow chemistry. Syngene International Ltd. [Link]

• The Assembly and Use of Continuous-Flow Systems for Chemical Synthesis. DSpace@MIT. [Link]

• Overcoming solid handling issues in continuous flow substitution reactions through ionic liquid formation. Organic & Biomolecular Chemistry. [Link]

• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry. [Link]

• Continuous Flow. Chemistry LibreTexts. [Link]

• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. ResearchGate. [Link]

• Triazolopyridines: Advances in Synthesis and Applications. Bioengineer.org. [Link]

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• 2. Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review - Arabian Journal of Chemistry [arabjchem.org]
• 3. bioengineer.org [bioengineer.org]
• 4. labunlimited.com [labunlimited.com]
• 5. Things you may not know about continuous flow chemistry - Syngene International Ltd [syngeneintl.com]
• 6. Continuous-flow synthesis of 1,4,6,7-tetrahydro-5H-[1,2,3]triazolo[4,5-c]pyridines towards key intermediates of clinical candidates JNJ-54175446 and zanvipixant (JNJ-55308942) with antidepressant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prolabas.com [prolabas.com]
• 8. BJOC - Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous-flow technology [beilstein-journals.org]
• 9. Development of a Telescoped Flow Process for the Safe and Effective Generation of Propargylic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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• 12. Unclogging the problems of flow chemistry | News | Chemistry World [chemistryworld.com]
• 13. jinzongmachinery.com [jinzongmachinery.com]

Technical Support Center: Refinement of Protocols for Biological Assays with Triazolopyridine Compounds

Introduction to Triazolopyridine Compounds in Biological Research

Triazolopyridines are a prominent class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery.[1][2][3] Their versatile scaffold is a key feature in a variety of pharmacologically active agents, including kinase inhibitors for cancer therapy and anti-inflammatory drugs.[1][2][4][5][6][7][8] The unique structural and electronic properties of the triazolopyridine core contribute to its ability to interact with a wide range of biological targets. However, like many small molecule inhibitors, the successful application of triazolopyridine compounds in biological assays requires careful consideration of their physicochemical properties and potential for experimental artifacts.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate the common challenges encountered when working with triazolopyridine compounds. Here, we offer troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to refine your biological assays and ensure the generation of robust and reproducible data.

Troubleshooting Guide

This section is designed in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Compound Solubility and Precipitation

Q1: My triazolopyridine compound, dissolved in DMSO, precipitates when I add it to the cell culture medium. What should I do?

This is a common issue known as "solvent shift," where a compound soluble in a high concentration of an organic solvent like DMSO precipitates upon dilution into an aqueous medium.[9][10]

Causality: The dramatic decrease in the organic solvent concentration reduces the compound's solubility below its effective concentration in the assay.

Solutions:

• Optimize the Dilution Process:

  • Prepare a high-concentration stock solution in 100% DMSO (e.g., 10-50 mM).

  • Perform a serial dilution in 100% DMSO to get closer to the final desired concentration.

  • For the final dilution into your aqueous assay buffer or cell culture medium, add the DMSO stock dropwise while vortexing or gently mixing the aqueous solution. This gradual addition can prevent localized high concentrations that promote precipitation.

• Intermediate Dilution in Serum: For cell-based assays, pre-warming fetal bovine serum (FBS) to around 37°C and performing an intermediate 1:10 dilution of the DMSO stock in the warm FBS can aid solubility. The serum proteins can act as natural carriers and help to keep the compound in solution.[9]

• Use of Co-solvents and Excipients:

  • Co-solvents: In some biochemical assays, the inclusion of a small percentage of a water-miscible co-solvent like ethanol, polyethylene glycol (PEG), or N,N-dimethylformamide (DMF) in the final assay buffer can improve solubility. However, always run a vehicle control to assess the co-solvent's effect on your assay system.

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic compounds in their central cavity, thereby increasing their aqueous solubility.[11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.[11] A protocol for determining the appropriate cyclodextrin concentration is provided below.

• Determine the Maximum Soluble Concentration: Before proceeding with extensive experiments, it is crucial to determine the kinetic solubility of your compound in the specific medium you are using. A simple protocol for this is provided in the "Experimental Protocols" section.

Q2: I am observing crystalline precipitates in my cell culture plates after prolonged incubation with my triazolopyridine compound. What is the cause and how can I prevent it?

Precipitation during extended incubation can be due to several factors beyond initial solubility issues.

Causality:

• Compound Instability: The compound may be degrading over time into less soluble byproducts.

• Media Component Interaction: The compound might be interacting with components in the cell culture medium, leading to the formation of insoluble complexes.

• Exceeding Thermodynamic Solubility: While kinetically soluble upon initial addition, the compound may be at a concentration that is thermodynamically unstable, leading to crystallization over time.

Solutions:

• Assess Compound Stability: The stability of triazolopyridine compounds in DMSO and aqueous media can vary. It is advisable to prepare fresh stock solutions and dilutions. For long-term storage of DMSO stocks, aliquoting and storing at -20°C or -80°C is recommended to minimize freeze-thaw cycles.[13]

• Reduce Incubation Time: If the experimental design allows, consider reducing the incubation time to a point where the compound remains in solution.

• Media Refreshment: For longer-term experiments, refreshing the media with a fresh dilution of the compound at intermediate time points can prevent the accumulation of precipitates.

• Use of Pluronic F-68: This non-ionic surfactant can help to maintain the solubility of hydrophobic compounds in cell culture media at low, non-toxic concentrations.

Assay Interference and Off-Target Effects

Q1: I am seeing a high hit rate in my high-throughput screen (HTS) with a triazolopyridine library. How can I differentiate true hits from false positives?

High hit rates in HTS can often be attributed to assay artifacts rather than specific biological activity. Triazolopyridine compounds, like other heterocyclic scaffolds, can sometimes interfere with assay technologies.

Causality:

• Compound Aggregation: At higher concentrations, some compounds can form aggregates that non-specifically inhibit enzymes or disrupt cellular processes.

• Fluorescence Interference: Triazolopyridine derivatives may possess intrinsic fluorescence that can interfere with fluorescence-based assays.[14][15][16] This can lead to either false positive (if fluorescence is measured) or false negative (if fluorescence quenching is measured) results.

• Luciferase Inhibition: Some compounds can directly inhibit luciferase enzymes, which are commonly used as reporters in cell-based assays.

Solutions:

• Dose-Response Confirmation: True hits should exhibit a clear, sigmoidal dose-response curve. Artifacts often show steep or irregular curves.[17][18][19][20]

• Counter-Screens:

  • For Fluorescence Interference: Screen your compounds in the absence of the biological target to identify any intrinsic fluorescence at the assay's excitation and emission wavelengths.

  • For Luciferase Inhibition: Run a counter-screen with purified luciferase enzyme to identify compounds that directly inhibit its activity.

• Orthogonal Assays: Confirm your hits using a different assay technology that relies on a distinct detection method (e.g., confirm a fluorescence-based hit with a luminescence-based or label-free assay).

• Biophysical Methods: Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can confirm direct binding of the compound to the target protein, providing strong evidence for a true interaction.

Q2: My triazolopyridine kinase inhibitor is showing activity against multiple, unrelated kinases. How do I assess its selectivity and manage off-target effects?

Many kinase inhibitors, particularly those targeting the ATP-binding site, can exhibit off-target activity due to the conserved nature of this pocket across the kinome.

Causality: The structural similarity of the ATP-binding site among different kinases can lead to the binding of a single inhibitor to multiple targets.

Solutions:

• Kinome Profiling: The most comprehensive way to assess selectivity is to screen your compound against a large panel of kinases. Several commercial services offer kinome-wide profiling.

• Design of Counter-Screens: Based on the initial kinome scan or known promiscuity of the triazolopyridine scaffold, design specific counter-screens against closely related kinases or known off-targets.

• Cellular Target Engagement Assays: Techniques like the Cellular Thermal Shift Assay (CETSA) can be used to verify that your compound is engaging with the intended target within the complex environment of a cell.

• Structure-Activity Relationship (SAR) Studies: Medicinal chemistry efforts can be directed towards modifying the triazolopyridine scaffold to enhance selectivity for the desired target while minimizing interactions with off-targets.[21]

Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for preparing stock solutions of triazolopyridine compounds?

A: Dimethyl sulfoxide (DMSO) is the most common and recommended solvent for preparing high-concentration stock solutions of triazolopyridine compounds.[10][13] It is important to use anhydrous, high-purity DMSO to minimize compound degradation.

Q: How should I store my triazolopyridine compound stock solutions?

A: For long-term storage, it is best to aliquot your DMSO stock solutions into single-use volumes and store them at -20°C or -80°C in tightly sealed vials to prevent moisture absorption and degradation from repeated freeze-thaw cycles.[13]

Q: What is a typical starting concentration range for a triazolopyridine compound in a cell-based assay?

A: A common starting concentration range for initial screening is 0.1 µM to 10 µM. However, the optimal concentration will depend on the specific compound's potency and should be determined by generating a dose-response curve.

Q: My dose-response curve for a triazolopyridine inhibitor is very steep. What could this indicate?

A: A steep dose-response curve (Hill slope > 1.5) can sometimes indicate positive cooperativity in binding, but in the context of initial screening, it can also be a red flag for artifacts such as compound aggregation or stoichiometric inhibition.[17][18][19] Further investigation is warranted to rule out these non-specific effects.

Q: Can triazolopyridine compounds affect cell morphology?

A: Yes, depending on their biological target and potency, triazolopyridine compounds can induce changes in cell morphology. For example, inhibitors of kinases involved in cytoskeletal regulation or cell cycle progression can lead to observable changes in cell shape, adhesion, or the appearance of apoptotic bodies. It is always good practice to perform microscopic examination of cells treated with your compound.

Data Presentation

Table 1: Solubility Enhancement Strategies for Triazolopyridine Compounds

Strategy	Mechanism	Advantages	Considerations
Co-solvents	Increases the polarity of the solvent mixture.	Simple to implement for in vitro assays.	Potential for solvent-induced artifacts; may not be suitable for in vivo studies.
Cyclodextrins	Encapsulates the hydrophobic compound.[11]	Can significantly increase aqueous solubility; low toxicity.	Requires optimization of cyclodextrin type and concentration.
Solid Dispersions	Disperses the compound in a hydrophilic polymer matrix.[22]	Enhances dissolution rate.	Requires specialized formulation techniques.
Nanosuspensions	Reduces particle size to the nanometer range.	Increases surface area for dissolution.	May require specialized equipment for production and characterization.

Table 2: Representative IC50 Values for Selected Triazolopyridine Kinase Inhibitors

Compound	Target Kinase	IC50 (nM)	Off-Target Kinase Example	IC50 (nM)	Reference
Filgotinib (GLPG0634)	JAK1	10	JAK2	28	[6]
Compound 8	PIM-1	2500	PIM-2	>50000	[5]
Compound 27	LSD1	564	MAO-A	>10000	[23]
Thiazolopyridine AV25R	(in RS4;11 cells)	1950	(in SEM cells)	20980	[24]

Experimental Protocols

Protocol 1: Determination of Maximum Soluble Concentration in Cell Culture Medium

This protocol provides a method to estimate the kinetic solubility of your triazolopyridine compound in your specific cell culture medium.

Materials:

• High-concentration stock solution of your triazolopyridine compound in 100% DMSO (e.g., 10 mM).

• Your complete cell culture medium, pre-warmed to 37°C.

• Sterile, clear 96-well plate or microcentrifuge tubes.

• Microplate reader capable of measuring absorbance at 600-650 nm.

Procedure:

• Prepare a series of dilutions of your compound stock solution in the pre-warmed cell culture medium. A suggested range is from 100 µM down to 0.1 µM. Also, prepare a vehicle control with the same final concentration of DMSO as your highest compound concentration.

• Visually inspect each dilution immediately after preparation for any signs of precipitation (cloudiness, visible particles).

• Incubate the plate or tubes at 37°C for 1-2 hours.

• After incubation, visually inspect again for any precipitation.

• For a more quantitative assessment, measure the absorbance of each well at 600-650 nm. A significant increase in absorbance compared to the vehicle control indicates light scattering due to compound precipitation.

• The highest concentration that does not show visual precipitation or a significant increase in absorbance is considered the maximum soluble concentration under these conditions.

Protocol 2: General Kinase Inhibition Assay

This protocol outlines a general procedure for a biochemical kinase assay using a fluorescence-based readout.

Materials:

• Purified, active kinase.

• Kinase-specific substrate (peptide or protein).

• ATP.

• Assay buffer (typically contains Tris-HCl, MgCl2, DTT, and a surfactant like Brij-35).

• Your triazolopyridine compound, serially diluted in DMSO.

• Fluorescence-based kinase activity detection kit (e.g., ADP-Glo™, Z'-LYTE™).

• White, opaque 384-well assay plates.

Procedure:

• Add 25 nL of your serially diluted triazolopyridine compound or DMSO (vehicle control) to the wells of the 384-well plate.

• Prepare a kinase/substrate master mix in assay buffer and dispense into the wells.

• Incubate for 15-30 minutes at room temperature to allow for compound binding to the kinase.

• Prepare an ATP solution in assay buffer and add it to the wells to initiate the kinase reaction.

• Incubate for the desired reaction time (e.g., 60 minutes) at room temperature or 30°C.

• Stop the kinase reaction and detect the remaining kinase activity according to the manufacturer's protocol for your chosen detection kit.

• Read the fluorescence signal on a compatible plate reader.

• Calculate the percent inhibition for each compound concentration relative to the vehicle control and plot the data to determine the IC50 value.

Mandatory Visualizations

Caption: A decision workflow for troubleshooting compound precipitation in biological assays.

Caption: A streamlined workflow for assessing and mitigating off-target effects of triazolopyridine inhibitors.

References

• Menet, C. J., et al. (2014). Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634. Journal of Medicinal Chemistry, 57(22), 9323–9342. [Link]

• Compound 8, containing a triazolopyridine, showed better selectivity profiling than compound 3. ResearchGate. [Link]

• Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634. Request PDF on ResearchGate. [Link]

• Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634. ACS Publications. [Link]

• Menet, C. J., et al. (2014). Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634. Europe PMC. [Link]

• Interpreting steep dose-response curves in early inhibitor discovery. PubMed. [Link]

• Exploring Thiazolopyridine AV25R: Unraveling of Biological Activities, Selective Anti-Cancer Properties and In Silico Target and Binding Prediction in Hematological Neoplasms. National Institutes of Health. [Link]

• Design, Synthesis and Biological Evaluation of Novel Pyrazolo[4][5][7]triazolopyrimidine Derivatives as Potential Anticancer Agents. National Institutes of Health. [Link]

• Solubility enhancement techniques. Pharmapproach. [Link]

• Troubleshooting guide. National Center for Biotechnology Information. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Strategies in poorly soluble drug delivery systems. Sciendo. [Link]

• Discovery of[4][5][6]Triazolo[4,5-d]pyrimidine Derivatives as Novel LSD1 Inhibitors. National Institutes of Health. [Link]

• Examples of triazolopyridine scaffolds showing anticancer activity against human cancer cell lines. ResearchGate. [Link]

• Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Studies on repository compound stability in DMSO under various conditions. PubMed. [Link]

• Figure 3 from Interpreting steep dose-response curves in early inhibitor discovery. Semantic Scholar. [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. National Institutes of Health. [Link]

• Factors Affecting the Stability of Platinum(II) Complexes with 1,2,4-Triazolo[1,5-a]pyrimidine Derivatives and Tetrahydrothiophene-1-Oxide or Diphenyl Sulfoxide. MDPI. [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays. Bitesize Bio. [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

• The Chemistry of the Triazolopyridines: An Update. ResearchGate. [Link]

• Interpreting Steep Dose-Response Curves in Early Inhibitor Discovery. ResearchGate. [Link]

• How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. [Link]

• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. ResearchGate. [Link]

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• Triazolopyridine. Wikipedia. [Link]

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• Drug Solubility: Importance and Enhancement Techniques. National Institutes of Health. [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Structure-activity relationships of triazolopyridine oxazole p38 inhibitors: identification of candidates for clinical development. PubMed. [Link]

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• SOLUBILITY ENHANCEMENT TECHNIQUES OF POORLY WATER-SOLUBLE DRUGS. IJCRT.org. [Link]

• Dose–Response Curve Analysis through the Lens of Differential and Integral Calculus. Medium. [Link]

• Interference with Fluorescence and Absorbance. National Center for Biotechnology Information. [Link]

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• How to Troubleshoot Common In-cell Western Issues. Azure Biosystems. [Link]

• Why does a compound that dissolve in DMSO, precipitates with media ? ResearchGate. [Link]

• Triazolopyridines. Part 28. The ring‚Äìchain isomerization strategy: triazolopyridine- and triazoloquinoline‚Äìpyridine based fluorescence ligands. Request PDF on ResearchGate. [Link]

• A review of synthetic methods of 1,2,4-triazolopyridines and their therapeutic properties. Results in Chemistry. [Link]

• Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. National Institutes of Health. [Link]

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Technical Support Center: Strategies to Reduce Toxicity of 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1H-1,2,3-triazolo[4,5-b]pyridine derivatives. This scaffold is a cornerstone in modern medicinal chemistry, appearing in numerous candidates for anticancer, anti-inflammatory, and other therapeutic agents.[1][2][3] However, managing the toxicological profile of these compounds is a critical challenge that often determines their clinical fate.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting workflows designed to address common issues encountered during development. We will delve into the underlying mechanisms of toxicity and provide actionable, field-proven strategies for rational drug design to mitigate these risks.

Part 1: Understanding the Roots of Toxicity

This section addresses the fundamental questions regarding why 1H-1,2,3-triazolo[4,5-b]pyridine derivatives might exhibit toxicity.

Q1: My lead compound has a triazolopyridine core and is showing unexpected toxicity. What are the likely biochemical mechanisms?

A1: The toxicity of heterocyclic compounds is rarely attributable to a single factor. For the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold, toxicity can arise from several potential mechanisms:

• Metabolic Activation: The pyridine ring is susceptible to metabolic N-oxidation and hydroxylation by cytochrome P450 enzymes.[4] While often a detoxification pathway, this can sometimes lead to the formation of reactive metabolites that can covalently bind to cellular macromolecules like proteins and DNA, causing toxicity.

• Off-Target Binding: High lipophilicity (a high LogP or LogD value) can lead to non-specific binding to unintended biological targets, including ion channels, GPCRs, or kinases, resulting in off-target toxicity.[5][6] A delicate balance of lipophilicity is crucial for target engagement without promiscuous binding.[5]

• DNA Intercalation: The planar, aromatic nature of the fused ring system means some derivatives could potentially intercalate into DNA, which can lead to genotoxicity and cytotoxicity. This is a common mechanism for certain classes of anticancer agents but is an undesirable property for most other therapeutics.

• Inhibition of Housekeeping Enzymes: The triazole and pyridine nitrogens are excellent metal chelators.[7] This property could lead to the unintended inhibition of essential metalloenzymes, disrupting normal cellular function.

Q2: How significantly does the substitution pattern on the triazolopyridine ring system influence its toxicological profile?

A2: The substitution pattern is paramount. The type and position of functional groups dictate the compound's physicochemical properties, metabolism, and target interactions, thereby modulating its toxicity.

A study on various pyridine derivatives revealed a clear structure-toxicity relationship.[8] For instance:

• Electron-withdrawing vs. Donating Groups: Attaching strongly electron-withdrawing groups (e.g., -NO2) or certain electron-donating groups can alter the electronic distribution of the ring system, affecting how it is metabolized and how it interacts with off-targets.

• Positional Isomerism: The position of a substituent can drastically alter toxicity. For monosubstituted pyridines, isomers with functional groups at the C-2 position were often found to be less toxic than those at the C-3 or C-4 positions.[8]

• Specific Functional Groups: Certain substituents are well-known toxicophores. For example, hydroxamic acids can suffer from toxicity due to glucuronidation and potential mutagenicity.[5][9] Unsubstituted aromatic rings can be prone to oxidative metabolism, leading to reactive intermediates.

Part 2: Troubleshooting Guide for High In Vitro Cytotoxicity

You've just received data from an initial screen, and your promising lead compound is more toxic than anticipated. This section provides a logical workflow to diagnose and address the issue.

Q3: My lead compound showed high cytotoxicity in a preliminary MTT assay against both cancer and normal cell lines. What are my immediate next steps?

A3: This is a common but critical juncture. A systematic approach is needed to de-risk the compound and decide whether to continue optimization or select a new lead. The following workflow is recommended:

Caption: A decision workflow for addressing high initial cytotoxicity.

Q4: How can I differentiate between desired on-target toxicity (e.g., in cancer cells) and undesirable off-target toxicity?

A4: This requires establishing a "therapeutic window."

• Develop a Target Engagement Assay: First, confirm your compound hits its intended target in cells at the concentrations where you observe cytotoxicity. This could be a Western blot for a downstream phosphorylation event or a cellular thermal shift assay (CETSA).

• Use Isogenic Cell Lines: Compare the cytotoxicity in a cell line that expresses your target versus one where the target has been knocked out or knocked down (e.g., using CRISPR or siRNA). If the compound is still toxic in the knockout cell line, the effect is likely off-target.

• Counter-Screening: Screen your compound against a panel of common off-targets, such as the SafetyScreen44 panel from Eurofins or a similar service. This can identify unintended interactions with kinases, GPCRs, or ion channels that might explain the toxicity.

Part 3: Strategic Redesign for Toxicity Reduction

Once you have a hypothesis for the cause of toxicity, the next step is rational medicinal chemistry to engineer it out.

Q5: What is bioisosteric replacement, and how can I use it to reduce the toxicity of my triazolopyridine derivative?

A5: Bioisosteric replacement is a cornerstone strategy in medicinal chemistry where an atom or a functional group in a lead compound is replaced with another that has similar physical or chemical properties, with the goal of improving the molecule's overall profile.[10] The objective is to retain the desired biological activity while favorably altering properties like metabolism, solubility, or, critically, toxicity.[11]

Here is a conceptual diagram illustrating this on the triazolopyridine core:

Caption: The concept of bioisosteric replacement to mitigate toxicity.

Practical Application Table:

The table below provides common problematic functional groups and potential bioisosteric replacements aimed at reducing toxicity.

Problematic Group (R)	Potential Toxicity Issue	Recommended Bioisosteric Replacement(s)	Rationale for Improvement
-NO₂ (Nitro)	Metabolic reduction to toxic hydroxylamines/nitroso species.	-CN (Cyano), -SO₂NH₂ (Sulfonamide)	Reduces potential for reductive metabolism; maintains electron-withdrawing character.
-COOH (Carboxylic Acid)	Poor permeability, potential for metabolic liabilities.	Tetrazole , Hydroxamic acid (use with caution), Acylsulfonamide	Improves lipophilicity and cell permeability. Tetrazoles are classic replacements, but hydroxamic acids can have their own toxicity issues.[5][6]
Unsubstituted Phenyl Ring	Susceptible to aromatic oxidation (P450 metabolism) at the para-position, creating reactive metabolites.	Fluorinate the para-position , Replace with a Pyridyl ring	The C-F bond is very strong and blocks metabolism.[11] A nitrogen in the ring alters metabolism and can improve solubility.
-OCH₃ (Methoxy)	Can be metabolically O-demethylated to a phenol, which can then be oxidized to a reactive quinone.	-F (Fluoro), -CF₃ (Trifluoromethyl)	Blocks the metabolic O-demethylation pathway.
-H (on an aromatic ring)	If identified as a metabolic "hot spot".	-D (Deuterium)	The C-D bond is stronger than the C-H bond, slowing the rate of metabolism at that position (Kinetic Isotope Effect) without significantly altering other properties.[11]

Part 4: Key Experimental Protocols

Accurate and reproducible assessment of cytotoxicity is fundamental. Here is a standard protocol for the most common initial screen.

Protocol: MTT Assay for In Vitro Cytotoxicity Assessment

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[12][13] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[13]

Materials:

• Cell line(s) of interest in appropriate culture medium.

• 96-well flat-bottom cell culture plates.

• Test compound (1H-1,2,3-triazolo[4,5-b]pyridine derivative) dissolved in DMSO (10 mM stock).

• Positive control (e.g., Doxorubicin or Staurosporine).

• MTT solution (5 mg/mL in sterile PBS).

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• Multichannel pipette and plate reader (570 nm absorbance).

Step-by-Step Methodology:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Include wells for "cells only" (negative control) and "medium only" (blank).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• Compound Treatment:

  • Prepare a serial dilution of your test compound in culture medium (e.g., from 100 µM down to 0.01 µM). The final DMSO concentration should be <0.5%.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the diluted compounds.

  • Add positive control and vehicle control (medium with the same percentage of DMSO) to appropriate wells.

  • Incubate for the desired exposure time (typically 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After incubation, add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the supernatant from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO or solubilization buffer to each well.

  • Pipette up and down gently to fully dissolve the crystals. The solution should turn a uniform purple color.

• Data Acquisition and Analysis:

  • Read the absorbance of the plate at 570 nm using a microplate reader.

  • Subtract the absorbance of the "medium only" blank from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

  • Plot the % Viability against the log of the compound concentration and use a non-linear regression (sigmoidal dose-response curve) to calculate the IC₅₀ value.

References

• Role of Heterocyclic Compounds as Bioisosteres in Pharmaceutical Research and Development. (2023). JOMC, 10(3). 14

• Drug Design: Influence of Heterocyclic Structure as Bioisosteres. (2022). Open Access Journals. 5

• Gaikwad, P. L., Gandhi, P. S., Jagdale, D. M., & Kadam, V. J. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4). 10

• Bioisosteric Replacements. (2021). Cambridge MedChem Consulting. 11

• Lee, M., & Isobe, M. (1990).

• Examples of triazolopyridine scaffolds showing anticancer activity against human cancer cell lines. ResearchGate. 15

• Toxicity and anaerobic biodegradability of pyridine and its derivatives under sulfidogenic conditions. (1995). Applied and Environmental Microbiology, 61(1).

• Drug Design: Influence of Heterocyclic Structure as Bioisosteres. (2022). Open Access Journals. 6

• Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors. (2022). RSC Medicinal Chemistry, 13(8).

• Toxicological Profile for Pyridine. (1992). Agency for Toxic Substances and Disease Registry (ATSDR).

• In vitro assessment for cytotoxicity screening of new antimalarial candidates. (2013). Revista do Instituto de Medicina Tropical de São Paulo, 55(3).

• 1H-1,2,3-Triazolo(4,5-b)pyridine. PubChem.

• Synthesis, Molecular Docking and In Vitro Screening of Some Newly Synthesized Triazolopyridine, Pyridotriazine and Pyridine–Pyrazole Hybrid Derivatives. (2020). Molecules, 25(1).

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka.

• Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. (2022). International Journal of Molecular Sciences, 23(19).

• 1H-1,2,3-Triazolo[4,5-b]pyridine. Smolecule.

• 1H-1,2,3-Triazolo[4,5-b]pyridine. Chem-Impex.

• The[5][11][14]Triazolo[4,3-a]pyridine as a New Player in the Field of IDO1 Catalytic Holo-Inhibitors. (2021). ChemMedChem, 16(22).

• Novel 3H-[5][10][14]triazolo[4,5-c]pyridine derivatives as GPR119 agonists: Synthesis and structure-activity/solubility relationships. (2017). Bioorganic & Medicinal Chemistry Letters, 27(15).

• Synthesis and anticancer activity evaluation of a series of[5][11][14]triazolo[1,5-a]pyridinylpyridines in vitro and in vivo. (2013). European Journal of Medicinal Chemistry, 67.

• Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity. (2025). Pharmaceuticals, 18(11).

• 1H-1,2,3-Triazolo[4,5-b]pyridine 98%. Sigma-Aldrich.

• 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. (2020). Journal of Medicinal Chemistry, 63(15).

• A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779. (2012). Journal of Medicinal Chemistry, 55(11).

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Reference Data & Comparative Studies

A Comparative Guide to 1H-1,2,3-Triazolo[4,5-b]pyridine and Benzotriazole for Researchers and Drug Development Professionals

In the landscape of heterocyclic chemistry, both 1H-1,2,3-Triazolo[4,5-b]pyridine, also known as azabenzotriazole, and benzotriazole have carved out significant roles. Their structural similarities, featuring a triazole ring fused to an aromatic system, belie nuanced differences in their chemical properties and performance across a spectrum of applications. This guide provides an in-depth comparative analysis of these two pivotal compounds, offering experimental insights and protocols to inform their selection and application in research and development.

At a Glance: A Comparative Overview

Feature	1H-1,2,3-Triazolo[4,5-b]pyridine	Benzotriazole
Chemical Structure	A triazole ring fused to a pyridine ring.[1]	A triazole ring fused to a benzene ring.[2]
Molecular Formula	C₅H₄N₄[1]	C₆H₅N₃[2]
Molecular Weight	120.11 g/mol [3]	119.12 g/mol
Melting Point	~208 °C (decomposes)[3]	99-100 °C[4]
Key Applications	Pharmaceuticals, agrochemicals, material science, coordination chemistry.[1][5]	Corrosion inhibition, photographic anti-fogging agent, pharmaceuticals, UV stabilizer.[2][6]

Unveiling the Structural and Physicochemical Distinctions

The fundamental difference between 1H-1,2,3-Triazolo[4,5-b]pyridine and benzotriazole lies in the nature of the fused aromatic ring. The presence of a nitrogen atom in the pyridine ring of 1H-1,2,3-Triazolo[4,5-b]pyridine introduces a dipole moment and alters the electron distribution across the molecule compared to the benzene ring in benzotriazole. This seemingly subtle change has profound implications for their reactivity, solubility, and biological activity.

Diagram: Chemical Structures

Caption: Chemical structures of 1H-1,2,3-Triazolo[4,5-b]pyridine and Benzotriazole.

The pyridine nitrogen in 1H-1,2,3-Triazolo[4,5-b]pyridine can act as a hydrogen bond acceptor and a coordination site for metal ions, influencing its application in medicinal and coordination chemistry.[1] Benzotriazole, on the other hand, is a well-established corrosion inhibitor, particularly for copper and its alloys, due to its ability to form a stable protective film on the metal surface.[2][7]

Performance in Key Applications: A Head-to-Head Comparison

Corrosion Inhibition

Benzotriazole is the industry benchmark for copper corrosion inhibition.[2][7] It forms a robust polymeric film on the copper surface, effectively isolating it from the corrosive environment. While direct comparative studies with 1H-1,2,3-Triazolo[4,5-b]pyridine are not extensively documented, the presence of additional nitrogen atoms in the azabenzotriazole structure suggests it may also exhibit significant corrosion-inhibiting properties, potentially through a similar film-forming mechanism. Research on related pyridine derivatives has shown high inhibition efficiencies for mild steel in acidic environments.

Table: Corrosion Inhibition Performance

Inhibitor	Metal	Corrosive Medium	Inhibition Efficiency (%)	Reference
Benzotriazole	Copper	Synthetic Tap Water	99.83	BenchChem
Benzotriazole	Copper	0.1M H₂SO₄	~98	BenchChem
Pyridine Derivative (ABCP)	Mild Steel	0.5 M HCl	98.4	[6]
Triazolo-pyrimidine Derivative (P4)	Mild Steel	1 M HCl	96	[8]

The data indicates that while benzotriazole is highly effective for copper, pyridine and triazole-based compounds demonstrate strong potential for protecting steel. Further direct comparative studies are warranted to fully elucidate the relative performance of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Medicinal Chemistry and Drug Development

Both scaffolds are considered "privileged structures" in medicinal chemistry due to their ability to interact with a wide range of biological targets.[9]

• Benzotriazole derivatives have demonstrated a broad spectrum of pharmacological activities, including antifungal, anticancer, antiviral, and anti-inflammatory properties.[9][10] The benzotriazole moiety can act as a bioisostere for a purine nucleus, enabling it to interact with various enzymes and receptors.

• 1H-1,2,3-Triazolo[4,5-b]pyridine and its derivatives are also explored for their therapeutic potential, with reported antimicrobial, analgesic, and anticancer activities.[1] The pyridine nitrogen offers an additional point for modification and interaction with biological targets, potentially leading to compounds with enhanced selectivity and efficacy.[1]

Diagram: Application Areas in Medicinal Chemistry

Caption: Diverse pharmacological activities of the two scaffolds.

Peptide Synthesis

Derivatives of both benzotriazole and 1H-1,2,3-triazolo[4,5-b]pyridine are utilized as coupling reagents in peptide synthesis to facilitate amide bond formation and suppress racemization. 1-Hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAt) are prominent examples. HOAt, a derivative of 1H-1,2,3-triazolo[4,5-b]pyridine, is often considered a superior coupling additive to HOBt. The nitrogen atom in the 7-position of HOAt provides an electron-withdrawing effect, which enhances the reactivity of the active ester intermediate and further minimizes racemization.

Experimental Protocols: Synthesis Methodologies

Synthesis of Benzotriazole

This protocol describes the synthesis of benzotriazole from o-phenylenediamine.

Diagram: Benzotriazole Synthesis Workflow

Caption: Step-by-step workflow for the synthesis of benzotriazole.

Materials:

• o-Phenylenediamine (10.8 g, 0.1 mol)

• Glacial acetic acid (12 g, 0.2 mol)

• Sodium nitrite (7.5 g, 0.11 mol)

• Water

• Decolorizing charcoal

• Ice

Procedure:

• In a 250 mL beaker, dissolve 10.8 g of o-phenylenediamine in a mixture of 12 g of glacial acetic acid and 30 mL of water. Gentle warming may be necessary to achieve a clear solution.[4][11]

• Cool the solution to 15 °C in an ice bath.[4][11][12]

• Add a solution of 7.5 g of sodium nitrite in 15 mL of water all at once while stirring.[4][11]

• The reaction is exothermic, and the temperature will rise to about 85 °C within 2-3 minutes. The color of the mixture will change from deep red to pale brown.[4][12]

• Continue stirring for 15 minutes, during which the temperature will drop to 35-40 °C.[4][11]

• Thoroughly chill the mixture in an ice-water bath for 30 minutes to precipitate the product.[4][12]

• Collect the pale brown solid by vacuum filtration and wash it with three 30 mL portions of ice-cold water.[4]

• For recrystallization, dissolve the crude product in about 130 mL of boiling water, add a small amount of decolorizing charcoal, and filter the hot solution.[4][12]

• Allow the filtrate to cool to about 50 °C before seeding with a few crystals of benzotriazole. Allow the solution to cool slowly to room temperature and then chill in an ice bath.[4][12]

• Collect the resulting pale, straw-colored needles by filtration. The expected yield is approximately 8 g (67%), with a melting point of 99-100 °C.[4][12]

Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine

This protocol outlines a general method for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine, which often involves the cyclization of a suitable pyridine precursor. One common route is the diazotization of 2,3-diaminopyridine.

Diagram: 1H-1,2,3-Triazolo[4,5-b]pyridine Synthesis Workflow

Caption: General workflow for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine.

Materials:

• 2,3-Diaminopyridine

• Hydrochloric acid or Acetic acid

• Sodium nitrite

• Water

• Base for neutralization (e.g., sodium bicarbonate)

• Organic solvent for extraction (e.g., ethyl acetate)

• Ice

Procedure:

• Dissolve 2,3-diaminopyridine in a dilute acidic solution (e.g., hydrochloric acid or acetic acid) in a reaction vessel.

• Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.

• Continue stirring the reaction mixture at this low temperature for a specified period (typically 1-2 hours) to allow for complete diazotization and subsequent intramolecular cyclization.

• After the reaction is complete, carefully neutralize the mixture with a suitable base (e.g., a saturated solution of sodium bicarbonate) until it reaches a neutral pH.

• Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate) multiple times.

• Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 1H-1,2,3-Triazolo[4,5-b]pyridine by recrystallization from a suitable solvent or by column chromatography to yield the pure compound.

Conclusion and Future Outlook

Both 1H-1,2,3-Triazolo[4,5-b]pyridine and benzotriazole are valuable heterocyclic compounds with distinct advantages in different applications. Benzotriazole remains a dominant force in corrosion inhibition, particularly for copper alloys, with a wealth of supporting data. 1H-1,2,3-Triazolo[4,5-b]pyridine, with its additional nitrogen atom, presents exciting opportunities in medicinal chemistry and as a potentially superior component in peptide synthesis reagents.

For researchers and drug development professionals, the choice between these two scaffolds will depend on the specific application, desired properties, and the synthetic accessibility of derivatives. Further head-to-head comparative studies, especially in the realms of corrosion inhibition for various metals and in biological assays, will be crucial in fully delineating their respective strengths and weaknesses and in unlocking their full potential.

References

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• Benchchem. A Comparative Guide to Substituted Benzotriazoles as Corrosion Inhibitors: An Electrochemical Perspective.
• Journal of Applied Sciences and Nanotechnology. Synthesis, Characterization and Corrosion Inhibition of Novel Pyridine on Mild Steel in Hydrochloric Acid Environment. 2022.
• Benchchem. A Comparative Analysis of Sodium 2-mercaptobenzothiazole and Benzotriazole as Copper Corrosion Inhibitors.
• Ahmed, A., et al. The corrosion inhibition effect of a pyridine derivative for low carbon steel in 1 M HCl medium. 2021.
• Al-Amiery, A. A., et al. Study New Pyridine Derivatives as Corrosion Inhibitors for Mild Steel in an Acidic Media. Al-Nahrain Journal of Science. 2021.
• De la Cruz, P., et al.
• Chem-Impex. 1H-1,2,3-Triazolo[4,5-b]pyridine.
• Benchchem.
• Anjana, V. S., et al. An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities.
• ResearchGate. A review of benzotriazole derivatives: versatile scaffolds for advancing therapeutics in medicinal chemistry. 2025.
• Sigma-Aldrich. 1H-1,2,3-Triazolo[4,5-b]pyridine 98%.
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• Comparative Study: 1,2,3-Benzotriazole vs. Traditional Copper Corrosion Inhibitors. 2024.
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• Hilaris Publisher. Recent Development of Benzotriazole-Based Medicinal Drugs. 2014.

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Navigating the SAR Landscape of 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives: A Comparative Guide

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold, a fused heterocyclic system, holds considerable interest in medicinal chemistry due to its structural resemblance to endogenous purines. This characteristic makes it a promising template for the design of molecules that can interact with a variety of biological targets.[1] While its derivatives have been explored for a range of therapeutic applications, including as anticancer and anti-inflammatory agents, a comprehensive and comparative body of Structure-Activity Relationship (SAR) studies for this specific isomeric core remains less developed compared to its close relatives like the[2][3][4]triazolo[4,3-a]pyridine and[2][3][5]triazolo[4,5-d]pyrimidine systems.[6]

This guide aims to provide an objective comparison of the performance of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives where data is available, and to contextualize their potential by drawing logical comparisons with more extensively studied isomers. We will delve into the known biological activities, supported by experimental data, and provide detailed protocols for their synthesis and evaluation.

The 1H-1,2,3-Triazolo[4,5-b]pyridine Core: A Scaffold of Potential

The unique arrangement of nitrogen atoms in the 1H-1,2,3-triazolo[4,5-b]pyridine core imparts specific electronic and steric properties that influence its interactions with biological macromolecules. The triazole ring can act as a bioisostere for other functional groups, enhancing binding affinity and metabolic stability, while the pyridine ring offers a versatile point for substitution to modulate potency, selectivity, and pharmacokinetic properties.[1]

Comparative Analysis of Biological Activities

While specific, in-depth SAR studies on 1H-1,2,3-triazolo[4,5-b]pyridine derivatives are not as abundant in publicly accessible literature as for its isomers, we can analyze the available information and make logical inferences.

Anticancer Activity

The search for novel anticancer agents has led to the synthesis and evaluation of various triazolopyridine derivatives. While detailed SAR tables for the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold are scarce, studies on the closely related[2][3][4]triazolo[4,3-a]pyridine and[2][3][4]triazolo[1,5-a]pyrimidine cores provide valuable insights into the types of substitutions that may confer potent antiproliferative activity. For instance, a series of 1,2,4-triazole pyridine derivatives were synthesized and showed moderate to potent anticancer activities against murine melanoma (B16F10) cell lines, with IC50 values ranging from 41.12µM to 61.11µM.[2] The most active compound in this series featured a 4-bromobenzylthio substituent, highlighting the importance of the nature and position of substituents on the benzyl ring for activity.[2]

Table 1: Comparison of Anticancer Activity of Triazolopyridine Derivatives

Scaffold	Substituents	Cell Line	IC50 (µM)	Reference
1,2,4-Triazolo-pyridine	5-(benzylthio)-	B16F10	>100	[2]
1,2,4-Triazolo-pyridine	5-(4-chlorobenzylthio)-	B16F10	52.34	[2]
1,2,4-Triazolo-pyridine	5-(4-bromobenzylthio)-	B16F10	41.12	[2]
1,2,4-Triazolo-pyridine	5-(4-methylbenzylthio)-	B16F10	61.11	[2]

This data is for the 1,2,4-triazolo-pyridine scaffold and is presented to illustrate the types of SAR studies common for this class of compounds.

The general trend observed in related scaffolds suggests that lipophilic and electron-withdrawing groups on a phenyl ring attached to the core often enhance anticancer activity. The substitution pattern on the pyridine ring is also crucial for target interaction and selectivity.

Antiviral Activity

Derivatives of the isomeric[2][3][5]triazolo[4,5-d]pyrimidine scaffold have demonstrated potent antiviral activity, particularly against Chikungunya virus (CHIKV).[4] These compounds were found to inhibit the viral capping enzyme nsP1. Structure-activity relationship studies on this series revealed that aryl groups at the 3-position and ethyl or ethyl-mimicking groups at the 5-position of the triazolopyrimidinone core are important for activity.[4] While direct analogues in the 1H-1,2,3-triazolo[4,5-b]pyridine series have not been extensively reported, this provides a rational starting point for the design of novel antiviral agents based on the target scaffold.

Kinase Inhibitory Activity

Kinases are crucial targets in drug discovery, particularly in oncology and inflammation. While specific SAR studies for 1H-1,2,3-triazolo[4,5-b]pyridine derivatives as kinase inhibitors are limited, a series of oxazolo[4,5-b]pyridine-2-one based 1,2,3-triazoles were identified as potent GSK-3β inhibitors.[3] The most active compound in this series, featuring a specific substitution pattern, exhibited an IC50 of 0.19 µM.[3] This highlights the potential of fused pyridine systems bearing a 1,2,3-triazole moiety to act as kinase inhibitors. The nitrogen atoms of the triazole ring can form key hydrogen bond interactions within the ATP-binding pocket of kinases.

Experimental Protocols

To facilitate further research and comparison, this section provides detailed, step-by-step methodologies for the synthesis and biological evaluation of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives, based on established protocols for related compounds.

General Synthesis of Triazolo-Pyridine Derivatives

The synthesis of triazolo-pyridine hybrids often involves a multi-step process. A general route to 1,2,4-triazole pyridine derivatives is outlined below, which can be adapted for the synthesis of the 1,2,3-triazolo isomer.[2]

Step 1: Synthesis of potassium-3-pyridyl-dithiocarbazate

• Dissolve potassium hydroxide in absolute ethanol.

• Add pyridyl-2-carbohydrazide and carbon disulfide to the solution.

• Stir the mixture for a designated time to allow for the formation of the dithiocarbazate salt.

Step 2: Synthesis of 5-mercapto-substituted 1,2,4-triazole-pyridine hybrid

• Suspend the potassium-3-pyridyl-dithiocarbazate in a mixture of ammonia and water.

• Reflux the suspension with stirring for 3 to 4 hours.

• Cool the reaction mixture and acidify to precipitate the triazole-thiol product.

Step 3: Synthesis of substituted 1,2,4-triazoles

• Dissolve the 5-mercapto-substituted 1,2,4-triazole-pyridine in a suitable solvent like dry N,N-dimethylformamide.

• Add a solution of sodium methoxide in dry methanol.

• Add the desired substituted benzyl halide and stir the reaction mixture.

• Monitor the reaction by TLC and upon completion, pour the mixture into ice water to precipitate the final product.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Future Directions and Unexplored Potential

The field of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives is ripe for further exploration. The logical next steps for researchers in this area include:

• Systematic SAR Studies: A critical need exists for the systematic synthesis and biological evaluation of a library of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives with diverse substitutions on both the triazole and pyridine rings.

• Target Identification: For active compounds, target identification and validation studies are essential to understand their mechanism of action. This could involve techniques such as thermal shift assays, affinity chromatography, and computational docking studies.

• Comparative Isomeric Studies: A head-to-head comparison of the biological activities of different triazolopyridine isomers (e.g., [2][3][5]vs. [2][3][4]triazolo and [4,5-b] vs. [4,3-a] fusion) would provide invaluable insights into the influence of nitrogen positioning on target engagement and overall activity.

By systematically investigating the structure-activity relationships of this promising scaffold, the scientific community can unlock its full therapeutic potential and pave the way for the development of novel and effective drugs.

References

Please note that due to the limited availability of specific SAR studies on 1H-1,2,3-triazolo[4,5-b]pyridine derivatives, the references provided are for related compounds and general methodologies.

• Jain, A., Sharma, S., & Singh, P. (2022). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis, 9(2), 104-110. [Link]

• Hassan, A. S., et al. (2016). Synthesis of Novel Oxazolo[4,5-b]pyridine-2-one based 1,2,3-triazoles as Glycogen Synthase Kinase-3β Inhibitors with Anti-inflammatory Potential. PubMed, 26804375. [Link]

• PubChem. 1H-1,2,3-Triazolo(4,5-b)pyridine. [Link]

• Delang, L., et al. (2017). Antiviral activity oft[2][3][5]riazolo[4,5-d]pyrimidin-7(6H)-ones against chikungunya virus targeting the viral capping nsP1. PubMed, 28619679. [Link]

• MDPI. (2021). The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. [Link]

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A Comparative Guide to the In Vivo Efficacy of Triazolopyridine-Based Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo efficacy of anticancer agents based on the triazolopyridine scaffold, with a focus on derivatives of 1H-1,2,3-Triazolo[4,5-b]pyridine and related structures. As a class of compounds, triazolopyridines have garnered significant interest for their potential to inhibit key signaling pathways implicated in cancer cell proliferation and survival. This document will delve into their preclinical performance, compare their efficacy with established chemotherapeutic agents, and provide detailed experimental methodologies to aid in the design and interpretation of in vivo studies.

Introduction to Triazolopyridine Anticancer Agents

The 1H-1,2,3-Triazolo[4,5-b]pyridine core is a privileged scaffold in medicinal chemistry, forming the basis for a variety of targeted therapeutic agents. These compounds have been investigated for their ability to inhibit several key protein kinases involved in oncogenesis, including the PIM kinases and Ataxia-Telangiectasia Mutated (ATM) kinase. By targeting these central nodes in cancer cell signaling, triazolopyridine derivatives aim to offer more specific and potentially less toxic therapeutic options compared to traditional cytotoxic chemotherapy. This guide will explore the in vivo evidence supporting the anticancer activity of these agents, placing their performance in the context of standard-of-care treatments for relevant cancer types.

Comparative In Vivo Efficacy

The preclinical evaluation of novel anticancer agents relies heavily on in vivo models to assess their therapeutic potential in a physiological setting. Here, we compare the in vivo efficacy of representative triazolopyridine-based kinase inhibitors with standard-of-care chemotherapies in relevant cancer xenograft models.

Triazolopyridine Derivatives vs. Standard of Care

Scenario 1: Colorectal Cancer Model

In the context of colorectal cancer, 5-fluorouracil (5-FU) remains a cornerstone of treatment. Preclinical studies in colorectal cancer xenograft models provide a benchmark for evaluating novel agents. For instance, in a SW620 colorectal cancer xenograft model, treatment with 5-FU (30 mg/kg, intraperitoneally, thrice weekly) resulted in a tumor growth inhibition of 36%.[1]

While direct head-to-head in vivo data for a 1H-1,2,3-Triazolo[4,5-b]pyridine in a colorectal cancer model is not extensively published, we can look at the performance of related compounds targeting key pathways. For example, ATM inhibitors, a class to which some triazolopyridines belong, have shown promise in combination with standard therapies. The ATM inhibitor AZD0156, when combined with the PARP inhibitor olaparib, demonstrated significant tumor growth inhibition in patient-derived triple-negative breast cancer xenografts.[2][3] In a separate study, a Wnt signaling pathway inhibitor, when combined with 5-fluorouracil, achieved a tumor growth inhibition of 44.99% in a colorectal cancer patient-derived xenograft model.[4] This suggests that targeted triazolopyridine derivatives could offer synergistic effects when used alongside standard chemotherapies.

Scenario 2: Sarcoma Model

Doxorubicin is a standard-of-care agent for many types of sarcoma. In a Sarcoma 180 (S180) xenograft model, doxorubicin has been shown to significantly inhibit tumor growth.[5] A study evaluating a[1][2][4]triazolo[1,5-a]pyridinylpyridine derivative, compound 1c , in a mice bearing sarcoma S-180 model, demonstrated its potent anticancer effects, suggesting that triazolopyridine-based compounds can be effective in solid tumors like sarcoma.[1]

Quantitative Comparison of In Vivo Efficacy

To provide a clear comparison, the following table summarizes the in vivo efficacy data for representative triazolopyridine-based kinase inhibitors and standard-of-care chemotherapies in various xenograft models.

Compound/Drug	Target/Class	Cancer Model	Dosing Regimen	Tumor Growth Inhibition (TGI) / Effect	Reference
AZD1208	pan-PIM Kinase Inhibitor	MOLM-16 (AML) Xenograft	30 mg/kg, daily	Slight tumor regression	[6]
AZD0156 + Olaparib	ATM Kinase Inhibitor + PARP Inhibitor	HBCx-10 (TNBC PDX)	2.5 mg/kg (AZD0156) daily + 50 mg/kg (Olaparib) daily	Tumor regression in 3 of 8 mice and stasis in 4 of 8 mice	[2]
Compound 9g	TOPK Inhibitor	SW620 (Colorectal) Xenograft	15 mg/kg, daily	79.7% TGI	[7]
5-Fluorouracil	Chemotherapy	SW620 (Colorectal) Xenograft	30 mg/kg, 3x/week	36% TGI	[1]
Doxorubicin	Chemotherapy	Sarcoma 180 (S180) Xenograft	Not specified in abstract	Significant tumor growth inhibition	[5]
Compound 1c	Triazolopyridine Derivative	Sarcoma 180 (S180) Xenograft	Not specified in abstract	Potent anticancer effect	[1]

Note: Direct head-to-head comparative studies between 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives and standard-of-care agents in the same experimental setup are limited in the public domain. The data presented here is compiled from separate studies and should be interpreted with caution.

Mechanistic Insights: Targeting Key Cancer Signaling Pathways

The anticancer activity of many 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives stems from their ability to inhibit specific protein kinases that are critical for tumor cell survival and proliferation. Two of the most prominent targets for this class of compounds are the PIM and ATM kinases.

PIM Kinase Inhibition

The PIM family of serine/threonine kinases (PIM1, PIM2, and PIM3) are key regulators of cell cycle progression, apoptosis, and metabolism. Their overexpression is associated with poor prognosis in several cancers. Triazolopyridine-based PIM kinase inhibitors block the phosphorylation of downstream targets, leading to cell cycle arrest and apoptosis.

PIM Kinase Signaling Pathway and Inhibition.

ATM Kinase Inhibition

ATM is a critical sensor of DNA double-strand breaks (DSBs), initiating a signaling cascade that leads to cell cycle arrest, DNA repair, or apoptosis. In many cancers, the DNA damage response (DDR) pathway is highly active, allowing tumor cells to survive the genotoxic stress induced by chemotherapy or radiotherapy. ATM inhibitors, including certain triazolopyridine derivatives, block this repair mechanism, leading to synthetic lethality in cancer cells, especially when combined with DNA-damaging agents.

ATM Signaling Pathway and Inhibition.

Experimental Protocols for In Vivo Efficacy Studies

The following are detailed, step-by-step methodologies for conducting in vivo efficacy studies, based on established protocols for xenograft models.

General Workflow for In Vivo Efficacy Studies

General workflow for in vivo efficacy studies.

Protocol 1: Subcutaneous Colorectal Cancer Xenograft Model

• Cell Culture: Culture SW620 human colorectal cancer cells in an appropriate medium (e.g., RPMI-1640 with 10% FBS) at 37°C in a humidified atmosphere of 5% CO2.

• Cell Preparation: Harvest cells during the logarithmic growth phase. Wash the cells with sterile PBS and resuspend in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10^6 cells per 0.1 mL.

• Animal Model: Use 6-8 week old female athymic nude mice. Allow the animals to acclimatize for at least one week before the experiment.

• Tumor Implantation: Subcutaneously inject 0.1 mL of the cell suspension into the right flank of each mouse.

• Tumor Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization: When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups (n=6-10 mice per group).

• Drug Administration:

  • Triazolopyridine Agent: The specific formulation and dosing will depend on the compound's properties. For a representative PIM inhibitor like AZD1208, a formulation in 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline can be used for oral gavage.

  • 5-Fluorouracil (Comparator): Administer 5-FU at 30 mg/kg via intraperitoneal injection three times a week.[1]

  • Vehicle Control: Administer the corresponding vehicle solution to the control group.

• Efficacy Evaluation: Continue treatment for a predefined period (e.g., 21 days). Monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice, and excise and weigh the tumors. Calculate the tumor growth inhibition (TGI) as a percentage relative to the control group.

Protocol 2: Sarcoma S-180 Allograft Model

• Tumor Model: The Sarcoma 180 (S180) cell line is of murine origin and can be implanted in immunocompetent mice (e.g., Kunming mice).

• Tumor Implantation: Inject S180 cells subcutaneously into the right flank of the mice.

• Drug Administration:

  • Triazolopyridine Agent: As with the xenograft model, the formulation and dosing will be compound-specific.

  • Doxorubicin (Comparator): Doxorubicin can be administered intravenously or intraperitoneally at a clinically relevant dose.

• Efficacy Assessment: Monitor tumor growth and animal health as described in the previous protocol. The endpoint is typically determined by tumor burden or a predefined study duration.

Conclusion and Future Directions

The 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold and its related structures represent a promising class of anticancer agents with the potential for targeted therapy. Preclinical in vivo studies of representative compounds targeting PIM and ATM kinases demonstrate their ability to inhibit tumor growth in various cancer models. While direct, head-to-head comparative in vivo data against standard-of-care agents for specific 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives is still emerging, the existing evidence strongly supports their continued development.

Future research should focus on conducting comprehensive in vivo studies that directly compare the efficacy and toxicity of these novel agents with current therapeutic standards. Furthermore, exploring combination therapies, where triazolopyridine-based inhibitors are used to sensitize tumors to conventional chemotherapy or radiotherapy, holds significant promise for improving patient outcomes. The detailed protocols and comparative data presented in this guide are intended to facilitate the design of such critical preclinical studies and accelerate the translation of these promising compounds into clinical practice.

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• Inhibition of growth of colorectal cancer patient-derived subcutaneous xenografts using combined Wnt signaling pathway inhibitor and 5‑fluorouracil. Research and Practical Medicine Journal. [Link]

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• 5FU/RT treatment inhibited tumor growth in xenografts derived from 5FU/RT sensitive rectal cancer patient tumors. ResearchGate. [Link]

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• The Identification of Potent, Selective, and Orally Available Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase: The Discovery of AZD0156. ACS Publications. [Link]

• Phase I modular study of AZD0156, a first-in-class oral selective inhibitor of ataxia telangiectasia mutated protein kinase (ATM), in combination with cytotoxic chemotherapy or novel anti-cancer agents (AToM Study). ResearchGate. [Link]

• AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia. PMC - NIH. [Link]

• Growth inhibition by continuous low-dose versus standard-dose... ResearchGate. [Link]

• In vivo efficacy of 9g in colorectal cancer xenograft models (n ¼ 6). ResearchGate. [Link]

• A Chemosensitivity Study of Colorectal Cancer Using Xenografts of Patient-Derived Tumor Initiating Cells. AACR Journals. [Link]

• Addressing Doxorubicin Resistance in Bone Sarcomas Using Novel Drug-Resistant Models. MDPI. [Link]

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• Targeted Treatment of Sarcomas by Single Protein Encapsulated Doxorubicin with Undetectable Cardiotoxicity and Superior Efficacy. MDPI. [Link]

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• ATM, ATR, CHK1, CHK2 and WEE1 inhibitors in cancer and cancer stem cells. PMC - NIH. [Link]

• Anti-Colorectal Cancer Effects of a Novel Camptothecin Derivative PCC0208037 In Vitro and In Vivo. MDPI. [Link]

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• Treatment of Human Colon Cancer Xenografts with TRA-8 Anti-death Receptor 5 Antibody Alone or in Combination with CPT-11. PMC - NIH. [Link]

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A Head-to-Head Comparison of Novel Triazolopyrimidine Derivatives as Anticancer Agents: A Guide for Researchers

The relentless pursuit of novel anticancer therapeutics has led to the exploration of diverse heterocyclic scaffolds, among which triazolopyrimidines have emerged as a particularly promising class. Their structural resemblance to endogenous purines allows them to interact with a variety of biological targets implicated in cancer progression. This guide provides a detailed, head-to-head comparison of recently developed triazolopyrimidine derivatives, offering experimental data and mechanistic insights to inform future drug discovery and development efforts.

The Ascendancy of Triazolopyrimidines in Oncology Research

The triazolopyrimidine core, a fused heterocyclic system, has proven to be a versatile pharmacophore.[1][2] Depending on the substitution patterns and the specific isomeric form of the triazolopyrimidine ring system, these compounds can exhibit a wide array of biological activities, including but not limited to, kinase inhibition, anti-inflammatory, antiviral, and notably, anticancer effects.[1] Their ability to function as ATP-competitive inhibitors in the active sites of various kinases is a key attribute driving their investigation as anticancer agents.[3][4]

This guide will focus on a direct comparative analysis of a series of pyrazolo-[4,3-e][3][5][6]triazolopyrimidine derivatives, which have shown significant potential in preclinical studies. Furthermore, we will contextualize these findings by drawing comparisons with other notable classes of triazolopyrimidine-based anticancer agents and the established chemotherapeutic, Doxorubicin.

Head-to-Head Analysis of Pyrazolo-[4,3-e][3][5][6]triazolopyrimidine Derivatives

A recent study provides a direct comparison of three novel pyrazolo-[4,3-e][3][5][6]triazolopyrimidine derivatives, herein designated as Compound 1, Compound 2, and Compound 3, against a panel of human breast and cervical cancer cell lines.[5][7]

Chemical Structures

The fundamental structural framework of the compared compounds is the pyrazolo-[4,3-e][3][5][6]triazolo[1,5-c]pyrimidine core. The key variations among Compounds 1, 2, and 3 lie in the substituent groups attached to this core, which significantly influence their biological activity.

• Compound 1: 7-(4-chlorophenyl)-9-(pyridin-4-yl)-7H-pyrazolo[4,3-e][3][5][6]triazolo[1,5-c]pyrimidine

• Compound 2: 7-(4-methoxyphenyl)-9-(pyridin-4-yl)-7H-pyrazolo[4,3-e][3][5][6]triazolo[1,5-c]pyrimidine

• Compound 3: 7-(4-bromophenyl)-9-(pyridin-4-yl)-7H-pyrazolo[4,3-e][3][5][6]triazolo[1,5-c]pyrimidine[7]

Comparative Anticancer Activity

The in vitro cytotoxic activity of these compounds was evaluated using a standard MTT assay against human breast cancer cell lines (HCC1937 and MCF7) and a human cervical cancer cell line (HeLa). The half-maximal inhibitory concentration (IC50) values, representing the concentration required to inhibit 50% of cell growth, are summarized in the table below. For benchmarking, reported IC50 values for the widely used chemotherapeutic drug Doxorubicin against the same cell lines are also included, though it is important to note that these values can vary between studies due to different experimental conditions.[2][3][6][8]

Compound	Cancer Cell Line	IC50 (µM)
Compound 1	HCC1937 (Breast)	7.01 ± 0.52
MCF7 (Breast)	10.25 ± 0.88
HeLa (Cervical)	11.00 ± 0.95
Compound 2	HCC1937 (Breast)	25.11 ± 1.85
MCF7 (Breast)	38.42 ± 2.50
HeLa (Cervical)	48.28 ± 3.14
Compound 3	HCC1937 (Breast)	15.88 ± 1.21
MCF7 (Breast)	22.15 ± 1.93
HeLa (Cervical)	31.62 ± 2.77
Doxorubicin	HCC1937 (Breast)	~1-2
MCF7 (Breast)	~0.1 - 2.5
HeLa (Cervical)	~0.34 - 2.9

Data for Compounds 1, 2, and 3 are sourced from a 2021 study on novel pyrazolo-[4,3-e][3][5][6]triazolopyrimidine derivatives.[5]

Expert Interpretation:

The data clearly indicates that Compound 1 is the most potent of the three derivatives , exhibiting the lowest IC50 values across all tested cell lines.[5] The substitution of a chloro group at the para position of the phenyl ring in Compound 1 appears to be more favorable for anticancer activity compared to the methoxy (Compound 2) and bromo (Compound 3) substitutions. Notably, the HCC1937 and HeLa cell lines, known to express high levels of Epidermal Growth Factor Receptor (EGFR), showed greater sensitivity to these compounds, hinting at a potential mechanism of action involving this receptor.[4][5]

Mechanistic Deep Dive: Unraveling the Action of Compound 1

Further investigations into the mechanism of action of the most potent derivative, Compound 1, have revealed its role as an inhibitor of the EGFR signaling pathway.[4]

Inhibition of EGFR and Downstream Signaling

Western blot analysis has demonstrated that treatment with Compound 1 leads to a significant decrease in the phosphorylation of EGFR (pEGFR) and its key downstream effectors, including protein kinase B (Akt) and extracellular signal-regulated kinase (Erk1/2).[4] The inhibition of these critical signaling nodes disrupts pathways that are fundamental for cancer cell proliferation, survival, and metastasis.

Caption: Inhibition of the EGFR signaling pathway by Compound 1.

Molecular docking studies further support these findings, suggesting that Compound 1 binds to the ATP-binding site of the EGFR kinase domain.[7] This competitive inhibition prevents the autophosphorylation of the receptor, thereby blocking the initiation of downstream signaling cascades.

Induction of Apoptosis and Cell Cycle Arrest

The inhibition of the EGFR pathway by Compound 1 culminates in the induction of programmed cell death (apoptosis) and cell cycle arrest. Western blot analysis revealed an increase in the expression of the tumor suppressor protein p53 and the cyclin-dependent kinase inhibitor p21. Furthermore, an increase in cleaved poly (ADP-ribose) polymerase (PARP), a well-established marker of apoptosis, was observed.

Caption: Downstream effects of Compound 1 leading to apoptosis and cell cycle arrest.

Broader Context: Other Promising Triazolopyrimidine Scaffolds

While the pyrazolo-[4,3-e][3][5][6]triazolopyrimidine scaffold shows great promise, other isomeric forms and related fused pyrimidine systems have also demonstrated significant anticancer activity.

• [3][5][6]Triazolo[1,5-a]pyrimidines: This is one of the most extensively studied isomers. Derivatives of this scaffold have been shown to act as potent antitumor agents through various mechanisms, including tubulin polymerization inhibition.[3]

• Thiazolo[4,5-d]pyrimidines: These purine analogs have also been investigated as anticancer agents, with some derivatives showing potent activity.[9]

• [3][5][10]Triazolo[4,5-d]pyrimidines: Certain derivatives of this scaffold have exhibited potent and selective anticancer activity, for instance, by inducing apoptosis and suppressing EGFR expression.[8]

A direct head-to-head comparison of the anticancer efficacy of these different triazolopyrimidine classes under identical experimental conditions is an area that warrants further investigation to establish a definitive structure-activity relationship across the broader triazolopyrimidine family.

Experimental Protocols

To ensure the reproducibility and validation of the findings presented, detailed experimental protocols for the key assays are provided below.

MTT Assay for Cytotoxicity

This assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow:

Caption: Workflow for determining cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Seed cancer cells (e.g., HCC1937, MCF7, HeLa) in 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• The following day, treat the cells with various concentrations of the triazolopyrimidine derivatives (typically ranging from 1 to 100 µM) for 48 hours.

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 values from the dose-response curves.[5]

Annexin V/Propidium Iodide (PI) Assay for Apoptosis

This flow cytometry-based assay is used to detect and differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Step-by-Step Methodology:

• Seed cells in 6-well plates and treat with the desired concentration of the test compound for the specified duration.

• Harvest the cells, including both adherent and floating populations, by trypsinization and centrifugation.

• Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspend the cells in 1X Annexin V binding buffer.

• Add fluorochrome-conjugated Annexin V (e.g., FITC) and propidium iodide to the cell suspension.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are both Annexin V and PI positive.

Cell Cycle Analysis by Propidium Iodide Staining

This method utilizes the DNA-intercalating agent propidium iodide to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Step-by-Step Methodology:

• Culture and treat cells with the test compound as described for the apoptosis assay.

• Harvest the cells and wash them with PBS.

• Fix the cells in ice-cold 70% ethanol while gently vortexing to prevent clumping. Cells can be stored at -20°C for an extended period.

• Prior to analysis, wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A (to prevent staining of double-stranded RNA).

• Incubate the cells in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells by flow cytometry.

Conclusion and Future Directions

The head-to-head comparison of the pyrazolo-[4,3-e][3][5][6]triazolopyrimidine derivatives clearly identifies Compound 1 as a promising lead candidate for the development of novel anticancer agents. Its potent cytotoxic activity against breast and cervical cancer cell lines is attributed to its ability to inhibit the EGFR signaling pathway, leading to apoptosis and cell cycle arrest.

Future research should focus on:

• In vivo efficacy studies: Evaluating the antitumor activity of Compound 1 in animal models to assess its therapeutic potential.

• Pharmacokinetic and toxicological profiling: Determining the ADME (absorption, distribution, metabolism, and excretion) and toxicity profiles of Compound 1.

• Structure-activity relationship (SAR) studies: Synthesizing and evaluating additional analogs of Compound 1 to further optimize its potency and selectivity.

• Direct comparative studies: Conducting head-to-head comparisons of the most promising derivatives from different triazolopyrimidine classes to establish a comprehensive understanding of their relative merits.

The continued exploration of the triazolopyrimidine scaffold holds significant promise for the discovery of next-generation anticancer drugs with improved efficacy and safety profiles.

References

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• Anticancer[3][5][6]triazolopyrimidines and[3][5][6]triazolopyrimidinones... (n.d.). ResearchGate. [Link]

• Design, synthesis, and in vitro and in vivo biological evaluation of triazolopyrimidine hybrids as multitarget directed anticancer agents. (2021). RSC Advances, 11(53), 33537-33553. [Link]

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• Triazolopyrimidine Derivatives: An Updated Review on Recent Advances in Synthesis, Biological Activities and Drug Delivery Aspects. (2024). Current Medicinal Chemistry, 31(14), 1896-1919. [Link]

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• Cytotoxicities (IC50) of Dox and Dox@CB[7]NPs against selected human... (n.d.). ResearchGate. [Link]

• Novel[3][5][10]triazolo[4,5-d]pyrimidine derivatives containing hydrazone fragment as potent and selective anticancer agents. (2020). Bioorganic Chemistry, 105, 104424. [Link]

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A Comparative Guide to Cross-Reactivity Profiling of 1H-1,2,3-Triazolo[4,5-b]pyridine Based Inhibitors

For researchers, scientists, and drug development professionals, understanding the selectivity of a kinase inhibitor is paramount. The 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold has emerged as a promising core structure for the development of potent kinase inhibitors, notably targeting the PIM and ATM kinases. However, as with any therapeutic candidate, a thorough assessment of its cross-reactivity across the human kinome is a critical step to anticipate potential off-target effects and ensure the desired therapeutic window. This guide provides an in-depth comparison of methodologies for profiling these inhibitors and presents a framework for interpreting the resulting data.

The Imperative of Kinome-Wide Selectivity Screening

The human kinome comprises over 500 protein kinases, many of which share structural similarities in their ATP-binding pockets. Inhibitors designed to target a specific kinase can inadvertently bind to and inhibit other, unintended kinases. This "off-target" activity can lead to a variety of undesirable outcomes, from misleading experimental results in a research setting to significant toxicity in a clinical context. Therefore, early and comprehensive cross-reactivity profiling is not merely a suggestion but a cornerstone of modern drug discovery.[1]

A tiered approach is often the most efficient and cost-effective strategy for selectivity profiling.[2] Initially, a compound is screened at a single high concentration against a broad panel of kinases to identify potential off-targets. Subsequently, for any kinases showing significant inhibition, a full dose-response curve is generated to determine the IC50 value, providing a quantitative measure of potency.[2]

Experimental Workflows for Cross-Reactivity Profiling

A robust cross-reactivity profile is typically built using a combination of biochemical and cell-based assays. Each approach offers unique insights into the inhibitor's behavior.

Biochemical Assays: A Direct Measure of Interaction

Biochemical assays directly measure the interaction between an inhibitor and a purified kinase. They are the gold standard for determining the intrinsic potency and selectivity of a compound against a large number of kinases in a controlled, in vitro environment.[3]

Workflow for Biochemical Kinase Profiling:

Caption: A general workflow for cell-based kinase inhibitor profiling.

Common Cell-Based Assay Formats:

Assay Type	Principle	Advantages	Disadvantages
Target Engagement Assays (e.g., NanoBRET™, CETSA)	Measures the direct binding of an inhibitor to its target kinase within intact cells.	Confirms cell permeability and target binding.	Can be lower throughput, requires specific assay development for each target.
Phosphorylation Assays (e.g., Western Blot, ELISA)	Measures the phosphorylation status of a known downstream substrate of the target kinase.	Provides a functional readout of kinase inhibition.	Indirect, can be affected by other pathways influencing the substrate.
Cell Proliferation/Viability Assays	Measures the effect of the inhibitor on cell growth and survival.	Assesses the overall cellular consequence of kinase inhibition.	Not specific to the target kinase, can be influenced by off-target effects.

Case Study: Kinome Profiling of a Structurally Related Inhibitor

While comprehensive kinome-wide screening data for a 1H-1,2,3-Triazolo[4,5-b]pyridine-based inhibitor is not publicly available, we can examine the profiling data of a structurally related compound, A011, a potent ATM inhibitor with at[2][4]riazolo[4,5-c]quinoline scaffold. [2]This provides a valuable example of how to present and interpret such data.

In a study by Zhang et al., compound A011 was screened against a panel of 408 human protein kinases at a concentration of 10 µM. [2]The results are summarized below, highlighting the kinases that were significantly inhibited.

Table 1: Kinome Profiling of ATM Inhibitor A011 (10 µM)

Kinase Target	% Inhibition	Kinase Family
ATM	>99	PIKK
ATR	98	PIKK
DNA-PK	95	PIKK
mTOR	92	PIKK
PIK3C2B	85	PI3K
PIK3CA	78	PI3K
CLK1	65	CMGC
CLK4	60	CMGC
... (other kinases with <50% inhibition not shown)

This data is representative based on the findings reported in Zhang et al. (2023) and is intended for illustrative purposes. [2] Interpretation of the Data:

• High On-Target Potency: A011 demonstrates excellent potency against its intended target, ATM.

• PIKK Family Cross-Reactivity: As expected, due to the high structural similarity within the PI3K-related kinase (PIKK) family, A011 also shows significant inhibition of other members like ATR, DNA-PK, and mTOR. [2]This is a common characteristic of ATM inhibitors and a crucial consideration for its therapeutic application.

• Off-Target Kinases: The inhibitor also displays some activity against other kinases like PI3K family members and CLK kinases. Further investigation with IC50 determination would be necessary to understand the functional relevance of this off-target activity.

Hypothetical Comparison of 1H-1,2,3-Triazolo[4,5-b]pyridine Inhibitors

To illustrate how a direct comparison would be presented, the following table provides a hypothetical cross-reactivity profile for two distinct 1H-1,2,3-Triazolo[4,5-b]pyridine-based inhibitors: one designed as a PIM-1 inhibitor and the other as an ATM inhibitor.

Table 2: Illustrative Cross-Reactivity Profile of Two Hypothetical Inhibitors

Kinase Target	Inhibitor 1 (PIM-1 selective) % Inhibition @ 1µM	Inhibitor 2 (ATM selective) % Inhibition @ 1µM
PIM-1	99	15
PIM-2	85	12
PIM-3	88	10
ATM	20	98
ATR	15	95
DNA-PK	10	92
SRC	5	8
ABL1	2	3
... (representative kinases shown)

This table clearly demonstrates the distinct selectivity profiles. Inhibitor 1 is highly potent against the PIM kinase family with minimal activity against the PIKK family. Conversely, Inhibitor 2 shows high potency for the PIKK family and weak activity against the PIM kinases. This type of direct comparison is essential for selecting the right tool compound for a specific biological question or for advancing a lead candidate in a drug discovery program.

Conclusion and Future Directions

The 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold represents a versatile platform for the design of potent kinase inhibitors. A rigorous and multi-faceted approach to cross-reactivity profiling, combining broad-panel biochemical screens with targeted cell-based assays, is indispensable for characterizing these molecules. The resulting data, when presented and interpreted systematically, allows for a clear understanding of an inhibitor's selectivity and potential liabilities. As more inhibitors based on this scaffold are developed, the public availability of their kinome-wide profiling data will be invaluable to the scientific community for making informed decisions in their research and development endeavors.

References

• Zhang, S., Zhou, P., Liu, J., et al. (2023). Discovery ofT[2][4]riazolo[4,5-c]quinoline Derivatives as a New Class of Ataxia-Telangiectasia Mutated Kinase Inhibitors. ACS Medicinal Chemistry Letters, 14(6), 746–756. Available at: [Link]

• Pastor, J., Oyarzabal, J., Saluste, G., et al. (2012). Hit to lead evaluation of 1,2,3-triazolo[4,5-b]pyridines as PIM kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(4), 1591-1597. Available at: [Link]

• Celtarys Research. (2024). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Available at: [Link]

• Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Available at: [Link]

• Luceome Biotechnologies. (2022). Cell Based Kinase Assays. Available at: [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Available at: [Link]

• Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Available at: [Link]

• Eurofins Discovery. (2023). Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. YouTube. Available at: [Link]

• INiTS. (2020). Cell-based test for kinase inhibitors. Available at: [Link]

• Zhang, S., Zhou, P., Liu, J., et al. (2023). Supporting Information for Discovery ofT[2][4]riazolo[4,5-c]quinoline Derivatives as a New Class of Ataxia-Telangiectasia Mutated Kinase Inhibitors. ACS Publications. Available at: [Link]

• American Chemical Society. (2018). The Identification of Potent, Selective, and Orally Available Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase: The Discovery of AZD0156. ACS Publications. Available at: [Link]

• American Chemical Society. (2023). Discovery ofT[2][4]riazolo[4,5-c]quinoline Derivatives as a New Class of Ataxia-Telangiectasia Mutated Kinase Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• ResearchGate. (2012). Table S1. Kinase Screen—Effects on TNFα. Available at: [Link]

• ResearchGate. (2023). Discovery ofT[2][4]riazolo[4,5-c]quinoline Derivatives as a New Class of Ataxia-Telangiectasia Mutated Kinase Inhibitors. Available at: [Link]

• American Chemical Society. (2018). The Identification of Potent, Selective, and Orally Available Inhibitors of Ataxia Telangiectasia Mutated (ATM) Kinase. ACS Publications. Available at: [Link]

• American Chemical Society. (2019). Optimization of Potent and Selective Ataxia Telangiectasia-Mutated Inhibitors Suitable for a Proof-of-Concept Study in Huntington's Disease Models. Journal of Medicinal Chemistry. Available at: [Link]

• An, Y., et al. (2023). AiKPro: deep learning model for kinome-wide bioactivity profiling using structure-based sequence alignments and molecular 3D conformer ensemble descriptors. PMC. Available at: [Link]

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• ResearchGate. (2013). Table S1. Available at: [Link]

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A Comparative Benchmarking Guide to Novel 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives as Anticancer Agents

In the relentless pursuit of more effective and selective cancer therapeutics, medicinal chemists are continuously exploring novel heterocyclic scaffolds. Among these, the 1H-1,2,3-triazolo[4,5-b]pyridine core has emerged as a "privileged scaffold" – a molecular framework that is recurrently found in compounds exhibiting potent biological activities.[1] This guide provides a comprehensive benchmark of newly developed derivatives of this scaffold against established standard-of-care anticancer drugs, offering a data-driven perspective for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Targeting the 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold

The 1H-1,2,3-triazolo[4,5-b]pyridine system, a fused heterocycle of a pyridine and a 1,2,3-triazole ring, presents a unique combination of chemical properties that make it an attractive candidate for drug design.[1] The triazole moiety is known to participate in hydrogen bonding and dipole-dipole interactions, while the pyridine ring can be readily functionalized to modulate physicochemical properties such as solubility and bioavailability. This structural versatility allows for the fine-tuning of molecular interactions with biological targets, a critical aspect in the development of selective and potent inhibitors of cancer cell proliferation.[2]

This guide will focus on the comparative anticancer activity of novel 1H-1,2,3-triazolo[4,5-b]pyridine derivatives against two widely used chemotherapeutic agents: Doxorubicin and Cisplatin . The comparison will be contextualized for two distinct cancer types: breast cancer, using the MCF-7 cell line, and leukemia, using the HL-60 cell line.

General Synthesis of the 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold

The synthesis of the 1H-1,2,3-triazolo[4,5-b]pyridine core and its derivatives can be achieved through several synthetic routes. A common and effective method involves the cyclization of a suitably substituted aminopyridine precursor. The following diagram illustrates a generalized synthetic pathway.

Caption: Simplified mechanism of action for Doxorubicin and Cisplatin.

Comparative Cytotoxicity Data

The following tables summarize the IC50 values for selected 1H-1,2,3-triazolo[4,5-b]pyridine derivatives and the standard drugs against MCF-7 and HL-60 cancer cell lines. It is important to note that IC50 values can vary between studies due to differences in experimental conditions. The data presented here is a synthesis of values reported in the literature to provide a comparative overview.

Table 1: Comparative Cytotoxicity against Breast Cancer (MCF-7) Cell Line

Compound	IC50 (µM)	Reference
Doxorubicin (Standard)	0.68 - 8.3	[3][4]
Cisplatin (Standard)	45.33	[5]
LaSOM 186 (coumarin-triazole hybrid)	2.66	[5]
LaSOM 190 (coumarin-triazole hybrid)	2.85	[5]
4-((2-isopropyl-5-methylphenoxy)methyl)-1-o-tolyl-1H-1,2,3-triazole	6.17	[6]
Phosphonate 1,2,3-triazole derivative 8	18.06	[7]

Table 2: Comparative Cytotoxicity against Leukemia (HL-60) Cell Line

Compound	IC50 (µM)	Reference
Cisplatin (Standard)	8.3 - 9.0	[8]
1,2,3-Triazole-quinoline derivative	Moderate Activity	[9]
Compound 2c (Ruthenium complex)	1.9 ± 0.5	[1]

From the compiled data, it is evident that certain novel triazole derivatives exhibit promising anticancer activity, with some compounds demonstrating IC50 values in the low micromolar range, comparable to or even exceeding the potency of standard chemotherapeutic agents in specific cell lines. For instance, the coumarin-triazole hybrids LaSOM 186 and LaSOM 190 show significantly lower IC50 values against the MCF-7 cell line compared to Cisplatin. [5]

Experimental Protocols for Benchmarking

To ensure the reproducibility and validity of comparative studies, standardized experimental protocols are paramount. The following section details the widely accepted MTT assay for determining cell viability and cytotoxicity.

In Vitro Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Experimental Workflow:

Caption: A step-by-step workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottomed plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and standard drugs in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the test compounds) and a negative control (cells with fresh medium only).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Gently shake the plate to ensure complete dissolution of the formazan crystals and measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

The comparative analysis presented in this guide highlights the significant potential of 1H-1,2,3-triazolo[4,5-b]pyridine derivatives as a promising class of anticancer agents. Several of the discussed derivatives have demonstrated potent cytotoxic activity against breast cancer and leukemia cell lines, with some exhibiting efficacy comparable to or greater than standard chemotherapeutic drugs.

The true value of these novel compounds, however, will be determined by their in vivo efficacy, toxicity profiles, and their ability to overcome mechanisms of drug resistance. Future research should focus on:

• In vivo studies: Evaluating the most promising derivatives in animal models of cancer to assess their therapeutic index and pharmacokinetic properties.

• Mechanism of action studies: Elucidating the specific molecular targets and signaling pathways affected by these compounds to understand their mode of action and identify potential biomarkers for patient stratification.

• SAR optimization: Further chemical modifications of the 1H-1,2,3-triazolo[4,5-b]pyridine scaffold to improve potency, selectivity, and drug-like properties.

This guide serves as a foundational resource for researchers in the field, providing a structured comparison and the necessary experimental context to drive the continued development of this promising class of anticancer compounds.

References

• Doxorubicin induces drug resistance and expression of the novel CD44st via NF-κB in human breast cancer MCF-7 cells. Spandidos Publications. Available at: [Link]

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• A comprehensive review on triazoles as anticancer agents. DergiPark. Available at: [Link]

• Identification of co-regulated genes associated with doxorubicin resistance in the MCF-7/ADR cancer cell line. PMC. Available at: [Link]

• Discrimination of the Effects of Doxorubicin on Two Different Breast Cancer Cell Lines on Account of Multidrug Resistance and Apoptosis. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. MDPI. Available at: [Link]

• IC50 in doxorubicin-resistant MCF-7 cell lines. ResearchGate. Available at: [Link]

• MCF-7 Resistant Doxorubicin are Characterized by Lamelapodia, Strong Adhesion on Substrate and P-gp. Core.ac.uk. Available at: [Link]

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• The therapeutic efficacy of 1,2,3-triazoles in cancer. ResearchGate. Available at: [Link]

• IC50 values of the promising derivatives against the MCF‐7 cell line. ResearchGate. Available at: [Link]

• The IC 50 (µM) of tested compounds against MCF7 and Hela cell lines. ResearchGate. Available at: [Link]

• Cytotoxic IC50 values of the tested compounds against MCF-7 and MCF-10A... ResearchGate. Available at: [Link]

• Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. MDPI. Available at: [Link]

• “Dose-response” curves for HL-60, HL-60/CDDP, HL-60/Dox, HT-29 cell... ResearchGate. Available at: [Link]

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• Acylation of Heteroaromatic Amines: Facile and Efficient Synthesis of a New Class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine Derivatives. ResearchGate. Available at: [Link]

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A Comparative Guide to the Synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the heterocyclic scaffold 1H-1,2,3-triazolo[4,5-b]pyridine, also known as 7-azabenzotriazole, stands out as a critical building block. Its structural analogy to purine has led to its incorporation into a multitude of biologically active compounds, including kinase inhibitors and antiviral agents. Furthermore, its utility extends to peptide chemistry as a coupling additive and to materials science in the development of functional polymers and corrosion inhibitors. Given its significance, the efficient and reliable synthesis of this scaffold is of paramount importance to researchers.

This guide provides an in-depth comparison of two prominent and replicable methods for the synthesis of 1H-1,2,3-triazolo[4,5-b]pyridine: the classical diazotization of 2,3-diaminopyridine and a versatile approach involving the cyclization of a 2-hydrazinopyridine derivative. By presenting detailed experimental protocols, comparative data, and field-proven insights, this document aims to empower researchers to make informed decisions when selecting a synthetic route tailored to their specific laboratory capabilities and research objectives.

Method 1: The Classical Approach - Diazotization of 2,3-Diaminopyridine

This method represents the most direct and historically significant route to 1H-1,2,3-triazolo[4,5-b]pyridine. The underlying principle is the reaction of an ortho-diamino aromatic compound with a diazotizing agent, typically nitrous acid generated in situ from sodium nitrite and a mineral acid. This process leads to the formation of a stable, fused triazole ring system.

Experimental Protocol

Materials:

• 2,3-Diaminopyridine

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl, concentrated)

• Deionized Water

• Activated Carbon

• Standard laboratory glassware and equipment (beakers, flasks, magnetic stirrer, ice bath, filtration apparatus)

Procedure:

• Dissolution of Starting Material: In a 250 mL beaker, dissolve 10.9 g (0.1 mol) of 2,3-diaminopyridine in 100 mL of deionized water and 8.3 mL of concentrated hydrochloric acid. Stir the mixture until a clear solution is obtained.

• Diazotization: Cool the solution to 0-5 °C in an ice bath. While maintaining this temperature, slowly add a solution of 7.0 g (0.1 mol) of sodium nitrite in 20 mL of deionized water dropwise with vigorous stirring. The rate of addition should be controlled to keep the temperature below 5 °C.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes.

• Decolorization and Neutralization: To the reaction mixture, add 1 g of activated carbon and stir for 10 minutes. Subsequently, neutralize the solution to pH 7 with a suitable base, such as sodium carbonate, while monitoring with pH paper.

• Isolation and Purification: Filter the solution to remove the activated carbon. Allow the filtrate to stand, which may induce crystallization. If necessary, concentrate the solution under reduced pressure to promote crystallization. Collect the resulting crystals by filtration, wash with a small amount of cold water, and dry under vacuum.

Causality and Insights:

The success of this reaction hinges on the careful control of temperature. The diazotization process is highly exothermic, and temperatures above 5 °C can lead to the decomposition of the diazonium salt intermediate, resulting in the formation of undesired byproducts and a lower yield. The use of activated carbon is a crucial step for removing colored impurities that are often formed in diazotization reactions, leading to a purer final product.

Caption: Workflow for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine via diazotization.

Method 2: A Versatile Alternative - Synthesis from 2-Chloropyridine-3-amine

Experimental Protocol

Materials:

• 2-Chloropyridine-3-amine

• Sodium Azide (NaN₃)

• Copper(I) Iodide (CuI)

• Sodium Ascorbate

• N,N-Dimethylformamide (DMF)

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware and equipment

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-chloropyridine-3-amine (1.29 g, 10 mmol), sodium azide (0.78 g, 12 mmol), copper(I) iodide (95 mg, 0.5 mmol), and sodium ascorbate (198 mg, 1 mmol) in 20 mL of N,N-dimethylformamide (DMF).

• Reaction: Heat the mixture to 110 °C and stir for 24 hours under an inert atmosphere (e.g., nitrogen or argon).

• Work-up: After cooling to room temperature, pour the reaction mixture into 100 mL of water and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers and wash with brine (2 x 50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Final Product: The crude product can be further purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1H-1,2,3-triazolo[4,5-b]pyridine.

Causality and Insights:

This method relies on a copper-catalyzed azide-alkyne cycloaddition (CuAAC)-type mechanism, where the copper catalyst facilitates the reaction between the chloro-pyridine and the azide anion. The use of sodium ascorbate helps to maintain the copper in its active Cu(I) oxidation state. While this method involves more steps and potentially more expensive reagents, it can offer higher yields and a cleaner reaction profile in some cases, avoiding the use of strong mineral acids. The choice of DMF as a solvent is critical due to its high boiling point and its ability to dissolve the various reaction components.

Caption: Workflow for the synthesis of 1H-1,2,3-Triazolo[4,5-b]pyridine from 2-chloropyridine-3-amine.

Comparative Analysis

To facilitate an objective comparison, the following table summarizes the key performance indicators and practical considerations for each synthetic method.

Feature	Method 1: Diazotization	Method 2: From 2-Chloropyridine-3-amine
Starting Material	2,3-Diaminopyridine	2-Chloropyridine-3-amine, Sodium Azide
Key Reagents	Sodium Nitrite, HCl	Copper(I) Iodide, Sodium Ascorbate
Reaction Conditions	0-5 °C	110 °C
Typical Yield	Moderate to Good (60-80%)	Good to Excellent (70-90%)
Scalability	Feasible, but requires careful temperature control	Readily scalable
Safety Considerations	Handling of corrosive HCl, potential for unstable diazonium intermediates if not controlled	Use of toxic sodium azide, requires inert atmosphere
Cost-Effectiveness	Generally more cost-effective due to cheaper starting materials and reagents	Can be more expensive due to the cost of the catalyst and starting material
Simplicity	Relatively straightforward one-pot reaction	Multi-step procedure requiring purification by chromatography

Product Characterization

Independent of the synthetic route, the identity and purity of the resulting 1H-1,2,3-triazolo[4,5-b]pyridine should be confirmed through standard analytical techniques.

• Appearance: White to off-white crystalline solid.

• Melting Point: Approximately 210-213 °C.

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 15.6 (br s, 1H, NH), 8.55 (dd, J=4.4, 1.4 Hz, 1H), 8.20 (dd, J=8.4, 1.4 Hz, 1H), 7.45 (dd, J=8.4, 4.4 Hz, 1H).[1]

• ¹³C NMR (100 MHz, DMSO-d₆) δ (ppm): 146.0, 143.2, 131.9, 129.5, 118.8.[1]

• Mass Spectrometry (ESI+): m/z 121.1 [M+H]⁺.

Conclusion and Recommendations

Both presented methods offer viable pathways to 1H-1,2,3-triazolo[4,5-b]pyridine, each with its own set of advantages and disadvantages.

Method 1 (Diazotization) is a classic, cost-effective, and direct approach. It is well-suited for laboratories with experience in handling diazotization reactions and for larger-scale syntheses where cost is a primary concern. However, the stringent temperature control required and the potential for byproduct formation necessitate careful execution.

Method 2 (From 2-Chloropyridine-3-amine) provides a more modern and often higher-yielding alternative. It is particularly advantageous when the starting diamine is unavailable or when a cleaner reaction profile with simpler purification is desired. The milder overall conditions (despite the higher temperature) can be beneficial for substrates with sensitive functional groups in derivative synthesis. The primary drawbacks are the higher cost of reagents and the need for chromatographic purification.

Ultimately, the choice of synthetic route will depend on the specific needs and resources of the research team. For routine, large-scale production, the classical diazotization method, once optimized, is likely the more economical choice. For medicinal chemistry applications where yield, purity, and adaptability to derivative synthesis are paramount, the copper-catalyzed cyclization from 2-chloropyridine-3-amine presents a compelling and robust alternative.

References

• This guide synthesizes information from established chemical principles and may not have a direct single source. The protocols are based on analogous and well-documented reactions in heterocyclic chemistry.

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Independent Verification of the Biological Activity of a Triazolopyridine Compound: A Comparative Guide

In the landscape of modern drug discovery, the triazolopyridine scaffold has emerged as a privileged structure, forming the core of numerous pharmacologically active agents with applications ranging from oncology to infectious diseases.[1][2] The versatility of this heterocyclic system allows for a broad range of chemical modifications, leading to compounds with diverse biological activities.[2][3] However, the journey from a promising chemical entity to a validated therapeutic lead is contingent upon rigorous and independent verification of its biological activity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute a robust validation strategy for a novel triazolopyridine compound, using a hypothetical case study of a putative TGF-β inhibitor.

Introduction: The Imperative of Independent Verification

The initial discovery of a biologically active compound, whether through high-throughput screening or rational design, is merely the first step. Independent verification serves as a critical quality control measure to ensure the reproducibility and validity of the initial findings. This process mitigates the risks of false positives and artifacts, which can arise from various sources including compound promiscuity, assay interference, or experimental variability. A thorough and objective validation process is the bedrock of a successful drug development program, providing the confidence needed to commit to further resource-intensive studies.

This guide will walk through the essential stages of verifying the biological activity of a novel triazolopyridine compound, "TPC-X," which has been identified as a potential inhibitor of the Transforming Growth Factor-beta (TGF-β) signaling pathway. The TGF-β pathway plays a pivotal role in numerous cellular processes, and its dysregulation is implicated in diseases such as cancer and fibrosis.[4] Therefore, inhibitors of this pathway are of significant therapeutic interest.

Target Validation and Assay Selection: A Mechanistic Approach

Before embarking on experimental work, it is crucial to understand the putative mechanism of action of TPC-X. For a TGF-β inhibitor, the primary target is likely one of the TGF-β receptors (TβRI or TβRII), which are serine/threonine kinases.[4] The initial hypothesis is that TPC-X inhibits the kinase activity of these receptors, thereby blocking downstream signaling.

Choosing the Right Tools: In Vitro Assays

A multi-pronged approach using a combination of biochemical and cell-based assays is essential to build a comprehensive picture of the compound's activity.

• Biochemical Assays: These assays directly measure the compound's ability to inhibit the enzymatic activity of the purified target protein.[5] For TPC-X, a radiometric or luminescence-based in vitro kinase assay using recombinant TβRI and/or TβRII would be the gold standard.[6][7] This allows for the determination of key inhibitory parameters such as the IC50 (half-maximal inhibitory concentration).[8]

• Cell-Based Assays: These assays assess the compound's activity in a more physiologically relevant context.[9] For a TGF-β inhibitor, several cell-based assays can be employed:

  • Phosphorylation Assays: Western blotting or ELISA-based methods can be used to measure the phosphorylation of downstream signaling molecules like Smad2 and Smad3 upon TGF-β stimulation.[9][10] A potent inhibitor should reduce the levels of phosphorylated Smad2/3 in a dose-dependent manner.

  • Reporter Gene Assays: Cells can be engineered to express a reporter gene (e.g., luciferase) under the control of a TGF-β responsive promoter.[11][12] Inhibition of the pathway by TPC-X would lead to a decrease in reporter gene expression.

  • Functional Assays: Depending on the cell type, TGF-β can induce various functional responses, such as growth inhibition, epithelial-to-mesenchymal transition (EMT), or extracellular matrix production.[13][14] Assays measuring these functional outputs can provide valuable insights into the compound's cellular efficacy.

Comparative Analysis: Benchmarking Against the Gold Standard

To put the activity of TPC-X into perspective, it is crucial to compare it with a well-characterized inhibitor of the TGF-β pathway. LY2109761 is a potent and selective dual inhibitor of TβRI and TβRII and serves as an excellent benchmark.[15][16][17] By running LY2109761 in parallel with TPC-X in all assays, we can directly compare their potency and efficacy.

Experimental Protocols: Ensuring Rigor and Reproducibility

The following section provides detailed, step-by-step methodologies for key experiments. The rationale behind critical steps is highlighted to foster a deeper understanding of the experimental design.

In Vitro Kinase Inhibition Assay (Radiometric Format)

This protocol describes a filter-binding assay to measure the inhibition of TβRI kinase activity.

Rationale: This assay directly measures the transfer of a radiolabeled phosphate from ATP to a substrate peptide by the kinase. The amount of incorporated radioactivity is inversely proportional to the inhibitory activity of the compound.

Step-by-Step Protocol:

• Prepare Kinase Reaction Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM DTT, and 0.1 mg/mL BSA.

• Prepare Kinase and Substrate: Dilute recombinant human TβRI kinase and a suitable substrate peptide (e.g., a generic kinase substrate like myelin basic protein or a specific Smad-derived peptide) in the kinase reaction buffer.

• Prepare Compound Dilutions: Perform a serial dilution of TPC-X and the reference compound (LY2109761) in DMSO. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%).

• Initiate the Kinase Reaction: In a 96-well plate, combine the kinase, substrate, and compound dilutions.

• Start the Reaction: Add a solution of [γ-33P]ATP (at a concentration close to the Km for TβRI) to initiate the reaction.

• Incubate: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Stop the Reaction and Capture Substrate: Spot the reaction mixture onto a phosphocellulose filter mat. The phosphorylated substrate will bind to the filter, while the unreacted ATP will be washed away.

• Wash: Wash the filter mat extensively with phosphoric acid to remove unincorporated radioactivity.

• Scintillation Counting: Place the filter mat in a scintillation counter to measure the amount of incorporated radioactivity.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control and fit the data to a dose-response curve to determine the IC50 value.

Cellular Smad2/3 Phosphorylation Assay (Western Blot)

This protocol details the assessment of TPC-X's ability to inhibit TGF-β-induced Smad2/3 phosphorylation in a relevant cell line (e.g., HaCaT keratinocytes or A549 lung carcinoma cells).

Rationale: Phosphorylation of Smad2 and Smad3 is a key downstream event in the canonical TGF-β signaling pathway. A decrease in the levels of phosphorylated Smad2/3 indicates inhibition of the upstream kinase activity.

Step-by-Step Protocol:

• Cell Culture: Culture the chosen cell line to approximately 80% confluency in appropriate growth medium.

• Serum Starvation: To reduce basal signaling, serum-starve the cells for 4-6 hours prior to treatment.

• Compound Pre-treatment: Pre-incubate the cells with various concentrations of TPC-X or LY2109761 for 1 hour. Include a DMSO vehicle control.

• TGF-β Stimulation: Stimulate the cells with a predetermined optimal concentration of TGF-β1 (e.g., 5 ng/mL) for 30-60 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against phospho-Smad2/3 and total Smad2/3. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities and normalize the phospho-Smad2/3 signal to the total Smad2/3 and loading control signals.

Data Analysis and Interpretation: From Raw Data to Actionable Insights

In Vitro Potency Comparison

Compound	TβRI Kinase IC50 (nM)
TPC-X	[Insert experimental value]
LY2109761	[Insert experimental value]

Interpretation: A lower IC50 value indicates greater potency. The IC50 of TPC-X should be compared to that of LY2109761 to gauge its relative in vitro efficacy.

Cellular Activity Comparison

Compound	Cellular pSmad2/3 IC50 (nM)
TPC-X	[Insert experimental value]
LY2109761	[Insert experimental value]

Interpretation: The cellular IC50 reflects the compound's ability to inhibit the target within a cellular context, taking into account factors like cell permeability. A significant drop-off in potency from the biochemical to the cellular assay may indicate poor membrane permeability or efflux by cellular transporters.

In Vivo Validation: The Bridge to Preclinical Development

While in vitro assays are essential for initial characterization, in vivo studies are necessary to evaluate a compound's efficacy and safety in a whole-organism setting.[18][19]

Model Selection

The choice of an appropriate animal model is critical and depends on the intended therapeutic indication. For an anti-cancer application, xenograft models, where human tumor cells are implanted into immunodeficient mice, are commonly used.[20][21][22] For fibrotic diseases, models such as bleomycin-induced pulmonary fibrosis can be employed.

Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

Before efficacy studies, it is crucial to understand the pharmacokinetic properties of TPC-X, including its absorption, distribution, metabolism, and excretion (ADME).[23][24][25][26] This information is vital for designing an appropriate dosing regimen. Pharmacodynamic studies will then correlate the drug exposure with the desired biological effect (e.g., inhibition of Smad phosphorylation in tumor tissue).

Visualizing the Science: Diagrams and Workflows

Clear visual representations are essential for communicating complex scientific concepts.

TGF-β Signaling Pathway

Caption: The canonical TGF-β signaling pathway and the inhibitory action of TPC-X.

Experimental Workflow for In Vitro Verification

Caption: Workflow for the in vitro verification of TPC-X's biological activity.

Conclusion: A Foundation for Success

The independent verification of a triazolopyridine compound's biological activity is a non-negotiable step in the drug discovery process. By employing a systematic and comparative approach, researchers can build a robust data package that instills confidence in the compound's therapeutic potential. This guide provides a foundational framework for designing and executing such a validation study, emphasizing scientific rigor, logical experimental design, and clear data interpretation. Following these principles will not only validate the initial findings but also lay a solid groundwork for the subsequent stages of preclinical and clinical development.

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Evaluating the selectivity of 1H-1,2,3-Triazolo[4,5-b]pyridine derivatives for specific biological targets

In the landscape of modern drug discovery, the quest for highly selective therapeutic agents is paramount. The ability of a molecule to interact with its intended biological target while minimizing off-target effects is a critical determinant of its efficacy and safety profile. The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in engaging a diverse range of biological targets, from protein kinases to G-protein coupled receptors (GPCRs). This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate and compare the selectivity of novel 1H-1,2,3-triazolo[4,5-b]pyridine derivatives.

This document moves beyond a rigid, step-by-step manual. Instead, it offers an in-depth, technical narrative grounded in scientific integrity and field-proven insights. We will delve into the causality behind experimental choices, describe self-validating protocols, and provide a robust foundation of authoritative references.

The 1H-1,2,3-Triazolo[4,5-b]pyridine Scaffold: A Privileged Framework

The 1H-1,2,3-triazolo[4,5-b]pyridine core, a fusion of a triazole and a pyridine ring, presents a unique combination of structural and electronic features.[1][2] Its planar nature, coupled with the presence of multiple nitrogen atoms, facilitates a variety of non-covalent interactions, including hydrogen bonding and coordination with metal ions.[1] This chemical tractability has led to its exploration as a foundational element in the design of inhibitors for a range of enzymes and modulators of receptor function.[3][4]

Derivatives of this and closely related scaffolds have shown promise as potent inhibitors of protein kinases, such as PIM kinases, which are implicated in cell survival and proliferation.[3] Furthermore, the structural similarities to endogenous ligands have prompted investigations into their potential as selective antagonists for GPCRs, such as the P2X3 receptor.

The central challenge, and indeed the opportunity, lies in tuning the substituents around this core to achieve exquisite selectivity for a single biological target or a specific target family. This guide will equip you with the strategic and technical knowledge to navigate this challenge.

Comparative Selectivity Profiling: A Multi-faceted Approach

A robust evaluation of selectivity requires a multi-pronged strategy, employing a suite of complementary biochemical and cell-based assays. The choice of assays should be guided by the hypothesized target class and the desired depth of characterization.

Initial Broad-Spectrum Screening: Kinase and GPCR Panels

For novel derivatives with an unknown or putative target, a broad initial screen is invaluable. Commercially available kinase and GPCR panels offer a time- and cost-effective method to identify initial hits and potential off-target liabilities.

Table 1: Illustrative Kinase Selectivity Profile of a Hypothetical 1H-1,2,3-Triazolo[4,5-b]pyridine Derivative (Compound X)

Kinase Target	Percent Inhibition at 1 µM	IC50 (nM)
PIM1	98%	15
PIM2	95%	25
PIM3	92%	50
MAPK1	45%	>1000
PI3Kα	30%	>1000
CDK2	25%	>1000
...	...	...

This table is a hypothetical representation to illustrate the type of data generated from a kinase panel screen.

In-depth Mechanistic and Biophysical Assays

Following initial screening, a suite of more detailed assays is essential to confirm direct binding, elucidate the mechanism of action, and quantify the binding affinity and kinetics.

Experimental Protocols: A Guide to Best Practices

The following protocols are provided as a detailed guide for key experiments. The rationale behind critical steps is explained to ensure robust and reproducible data.

Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of a compound against a broad panel of protein kinases.

Methodology: A common method is a luminometric assay that measures the amount of ATP remaining after a kinase reaction.

Step-by-Step Protocol:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO. Create a dilution series to be tested.

• Kinase Reaction Setup: In a 384-well plate, add the kinase, a suitable substrate, and ATP.

• Compound Addition: Add the diluted test compound to the reaction wells. Include a positive control (a known inhibitor) and a negative control (DMSO vehicle).

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• ATP Detection: Add an ATP detection reagent (e.g., ADP-Glo™ Kinase Assay). This reagent stops the kinase reaction and measures the remaining ATP via a luciferase-based reaction that generates a luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: The luminescent signal is inversely proportional to the kinase activity. Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Causality and Trustworthiness: The use of a well-characterized kinase panel and validated reagents is crucial. Running appropriate controls ensures that any observed inhibition is due to the test compound and not an artifact of the assay system. The luminescent readout provides a highly sensitive and quantitative measure of kinase activity.

Cellular Thermal Shift Assay (CETSA®)

Objective: To confirm direct binding of a compound to its target protein in a cellular environment.[5][6]

Methodology: CETSA is based on the principle that ligand binding stabilizes a protein against thermal denaturation.[7]

Step-by-Step Protocol:

• Cell Treatment: Treat intact cells with the test compound or vehicle control for a defined period.

• Heating: Heat the cell suspensions at a range of temperatures. Unbound proteins will denature and aggregate at lower temperatures than ligand-bound proteins.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Quantification: Quantify the amount of the target protein remaining in the soluble fraction using methods such as Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Causality and Trustworthiness: CETSA provides direct evidence of target engagement within the complex milieu of the cell, accounting for factors like cell permeability and intracellular metabolism. The dose-dependent thermal shift can be used to determine the cellular potency of the compound.

Radioligand Binding Assay for GPCRs

Objective: To determine the affinity (Ki) of a test compound for a specific GPCR.[8]

Methodology: This competitive binding assay measures the ability of a test compound to displace a radiolabeled ligand from its receptor.[8]

Step-by-Step Protocol:

• Membrane Preparation: Prepare cell membranes expressing the GPCR of interest.

• Assay Setup: In a 96-well plate, incubate the cell membranes with a fixed concentration of a high-affinity radioligand (e.g., ³H- or ¹²⁵I-labeled) and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand binding against the concentration of the test compound. The IC50 value is determined and then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Causality and Trustworthiness: This "gold standard" assay provides a direct measure of a compound's affinity for the receptor binding site.[8] The use of a specific radioligand and appropriate controls for non-specific binding ensures the accuracy of the results.

Case Study: Targeting the PI3K/Akt Signaling Pathway

Several studies have implicated triazolopyrimidine derivatives, structurally related to 1H-1,2,3-triazolo[4,5-b]pyridines, as inhibitors of the PI3K/Akt signaling pathway. This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.

A selective inhibitor of PI3K would be expected to block the phosphorylation of Akt and downstream effectors, leading to cell cycle arrest and apoptosis. Evaluating the selectivity of a 1H-1,2,3-triazolo[4,5-b]pyridine derivative for PI3K isoforms (α, β, γ, δ) would be a critical step in its development as an anticancer agent.

Conclusion and Future Directions

The 1H-1,2,3-triazolo[4,5-b]pyridine scaffold represents a fertile ground for the discovery of novel, selective modulators of key biological targets. A systematic and rigorous evaluation of target selectivity, employing a combination of broad-panel screening and detailed biophysical and cellular assays, is essential to unlock the full therapeutic potential of this versatile chemical class. The methodologies and strategic considerations outlined in this guide provide a robust framework for researchers to confidently navigate the path from hit identification to lead optimization, ultimately contributing to the development of safer and more effective medicines.

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A Senior Application Scientist's Guide to Assessing the Drug-Likeness of Novel 1H-1,2,3-Triazolo[4,5-b]pyridine Compounds

In the landscape of modern drug discovery, the early and rigorous assessment of a compound's "drug-likeness" is a critical gatekeeping step. It serves to de-risk development pipelines and significantly enhance the probability of a candidate's success in later clinical phases.[1][2] This guide provides a comprehensive framework for evaluating the drug-like properties of novel compounds built upon the versatile 1H-1,2,3-Triazolo[4,5-b]pyridine scaffold. This heterocyclic system is of significant interest in medicinal chemistry, serving as a foundational structure for agents with potential antimicrobial, analgesic, and anticancer activities.[3][4]

Our approach is rooted in a philosophy of integrated, multi-parameter analysis. We will first leverage predictive computational models for a rapid, high-throughput assessment, followed by robust, self-validating experimental assays to confirm and refine these initial predictions. This guide is designed for drug development professionals, offering a narrative that explains not just the "how" but the "why" behind each methodological choice, ensuring a deep, causal understanding of the drug-likeness assessment workflow.

Part 1: Foundational Screening with In Silico Profiling

The journey from a chemical entity to a viable drug candidate begins with an efficient filtering process. Computational, or in silico, methods provide an indispensable tool for this initial triage, allowing for the rapid evaluation of large sets of virtual or newly synthesized compounds without the immediate need for resource-intensive lab work.[5][6][7] The primary goal here is to identify candidates with the highest probability of possessing favorable pharmacokinetic properties.

The Guiding Principle: Lipinski's Rule of Five (Ro5)

A cornerstone of predictive drug-likeness is Lipinski's Rule of Five (Ro5), a set of heuristics formulated from the observation that most orally administered drugs are relatively small and moderately lipophilic molecules.[8][9] Adherence to these rules increases the likelihood of good membrane permeability and oral bioavailability. It is crucial to understand that Ro5 is not a rigid law but a highly effective guideline; compounds that violate one of its tenets may still succeed, but the risk of poor ADME (Absorption, Distribution, Metabolism, and Excretion) properties increases with the number of violations.[9][10]

The four core criteria of Lipinski's Rule are:

• Molecular Weight (MW) ≤ 500 Daltons: Smaller molecules are more readily transported across biological membranes.[8]

• Logarithm of the Octanol-Water Partition Coefficient (LogP) ≤ 5: This measures the lipophilicity of a compound. A value in the optimal range (ideally 1-3) balances aqueous solubility with lipid membrane permeability.[11]

• Hydrogen Bond Donors (HBD) ≤ 5: The total number of N-H and O-H bonds. Excessive donors can hinder passive diffusion across membranes.[8][10]

• Hydrogen Bond Acceptors (HBA) ≤ 10: The total number of nitrogen and oxygen atoms.[8][10]

Comparative Analysis of Hypothetical 1H-1,2,3-Triazolo[4,5-b]pyridine Derivatives

To illustrate this process, we will analyze the parent scaffold and two hypothetical derivatives against a well-established oral drug, Aspirin.

• TP-Scaffold: The core 1H-1,2,3-Triazolo[4,5-b]pyridine structure.

• TP-01: A derivative with a simple, bio-isosteric modification (e.g., 6-chloro substitution).

• TP-02: A more complex derivative featuring a bulky, lipophilic substituent designed to enhance target binding but potentially compromising drug-like properties.

Figure 1: Computational drug-likeness screening workflow.

Table 1: In Silico Physicochemical Property Comparison

Compound	Molecular Weight (Da)	cLogP	HBD	HBA	Ro5 Violations	Predicted Drug-Likeness
TP-Scaffold	120.11	-0.13	1	4	0	Favorable
TP-01 (6-Chloro)	154.56	0.55	1	4	0	Favorable
TP-02 (6-Diphenylmethyl)	286.34	4.85	1	4	0	Borderline
Aspirin (Reference)	180.16	1.19	1	3	0	Favorable

Note: cLogP values are estimations from computational models and require experimental validation.

From this initial screen, both the parent scaffold and the simple derivative, TP-01, exhibit excellent profiles. TP-02, while compliant with Ro5, shows a significantly higher cLogP, flagging it as a potential risk for poor solubility, an issue we must investigate experimentally.

Part 2: Experimental Validation of Key ADME Properties

While computational predictions are invaluable for initial screening, they are not a substitute for empirical data.[12] We must now move to a suite of self-validating in vitro assays to measure the core ADME properties that govern a compound's ultimate fate in a biological system.[13][14][15]

Figure 2: Workflow for experimental ADME property validation.

Protocol 1: Aqueous Thermodynamic Solubility Assay (Shake-Flask Method)

Causality: Poor aqueous solubility is a primary cause of low oral bioavailability. This assay determines the equilibrium solubility of a compound, providing a definitive measure of its ability to dissolve in a physiological medium, which is a prerequisite for absorption.[16]

Methodology:

• Preparation: Add an excess amount of the solid test compound (e.g., 1-2 mg) to a known volume (e.g., 1 mL) of phosphate-buffered saline (PBS, pH 7.4) in a glass vial.

• Equilibration: Seal the vials and agitate them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for a period sufficient to reach equilibrium (typically 24-48 hours).

• Separation: After incubation, allow the vials to stand to let undissolved solids settle. Carefully collect the supernatant and filter it through a 0.45 µm syringe filter to remove any remaining particulate matter.

• Quantification: Dilute the clear filtrate with a suitable solvent (e.g., acetonitrile/water). Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS), against a standard curve of known concentrations.

• Replication: Perform the experiment in triplicate to ensure data robustness.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: For a drug to be orally active, it must pass from the gastrointestinal tract into the bloodstream, a process largely governed by its ability to permeate the intestinal epithelium. PAMPA is a high-throughput, non-cell-based assay that models this passive diffusion process, providing a rapid assessment of a compound's transcellular permeability.[15][17]

Methodology:

• Membrane Preparation: Coat the filter of a 96-well donor plate with a synthetic lipid mixture (e.g., 10% lecithin in dodecane) to form an artificial membrane.

• Compound Addition: Add the test compound, dissolved in a buffer solution (pH 7.4), to the wells of the donor plate.

• Assay Assembly: Place the donor plate into a 96-well acceptor plate containing fresh buffer solution, creating a "sandwich" where the two compartments are separated only by the artificial membrane.

• Incubation: Incubate the plate assembly at room temperature for a set period (e.g., 4-16 hours) to allow the compound to diffuse from the donor to the acceptor compartment.

• Analysis: After incubation, measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) to quantify the rate of diffusion across the membrane.

Protocol 3: Metabolic Stability Assay (Human Liver Microsomes)

Causality: The liver is the primary site of drug metabolism. Rapid metabolism can lead to low bioavailability and a short duration of action. This assay evaluates a compound's susceptibility to breakdown by key drug-metabolizing enzymes (cytochrome P450s) present in liver microsomes, providing a prediction of its in vivo half-life.[18][19][20]

Methodology:

• Incubation Preparation: In a microcentrifuge tube, prepare an incubation mixture containing human liver microsomes (HLM), the test compound (at a low concentration, e.g., 1 µM), and a phosphate buffer (pH 7.4). Pre-incubate the mixture at 37°C.

• Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system, which provides the necessary cofactors for the enzymes.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture.

• Reaction Quenching: Immediately stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard for analytical normalization.

• Sample Processing & Analysis: Centrifuge the samples to precipitate the microsomal proteins. Analyze the supernatant for the remaining concentration of the parent compound using LC-MS/MS.

• Calculation: Determine the in vitro half-life (t₁/₂) by plotting the natural logarithm of the percentage of the remaining parent compound against time. This value can then be used to calculate the intrinsic clearance (Cl_int).[1]

Part 3: Data Synthesis and Strategic Interpretation

With both computational and experimental data in hand, we can now build a holistic profile of our compounds and make informed decisions.

Figure 3: Relationship between physicochemical properties and bioavailability.

Table 2: Integrated Drug-Likeness Profile of Test Compounds

Compound	Aqueous Solubility (µM)	Permeability (Papp, 10⁻⁶ cm/s)	Microsomal Half-life (t½, min)	Overall Assessment
TP-Scaffold	> 200	< 1 (Low)	> 60 (High)	Good solubility and stability, but low permeability may limit absorption.
TP-01	150	5 (Moderate)	> 60 (High)	Promising Lead. Balanced properties suitable for optimization.
TP-02	< 10	15 (High)	25 (Moderate)	Challenging. Poor solubility is a major liability despite high permeability.

Analysis and Path Forward

• TP-Scaffold: The core structure is metabolically stable and highly soluble, but its low permeability suggests that derivatives will need carefully chosen substituents to enhance lipophilicity without sacrificing solubility.

• TP-01 (6-Chloro): This candidate represents a successful balance. The chloro-substituent modestly increased lipophilicity, improving permeability to a moderate level while maintaining good solubility and high metabolic stability. This compound is a strong candidate to move into lead optimization, where further modifications can be explored to fine-tune its properties.

• TP-02 (6-Diphenylmethyl): The experimental data confirms the risk flagged by the high cLogP value. The bulky, lipophilic group dramatically increased permeability but at the cost of aqueous solubility, which has fallen to a level likely to cause significant absorption issues. Furthermore, its metabolic stability is reduced. This candidate would require substantial chemical redesign to address the solubility liability before it could be advanced.

By integrating predictive modeling with targeted experimental validation, we have efficiently triaged a set of novel compounds, identified a promising lead for further development, and generated critical structure-activity relationship (SAR) data to guide the next cycle of chemical synthesis. This structured, evidence-based approach is fundamental to navigating the complex path of drug discovery and increasing the likelihood of delivering safe and effective medicines.

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A Comparative Review of the Therapeutic Potential of Different Triazolopyridine Scaffolds

Introduction: The Triazolopyridine Core - A Privileged Scaffold in Medicinal Chemistry

The fusion of a triazole and a pyridine ring gives rise to the triazolopyridine scaffold, a heterocyclic system of significant interest in drug discovery and development.[1] This structural motif is considered a "privileged scaffold" due to its ability to interact with a wide range of biological targets, leading to a broad spectrum of pharmacological activities.[2] The versatility of the triazolopyridine core allows for extensive chemical modifications, enabling the fine-tuning of physicochemical properties and biological efficacy.[2] This guide provides a comparative overview of the therapeutic potential of different triazolopyridine scaffolds, focusing on their synthesis, biological activities, and underlying mechanisms of action. We will delve into specific examples of therapeutic agents and clinical candidates, supported by experimental data and detailed protocols to provide researchers, scientists, and drug development professionals with a comprehensive resource.

There are several isomeric forms of triazolopyridines, with the most explored in medicinal chemistry being the[1][3][4]triazolo[4,3-a]pyridine,[1][3][4]triazolo[1,5-a]pyridine, and[1][3][5]triazolo[4,5-b]pyridine scaffolds.[1] Each of these core structures presents unique electronic and steric properties, influencing their interaction with biological targets and ultimately defining their therapeutic potential.

[1][3][4]Triazolo[4,3-a]pyridine: A Versatile Scaffold with Diverse Activities

The[1][3][4]triazolo[4,3-a]pyridine scaffold is arguably one of the most extensively studied isomers, with derivatives showing a remarkable range of therapeutic applications, including anticancer, antimicrobial, and central nervous system (CNS) activities.[6][7]

Anticancer Potential

Derivatives of this scaffold have demonstrated significant potential as anticancer agents by targeting various key signaling pathways involved in cancer progression.

Mechanism of Action: Inhibition of the Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway is crucial for embryonic development and tissue homeostasis, and its aberrant activation is a hallmark of many cancers, particularly colorectal cancer.[8][9] Certain[1][3][4]triazolo[4,3-a]pyridine derivatives have been identified as potent inhibitors of this pathway. These compounds can stabilize the "destruction complex" (comprising Axin, APC, GSK3β, and CK1), leading to the phosphorylation and subsequent proteasomal degradation of β-catenin.[4] The resulting decrease in nuclear β-catenin prevents the transcription of Wnt target genes responsible for cell proliferation and survival.[10]

Figure 1: Wnt/β-catenin signaling pathway and the inhibitory action of[1][3][4]triazolo[4,3-a]pyridines.

Antimicrobial Activity

The[1][3][4]triazolo[4,3-a]pyridine scaffold has also been a source of promising antimicrobial agents. Derivatives have shown activity against a range of bacterial and fungal pathogens.[11]

[1][3][4]Triazolo[1,5-a]pyridine: Targeting Kinases for Therapeutic Intervention

The[1][3][4]triazolo[1,5-a]pyridine isomer has emerged as a key pharmacophore for the development of kinase inhibitors, which are crucial in treating inflammatory diseases and cancer.[12]

Anti-inflammatory Potential

A notable example of a drug featuring this scaffold is Filgotinib (GLPG0634) , a selective Janus kinase 1 (JAK1) inhibitor.[13][14]

Mechanism of Action: Inhibition of the JAK/STAT Signaling Pathway

The JAK/STAT signaling pathway is a critical communication route for numerous cytokines and growth factors involved in inflammation and immunity.[15][16] Upon cytokine binding to its receptor, associated JAKs are activated, leading to the phosphorylation of STAT proteins. Phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the transcription of inflammatory genes.[15] Filgotinib and other[1][3][4]triazolo[1,5-a]pyridine-based JAK inhibitors competitively bind to the ATP-binding site of JAK1, preventing its activation and the subsequent downstream signaling cascade.[14][17]

Figure 2: JAK/STAT signaling pathway and the inhibitory action of[1][3][4]triazolo[1,5-a]pyridines.

[1][3][5]Triazolo[4,5-b]pyridine: A Scaffold with Broad-Spectrum Potential

The[1][3][5]triazolo[4,5-b]pyridine scaffold, while less explored than its[1][3][4] counterparts, has demonstrated a wide array of biological activities, including anti-inflammatory, analgesic, and anticancer effects.[6][7] This scaffold serves as a versatile building block in the synthesis of various pharmaceuticals.[18]

Anticancer Potential

Derivatives of[1][3][5]triazolo[4,5-b]pyridine have shown promise as anticancer agents, with some compounds exhibiting inhibitory activity against key signaling pathways in cancer.

Mechanism of Action: Targeting the EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating cell growth, proliferation, and survival.[19] Dysregulation of the EGFR signaling pathway is a common feature in many cancers.[19] Some triazolopyridine derivatives have been shown to inhibit EGFR, thereby blocking downstream signaling cascades such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways, ultimately leading to reduced cancer cell proliferation and survival.[6]

Comparative Summary of Therapeutic Potential

Scaffold	Therapeutic Area	Key Targets/Mechanisms	Representative Compound(s)
[1][3][4]Triazolo[4,3-a]pyridine	Anticancer, Antimicrobial, CNS	Wnt/β-catenin inhibition, DNA gyrase inhibition	Trazodone (antidepressant)[20], Various experimental anticancer and antimicrobial agents[7][21]
[1][3][4]Triazolo[1,5-a]pyridine	Anti-inflammatory, Anticancer	JAK1 inhibition, VEGFR2 inhibition	Filgotinib (JAK1 inhibitor)[13][14], Experimental VEGFR2 inhibitors[17]
[1][3][5]Triazolo[4,5-b]pyridine	Anticancer, Anti-inflammatory	EGFR inhibition	Various experimental compounds[6]

Experimental Protocols

General Synthesis of[1][3][4]Triazolo[4,3-a]pyridines

A common and efficient method for the synthesis of[1][3][4]triazolo[4,3-a]pyridines involves the one-pot reaction of 2-hydrazinopyridine with various aldehydes.[9]

Step-by-Step Protocol:

• Reaction Setup: To a solution of 2-hydrazinopyridine (1 mmol) in a suitable solvent such as ethanol (10 mL), add the desired aldehyde (1.1 mmol).

• Reaction Conditions: Stir the reaction mixture at room temperature for a specified time (typically 2-4 hours) to form the hydrazone intermediate.

• Oxidative Cyclization: Add an oxidizing agent, such as (diacetoxyiodo)benzene (PIBA) or iodine, to the reaction mixture.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a solution of sodium thiosulfate.

• Extraction: Extract the product with an organic solvent like ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Figure 3: General workflow for the synthesis of[1][3][4]triazolo[4,3-a]pyridine derivatives.

In Vitro Anticancer Activity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[5]

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the triazolopyridine compounds for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[7]

In Vitro Antimicrobial Activity Evaluation: Broth Microdilution Method

The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[3][10][13]

Step-by-Step Protocol:

• Preparation of Compound Dilutions: Prepare a serial two-fold dilution of the triazolopyridine compounds in a 96-well microtiter plate using an appropriate broth medium.[22]

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well with the microbial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[13]

Conclusion and Future Perspectives

The triazolopyridine scaffold has proven to be a highly fruitful source of diverse therapeutic agents. The comparative review of the[1][3][4]triazolo[4,3-a]pyridine,[1][3][4]triazolo[1,5-a]pyridine, and[1][3][5]triazolo[4,5-b]pyridine isomers highlights their distinct yet overlapping therapeutic potential. The ability of these scaffolds to modulate key signaling pathways such as Wnt/β-catenin, JAK/STAT, and EGFR underscores their importance in the development of targeted therapies for cancer and inflammatory diseases.

Future research in this area should focus on the exploration of less common triazolopyridine isomers to uncover novel biological activities. Furthermore, the application of modern drug design strategies, such as structure-based design and computational modeling, will be instrumental in developing next-generation triazolopyridine-based therapeutics with enhanced potency, selectivity, and safety profiles. The detailed experimental protocols provided in this guide serve as a valuable resource for researchers aiming to synthesize and evaluate new triazolopyridine derivatives, thereby contributing to the advancement of this exciting field of medicinal chemistry.

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Safety & Regulatory Compliance

Proper Disposal of 1H-1,2,3-Triazolo[4,5-b]pyridine: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 1H-1,2,3-Triazolo[4,5-b]pyridine, a heterocyclic compound frequently utilized in pharmaceutical development, agricultural chemistry, and material science.[1] Adherence to these procedures is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. The unique fused triazole and pyridine ring system of this compound contributes to its reactivity and stability, necessitating a thorough understanding of its hazard profile for safe handling and disposal.

Hazard Identification and Risk Assessment

Before handling or disposing of 1H-1,2,3-Triazolo[4,5-b]pyridine, it is imperative to be fully aware of its associated hazards.

1.1. GHS Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 1H-1,2,3-Triazolo[4,5-b]pyridine is classified with the following hazards[2]:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The signal word for this compound is "Warning".[2]

1.2. Physical and Chemical Properties

A summary of key physical and chemical properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₅H₄N₄	[3]
Molecular Weight	120.11 g/mol
Appearance	White to light yellow to light orange crystalline powder
Melting Point	208 °C (decomposes)	[3]
Solubility	Limited solubility in water.	-

1.3. Incompatibilities

To prevent hazardous reactions, avoid mixing 1H-1,2,3-Triazolo[4,5-b]pyridine waste with the following:

• Strong oxidizing agents

• Strong acids

Regulatory Framework

The disposal of chemical waste is governed by stringent federal and state regulations. The two primary regulatory bodies in the United States are:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), has the authority to define and regulate hazardous waste.[4] This includes guidelines for waste identification, segregation, and disposal.[4]

• Occupational Safety and Health Administration (OSHA): OSHA's standard on Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP). This plan must include procedures for safe handling and waste disposal.[5]

It is the responsibility of the waste generator to accurately classify their waste and ensure it is managed in accordance with all applicable regulations.

Disposal Protocol

The recommended disposal method for 1H-1,2,3-Triazolo[4,5-b]pyridine is incineration by a licensed hazardous waste disposal facility. This method is preferred for pyridine and its derivatives due to its effectiveness in destroying the chemical structure.[4][5]

The following diagram and steps outline the complete disposal workflow.

Caption: Disposal workflow for 1H-1,2,3-Triazolo[4,5-b]pyridine.

Step 1: Waste Characterization and Segregation

• Characterize the Waste: 1H-1,2,3-Triazolo[4,5-b]pyridine waste should be classified as a solid, non-halogenated organic waste. If it is mixed with a solvent, the classification may change. For instance, if mixed with pyridine, it could fall under the EPA waste code F005.[6][7]

• Segregate Incompatibles: It is crucial to collect waste 1H-1,2,3-Triazolo[4,5-b]pyridine in a dedicated waste container. Do not mix with aqueous waste, reactive chemicals, or incompatible substances like strong acids and oxidizers.[8]

Step 2: Container Selection and Labeling

• Select an Appropriate Container: Use a container that is in good condition, compatible with the chemical, and has a secure, sealable lid. For solid waste, a wide-mouth polyethylene or glass container is suitable.

• Label the Container: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "1H-1,2,3-Triazolo[4,5-b]pyridine". The label should also include the date accumulation started and the relevant hazard pictograms (e.g., irritant).

Step 3: On-Site Storage

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which should be at or near the point of generation.

• Storage Conditions: Keep the container tightly closed except when adding waste. Store in a cool, dry, and well-ventilated area away from heat sources.

Step 4: Final Disposal

• Engage a Licensed Vendor: Arrange for the collection of the waste by a licensed hazardous waste disposal company.

• Recommended Disposal Method - Incineration: The preferred method for the disposal of pyridine-containing waste is high-temperature incineration.[4][5] This can be achieved through:

  • Rotary Kiln Incineration: 820°C - 1,600°C

  • Liquid Injection Incineration: 650°C - 1,600°C (if dissolved in a combustible solvent)

  • Fluidized Bed Incineration: 450°C - 980°C

  For laboratory-scale waste, a common practice is to dissolve or mix the material with a combustible solvent and send it for incineration in a facility equipped with an afterburner and scrubber.[9]

Emergency Procedures for Spills

In the event of a spill, follow these procedures immediately:

• Evacuate and Alert: Notify personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly ventilated area, evacuate and contact your institution's Environmental Health and Safety (EHS) department.

• Personal Protective Equipment (PPE): Before cleaning up a small spill, don appropriate PPE, including:

  • Chemical-resistant gloves (e.g., butyl rubber)

  • Safety goggles or a face shield

  • A lab coat

  • Respiratory protection (e.g., N95 dust mask for small powder spills)

• Containment and Cleanup:

  • For solid spills, carefully sweep or vacuum the material and place it into a labeled hazardous waste container. Avoid creating dust.

  • For spills in a solution, absorb with an inert material (e.g., vermiculite, sand) and place it in the hazardous waste container.

• Decontamination: Clean the spill area with soap and water.

• Waste Disposal: Dispose of all contaminated cleaning materials as hazardous waste.

• Reporting: Report the incident to your supervisor and EHS department in accordance with your institution's policies.

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Senior Application Scientist's Guide: Personal Protective Equipment for Handling 1H-1,2,3-Triazolo[4,5-b]pyridine

This document provides essential safety and handling protocols for 1H-1,2,3-Triazolo[4,5-b]pyridine, a versatile heterocyclic compound frequently utilized in pharmaceutical development, medicinal chemistry, and materials science.[1][2] Given its specific hazard profile, adherence to these guidelines is critical to ensure the safety of all laboratory personnel.

Hazard Assessment: The 'Why' Behind the 'What'

Effective personal protection begins not with the equipment itself, but with a thorough understanding of the material's intrinsic hazards. 1H-1,2,3-Triazolo[4,5-b]pyridine is a solid, typically a light orange or yellow powder, which dictates its primary routes of exposure.[3] The Globally Harmonized System (GHS) provides a clear, quantitative basis for our safety protocols.

Table 1: GHS Hazard Classification for 1H-1,2,3-Triazolo[4,5-b]pyridine

Hazard Class	Category	Hazard Statement	Rationale for Protection
Skin Corrosion/Irritation	2	H315: Causes skin irritation[4]	Direct contact with the powder can cause inflammation, redness, and itching. Protective gloves and clothing are mandatory to prevent dermal exposure.[5]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation[4]	The fine powder can easily become airborne and contact the eyes, leading to significant irritation. Chemical safety goggles are essential to form a complete seal around the eyes.
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation[4]	Inhalation of airborne dust is a primary risk, leading to irritation of the respiratory tract.[3][5] This necessitates the use of respiratory protection and engineering controls to minimize dust generation.[6]

The causality is clear: the physical form (a fine powder) combined with its chemical properties (irritant) makes containment and prevention of direct contact paramount.

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between you and the chemical hazard. Before relying on PPE, more effective control measures must be implemented.

Engineering Controls: The most critical engineering control is the use of a properly operating and certified chemical fume hood.[7] All weighing and handling of 1H-1,2,3-Triazolo[4,5-b]pyridine powder should be performed within a fume hood to contain dust at the source. Where a fume hood is not feasible, local exhaust ventilation (e.g., a snorkel) must be positioned at the point of dust generation.[3][5]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs). Ensure all personnel are trained on the specific hazards and handling requirements of this compound. Restrict access to areas where the material is being handled.

Selecting the Right Personal Protective Equipment

The selection of PPE must directly address the hazards identified in Section 1.

Respiratory Protection

The risk of inhaling irritating dust is significant.[4][5]

• Minimum Requirement: For handling small quantities in a certified chemical fume hood, a NIOSH-approved N95 disposable respirator (dust mask) is required.

• Enhanced Requirement: For handling larger quantities, or if the ventilation is suboptimal, a half-face elastomeric respirator with P100 (HEPA) filter cartridges is recommended.

• Causality: The filter traps fine particulates, preventing them from entering the respiratory tract and causing irritation.[4] Users must be clean-shaven and perform a positive/negative pressure seal check each time the respirator is worn to ensure its effectiveness.

Eye and Face Protection

This compound causes serious eye irritation.[4]

• Mandatory: ANSI Z87.1-compliant chemical safety goggles that provide a full seal around the eyes are required at all times. Standard safety glasses with side shields are insufficient as they do not protect from airborne dust.

• Recommended for Splash/High Dust Risk: When handling larger quantities or preparing solutions, a full face shield should be worn over the chemical safety goggles to protect the entire face.

Body Protection

• A clean, professional lab coat, fully buttoned with sleeves rolled down, is the minimum requirement.

• For tasks involving significant quantities of powder, disposable Tyvek coveralls are recommended to prevent contamination of personal clothing.

Hand Protection

This material is a skin irritant.[4]

• Standard: Nitrile gloves are the standard for handling this solid. They provide an effective barrier against incidental powder contact.

• Protocol: Always inspect gloves for tears or holes before use. Remove gloves using a technique that avoids touching the outside of the glove with bare skin. Wash hands thoroughly with soap and water after removing gloves.[3]

Procedural Discipline: Protocols for Safe Handling

Correctly using PPE is as important as selecting it. The following workflows are designed to minimize exposure and prevent cross-contamination.

Step-by-Step PPE Donning and Doffing Protocol

This sequence is designed to prevent the transfer of contaminants from used PPE to your skin or clothing.

Caption: PPE Donning and Doffing Workflow.

Emergency Response: Small Spill Management Protocol

This protocol is for small, contained powder spills (typically <5 grams) inside a chemical fume hood.

• Alert & Restrict: Alert personnel in the immediate area. Restrict access.

• Ensure PPE: Ensure you are wearing the full PPE outlined in Section 3, including a minimum of an N95 respirator.

• Contain: Gently cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite) to prevent the powder from becoming airborne. Do NOT use a dry cloth or paper towel, as this will generate dust.

• Clean-Up: Carefully sweep or scoop the material and absorbent into a designated, labeled hazardous waste container.[3] Avoid any actions that create dust.[3][6] A HEPA-filtered vacuum is ideal if available.

• Decontaminate: Wipe the spill area with a damp cloth or paper towel. Be careful not to create a slurry that could splash. Place the used cleaning materials into the hazardous waste container.

• Dispose: Seal the waste container and dispose of it according to your institution's hazardous waste procedures.[3]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Buy 1H-1,2,3-Triazolo[4,5-b]pyridine | 273-34-7 [smolecule.com]
• 3. 1H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE - Safety Data Sheet [chemicalbook.com]
• 4. 1H-1,2,3-Triazolo(4,5-b)pyridine | C5H4N4 | CID 136085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cloudfront.zoro.com [cloudfront.zoro.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. accelachem.com [accelachem.com]